N-nitroso-nifedipine

Core Science & Biosynthesis

An In-depth Technical Guide to the Formation Mechanism of N-nitroso-nifedipine

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the complex and often debated formation mechanism of N-nitroso-nifedipine, a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI). While regulatory bodies have expressed concern over its presence in pharmaceutical products, a growing body of scientific evidence challenges the likelihood of its formation under typical nitrosating conditions. This document provides a comprehensive overview of the current scientific understanding, summarizing key research findings, detailing experimental protocols, and presenting quantitative data to offer a clear perspective on the subject.

Introduction: The N-nitroso-nifedipine Conundrum

Nifedipine (B1678770) is a widely used calcium channel blocker of the dihydropyridine (B1217469) class, prescribed for hypertension and angina.[1] In recent years, the presence of nitrosamine impurities in various drug products has become a significant concern for regulatory agencies and the pharmaceutical industry due to their potential carcinogenic properties. N-nitroso-nifedipine has been identified as a potential NDSRI, prompting rigorous investigation into its formation pathways.

However, the scientific literature presents a nuanced picture. While early studies suggested the possibility of N-nitroso compound formation from nifedipine in the presence of nitrites, more recent and detailed mechanistic studies indicate that the nifedipine molecule preferentially undergoes other transformations, such as C-nitrosation and oxidative aromatization, rather than the expected N-nitrosation at the dihydropyridine ring. Several reports even document the failure to synthesize the N-nitroso-nifedipine standard, casting further doubt on its stability and existence.[2][3][4]

This guide will explore the prevailing scientific hypotheses, including the favored C-nitrosation pathway, the challenges in N-nitrosation, and alternative degradation routes like photodegradation.

The Prevailing Hypothesis: C-Nitrosation and Oxidative Aromatization

Recent research investigating the nitrosation of six dihydropyridine calcium channel blockers, including nifedipine, provides compelling evidence that the reaction does not lead to the formation of N-nitroso derivatives.[5][6][7] Instead, the primary reaction pathway involves nitrosation on a carbon atom (C-nitrosation) and oxidative aromatization of the dihydropyridine ring.

Nifedipine was found to be the most reactive among the studied compounds, yielding C-nitroso and nitro-phenylpyridine products.[5][6][7] This occurs because the dihydropyridine ring is susceptible to oxidation, and under nitrosating conditions (e.g., in the presence of nitrite (B80452) in acidic solution or butyl nitrite), this oxidation is a competing and more favorable reaction than N-nitrosation.

The proposed mechanism involves the oxidation of the dihydropyridine ring to a pyridine (B92270) ring, followed by nitrosation at a carbon position.

Figure 1: Proposed pathway of C-nitrosation and oxidation of nifedipine.

The Challenge of N-Nitrosation

The formation of a stable N-nitroso bond at the nitrogen atom of the dihydropyridine ring in nifedipine is considered unlikely. An EFPIA position paper highlights that numerous attempts by industry members and contract manufacturing organizations to synthesize N-nitroso-dihydropyridine derivatives have been unsuccessful.[3] The dihydropyridine ring's tendency to aromatize appears to be the primary reason for this lack of formation.[3][4]

While a 2007 study reported the in vitro formation of N-nitroso compounds (NOCs) from nifedipine with yields of 37-45%, it is crucial to note that the specific identity of these NOCs was not definitively established as N-nitroso-nifedipine.[8][9] Given the more recent and specific findings on C-nitrosation, it is plausible that the detected NOCs were other nitroso-containing species. The study also indicated that these compounds could cause DNA damage in vivo.[8][9]

The theoretical, yet likely unfavorable, pathway for N-nitrosation is depicted below. The instability of the resulting compound is a key factor.

Figure 2: Theoretical and unfavorable pathway for N-nitrosation of nifedipine.

Alternative Formation Pathway: Photodegradation

Nifedipine is known to be highly sensitive to light.[10][11][12][13] Exposure to daylight or certain wavelengths of artificial light can lead to its degradation into a nitrosophenylpyridine derivative. Further exposure to UV light can result in the formation of a nitrophenylpyridine derivative.[13] This degradation pathway is distinct from the nitrosation reactions involving nitrites and is a critical consideration in the manufacturing, packaging, and storage of nifedipine-containing products.

The primary photodegradation product is the 4-(2-nitrosophenyl) analog of nifedipine.

Figure 3: Photodegradation pathway of nifedipine.

Quantitative Data Summary

The following tables summarize the available quantitative data from the cited studies.

Table 1: Products from Nitrosation of Dihydropyridine Calcium Channel Blockers Source: Synthesis of Nitroso Derivatives of Dihydropyridine Calcium Channel Blockers[5][6][7]

Dihydropyridine Derivative	Nitrosating Condition	Major Products
Nifedipine	Nitrite in 1 M HCl or 30% Acetic Acid	Pyridine products via oxidation
Nifedipine	Butyl nitrite	C-nitroso and nitro-phenylpyridine products
Other Dihydropyridines	Butyl nitrite	C-nitrosated products and aromatized products

Table 2: In Vitro Formation of N-Nitroso Compounds (NOCs) from Calcium Channel Blockers Source: Formation of DNA-damaging N-nitroso compounds from the interaction of calcium-channel blockers with nitrite[8][9] (Note: The specific identity of the NOCs as N-nitroso-nifedipine is not confirmed)

Drug	Incubation Time	Yield of NOCs (% of theoretical)
Nifedipine	6 hours	37 - 45%
Nicardipine	6 hours	37 - 45%
Nimodipine	6 hours	37 - 45%
Nitrendipine	6 hours	37 - 45%
Diltiazem	6 hours	2 - 5%
Gallopamil	6 hours	2 - 5%
Verapamil	6 hours	2 - 5%

Table 3: Degradation of Nifedipine Under Stress Conditions Source: Stress Degradation and Establishment of Structures of Impurities of Nifedipine[14]

Stress Condition	Duration	Temperature	% Degradation
0.1 N HCl (Acid)	6 hours	80 °C	89.19%
0.1 N NaOH (Alkali)	6 hours	80 °C	67.74%
3% H₂O₂ (Oxidation)	6 hours	80 °C	72%
HPLC grade water (Hydrolytic)	6 hours	80 °C	85.96%

Experimental Protocols

A. Protocol for Nitrosation of Dihydropyridine Derivatives Adapted from "Synthesis of Nitroso Derivatives of Dihydropyridine Calcium Channel Blockers"[5][6][7]

• Materials: Dihydropyridine calcium channel blockers (e.g., nifedipine), sodium nitrite, 1 M hydrochloric acid, 30% acetic acid, butyl nitrite, appropriate organic solvents.

• Procedure (Condition 1 & 2):

  • Dissolve the dihydropyridine derivative in a suitable solvent.

  • Add sodium nitrite solution.

  • Adjust the pH using either 1 M HCl or 30% acetic acid.

  • Stir the reaction mixture at a controlled temperature.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction and extract the products with an organic solvent.

  • Isolate the products using preparative High-Performance Liquid Chromatography (HPLC).

  • Characterize the isolated products using Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR), and X-ray Diffraction (XRD).

• Procedure (with Butyl Nitrite):

  • Dissolve the dihydropyridine derivative in an organic solvent.

  • Add butyl nitrite to the solution.

  • Stir the reaction under controlled conditions.

  • Follow steps 5-8 for monitoring, isolation, and characterization.

B. Protocol for In Vitro Nitrosation and NOCs Yield Determination Adapted from "Formation of DNA-damaging N-nitroso compounds from the interaction of calcium-channel blockers with nitrite"[8][9]

• Materials: Nifedipine, sodium nitrite, simulated gastric juice or appropriate buffer.

• Procedure:

  • Prepare a solution of nifedipine.

  • Prepare a solution of sodium nitrite.

  • Combine the solutions in a reaction vessel, simulating gastric conditions (e.g., acidic pH).

  • Incubate the mixture for a specified period (e.g., 6 hours) at a controlled temperature (e.g., 37°C).

  • Stop the reaction by adding a quenching agent (e.g., ammonium (B1175870) sulfamate).

  • Extract the N-nitroso compounds using a suitable organic solvent.

  • Quantify the total N-nitroso compounds using a validated analytical method, such as spectrophotometry after denitrosation and detection of the released nitrite.

C. Analytical Method for Nifedipine and its Nitroso-Related Impurities Based on information from various HPLC methods[12][15][16]

• Technique: High-Performance Liquid Chromatography (HPLC).

• Column: Reversed-phase C18 column (e.g., Purospher®STAR RP-18).

• Mobile Phase: A mixture of water, acetonitrile, and methanol (B129727) is common. For example, a mixture of water, acetonitrile, and methanol (50:25:25).[15] Another example is methanol-water-phosphate buffer (pH 3; 0.05 M)-sodium heptanesulfonate (65:35:3:0.13 v/v/v/w).[16]

• Detection: UV detection at a wavelength of 235 nm or 254 nm.[12][15]

• Internal Standards: p-Nitronifedipine or 5-hydroxynifedipine can be used as internal standards for quantification.[12]

• Sample Preparation: Dissolve the sample in a suitable solvent (e.g., methanol) and dilute with the mobile phase. Protect solutions from light.

• Validation: The method should be validated for specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Figure 4: General workflow for HPLC analysis of nifedipine impurities.

Conclusion

The available scientific evidence strongly suggests that the formation of N-nitroso-nifedipine is not a favorable or likely event under standard nitrosating conditions. The inherent reactivity of the dihydropyridine ring in nifedipine leads to preferential oxidative aromatization and C-nitrosation, yielding different classes of impurities. Furthermore, photodegradation is a well-established pathway for the formation of a nitroso-phenylpyridine derivative, which is structurally distinct from N-nitroso-nifedipine.

For drug development professionals and scientists, this implies that risk assessments and control strategies for nifedipine should focus on the scientifically supported impurities: C-nitroso compounds, oxidized pyridine analogs, and photodegradation products. While the regulatory landscape continues to evolve, clear communication of these scientific findings is essential to ensure that control measures are appropriately targeted to the impurities that are most likely to form and pose a potential risk. Further research to unequivocally identify and quantify the products formed under various conditions will be invaluable in refining our understanding and ensuring the safety and quality of nifedipine-containing medicines.

References

• 1. N-Nitroso Nifedipine | CAS No- NA [chemicea.com]
• 2. veeprho.com [veeprho.com]
• 3. efpia.eu [efpia.eu]
• 4. N-nitroso-amlodipine ; N-nitroso-felodipine ; synthesis not successfull but still listed by FDA and EMA as NDSRIs - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. Synthesis of Nitroso Derivatives of Dihydropyridine Calcium Channel Blockers - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Formation of DNA-damaging N-nitroso compounds from the interaction of calcium-channel blockers with nitrite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Characterization of a new degradation product of nifedipine formed on catalysis by atenolol: A typical case of alteration of degradation pathway of one drug by another - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. High-performance liquid chromatographic determination of nifedipine and a trace photodegradation product in hospital prescriptions | CoLab [colab.ws]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. researchgate.net [researchgate.net]
• 15. merckmillipore.com [merckmillipore.com]
• 16. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Synthesis and Characterization of N-nitroso-nifedipine

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-nitroso-nifedipine is the N-nitroso derivative of the widely used calcium channel blocker, nifedipine (B1678770). The potential presence of nitrosamine (B1359907) impurities in pharmaceutical products has become a significant concern for regulatory bodies and manufacturers alike. This technical guide provides a comprehensive overview of the current scientific understanding of N-nitroso-nifedipine, with a particular focus on the challenges associated with its synthesis and the methodologies for its characterization. It has been widely reported that the direct nitrosation of nifedipine does not readily yield the N-nitroso derivative; instead, it often leads to oxidative degradation or the formation of C-nitroso isomers.[1][2] This document details the attempted synthesis protocols, discusses the formation of alternative products, and outlines the analytical techniques required for the identification and quantification of N-nitroso-nifedipine, should it be formed. This guide is intended to be a valuable resource for researchers and professionals involved in the development, manufacturing, and quality control of nifedipine-based drug products.

Physicochemical Properties

N-nitroso-nifedipine is a potential impurity in nifedipine drug products, formed by the reaction of nifedipine with nitrosating agents.[3][4] While its synthesis is not straightforward, reference standards are commercially available, and its basic physicochemical properties have been reported.

Property	Value	Source
IUPAC Name	Dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-1-nitroso-1,4-dihydropyridine-3,5-dicarboxylate	[4][5]
Molecular Formula	C₁₇H₁₇N₃O₇	[6]
Molecular Weight	375.34 g/mol	[6]
Appearance	Not specified in publicly available literature	N/A
Solubility	Not specified in publicly available literature	N/A

Synthesis Attempts and Challenges

The synthesis of N-nitroso-nifedipine has proven to be a significant challenge. Multiple studies and reports indicate that the direct nitrosation of the secondary amine in the dihydropyridine (B1217469) ring of nifedipine does not proceed as expected.[1][2][3] Instead, the reaction tends to yield other products, primarily through oxidation of the dihydropyridine ring or C-nitrosation.

Attempted Nitrosation Protocols

Forced nitrosation studies have been conducted to assess the potential for N-nitroso-nifedipine formation. These experiments typically involve reacting nifedipine with a nitrosating agent under various pH conditions.

Protocol 1: Nitrosation in Acidic Media

• Objective: To attempt the synthesis of N-nitroso-nifedipine using sodium nitrite (B80452) in an acidic environment.

• Reagents:

  • Nifedipine

  • Sodium Nitrite (NaNO₂)

  • 1 M Hydrochloric Acid (HCl) or 30% Acetic Acid

• Procedure:

  • Dissolve nifedipine in a suitable organic solvent.

  • Add an aqueous solution of sodium nitrite.

  • Acidify the mixture with either 1 M HCl or 30% acetic acid.

  • Stir the reaction mixture at a controlled temperature (e.g., room temperature).

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Observed Outcome: These conditions predominantly lead to the formation of pyridine (B92270) oxidation products rather than N-nitroso-nifedipine. Nifedipine shows high reactivity towards oxidative aromatization and reduction, resulting in C-nitroso compounds.[1][2]

Protocol 2: Nitrosation with Butyl Nitrite

• Objective: To explore an alternative nitrosating agent for the synthesis of N-nitroso-nifedipine.

• Reagents:

  • Nifedipine

  • Butyl Nitrite

• Procedure:

  • Dissolve nifedipine in an appropriate solvent.

  • Add butyl nitrite to the solution.

  • Stir the reaction under controlled conditions.

  • Monitor the reaction by TLC.

• Observed Outcome: Treatment of nifedipine with butyl nitrite also tends to result in C-nitrosated products and aromatized derivatives, not the desired N-nitroso compound.[1][2]

Synthesis Failure and Alternative Products

The repeated failure to synthesize N-nitroso-nifedipine under standard nitrosating conditions suggests that the compound is either highly unstable or its formation is kinetically and thermodynamically unfavorable compared to other reaction pathways.[3][7] The primary alternative products observed are:

• C-nitroso derivatives: Nitrosation occurs on the carbon atom of the phenyl ring.[1][2]

• Pyridine derivatives: Oxidation of the dihydropyridine ring to a pyridine ring.[1][2]

According to EMA guidelines, if extensive synthesis attempts fail to produce a particular nitrosamine impurity, it may indicate that the impurity either does not form or poses a very low risk.[3]

Diagram of Nifedipine Nitrosation Pathways.

Characterization

Although the synthesis of N-nitroso-nifedipine is problematic, its characterization would rely on standard analytical techniques used for structural elucidation and quantification of pharmaceutical impurities. Commercial reference standards are available, and their certificates of analysis confirm the structure using methods like ¹H-NMR and Mass Spectrometry.[6][8][9][10]

High-Performance Liquid Chromatography (HPLC)

HPLC is a primary technique for the separation and quantification of nifedipine and its related impurities.

Hypothetical HPLC Method for N-nitroso-nifedipine:

Parameter	Condition
Column	Reversed-phase C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A gradient or isocratic mixture of acetonitrile (B52724) and a buffered aqueous solution (e.g., phosphate (B84403) buffer)
Flow Rate	1.0 - 1.5 mL/min
Detection	UV spectrophotometer at a suitable wavelength (e.g., 235 nm)
Injection Volume	10 - 20 µL
Column Temperature	25 - 35 °C

This method would need to be validated for specificity, linearity, accuracy, precision, and sensitivity to be suitable for regulatory purposes.

Mass Spectrometry (MS)

MS, particularly in tandem with liquid chromatography (LC-MS), is a powerful tool for the identification and trace-level quantification of nitrosamine impurities.

Expected MS Data for N-nitroso-nifedipine:

• Ionization Mode: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive mode.

• Expected Mass: The protonated molecule [M+H]⁺ would have an m/z of approximately 376.1. High-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition.

• Fragmentation: Tandem MS (MS/MS) would be employed to study the fragmentation pattern, which would be specific to the N-nitroso-nifedipine structure and help differentiate it from isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the unambiguous structural elucidation of N-nitroso-nifedipine.

Expected ¹H-NMR Spectral Features:

• Aromatic Protons: Signals corresponding to the protons on the 2-nitrophenyl group.

• Methyl Protons: Singlets for the two methyl groups on the dihydropyridine ring.

• Ester Methyl Protons: Singlets for the two methyl ester groups.

• CH Proton: A signal for the proton at the 4-position of the dihydropyridine ring.

• NH Proton: The absence of the characteristic NH proton signal of nifedipine would be a key indicator of N-nitrosation.

Infrared (IR) Spectroscopy

IR spectroscopy can provide information about the functional groups present in the molecule.

Expected IR Absorption Bands:

• C=O Stretching: Strong absorption bands corresponding to the ester carbonyl groups.

• N=O Stretching: A characteristic band for the nitroso group, typically in the range of 1450-1550 cm⁻¹.

• NO₂ Stretching: Bands for the nitro group on the phenyl ring.

• N-H Stretching: The absence of the N-H stretching band (around 3300 cm⁻¹) seen in nifedipine would be indicative of substitution at the nitrogen atom.

Workflow for the Characterization of N-nitroso-nifedipine.

Conclusion

The formation of N-nitroso-nifedipine from its parent drug, nifedipine, is not a readily achievable transformation under standard laboratory conditions. The dihydropyridine ring system is prone to oxidation and C-nitrosation, which are competing and often dominant reaction pathways. While this presents a significant challenge for the deliberate synthesis of this compound, it also suggests a lower risk of its formation as an impurity in nifedipine drug products. Nevertheless, the potential for nitrosamine contamination necessitates that drug manufacturers have access to robust and sensitive analytical methods for the detection and quantification of N-nitroso-nifedipine. This guide provides a framework for understanding the synthetic challenges and outlines the key analytical techniques that would be employed for the comprehensive characterization of this potential impurity. The information presented here should aid researchers and quality control professionals in navigating the complexities of nitrosamine impurity analysis for nifedipine.

References

• 1. Synthesis of Nitroso Derivatives of Dihydropyridine Calcium Channel Blockers - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. veeprho.com [veeprho.com]
• 4. N-Nitroso Nifedipine | CAS No- NA [chemicea.com]
• 5. veeprho.com [veeprho.com]
• 6. cleanchemlab.com [cleanchemlab.com]
• 7. efpia.eu [efpia.eu]
• 8. Nifedipine Nitroso Impurity | SynZeal [synzeal.com]
• 9. N-Nitroso Nifedipine | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 10. N-Nitroso Nifedipine | Axios Research [axios-research.com]

An In-Depth Technical Guide to the Chemical Properties and Stability of N-nitroso-nifedipine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-nifedipine (IUPAC: Dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-1-nitroso-1,4-dihydropyridine-3,5-dicarboxylate) is a significant compound of interest in pharmaceutical research and development, primarily recognized as a photodegradation product and a potential genotoxic impurity of the widely used calcium channel blocker, nifedipine (B1678770).[1][2][3] This technical guide provides a comprehensive overview of the available scientific information regarding the chemical properties and stability of N-nitroso-nifedipine, tailored for professionals in the fields of pharmaceutical sciences and drug development.

Chemical and Physical Properties

Table 1: Chemical and Physical Properties of N-nitroso-nifedipine

Property	Value	Source
Molecular Formula	C₁₇H₁₇N₃O₇	[4][5][6]
Molecular Weight	375.3 g/mol	[4][5]
IUPAC Name	Dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-1-nitroso-1,4-dihydropyridine-3,5-dicarboxylate	[5][6]
CAS Number	Not Assigned	[5][6]
Appearance	Yellow powder (inferred from nifedipine)	[7]
Solubility	Data for N-nitroso-nifedipine is not explicitly available. Nifedipine is soluble in acetone, methylene (B1212753) chloride, chloroform, ethyl acetate, methanol, and ethanol, and practically insoluble in water.[7] It is reasonable to assume a similar solubility profile for its nitroso derivative.	[7]
Melting Point	Not available. (Nifedipine melts at 172-174 °C)	[8]
Boiling Point	Not available.
pKa	Not available.

Stability Profile

The stability of N-nitroso-nifedipine is a critical aspect, particularly in the context of nifedipine's formulation and storage. It is primarily known for its formation under photolytic conditions.

Photostability

N-nitroso-nifedipine is a major photodegradation product of nifedipine when exposed to daylight or certain wavelengths of artificial light.[1][7] The formation of N-nitroso-nifedipine from nifedipine involves the reduction of the nitro group on the phenyl ring to a nitroso group.[1][9]

Thermal Stability

Specific studies on the thermal degradation kinetics of isolated N-nitroso-nifedipine are limited. However, studies on the thermal decomposition of nifedipine indicate that degradation begins at temperatures above 150°C.[10] The thermal stability of N-nitroso-nifedipine is an area requiring further investigation.

pH Stability

Detailed studies on the pH-rate profile of N-nitroso-nifedipine degradation are not extensively reported in the literature. Nifedipine itself is known to be unstable in the presence of hemoglobin at a pH greater than 10.[9] The stability of the N-nitroso derivative across a range of pH values is a critical data gap.

Degradation Pathway

The primary pathway for the formation of N-nitroso-nifedipine is the photodegradation of nifedipine. This process involves the intramolecular reduction of the nitro group.

References

• 1. researchgate.net [researchgate.net]
• 2. Formation of DNA-damaging N-nitroso compounds from the interaction of calcium-channel blockers with nitrite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nifedipine Nitroso Impurity | SynZeal [synzeal.com]
• 4. N-nitroso-nifedipine | C17H17N3O7 | CID 129675288 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. veeprho.com [veeprho.com]
• 6. pharmaceresearch.com [pharmaceresearch.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. Complex Spectroscopy Studies of Nifedipine Photodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

N-Nitroso-Nifedipine: A Technical Guide on Genotoxicity and Mutagenicity

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-nitroso-nifedipine is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of nifedipine (B1678770), a widely used calcium channel blocker. The presence of nitrosamine impurities in pharmaceutical products is a significant concern due to their classification as probable human carcinogens, primarily stemming from their genotoxic and mutagenic properties. This technical guide provides a comprehensive overview of the current state of knowledge regarding the genotoxicity and mutagenicity of N-nitroso-nifedipine. While direct experimental data on the isolated N-nitroso-nifedipine impurity is limited in publicly available literature, this document synthesizes indirect evidence, outlines recommended testing protocols, and discusses the regulatory context. Evidence from in vivo studies involving the co-administration of nifedipine and nitrite (B80452) strongly suggests the formation of a genotoxic N-nitroso derivative.

Introduction to N-Nitrosamine Impurities

N-nitrosamines are a class of chemical compounds characterized by a nitroso group bonded to an amine. Many compounds in this class are known to be potent mutagens and carcinogens.[1] They can induce DNA damage through alkylation after metabolic activation by cytochrome P450 enzymes.[2] This has led to stringent regulatory oversight of nitrosamine impurities in pharmaceuticals.[3][4] N-nitroso-nifedipine, with the IUPAC name Dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-1-nitroso-1,4-dihydropyridine-3,5-dicarboxylate, is an NDSRI that can theoretically form from the nitrosation of the secondary amine group in the dihydropyridine (B1217469) ring of nifedipine.[5][6][7]

Genotoxicity and Mutagenicity Profile

Direct and comprehensive studies on the genotoxicity and mutagenicity of isolated N-nitroso-nifedipine are not widely available in the public domain. However, an assessment of its potential risk can be inferred from several lines of evidence.

In Vivo Evidence of Genotoxicity

A significant study investigated the in vivo formation of DNA-damaging N-nitroso compounds from the interaction of several calcium-channel blockers, including nifedipine, with nitrite.[8] In this study, rats were administered nifedipine and sodium nitrite by gavage. The results, obtained using the Comet assay on liver cells, showed a statistically significant increase in DNA single-strand breaks and alkali-labile sites compared to the administration of nifedipine alone.[8] This provides strong evidence for the formation of a genotoxic N-nitroso compound, presumed to be N-nitroso-nifedipine, in vivo.[8]

Table 1: In Vivo DNA Damage (Comet Assay) in Rat Liver after Administration of Nifedipine and Nitrite [8]

Treatment Group	Ratio of Tail Length (Drug + NaNO₂) / (Drug alone)	Interpretation
Nifedipine + Nitrite	2.2	Significant increase in DNA damage

Mutagenicity of the Parent Drug

In contrast to its nitrosated derivative, the parent drug, nifedipine, has been evaluated for mutagenicity and was found to be non-mutagenic in the bacterial reverse mutation assay (Ames test) using Salmonella typhimurium strains TA 98 and TA 100, both with and without metabolic activation.[9]

Regulatory Classification and Acceptable Intake

The U.S. Food and Drug Administration (FDA) has classified N-nitroso-nifedipine as a Potency Category 5 NDSRI.[5] Based on this classification, an Acceptable Intake (AI) limit of 1500 ng/day has been established.[5] This regulatory stance acknowledges the potential risk associated with this impurity and provides a guideline for its control in pharmaceutical products.

Recommended Experimental Protocols for Genotoxicity and Mutagenicity Testing

To definitively characterize the genotoxic and mutagenic profile of N-nitroso-nifedipine, a battery of standardized tests is recommended. Given its classification as an N-nitrosamine, enhanced testing protocols are advised.

Enhanced Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a primary in vitro screen for mutagenicity.[2] For N-nitrosamines, standard protocols may lack sufficient sensitivity.[10] An "enhanced" Ames test is therefore recommended.[10][11]

Methodology:

• Test Strains: A minimum set of Salmonella typhimurium strains (TA98, TA100, TA1535, TA1537) and Escherichia coli strain WP2 uvrA (pKM101) should be used.[10]

• Assay Type: The pre-incubation method is preferred over the plate incorporation method.[10]

• Pre-incubation Time: A 30-minute pre-incubation period is recommended.[10]

• Metabolic Activation (S9): The assay should be conducted with and without a metabolic activation system. For N-nitrosamines, it is crucial to use S9 fractions from Aroclor- or phenobarbital/β-naphthoflavone-induced hamster and rat livers, at a high concentration (e.g., 30%).[8][10]

• Procedure:

  • The test substance, bacterial culture, and S9 mix (or buffer) are pre-incubated.[12]

  • The mixture is then combined with molten top agar (B569324) and poured onto minimal glucose agar plates.[12]

  • Plates are incubated for 48-72 hours at 37°C.[12]

  • The number of revertant colonies is counted. A significant, dose-dependent increase in revertant colonies compared to the negative control indicates a mutagenic effect.[2]

Enhanced Ames Test Workflow for N-nitrosamines.

In Vitro Mammalian Cell Micronucleus Assay

This assay detects chromosomal damage (clastogenicity and aneugenicity).[13]

Methodology:

• Cell Lines: Human TK6 cells or Chinese Hamster Ovary (CHO) cells are commonly used.[14][15]

• Treatment: Cells are exposed to N-nitroso-nifedipine at various concentrations, with and without S9 metabolic activation.[15]

• Micronuclei Scoring: After treatment, cells are cultured to allow for cell division and then harvested. The frequency of micronucleated cells in binucleated cells (after cytochalasin B treatment) is scored.

• Interpretation: A significant, dose-dependent increase in the frequency of micronucleated cells indicates genotoxic potential.[13]

In Vitro Micronucleus Assay Workflow.

In Vitro Chromosomal Aberration Assay

This assay provides a more detailed assessment of structural and numerical chromosomal abnormalities.[15]

Methodology:

• Cell Lines: Human peripheral blood lymphocytes or CHO cells are suitable.[15]

• Treatment: Cells are treated with the test compound for short (e.g., 3-4 hours, with and without S9) and long durations (e.g., 21 hours, without S9).[15]

• Metaphase Arrest: A spindle inhibitor (e.g., colcemid) is added to arrest cells in metaphase.

• Analysis: Chromosomes are harvested, stained, and analyzed microscopically for structural aberrations (e.g., breaks, exchanges) and numerical changes.

• Interpretation: A statistically significant, dose-dependent increase in the percentage of cells with chromosomal aberrations indicates a clastogenic effect.[15]

Signaling Pathways and Logical Relationships

The genotoxicity of many N-nitrosamines is contingent on their metabolic activation. This process, primarily mediated by CYP450 enzymes in the liver, transforms the parent compound into a highly reactive electrophilic intermediate, an alkyldiazonium ion, which can then alkylate DNA bases (e.g., guanine (B1146940) at the O⁶ and N⁷ positions). This DNA alkylation can lead to mispairing during DNA replication, resulting in point mutations (mutagenicity) or, if not properly repaired, can lead to strand breaks and larger chromosomal damage (clastogenicity).

Proposed Genotoxic Mechanism of N-nitrosamines.

Conclusion and Recommendations

While direct evidence for the genotoxicity and mutagenicity of isolated N-nitroso-nifedipine is lacking in public literature, the available data strongly suggests a potential risk. The in vivo formation of a DNA-damaging species from nifedipine and nitrite is a significant finding that warrants a cautious approach.[8] The FDA's assignment of an Acceptable Intake limit further underscores the need for control and monitoring of this impurity.

For drug developers and manufacturers, it is imperative to:

• Conduct thorough risk assessments to identify and mitigate the potential for N-nitroso-nifedipine formation in their products.

• When the risk is identified, perform sensitive analytical testing to quantify the impurity.

• If N-nitroso-nifedipine is detected, a comprehensive evaluation of its genotoxic potential using the recommended enhanced in vitro assays is crucial for a complete risk characterization. The results of these studies would be essential for justifying any control strategy and ensuring patient safety.

References

• 1. Mechanisms of Nitrosamine Mutagenicity and Their Relationship to Rodent Carcinogenic Potency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Origin and clinical relevance of chromosomal aberrations other than the common trisomies detected by genome-wide NIPS: results of the TRIDENT study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. N-nitroso-nifedipine | C17H17N3O7 | CID 129675288 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Drug-induced chromosomal aberrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. veeprho.com [veeprho.com]
• 6. Dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-1-nitroso-1,4-dihydropyridine-3,5-dicarboxylate|BLD Pharm [bldpharm.com]
• 7. Formation of DNA-damaging N-nitroso compounds from the interaction of calcium-channel blockers with nitrite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Lack of mutagenicity of nifedipine: a possible metabolic implication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. syncsci.com [syncsci.com]
• 11. Origin and clinical relevance of chromosomal aberrations other than the common trisomies detected by genome-wide NIPS: results of the TRIDENT study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Determination of potential thresholds for N-ethyl-N-nitrosourea and ethyl methanesulfonate based on a multi-endpoint genotoxicity assessment platform in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pharmaffiliates.com [pharmaffiliates.com]

In Vitro Nitrosation of Nifedipine: A Technical Guide for Researchers and Drug Development Professionals

An in-depth exploration of the reaction, its products, and analytical considerations.

Executive Summary

Nifedipine (B1678770), a dihydropyridine (B1217469) calcium channel blocker, has been the subject of investigation regarding its potential to form N-nitroso compounds under in vitro nitrosating conditions. This is of significant interest to the pharmaceutical industry due to the classification of many nitrosamines as probable human carcinogens and the stringent regulatory guidelines on their presence in drug products.[1][2][3] This technical guide provides a comprehensive overview of the in vitro nitrosation of nifedipine, summarizing key experimental findings, outlining detailed methodologies, and presenting the current understanding of the reaction pathways. While early studies suggested the formation of N-nitroso-nifedipine, more recent and detailed investigations indicate a different reactivity, leading to C-nitrosation and oxidation products instead.[4][5] This guide will delve into these conflicting findings, offering a balanced perspective for researchers and drug development professionals.

Regulatory Context and Significance

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict limits for nitrosamine (B1359907) impurities in pharmaceutical products.[1][2][6][7] N-nitroso-nifedipine is categorized by the FDA as a Nitrosamine Drug Substance-Related Impurity (NDSRI) with a specified acceptable intake (AI) limit, highlighting the regulatory concern over its potential formation.[8] Understanding the potential for nitrosation of active pharmaceutical ingredients (APIs) like nifedipine is a critical component of risk assessment in drug development and manufacturing.[1][2]

In Vitro Nitrosation Studies: A Tale of Conflicting Evidence

The in vitro nitrosation of nifedipine has yielded conflicting results in the scientific literature, creating a complex landscape for researchers.

Evidence Supporting N-Nitrosation

An earlier study investigating the interaction of several calcium-channel blockers with nitrite (B80452) reported the formation of N-nitroso compounds (NOCs) from nifedipine.[5] The study, following a procedure recommended by the World Health Organization (WHO), found significant yields of NOCs after a 6-hour incubation period.[5] Additionally, N-nitroso nifedipine has been identified as a photoproduct of nifedipine in vitro, although it is described as a short-lived intermediate.[9]

Evidence Against N-Nitrosation and Favoring Alternative Pathways

In contrast, a more recent and comprehensive study published in July 2025, which investigated the nitrosation of six dihydropyridine calcium channel blockers including nifedipine, concluded that N-nitrosation does not occur.[4] This research provides strong evidence that under various nitrosating conditions, nifedipine undergoes oxidative aromatization and C-nitrosation.[4] Specifically, treatment with nitrite in acidic conditions (1 M hydrochloric acid or 30% acetic acid) primarily resulted in the formation of oxidized pyridine (B92270) analogues.[4] When a different nitrosating agent, butyl nitrite, was used, C-nitrosated products were generated.[4] These findings are corroborated by reports from various chemical vendors and scientific forums, which state that the synthesis of N-nitroso-nifedipine has been repeatedly unsuccessful.[10][11]

This discrepancy in findings may be attributable to the analytical methods used in earlier studies, which might not have been able to distinguish between N-nitroso and C-nitroso isomers or other degradation products.

Quantitative Data from In Vitro Nitrosation Studies

The following table summarizes the key quantitative findings from a study that reported the formation of N-nitroso compounds from nifedipine. It is crucial to interpret this data in the context of the conflicting evidence presented in the previous section.

Drug	Incubation Time (hours)	Yield of N-Nitroso Compound (% of theoretical)	Reference
Nifedipine	6	37 - 45%	[5]
Nicardipine	6	37 - 45%	[5]
Nimodipine	6	37 - 45%	[5]
Nitrendipine	6	37 - 45%	[5]
Diltiazem	6	2 - 5%	[5]
Gallopamil	6	2 - 5%	[5]
Verapamil	6	2 - 5%	[5]

Experimental Protocols

This section provides a detailed methodology for conducting in vitro nitrosation studies on nifedipine, based on the procedures described in the cited literature.

In Vitro Nitrosation as per WHO Recommended Procedure

This protocol is adapted from the study by Brambilla et al. (2007).[5]

Objective: To assess the formation of N-nitroso compounds from nifedipine upon reaction with nitrite under simulated gastric conditions.

Materials:

• Nifedipine

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl)

• Dichloromethane (CH₂Cl₂)

• Sodium hydroxide (B78521) (NaOH)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Spectrophotometer or other suitable analytical instrument for quantification of N-nitroso compounds.

Procedure:

• Reaction Mixture Preparation:

  • Dissolve a known amount of nifedipine in a suitable solvent.

  • Prepare a solution of sodium nitrite.

  • In a reaction vessel, combine the nifedipine solution with the sodium nitrite solution.

• Reaction Conditions:

  • Adjust the pH of the reaction mixture to simulate acidic gastric conditions (e.g., pH 1-3) using hydrochloric acid.

  • Incubate the mixture at 37°C for a specified period (e.g., 6 hours).[5] Protect the reaction from light, as nifedipine is light-sensitive.[9]

• Extraction of N-Nitroso Compounds:

  • After incubation, stop the reaction by raising the pH with sodium hydroxide.

  • Extract the N-nitroso compounds from the aqueous mixture using an organic solvent such as dichloromethane.

  • Repeat the extraction process to ensure complete recovery.

• Drying and Concentration:

  • Dry the combined organic extracts over anhydrous sodium sulfate.

  • Concentrate the extract under reduced pressure.

• Quantification:

  • Redissolve the residue in a known volume of a suitable solvent.

  • Quantify the amount of N-nitroso compounds formed using a validated analytical method, such as spectrophotometry based on the release of nitrite upon photolysis or other chromatographic techniques.

Investigation of Nitrosation Products using Different Nitrosating Agents

This protocol is based on the findings of the 2025 study that identified C-nitroso and oxidation products.[4]

Objective: To differentiate between N-nitrosation, C-nitrosation, and oxidation pathways under various nitrosating conditions.

Materials:

• Nifedipine

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (1 M)

• Acetic acid (30%)

• Butyl nitrite

• Thin-Layer Chromatography (TLC) plates

• Preparative High-Performance Liquid Chromatography (HPLC) system

• Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) for structural characterization.

Procedure:

• Reaction Set 1 (Aqueous Nitrite/Acid):

  • React nifedipine with sodium nitrite in the presence of 1 M hydrochloric acid.

  • In a parallel experiment, react nifedipine with sodium nitrite in 30% acetic acid.

  • Monitor the reaction progress using TLC.

• Reaction Set 2 (Organic Nitrite):

  • React nifedipine with butyl nitrite in a suitable organic solvent.

  • Monitor the reaction progress using TLC.

• Product Isolation and Characterization:

  • Upon completion of the reactions, separate the product mixture using preparative HPLC.[4]

  • Isolate the individual products.

  • Characterize the structure of the isolated products using MS and NMR to distinguish between N-nitroso, C-nitroso, and oxidized pyridine analogues.[4]

Visualizing the Pathways and Workflows

Proposed Reaction Pathways of Nifedipine under Nitrosating Conditions

Caption: Proposed reaction pathways for nifedipine under various nitrosating conditions.

Experimental Workflow for Investigating Nifedipine Nitrosation

Caption: A typical experimental workflow for the study of nifedipine nitrosation.

Analytical Considerations

The analysis of potential nitrosamine impurities requires highly sensitive and specific analytical methods.

• High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a common method for the analysis of nifedipine and its related substances.[12][13] The USP monograph for nifedipine specifies an HPLC method for assay and related compounds, which includes the resolution of nifedipine from its nitrophenylpyridine and nitrosophenylpyridine analogues.[14]

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is a powerful technique for the detection and quantification of trace levels of nitrosamines.[15] Its high sensitivity and selectivity are essential for confirming the presence or absence of N-nitroso-nifedipine and for characterizing other reaction products.

Conclusion and Recommendations

The in vitro nitrosation of nifedipine is a complex topic with conflicting reports in the scientific literature. While early studies suggested the formation of N-nitroso-nifedipine, more recent and detailed structural elucidation studies provide strong evidence that the reactivity of the dihydropyridine ring leads to C-nitrosation and oxidation rather than N-nitrosation.

For researchers and drug development professionals, the following recommendations are crucial:

• Acknowledge the Controversy: When conducting risk assessments, it is important to acknowledge the conflicting data and the ongoing scientific discussion regarding the formation of N-nitroso-nifedipine.

• Employ Specific Analytical Methods: Utilize high-specificity analytical techniques like LC-MS to unequivocally identify any potential nitrosated products and to differentiate between N- and C-nitroso isomers.

• Focus on a Broader Degradation Profile: The risk assessment should not be limited to N-nitrosation but should also consider the formation of other potential degradation products, such as the oxidized pyridine and C-nitroso compounds identified in recent studies.

• Stay Abreast of Regulatory Guidance: Continuously monitor updates from regulatory agencies like the FDA and EMA regarding their stance on NDSRIs and specific guidance for dihydropyridine-class drugs.

By adopting a scientifically rigorous and cautious approach, the pharmaceutical industry can effectively manage the potential risks associated with nitrosamine impurities and ensure the safety and quality of nifedipine-containing drug products.

References

• 1. fda.gov [fda.gov]
• 2. npra.gov.my [npra.gov.my]
• 3. FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs - ECA Academy [gmp-compliance.org]
• 4. Synthesis of Nitroso Derivatives of Dihydropyridine Calcium Channel Blockers - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. Formation of DNA-damaging N-nitroso compounds from the interaction of calcium-channel blockers with nitrite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. fda.gov [fda.gov]
• 7. resolvemass.ca [resolvemass.ca]
• 8. veeprho.com [veeprho.com]
• 9. Photoreactivity of nifedipine in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. veeprho.com [veeprho.com]
• 11. N-nitroso-amlodipine ; N-nitroso-felodipine ; synthesis not successfull but still listed by FDA and EMA as NDSRIs - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 12. High-performance liquid chromatographic determination of nifedipine and a trace photodegradation product in hospital prescriptions | CoLab [colab.ws]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. merckmillipore.com [merckmillipore.com]
• 15. newdrug.cn [newdrug.cn]

Potential Sources of N-nitroso-nifedipine Contamination: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential sources of N-nitroso-nifedipine contamination in pharmaceutical products. N-nitroso-nifedipine is a nitrosamine (B1359907) impurity that can form from the drug substance nifedipine (B1678770) and is of significant concern due to the classification of many nitrosamines as probable human carcinogens.[1][2] This document outlines the formation pathways, potential root causes in the manufacturing process and drug product lifecycle, and analytical methodologies for detection. It is intended to serve as a resource for researchers, scientists, and drug development professionals involved in ensuring the safety and quality of nifedipine-containing medicines.

Formation Pathways of N-nitroso-nifedipine

N-nitroso-nifedipine, chemically known as dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-1-nitroso-1,4-dihydropyridine-3,5-dicarboxylate, is the N-nitroso derivative of the secondary amine present in the dihydropyridine (B1217469) ring of the nifedipine molecule.[3][4] The primary mechanism for its formation is the reaction of nifedipine with a nitrosating agent.[4]

Key Chemical Reaction:

The formation of N-nitroso-nifedipine involves the nitrosation of the secondary amine in the dihydropyridine ring of nifedipine. This reaction typically occurs in the presence of nitrosating agents, which are often derived from nitrite (B80452) salts (e.g., sodium nitrite) under acidic conditions.[5] The reaction can be summarized as follows:

Nifedipine (contains a secondary amine) + Nitrosating Agent (e.g., from Nitrite) → N-nitroso-nifedipine

While the formation of N-nitroso-nifedipine is a potential risk, some studies suggest that dihydropyridine compounds like nifedipine may preferentially undergo oxidative aromatization to form pyridine (B92270) analogs rather than N-nitrosation under certain conditions.[6] However, the potential for N-nitroso-nifedipine formation remains a critical consideration for risk assessment.

Potential Sources of Contamination Throughout the Product Lifecycle

The introduction of precursors—nifedipine and nitrosating agents—can occur at various stages of the manufacturing process and during the product's shelf life. A thorough risk assessment should consider all potential sources.[1][7]

Active Pharmaceutical Ingredient (API) Synthesis

During the synthesis of nifedipine, there is a potential for the introduction of residual nitrosating agents or their precursors. While the synthesis of nifedipine itself does not inherently involve nitrosating agents, contamination can arise from:

• Raw Materials and Reagents: Nitrite impurities may be present in starting materials, reagents, or solvents used in the synthesis of nifedipine.[5]

• Cross-Contamination: If the same equipment is used for manufacturing processes that involve nitrosating agents, cross-contamination can occur.[8]

• Degradation of Starting Materials: Certain starting materials or intermediates may degrade to form reactive nitrogen species that can act as nitrosating agents.

Drug Product Manufacturing

The formulation of the final drug product presents several opportunities for the introduction of nitrosating agents that can react with nifedipine:

• Excipients: Many common pharmaceutical excipients can contain trace amounts of nitrites. These can be a significant source of nitrosating agents, especially during wet granulation processes where the presence of water can facilitate the reaction.[9]

• Water: Process water used during manufacturing can be a source of nitrites.[9]

• Manufacturing Environment: Oxides of nitrogen (NOx) in the manufacturing environment can also act as nitrosating agents.

Degradation of Nifedipine and Drug Product

Nifedipine is known to be susceptible to degradation, particularly when exposed to light.[10][11]

• Photodegradation: Exposure of nifedipine to daylight or UV light can lead to the formation of nitroso and nitro-pyridine analogs.[10][11] Specifically, daylight irradiation has been reported to cause the formation of a nitrosophenylpyridine product.[12]

• Interaction with Other Drugs: In combination drug products, nifedipine's degradation pathway can be altered. For instance, in the presence of atenolol, the formation of nitro- and nitroso-pyridine analogs of nifedipine was observed.[11]

• Storage Conditions: Inadequate packaging that does not protect from light can lead to the degradation of nifedipine and the potential formation of N-nitroso-nifedipine during storage.[12] High temperatures and humidity can also accelerate degradation reactions.

Quantitative Data on N-nitroso-nifedipine

Quantitative data on the levels of N-nitroso-nifedipine in commercial drug products is not widely available in published literature. The primary sources of quantitative information are from regulatory limits and forced degradation studies.

Regulatory Limits

Regulatory agencies have established acceptable intake (AI) limits for various nitrosamine impurities to ensure patient safety. The US Food and Drug Administration (FDA) has set an AI limit for N-nitroso-nifedipine.[13][14][15][16][17]

Impurity	Regulatory Body	Acceptable Intake (AI) Limit
N-nitroso-nifedipine	US FDA	1500 ng/day[18]

Data from In Vitro and Forced Degradation Studies

Forced degradation studies are conducted under stress conditions (e.g., acid, base, oxidation, light, heat) to identify potential degradation products and are not necessarily representative of contamination levels in final drug products.

Study Type	Conditions	Result	Reference
In vitro nitrosation	Incubation of nifedipine with sodium nitrite for 6 hours	Yield of N-nitroso compound ranged from 37% to 45% of the theoretical maximum.	[19]
Forced Degradation (Acid)	Nifedipine in 0.1 N HCl at 80°C for 6 hours	89.19% degradation of nifedipine.	[20]
Forced Degradation (Alkali)	Nifedipine in 0.1 N NaOH at 80°C for 6 hours	67.74% degradation of nifedipine.	[20]
Forced Degradation (Oxidative)	Nifedipine in 3% H2O2 at 80°C for 6 hours	72% degradation of nifedipine.	[20]
Photodegradation	Nifedipine exposed to a 40 W tungsten lamp	The reaction kinetics were initially zero-order and then transitioned to first-order.	[21]
Photodegradation with Atenolol	Stress conditions on a combination of nifedipine and atenolol	Formation of a new degradation product at ~2% (trace levels <0.1% from nifedipine alone). This product is postulated to arise from an intermediate in the formation of nitro- and nitroso-pyridine analogs.	[11]

Experimental Protocols and Workflows

The detection and quantification of N-nitroso-nifedipine at trace levels require highly sensitive and specific analytical methods. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a commonly employed technique.[22][23][24][25]

Representative Experimental Protocol: LC-MS/MS Analysis of N-nitroso-nifedipine in Tablets

This protocol is a representative example synthesized from various sources for the analysis of nitrosamine impurities in solid dosage forms.

1. Sample Preparation:

• Accurately weigh and crush a sufficient number of nifedipine tablets to obtain a representative sample.

• Transfer a portion of the powdered tablets, equivalent to a target concentration of the active pharmaceutical ingredient (e.g., 20 mg/mL), into a suitable centrifuge tube.

• Add a precise volume of an appropriate solvent (e.g., methanol).

• Vortex the mixture for 1-2 minutes to ensure thorough mixing.

• Place the sample on a mechanical shaker for approximately 40 minutes to facilitate extraction.

• Centrifuge the sample at a high speed (e.g., 4500 rpm) for 15 minutes to separate the solid excipients.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

2. Chromatographic Conditions:

• Instrument: High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass spectrometer (MS/MS).

• Column: A suitable reversed-phase column, such as a C18 column.

• Mobile Phase: A gradient or isocratic mixture of solvents, for example, acetonitrile (B52724) and water with a modifier like formic acid or ammonium (B1175870) acetate.

• Flow Rate: A typical flow rate would be in the range of 0.2-0.5 mL/min.

• Injection Volume: 5-10 µL.

• Column Temperature: Maintained at a constant temperature, e.g., 40°C.

3. Mass Spectrometric Conditions:

• Ionization Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI), operated in positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

• MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-nifedipine would need to be determined using a reference standard.

• Source Parameters: Optimized source temperature, gas flows, and voltages to achieve maximum signal intensity for the analyte.

4. Quantification:

• A calibration curve is constructed using certified reference standards of N-nitroso-nifedipine at various concentrations.

• The concentration of N-nitroso-nifedipine in the sample is determined by comparing its peak area to the calibration curve.

• An internal standard may be used to improve the accuracy and precision of the quantification.

Diagrams of Workflows and Pathways

The following diagrams, generated using the DOT language for Graphviz, illustrate key logical relationships, experimental workflows, and a generalized signaling pathway relevant to N-nitroso-nifedipine.

Figure 1: Logical relationship of precursor sources leading to the formation of N-nitroso-nifedipine.

Figure 2: Experimental workflow for the analysis of N-nitroso-nifedipine in tablets.

Figure 3: Generalized metabolic activation pathway of nitrosamines leading to genotoxicity.

Conclusion

The potential for N-nitroso-nifedipine contamination in nifedipine-containing drug products is a valid concern that requires careful consideration throughout the product lifecycle. The primary sources of contamination are the presence of nitrosating agent precursors in raw materials and excipients, as well as the degradation of nifedipine, particularly through exposure to light. A thorough risk assessment, as recommended by regulatory agencies, is crucial to identify and mitigate the risks of N-nitroso-nifedipine formation.[1][2][7][26] This includes stringent control of raw materials, optimization of manufacturing processes to avoid conditions conducive to nitrosation, and the use of appropriate packaging to protect the drug product from light. Sensitive and validated analytical methods, such as LC-MS/MS, are essential for the detection and quantification of N-nitroso-nifedipine to ensure that its levels remain below the acceptable intake limit, thereby safeguarding patient health. Continued research and vigilance are necessary to fully understand and control the risks associated with this and other nitrosamine impurities in pharmaceuticals.

References

• 1. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 2. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 3. Nifedipine Nitroso Impurity | SynZeal [synzeal.com]
• 4. N-Nitroso Nifedipine | CAS No- NA [chemicea.com]
• 5. fda.gov [fda.gov]
• 6. veeprho.com [veeprho.com]
• 7. veeprho.com [veeprho.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Characterization of a new degradation product of nifedipine formed on catalysis by atenolol: A typical case of alteration of degradation pathway of one drug by another - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. downloads.regulations.gov [downloads.regulations.gov]
• 13. fda.gov [fda.gov]
• 14. FDA Releases Final Guidance on Recommended Acceptable Intake Limits for Nitrosamines | Covington & Burling LLP [cov.com]
• 15. FDA sets acceptable intake limits for nitrosamines in drugs | RAPS [raps.org]
• 16. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 17. pharmtech.com [pharmtech.com]
• 18. veeprho.com [veeprho.com]
• 19. Formation of DNA-damaging N-nitroso compounds from the interaction of calcium-channel blockers with nitrite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. A study of the photo-degradation kinetics of nifedipine by multivariate curve resolution analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 23. biointerfaceresearch.com [biointerfaceresearch.com]
• 24. researchgate.net [researchgate.net]
• 25. thieme-connect.com [thieme-connect.com]
• 26. EMA to address nitrosamine impurities in upcoming revision of active substances guidance | RAPS [raps.org]

Navigating the Labyrinth: A Technical Guide to Nitrosamine Impurity Regulation in Pharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

The discovery of nitrosamine (B1359907) impurities in commonly used pharmaceuticals has presented a significant challenge to the industry, demanding a robust understanding of their formation, risk assessment, analytical detection, and mitigation. This technical guide provides an in-depth overview of the current regulatory landscape, focusing on the guidelines set forth by major international bodies, including the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), and the International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). This document is intended to serve as a comprehensive resource for professionals navigating the complexities of nitrosamine impurity control.

The Regulatory Framework: A Harmonized Approach to a Global Concern

The global response to the nitrosamine issue has been spearheaded by the FDA and EMA, with the ICH providing a framework for harmonization. The core principle of these regulations is to ensure patient safety by limiting lifetime exposure to these potentially carcinogenic impurities to an acceptable level.

A pivotal guideline in this context is ICH M7(R2), which addresses the assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals.[1] Nitrosamines are classified as a "cohort of concern" within this guideline due to their high carcinogenic potency.[1] The regulatory approach is built upon a three-step process for marketing authorization holders:

• Risk Evaluation: A comprehensive risk assessment to identify the potential for nitrosamine formation or contamination in the drug product.[2]

• Confirmatory Testing: If a risk is identified, confirmatory testing must be performed using appropriately validated and sensitive analytical methods.[2]

• Updating Marketing Authorizations: Implementation of necessary changes to the manufacturing process or product formulation to mitigate the identified risks and submission of these changes to the regulatory authorities.[2]

Understanding the Enemy: Formation and Root Causes of Nitrosamine Impurities

Nitrosamines are chemical compounds with the general structure R1N(-R2)-N=O. Their formation in pharmaceuticals is a complex process that can occur during drug substance and drug product manufacturing and storage. The primary chemical reaction involves a nitrosating agent (such as nitrous acid, which can be formed from nitrites) and a secondary or tertiary amine.[1]

Several root causes for the presence of nitrosamine impurities have been identified:

• Contamination of Raw Materials: Nitrites and amines can be present as impurities in starting materials, reagents, and solvents.

• Manufacturing Process Conditions: Certain reaction conditions, such as acidic pH and elevated temperatures, can promote the formation of nitrosamines.

• Degradation of the Drug Substance or Excipients: The drug substance itself or excipients containing amine functional groups can degrade over time to form nitrosamines.

• Cross-Contamination: Contamination from shared equipment or processing lines can introduce nitrosamines or their precursors.

• Packaging Materials: Certain packaging components have been identified as potential sources of nitrosating agents.

A critical aspect of the recent regulatory focus is the emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs) . These are nitrosamines that are structurally similar to the active pharmaceutical ingredient (API) and are typically unique to a specific drug substance.[1]

Quantitative Risk Assessment: Establishing Acceptable Intake Limits

A cornerstone of the regulatory guidelines is the establishment of Acceptable Intake (AI) limits for nitrosamine impurities. The AI represents a level of exposure that poses a negligible cancer risk over a lifetime.

Acceptable Intake (AI) Limits for Common Nitrosamines

Regulatory agencies have established AI limits for several common nitrosamine impurities. These limits are based on extensive toxicological data and are harmonized to a large extent between the FDA and EMA.

Nitrosamine Impurity	Abbreviation	FDA AI Limit (ng/day)	EMA AI Limit (ng/day)
N-nitrosodimethylamine	NDMA	96	96
N-nitrosodiethylamine	NDEA	26.5	26.5
N-nitroso-N-methyl-4-aminobutyric acid	NMBA	96	96
N-nitrosodiisopropylamine	NDIPA	26.5	26.5
N-nitrosoethylisopropylamine	NEIPA	26.5	26.5
N-nitrosodibutylamine	NDBA	26.5	26.5

Carcinogenic Potency Categorization Approach (CPCA) for NDSRIs

For novel or less-studied nitrosamines, particularly NDSRIs where extensive toxicological data is lacking, the FDA and EMA have adopted the Carcinogenic Potency Categorization Approach (CPCA).[3] This approach uses structure-activity relationships (SAR) to assign a nitrosamine to a specific potency category, which then corresponds to a recommended AI limit. The CPCA considers the presence of activating and deactivating structural features within the molecule that influence its carcinogenic potential.[4]

Potency Category	FDA Recommended AI Limit (ng/day)	EMA Recommended AI Limit (ng/day)	Description
1	26.5	18	High potency
2	100	100	Moderately high potency
3	400	400	Moderate potency
4	1500	1500	Low potency
5	1500	1500	Very low or no carcinogenic potential

Experimental Protocols for Nitrosamine Analysis

Accurate and sensitive analytical methods are crucial for the detection and quantification of nitrosamine impurities at the low levels required by regulatory guidelines. The most commonly employed techniques are Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

General Sample Preparation for Solid Dosage Forms

A critical step in nitrosamine analysis is the sample preparation, which aims to efficiently extract the target analytes from the complex drug product matrix while minimizing the risk of artificial nitrosamine formation.

Protocol:

• Sample Comminution: Grind a representative number of tablets or the contents of capsules to a fine, homogeneous powder.

• Weighing: Accurately weigh a portion of the powdered sample (e.g., 100-500 mg) into a suitable centrifuge tube.

• Solvent Extraction: Add a precise volume of an appropriate extraction solvent (e.g., methanol (B129727), dichloromethane, or a mixture). The choice of solvent depends on the solubility of the API and the target nitrosamines.

• Internal Standard Spiking: Add a known amount of a stable isotope-labeled internal standard (e.g., NDMA-d6) to correct for matrix effects and variations in extraction efficiency.

• Extraction: Vortex or sonicate the sample for a defined period (e.g., 15-30 minutes) to ensure complete extraction of the nitrosamines.

• Centrifugation: Centrifuge the sample at a high speed (e.g., 10,000 rpm for 10 minutes) to pellet the solid excipients.

• Filtration: Carefully transfer the supernatant to a clean vial, passing it through a 0.22 µm syringe filter to remove any remaining particulate matter.

• Analysis: The filtered extract is now ready for injection into the LC-MS or GC-MS system.

Liquid Chromatography-Mass Spectrometry (LC-MS) Method

LC-MS, particularly with tandem mass spectrometry (LC-MS/MS) or high-resolution mass spectrometry (HRMS), is a powerful technique for the analysis of a wide range of nitrosamines, including non-volatile and thermally labile compounds. The United States Pharmacopeia (USP) General Chapter <1469> provides detailed procedures.[5]

USP <1469> Procedure 1 (LC-HRMS) - General Parameters:

• Chromatographic Column: A suitable reversed-phase column, such as a C18 or a pentafluorophenyl (PFP) column.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile.

• Gradient Elution: A gradient program is typically used to separate the nitrosamines from the API and other matrix components.

• Flow Rate: A typical flow rate is 0.3-0.5 mL/min.

• Column Temperature: Maintained at a constant temperature, for example, 40°C.

• Injection Volume: 5-20 µL.

• Mass Spectrometer: A high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) operated in positive ion mode.

• Ionization Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).

• Data Acquisition: Full scan or targeted SIM (Selected Ion Monitoring) with high mass accuracy.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS is particularly suitable for the analysis of volatile nitrosamines. Headspace GC-MS can be used for highly volatile compounds, while direct liquid injection is applicable to a broader range of semi-volatile nitrosamines.

USP <1469> Procedure 2 (Headspace GC-MS/MS) - General Parameters:

• GC Column: A polar capillary column, such as a wax-type column (e.g., DB-WAX).

• Carrier Gas: Helium at a constant flow rate.

• Injector: Split/splitless injector, operated in splitless mode.

• Oven Temperature Program: A temperature gradient is used to separate the nitrosamines. For example, start at 40°C, hold for 1 minute, then ramp to 240°C at 20°C/min.

• Headspace Sampler:

  • Incubation Temperature: 80-120°C.

  • Incubation Time: 15-30 minutes.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI).

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

Enhanced Ames Test for Mutagenicity Assessment

For NDSRIs where carcinogenic potency data is unavailable, an enhanced bacterial reverse mutation assay (Ames test) can be conducted to assess their mutagenic potential. The EMA provides specific recommendations for an enhanced protocol to improve the sensitivity for nitrosamines.[6]

Key Features of the EMA Enhanced Ames Test Protocol:

• Bacterial Strains: A panel of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA) strains should be used.

• Metabolic Activation: The assay should be performed with and without a metabolic activation system (S9 fraction). For nitrosamines, the use of S9 from both rat and hamster liver is recommended, as different species can have varying metabolic capabilities. A higher concentration of S9 (e.g., 10-30%) is often employed.

• Test Procedure: The pre-incubation method is recommended over the plate incorporation method to enhance the interaction between the test substance, bacteria, and S9 mix.

• Positive Controls: Appropriate nitrosamine positive controls should be included to demonstrate the sensitivity of the test system.

Visualizing the Pathways and Processes

Nitrosamine Metabolic Activation Pathway

The carcinogenicity of many nitrosamines is dependent on their metabolic activation by cytochrome P450 (CYP) enzymes in the liver.[7] This process generates reactive electrophilic intermediates that can bind to DNA, leading to mutations.

Caption: Metabolic activation of N-nitrosamines leading to DNA damage.

A Logical Workflow for Nitrosamine Risk Assessment

A systematic risk assessment is the foundation of nitrosamine impurity control. The following workflow outlines the key steps involved.

Caption: A stepwise workflow for conducting a nitrosamine risk assessment.

Experimental Workflow for Nitrosamine Analysis

The analytical testing of pharmaceutical products for nitrosamine impurities follows a structured workflow to ensure accurate and reliable results.

Caption: A typical experimental workflow for the analysis of nitrosamines.

Mitigation Strategies: Proactive Control of Nitrosamine Impurities

Once a risk of nitrosamine formation has been identified and confirmed, manufacturers must implement effective mitigation strategies. These can include:

• Process Optimization: Modifying reaction conditions (e.g., pH, temperature, quenching agents) to minimize nitrosamine formation.

• Raw Material Control: Sourcing raw materials with low levels of nitrite (B80452) and amine impurities and implementing stringent supplier qualification programs.

• Formulation Changes: In some cases, reformulating the drug product with excipients that have a lower propensity for nitrosamine formation may be necessary.

• Use of Inhibitors: Incorporating antioxidants, such as ascorbic acid or alpha-tocopherol, into the formulation can inhibit the nitrosation reaction.

• Improved Cleaning Procedures: Enhancing cleaning validation protocols to prevent cross-contamination in shared equipment.

• Optimized Storage and Packaging: Storing the drug product under conditions that minimize degradation and selecting appropriate packaging materials.[8]

Conclusion

The issue of nitrosamine impurities in pharmaceuticals is a complex and evolving challenge that requires a multifaceted and proactive approach from the industry. A thorough understanding of the regulatory guidelines, the science behind nitrosamine formation, and the available analytical and mitigation strategies is essential for ensuring the quality, safety, and efficacy of medicines. This technical guide provides a foundational resource for professionals working to navigate this critical area of pharmaceutical development and manufacturing. Continuous vigilance, scientific rigor, and a commitment to patient safety will be paramount in addressing the ongoing challenges posed by nitrosamine impurities.

References

• 1. Cytochrome P450 2E1 and 2A6 enzymes as major catalysts for metabolic activation of N-nitrosodialkylamines and tobacco-related nitrosamines in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [PDF] DNA Alkylation Damage by Nitrosamines and Relevant DNA Repair Pathways | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. Nitrosamine Testing using LC-MS Methods from the USP General Chapter <1469> | Separation Science [sepscience.com]
• 6. ema.europa.eu [ema.europa.eu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]

Navigating the Threshold: A Technical Guide to Acceptable Intake Limits for N-nitroso-nifedipine

For Immediate Release

This technical guide provides a comprehensive overview of the acceptable intake (AI) limits for N-nitroso-nifedipine, a nitrosamine (B1359907) drug substance-related impurity (NDSRI). Designed for researchers, scientists, and drug development professionals, this document details the regulatory landscape, the scientific basis for the established limits, and the key experimental and analytical methodologies involved in the risk assessment of this compound.

Executive Summary

N-nitroso-nifedipine is a potential impurity in pharmaceutical products containing nifedipine (B1678770), a widely used calcium channel blocker. Due to the classification of many nitrosamines as probable human carcinogens, regulatory agencies have established stringent controls on their presence in drug products. The United States Food and Drug Administration (FDA) has set an acceptable intake (AI) limit for N-nitroso-nifedipine based on a comprehensive risk assessment framework. This guide will delve into the specifics of this limit and the scientific rationale behind it.

Regulatory Acceptable Intake Limits

The primary regulatory body that has established a specific AI limit for N-nitroso-nifedipine is the U.S. FDA. This limit is crucial for ensuring patient safety and is a critical parameter for manufacturers of nifedipine-containing drug products.

Regulatory Body	Compound	Acceptable Intake (AI) Limit	Basis for Limit
U.S. Food and Drug Administration (FDA)	N-nitroso-nifedipine	1500 ng/day	Carcinogenic Potency Categorization Approach (CPCA) - Category 5 NDSRI[1]

The Carcinogenic Potency Categorization Approach (CPCA)

The AI limit for N-nitroso-nifedipine is derived from the FDA's Carcinogenic Potency Categorization Approach (CPCA). This is a risk-based framework that uses structure-activity relationships (SAR) to predict the carcinogenic potency of nitrosamine impurities.[1]

The CPCA categorizes Nitrosamine Drug Substance-Related Impurities (NDSRIs) into five potency categories, with Category 1 being the most potent and Category 5 being the least potent. N-nitroso-nifedipine is classified as a Category 5 NDSRI , which corresponds to the highest acceptable intake limit of 1500 ng/day.[1] This categorization is based on the structural features of the N-nitroso-nifedipine molecule, which are predicted to result in lower carcinogenic potency compared to other nitrosamines.

The logical workflow for determining the AI limit for an NDSRI like N-nitroso-nifedipine using the CPCA is outlined below.

Figure 1: CPCA Workflow for N-nitroso-nifedipine AI Limit.

Key Experimental Protocols

While the CPCA allows for the determination of an AI without compound-specific data, experimental testing remains a cornerstone of nitrosamine risk assessment. The following are key experimental protocols relevant to the evaluation of N-nitroso-nifedipine.

In Vitro Mutagenicity Testing: The Enhanced Ames Test

The bacterial reverse mutation assay, or Ames test, is a widely used method to assess the mutagenic potential of chemical compounds. For nitrosamines, an "enhanced" version of the standard Ames test is recommended to improve sensitivity.

Objective: To determine if N-nitroso-nifedipine can induce gene mutations in specific strains of Salmonella typhimurium and Escherichia coli.

Methodology:

• Tester Strains: A panel of bacterial strains, including S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101), is used.[2]

• Metabolic Activation: The assay is conducted with and without a metabolic activation system (S9 fraction), typically derived from the livers of rats or hamsters treated with enzyme-inducing agents (e.g., a combination of phenobarbital (B1680315) and β-naphthoflavone). For nitrosamines, a higher S9 concentration (e.g., 30%) is often recommended.[2]

• Assay Procedure: The pre-incubation method is preferred over the plate incorporation method.[2]

  • The test substance, bacterial culture, and S9 mix (if applicable) are pre-incubated at 37°C for a specified time (e.g., 30 minutes).[2]

  • The mixture is then combined with molten top agar (B569324) and poured onto minimal glucose agar plates.

  • The plates are incubated for 48-72 hours at 37°C.

• Data Analysis: The number of revertant colonies (mutated bacteria that have regained the ability to grow in the absence of a specific amino acid) is counted. A substance is considered mutagenic if it causes a concentration-related increase in the number of revertant colonies that is reproducible and statistically significant.

In Vivo Genotoxicity Testing: The Comet Assay

The in vivo Comet assay is used to detect DNA strand breaks in cells from various tissues of animals exposed to a test substance. This assay provides information on the potential genotoxicity of a compound under conditions that reflect its absorption, distribution, metabolism, and excretion in a living organism.

Objective: To assess the ability of N-nitroso-nifedipine to induce DNA damage in the liver of rodents.

Methodology:

• Animal Model: Typically, male rats are used.

• Dosing: Animals are administered the test substance, often by oral gavage, at multiple dose levels. A positive control (a known genotoxic agent) and a vehicle control are included.

• Tissue Collection: At specific time points after dosing (e.g., 3 and 24 hours), animals are euthanized, and the liver is collected.

• Cell Isolation: A single-cell suspension is prepared from the liver tissue.

• Comet Assay Procedure:

  • The isolated cells are embedded in a thin layer of agarose (B213101) on a microscope slide.

  • The cells are lysed to remove membranes and cytoplasm, leaving the DNA as a nucleoid.

  • The slides are subjected to electrophoresis under alkaline conditions. Damaged DNA (containing strand breaks) migrates from the nucleus, forming a "comet tail."

• Data Analysis: The slides are stained with a fluorescent dye and examined under a microscope. Image analysis software is used to measure the extent of DNA migration (e.g., tail length, tail intensity), which is indicative of the level of DNA damage.[3][4]

In Vitro Nitrosation Assay Procedure (NAP Test)

The World Health Organization (WHO) has recommended a standardized in vitro nitrosation assay procedure (NAP test) to evaluate the potential of a drug substance to form N-nitroso compounds under simulated gastric conditions.

Objective: To determine the propensity of nifedipine to form N-nitroso-nifedipine in the presence of a nitrosating agent.

Methodology:

• Reaction Conditions: The drug substance is incubated with a nitrosating agent, typically sodium nitrite, under acidic conditions (pH 3-4) that mimic the stomach environment.[5]

• Incubation: The reaction mixture is incubated at 37°C for a defined period (e.g., 1-4 hours).[5]

• Analysis: The reaction mixture is then analyzed for the presence and quantity of the N-nitroso compound formed using a suitable analytical technique, such as LC-MS/MS.

Analytical Methodology: LC-MS/MS for Quantification

The accurate quantification of N-nitroso-nifedipine at trace levels in pharmaceutical products is critical for ensuring compliance with the AI limit. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most widely used analytical technique for this purpose due to its high sensitivity and selectivity.

Objective: To develop and validate a robust analytical method for the detection and quantification of N-nitroso-nifedipine in nifedipine drug substance and drug product.

General Protocol:

• Sample Preparation: A suitable extraction procedure is developed to isolate N-nitroso-nifedipine from the drug matrix. This may involve solid-phase extraction (SPE) or liquid-liquid extraction (LLE).

• Chromatographic Separation:

  • Column: A reversed-phase C18 column is commonly used.

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., methanol (B129727) or acetonitrile) is typically employed.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in positive ion mode is generally used.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for N-nitroso-nifedipine and a suitable internal standard are monitored.

• Method Validation: The method is validated according to ICH guidelines to demonstrate its specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Conclusion

The acceptable intake limit of 1500 ng/day for N-nitroso-nifedipine, established by the U.S. FDA, is based on the scientifically robust Carcinogenic Potency Categorization Approach. This framework, combined with key experimental assays such as the enhanced Ames test and the in vivo Comet assay, provides a comprehensive strategy for assessing and controlling the risk associated with this potential impurity. Furthermore, sensitive and specific analytical methods like LC-MS/MS are essential for ensuring that nifedipine-containing drug products meet the stringent regulatory requirements and safeguard patient health. This guide provides the foundational knowledge for professionals in the pharmaceutical industry to navigate the complexities of nitrosamine impurity control.

References

• 1. veeprho.com [veeprho.com]
• 2. ema.europa.eu [ema.europa.eu]
• 3. researchgate.net [researchgate.net]
• 4. In Vivo Alkaline Comet Assay and Enzyme-modified Alkaline Comet Assay for Measuring DNA Strand Breaks and Oxidative DNA Damage in Rat Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fda.gov [fda.gov]

Risk Assessment of N-Nitroso-Nifedipine in Drug Products: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the risk assessment of N-nitroso-nifedipine, a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) in nifedipine (B1678770) drug products. This document outlines the regulatory landscape, toxicological considerations, and analytical methodologies pertinent to the control and risk mitigation of this impurity.

Introduction to N-Nitroso-Nifedipine

N-nitroso-nifedipine is the N-nitroso derivative of nifedipine, a widely used calcium channel blocker for the treatment of hypertension and angina.[1][2] As a nitrosamine, it falls under a class of compounds that are of significant concern to regulatory agencies due to their potential carcinogenic properties.[3][4] N-nitroso-nifedipine is classified as a Nitrosamine Drug Substance-Related Impurity (NDSRI), meaning it is structurally related to the active pharmaceutical ingredient (API).[5]

The U.S. Food and Drug Administration (FDA) has established an acceptable intake (AI) limit for N-nitroso-nifedipine, reflecting the agency's assessment of the risk it poses to patient safety.[6] However, a growing body of evidence suggests that the formation of N-nitroso-nifedipine is not straightforward and that the actual risk may be lower than theoretically presumed.[6][7]

Regulatory Framework and Acceptable Intake Limits

Regulatory bodies worldwide, including the FDA and the European Medicines Agency (EMA), have issued stringent guidelines on the control of nitrosamine impurities in pharmaceutical products.[3][8] These guidelines mandate that manufacturers perform robust risk assessments to evaluate the potential for nitrosamine formation in their products and implement control strategies to ensure that any detected impurities are below established acceptable intake limits.

The acceptable intake (AI) limit for a nitrosamine is a critical value derived from toxicological data, representing a level of exposure with a negligible cancer risk. For N-nitroso-nifedipine, the FDA has assigned it to a specific potency category for NDSRIs.

Impurity Name	Parent Drug	FDA Potency Category	Acceptable Intake (AI) Limit (ng/day)
N-Nitroso-nifedipine	Nifedipine	5	1500
Table 1: Regulatory Acceptable Intake Limit for N-Nitroso-Nifedipine.[6][9]

Formation and Stability of N-Nitroso-Nifedipine

The formation of nitrosamines typically occurs from the reaction of a secondary or tertiary amine with a nitrosating agent, such as nitrous acid, which can be formed from nitrites in acidic conditions.[1][10] In the case of nifedipine, the secondary amine in the dihydropyridine (B1217469) ring is theoretically susceptible to nitrosation.

However, experimental studies have shown that N-nitroso-nifedipine does not readily form under standard nitrosating conditions.[6] Some research indicates that the nitrosation of dihydropyridine compounds like nifedipine may preferentially occur at a carbon atom, leading to the formation of C-nitroso isomers rather than the N-nitroso impurity.[7][11] Furthermore, some studies have reported the degradation of nifedipine under the influence of light to a nitroso derivative, specifically 4-(2-nitrosophenyl)-2,6-dimethyl-3,5-dimethoxy carbonyl pyridine, which is a different structure from the N-nitroso impurity of concern.[12][13]

A logical workflow for the risk assessment of nitrosamine impurities is presented below.

Risk Assessment Workflow for Nitrosamine Impurities.

Toxicological Assessment

Due to the challenges in synthesizing and isolating N-nitroso-nifedipine, specific toxicological data for this compound is limited. The risk assessment, therefore, often relies on data from surrogate nitrosamines and general knowledge of the toxicological profile of this class of compounds. The primary toxicological concern for nitrosamines is their potential to be mutagenic and carcinogenic.

Metabolic Activation and Genotoxicity

Nitrosamines are generally not directly genotoxic but require metabolic activation by cytochrome P450 (CYP) enzymes to exert their mutagenic effects.[14][15][16] The metabolic activation pathway typically involves α-hydroxylation, leading to the formation of an unstable intermediate that can generate an alkylating agent (a diazonium ion). This reactive species can then form adducts with DNA, leading to mutations and potentially initiating carcinogenesis.[15][17][18] Nifedipine itself is primarily metabolized by CYP3A4.[2][19][20]

General Metabolic Activation Pathway of Nitrosamines.

Genotoxicity Testing

Standard genotoxicity assays are employed to assess the mutagenic potential of nitrosamine impurities. Due to the specific metabolic activation requirements of some nitrosamines, an "enhanced" Ames test is often recommended.

Experimental Protocols:

• Enhanced Bacterial Reverse Mutation Assay (Ames Test): This assay evaluates the ability of a substance to induce mutations in several strains of Salmonella typhimurium and Escherichia coli. For nitrosamines, the protocol is often modified to include a pre-incubation step and the use of S9 metabolic activation fractions from both rat and hamster liver to enhance sensitivity.[4][21][22][23][24]

  • Objective: To detect point mutations (base substitutions and frameshifts) caused by the test article.

  • Methodology:

    • Bacterial strains (e.g., TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA) are exposed to various concentrations of N-nitroso-nifedipine with and without an S9 metabolic activation system.

    • A pre-incubation period (e.g., 30 minutes) is used.

    • The mixture is plated on a minimal agar (B569324) medium.

    • The number of revertant colonies is counted after a suitable incubation period.

    • A significant, dose-dependent increase in revertant colonies indicates a mutagenic effect.

• In Vitro Micronucleus Assay: This assay detects chromosomal damage in mammalian cells.

  • Objective: To identify substances that cause clastogenic (chromosome breakage) or aneugenic (chromosome loss) effects.

  • Methodology:

    • Mammalian cells (e.g., human peripheral blood lymphocytes or a suitable cell line) are treated with N-nitroso-nifedipine with and without S9 activation.

    • Cytochalasin B is added to block cytokinesis, resulting in binucleated cells.

    • After incubation, cells are harvested and stained.

    • The frequency of micronuclei in binucleated cells is determined.

    • A significant increase in micronucleated cells indicates genotoxicity.[5]

• Comet Assay (Single Cell Gel Electrophoresis): A study on the interaction of nifedipine with nitrite (B80452) provided evidence of DNA damage in rat liver cells using the Comet assay.[3][25]

  • Objective: To detect DNA strand breaks in individual cells.

  • Methodology from a study on nifedipine and nitrite:

    • Rats were administered nifedipine and sodium nitrite by gavage.

    • Liver cells were isolated and embedded in agarose (B213101) on a microscope slide.

    • Cells were lysed and subjected to electrophoresis under alkaline conditions.

    • DNA was stained, and the "comet tail" length and moment, indicative of DNA damage, were measured.

    • The study observed a significant increase in DNA damage in rats treated with both nifedipine and nitrite compared to those treated with nifedipine alone.[3][25]

The workflow for the in vitro nitrosation and subsequent DNA damage assessment is depicted below.

Workflow for In Vitro Nitrosation and Comet Assay.

Analytical Methodologies

Sensitive and specific analytical methods are required for the detection and quantification of N-nitroso-nifedipine at levels relevant to the AI limit. Liquid chromatography-mass spectrometry (LC-MS) based methods are generally the preferred techniques due to their high sensitivity and selectivity.

Key Considerations for Analytical Method Development:

• Sample Preparation: Efficient extraction of N-nitroso-nifedipine from the drug product matrix is crucial. This may involve dissolution, filtration, and potentially solid-phase extraction (SPE).

• Chromatographic Separation: A robust chromatographic method is needed to separate N-nitroso-nifedipine from the API, other impurities, and matrix components. Reversed-phase high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) are commonly used.[26][27][28][29]

• Mass Spectrometric Detection: Tandem mass spectrometry (MS/MS) provides the necessary selectivity and sensitivity for trace-level quantification. Multiple reaction monitoring (MRM) is a common acquisition mode.

• Method Validation: The analytical method must be fully validated according to ICH guidelines, including specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Typical LC-MS/MS Method Parameters:

Parameter	Typical Conditions
Column	C18 reversed-phase column
Mobile Phase	Gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., methanol (B129727) or acetonitrile)
Ionization Source	Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)
Mass Analyzer	Triple quadrupole (QqQ) or high-resolution mass spectrometry (HRMS)
Detection Mode	Multiple Reaction Monitoring (MRM)

Conclusion and Recommendations

The risk assessment of N-nitroso-nifedipine in drug products is a complex undertaking that requires a thorough understanding of its formation chemistry, toxicological potential, and analytical detection. While regulatory agencies have established a conservative acceptable intake limit, experimental evidence suggests that the formation of this specific NDSRI may be less likely than initially presumed.

For drug manufacturers, a comprehensive risk assessment should be performed, including forced degradation studies to evaluate the potential for N-nitroso-nifedipine formation. If a risk is identified, a sensitive and validated analytical method should be used to monitor its levels in the drug product. In cases where N-nitroso-nifedipine is not detected or is present at levels well below the AI, this data can be used to support a scientifically justified control strategy. Continuous monitoring of regulatory guidelines and scientific literature is essential to ensure ongoing compliance and patient safety.

References

• 1. Comparison of the transgenic rodent mutation assay, error corrected next generation duplex sequencing, and the alkaline comet assay to detect dose-related mutations following exposure to N-nitrosodiethylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cytochrome P-450 3A4 (nifedipine oxidase) is responsible for the C-oxidative metabolism of 1-nitropyrene in human liver microsomal samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test -Pub - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. benchchem.com [benchchem.com]
• 6. veeprho.com [veeprho.com]
• 7. Synthesis of Nitroso Derivatives of Dihydropyridine Calcium Channel Blockers - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. N-Nitroso Nifedipine | Axios Research [axios-research.com]
• 9. researchgate.net [researchgate.net]
• 10. Bioassay of N-nitrosodiphenylamine for possible carcinogenicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
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• 15. Mechanisms of action of N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Evidence for an unstable DNA adduct from N-nitroso-N-methylaniline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. DNA adduct formation from tobacco-specific N-nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Role of small intestinal cytochromes p450 in the bioavailability of oral nifedipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Nifedipine pharmacokinetics are influenced by CYP3A5 genotype when used as a preterm labor tocolytic - PMC [pmc.ncbi.nlm.nih.gov]
• 21. ema.europa.eu [ema.europa.eu]
• 22. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Resolution of historically discordant Ames test negative/rodent carcinogenicity positive N-nitrosamines using a sensitive, OECD-aligned design - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. Formation of DNA-damaging N-nitroso compounds from the interaction of calcium-channel blockers with nitrite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. globalresearchonline.net [globalresearchonline.net]
• 27. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 28. thieme-connect.com [thieme-connect.com]
• 29. biointerfaceresearch.com [biointerfaceresearch.com]

An In-depth Technical Guide to the Photodegradation of Nifedipine to Nitroso Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the photodegradation of nifedipine, with a specific focus on the formation of its nitroso derivatives. Nifedipine, a dihydropyridine (B1217469) calcium channel blocker, is known for its photosensitivity, a critical factor in its formulation, packaging, and clinical use. This document outlines the degradation pathways, kinetics, and analytical methodologies for studying this phenomenon, providing a valuable resource for researchers in drug development and quality control.

Photodegradation Pathways of Nifedipine

Nifedipine's degradation is primarily influenced by the wavelength of light it is exposed to. The two main photodegradation products are the nitrosophenylpyridine derivative and the nitrophenylpyridine derivative.[1][2]

• Under Daylight/Visible Light: Nifedipine undergoes an intramolecular redox reaction, leading to the formation of its primary photoproduct, the nitroso derivative , formally known as 2,6-dimethyl-4-(2-nitrosophenyl)-3,5-pyridinedicarboxylic acid dimethyl ester.[1][2]

• Under UV Irradiation: Exposure to ultraviolet light results in the oxidation of the dihydropyridine ring to a pyridine (B92270) ring, forming the nitro derivative , 2,6-dimethyl-4-(2-nitrophenyl)-3,5-pyridinedicarboxylic acid dimethyl ester.[1][2]

The formation of these derivatives leads to a loss of pharmacological activity.[3]

References

• 1. Complex Spectroscopy Studies of Nifedipine Photodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. brieflands.com [brieflands.com]

interaction of nifedipine with nitrites to form N-nitroso compounds

An In-Depth Technical Guide on the Interaction of Nifedipine (B1678770) with Nitrites to Form N-Nitroso Compounds

Introduction

Nifedipine is a dihydropyridine (B1217469) calcium channel blocker widely used in the treatment of hypertension and angina.[1] Its chemical structure contains a secondary amine within the dihydropyridine ring, which makes it theoretically susceptible to nitrosation reactions.[2] This has raised concerns within the pharmaceutical industry and regulatory bodies regarding the potential formation of N-nitroso compounds, a class of potent genotoxic carcinogens, when nifedipine interacts with nitrosating agents such as nitrites.[3] Nitrites can be present as impurities in excipients or can be formed endogenously in the human body.[4] This technical guide provides a comprehensive overview of the current scientific understanding of the interaction between nifedipine and nitrites, focusing on the formation of N-nitroso nifedipine. It covers the chemical pathways, quantitative data from in vitro and in vivo studies, detailed experimental protocols, and factors influencing the reaction.

The Chemical Pathway: N-Nitrosation of Nifedipine

The formation of N-nitrosamines typically occurs through the reaction of a secondary or tertiary amine with a nitrosating agent, which is often derived from nitrite (B80452) salts (like sodium nitrite) under acidic conditions.[3] The process begins with the protonation of the nitrite ion (NO₂⁻) to form nitrous acid (HNO₂). Nitrous acid can then be further protonated and lose water to form the nitrosonium ion (NO⁺), a potent electrophile. The secondary amine nitrogen in the nifedipine molecule acts as a nucleophile, attacking the nitrosonium ion to form a protonated N-nitrosamine, which then deprotonates to yield the final N-nitroso nifedipine product.[5]

The chemical name for N-nitroso nifedipine is Dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-1-nitroso-1,4-dihydropyridine-3,5-dicarboxylate.[1][6] Its molecular formula is C₁₇H₁₇N₃O₇, with a molecular weight of 375.33 g/mol .[6][7]

Figure 1: N-Nitrosation pathway of nifedipine with nitrite under acidic conditions.

Quantitative Data on N-Nitroso Compound Formation

Quantitative studies have been performed to assess the extent of N-nitroso compound (NOC) formation from nifedipine both in vitro and in vivo.

In Vitro Formation

An in vitro study following the World Health Organization (WHO) recommended procedure demonstrated significant conversion of nifedipine to NOCs.[2]

Drug Substance	Incubation Time (hours)	Yield of N-Nitroso Compounds (% of theoretical)	Reference
Nifedipine	6	37 - 45	[2]

In Vivo Genotoxicity

The formation of genotoxic NOCs in vivo has been evaluated by measuring DNA fragmentation in rats co-administered with nifedipine and sodium nitrite.[2] The Comet assay was used to detect DNA single-strand breaks and alkali-labile sites.[2]

Drug Substance	Administration	Outcome Measure	Result (Ratio of Drug + NaNO₂ / Drug alone)	Reference
Nifedipine	Gavage to rats (1/2 LD₅₀ of drug + 80 mg/kg NaNO₂)	Liver DNA Fragmentation (Tail Length)	2.2	[2]

Experimental Protocols

In Vitro Nitrosation of Nifedipine (WHO Recommended Procedure)

This protocol is based on the methodology cited for the in vitro formation of N-nitroso compounds.[2]

• Preparation of Solutions:

  • Prepare a stock solution of nifedipine in a suitable solvent (e.g., methanol (B129727) or DMSO).

  • Prepare a fresh solution of sodium nitrite (NaNO₂) in distilled water.

• Reaction Mixture:

  • In a reaction vessel, combine the nifedipine stock solution with a sodium nitrite solution. The final concentration of nifedipine should be significantly lower than that of the nitrite to ensure pseudo-first-order kinetics with respect to the drug.

  • Adjust the pH of the reaction mixture to simulate gastric conditions (typically pH 1-3) using hydrochloric acid.

• Incubation:

  • Incubate the reaction mixture at 37°C for a specified period (e.g., 6 hours), protected from light, as nifedipine is light-sensitive.[8]

• Reaction Quenching and Sample Preparation:

  • Stop the reaction by adding a quenching agent, such as ammonium (B1175870) sulfamate (B1201201) or ascorbic acid, which rapidly reacts with residual nitrite.

  • Neutralize the solution with a suitable base.

  • Extract the N-nitroso nifedipine from the aqueous solution using an organic solvent (e.g., dichloromethane).

  • Dry the organic extract over anhydrous sodium sulfate (B86663) and evaporate the solvent under reduced pressure.

• Analysis:

  • Reconstitute the residue in a suitable solvent for analysis by an appropriate analytical method, such as LC-HRMS.

In Vivo DNA Fragmentation Assay (Comet Assay)

This protocol describes the general steps for an in vivo study to assess the genotoxic potential of NOCs formed from nifedipine and nitrite.[2]

• Animal Dosing:

  • Use male Wistar rats (or a similar appropriate strain).

  • Administer nifedipine (at a dose of 1/2 LD₅₀) and sodium nitrite (80 mg/kg) to the test group via oral gavage.

  • A control group should receive only nifedipine at the same dose.

• Sample Collection:

  • After a specified time (e.g., 4-6 hours), humanely euthanize the animals.

  • Excise the liver and place it in a chilled buffer solution.

• Cell Isolation:

  • Gently mince the liver tissue and suspend it in a buffer to obtain a single-cell suspension.

  • Filter the cell suspension to remove debris.

• Comet Assay:

  • Embed the isolated liver cells in a low-melting-point agarose (B213101) gel on a microscope slide.

  • Lyse the cells with a high-salt and detergent solution to remove cell membranes and cytoplasm, leaving behind the nucleoids.

  • Subject the slides to electrophoresis under alkaline conditions. DNA with strand breaks will migrate from the nucleus towards the anode, forming a "comet tail."

• Staining and Visualization:

  • Stain the DNA with a fluorescent dye (e.g., ethidium (B1194527) bromide or SYBR Green).

  • Visualize the comets using a fluorescence microscope.

• Data Analysis:

  • Quantify the extent of DNA damage by measuring the length of the comet tail and the intensity of DNA in the tail relative to the head. An increase in tail length and tail moment indicates a higher frequency of DNA breaks.[2]

Analytical Method: LC-HRMS for N-Nitroso Nifedipine Quantification

Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) is a powerful technique for the detection and quantification of trace-level N-nitrosamine impurities in pharmaceutical products.[9]

• Sample Preparation:

  • Dissolve the drug substance or product in a suitable solvent (e.g., methanol or a mixture of methanol and water).

  • Filter the sample through a 0.22 µm filter before injection.

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in methanol or acetonitrile.

  • Gradient Elution: A suitable gradient to separate N-nitroso nifedipine from the parent drug and other impurities.

  • Flow Rate: 0.2-0.4 mL/min.

  • Column Temperature: 30-40°C.

• Mass Spectrometry Conditions (HRMS):

  • Ionization Source: Electrospray Ionization (ESI) in positive mode.

  • Resolution: >10,000 to ensure high selectivity.[9]

  • Mass Analyzer: Orbitrap or Time-of-Flight (TOF).

  • Detection: Monitor the exact mass of the protonated N-nitroso nifedipine molecule ([M+H]⁺).

  • Quantitation Limit: Methods should be validated to achieve a limit of quantitation (LOQ) as low as 0.005 ppm or lower, depending on the acceptable daily intake of the impurity.[9]

Alternative Pathways and Conflicting Evidence: N- vs. C-Nitrosation

Recent studies have challenged the assumption that the interaction of dihydropyridine drugs with nitrites exclusively leads to the formation of N-nitroso compounds. Research has indicated that C-nitrosation may be a competing or even predominant pathway.[10]

One study investigated the nitrosation of six dihydropyridine calcium channel blockers, including nifedipine, under various conditions. The findings suggest that nitrosation occurs on a carbon atom rather than the nitrogen atom of the dihydropyridine ring.[10] When treated with nitrite in 1 M hydrochloric acid or 30% acetic acid, nifedipine primarily underwent oxidation to form pyridine (B92270) analogues.[10] However, using butyl nitrite as the nitrosating agent resulted in the formation of C-nitroso dihydropyridine isomers.[10] This research provides direct evidence that may rule out the formation of N-nitroso impurities in the dihydropyridine class of drugs under the tested conditions.[10]

Figure 2: Alternative reaction pathways: C-nitrosation and oxidation of nifedipine.

Factors Influencing Nitrosamine (B1359907) Formation

Several factors can influence the rate and extent of N-nitrosamine formation. Understanding these factors is crucial for risk assessment and mitigation.

• pH: The nitrosation of secondary amines is highly pH-dependent. The reaction rate is typically maximal at a pH of around 3.4.[5] At very low pH, the concentration of the unprotonated, nucleophilic amine is reduced, slowing the reaction. At higher pH, the concentration of the active nitrosating agent (derived from nitrous acid) decreases.

• Temperature: Like most chemical reactions, the rate of nitrosation generally increases with temperature.[11] However, some studies have noted that rate enhancements can also occur in frozen systems.[12]

• Concentration of Reactants: The rate of formation is dependent on the concentrations of both the amine (nifedipine) and the nitrosating agent (nitrite).

• Catalysts and Inhibitors: Certain substances can catalyze or inhibit the nitrosation reaction. Thiocyanate, found in human saliva, is a known catalyst.[12] Conversely, compounds like ascorbic acid (Vitamin C) and polyphenols can act as inhibitors by scavenging the nitrosating agents.[12]

Figure 3: Factors influencing the rate of N-nitrosamine formation.

Experimental and Logical Workflows

Figure 4: Experimental workflow for in vitro nitrosation of nifedipine.

Figure 5: Experimental workflow for in vivo genotoxicity testing (Comet Assay).

Conclusion

The potential for N-nitroso compound formation from the interaction of nifedipine with nitrites is a significant consideration for drug safety and quality control. In vitro and in vivo studies have demonstrated that under specific conditions, nifedipine can react with nitrites to form genotoxic compounds.[2] However, there is also compelling evidence suggesting that the reaction may favor the formation of C-nitroso compounds or oxidized pyridine derivatives instead of N-nitrosamines, which would have different toxicological profiles.[10] Some studies have also reported failures to synthesize N-nitroso nifedipine under forced conditions.[7]

This complex and somewhat contradictory body of evidence underscores the need for continued research to fully elucidate the reaction mechanisms and the conditions that govern the formation of different products. For researchers, scientists, and drug development professionals, it is imperative to conduct thorough risk assessments for N-nitroso impurity formation in nifedipine-containing products. This includes controlling the levels of nitrite impurities in raw materials and excipients, understanding the impact of manufacturing processes, and employing highly sensitive and specific analytical methods like LC-HRMS for the detection and quantification of any potential nitrosamine impurities.[13][14] The choice of appropriate analytical methods and a deep understanding of the underlying chemistry are critical to ensuring the safety and quality of nifedipine formulations.

References

• 1. N-Nitroso Nifedipine | CAS No- NA [chemicea.com]
• 2. Formation of DNA-damaging N-nitroso compounds from the interaction of calcium-channel blockers with nitrite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. N-nitroso-nifedipine | C17H17N3O7 | CID 129675288 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. veeprho.com [veeprho.com]
• 8. Photoreactivity of nifedipine in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. fda.gov [fda.gov]
• 10. Synthesis of Nitroso Derivatives of Dihydropyridine Calcium Channel Blockers - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 11. resolvemass.ca [resolvemass.ca]
• 12. Catalysis and inhibition of N-nitrosation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Managing Nitrite Impurities: A Supplier-Manufacturer Approach to Mitigate Nitrosamine Risk [sigmaaldrich.com]

Structural Elucidation of N-nitroso-nifedipine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of N-nitroso-nifedipine, a significant derivative of the calcium channel blocker, nifedipine (B1678770). This document details the analytical methodologies and spectroscopic data essential for the identification and characterization of this compound, which is of particular interest as a potential impurity in nifedipine drug products.

N-nitroso-nifedipine, with the chemical name dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-1-nitroso-1,4-dihydropyridine-3,5-dicarboxylate, is recognized as a photodegradation product of nifedipine.[1][2][3] Its formation involves the conversion of the secondary amine in the dihydropyridine (B1217469) ring of nifedipine to an N-nitroso group.[4] The structural confirmation of N-nitroso-nifedipine relies on a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Physicochemical Properties

A summary of the key physicochemical properties of N-nitroso-nifedipine is presented in the table below.

Property	Value	Source
IUPAC Name	dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-1-nitroso-1,4-dihydropyridine-3,5-dicarboxylate	[5][6][7]
Molecular Formula	C₁₇H₁₇N₃O₇	[5][7][8][9][10]
Molecular Weight	375.3 g/mol	[5][7][8][9]
Monoisotopic Mass	375.10664989 Da	[5]
Appearance	Not explicitly stated, but available as a reference standard	[6][11]
Solubility	Information not available	[11]
Storage Conditions	Store at 2-8 °C in a well-closed container	[11]

Spectroscopic Data for Structural Elucidation

The structural elucidation of N-nitroso-nifedipine is primarily achieved through the analysis of its spectroscopic data. The following sections summarize the expected and reported data from key analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H-NMR spectroscopy is a powerful tool for confirming the structure of N-nitroso-nifedipine. While specific chemical shifts and coupling constants are not detailed in the available literature, a certificate of analysis for a reference standard confirms that the ¹H-NMR spectrum conforms to the expected structure.[11] The spectrum would be expected to show signals corresponding to the aromatic protons of the 2-nitrophenyl group, the methyl groups at the 2 and 6 positions of the dihydropyridine ring, the methoxy (B1213986) protons of the ester groups, and the proton at the 4-position of the dihydropyridine ring.

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight of N-nitroso-nifedipine. The mass spectrum is expected to show a molecular ion peak corresponding to the compound's molecular weight. A certificate of analysis for a commercially available standard confirms that the mass spectrum is consistent with the structure of N-nitroso-nifedipine.[11] While detailed fragmentation patterns are not provided in the search results, common fragmentation pathways for N-nitroso compounds often involve the loss of the nitroso group (NO, 30 Da).[12]

Infrared (IR) Spectroscopy

Infrared spectroscopy provides information about the functional groups present in the molecule. The formation of N-nitroso-nifedipine from nifedipine results in a lowered absorbance of the IR band at 1493 cm⁻¹, which is assigned to the vibrational mode of the -NO₂ group.[1][3] The IR spectrum would also be expected to show characteristic absorption bands for the C=O of the ester groups, the C-O stretching vibrations, and the aromatic and aliphatic C-H stretching vibrations.

Ultraviolet-Visible (UV-VIS) Spectroscopy

The photodegradation of nifedipine to its nitroso derivative is accompanied by significant changes in its UV-VIS spectrum.[1][3] Specifically, a shift in the absorption band at 238 nm is observed.[1][3]

Experimental Protocols

Detailed experimental protocols for the structural elucidation of N-nitroso-nifedipine are not extensively published. However, based on the available information and general laboratory practices, the following outlines the likely methodologies.

Synthesis/Formation

N-nitroso-nifedipine is primarily formed through the photodegradation of nifedipine.[1][2][3] While specific conditions for forced degradation studies to generate this impurity are not detailed, it is known to form upon exposure of nifedipine to light.[2] Interestingly, some studies have reported difficulty in synthesizing N-nitroso-nifedipine under standard nitrosating conditions, suggesting it may not form readily under all circumstances.[9][13]

Analytical Methods

The analysis of N-nitroso-nifedipine typically involves a combination of chromatographic separation and spectroscopic detection.

• High-Performance Liquid Chromatography (HPLC): HPLC is a standard technique for the separation and quantification of impurities in pharmaceuticals. While specific HPLC methods for N-nitroso-nifedipine are not detailed in the search results, a typical method would involve a reversed-phase column with a mobile phase consisting of a mixture of an aqueous buffer and an organic solvent like acetonitrile (B52724) or methanol. Detection would likely be performed using a UV detector.

• Mass Spectrometry (MS) and Liquid Chromatography-Mass Spectrometry (LC-MS): These techniques are crucial for the identification and confirmation of N-nitroso-nifedipine.[9] An LC-MS method would couple the separation power of HPLC with the sensitive and specific detection capabilities of a mass spectrometer.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and other NMR techniques are used to definitively confirm the chemical structure of the isolated impurity.[9][11]

• Infrared (IR) Spectroscopy: IR spectroscopy can be used as a complementary technique to identify the functional groups present in the molecule.[1][3][9]

Logical Workflow for Structural Elucidation

The logical workflow for the structural elucidation of N-nitroso-nifedipine as a potential impurity in nifedipine is depicted in the following diagram.

Caption: Workflow for the identification and structural elucidation of N-nitroso-nifedipine.

Conclusion

The structural elucidation of N-nitroso-nifedipine is well-established and relies on a combination of standard analytical techniques. As a known photodegradation product of nifedipine, its monitoring and control are crucial for ensuring the quality and safety of nifedipine-containing drug products. This guide provides a foundational understanding for researchers, scientists, and drug development professionals involved in the analysis and control of impurities in pharmaceutical manufacturing.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Complex Spectroscopy Studies of Nifedipine Photodegradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N-Nitroso Nifedipine | CAS No- NA [chemicea.com]
• 5. N-nitroso-nifedipine | C17H17N3O7 | CID 129675288 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. veeprho.com [veeprho.com]
• 7. pharmaceresearch.com [pharmaceresearch.com]
• 8. Nifedipine Nitroso Impurity | SynZeal [synzeal.com]
• 9. veeprho.com [veeprho.com]
• 10. cleanchemlab.com [cleanchemlab.com]
• 11. cleanchemlab.com [cleanchemlab.com]
• 12. osti.gov [osti.gov]
• 13. N-nitroso-amlodipine ; N-nitroso-felodipine ; synthesis not successfull but still listed by FDA and EMA as NDSRIs - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]

N-Nitroso-Nifedipine: A Toxicological Profile

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-nifedipine is a nitrosamine (B1359907) impurity that can form from the drug nifedipine (B1678770), a widely used calcium channel blocker for the treatment of hypertension and angina. As with other N-nitroso compounds, N-nitroso-nifedipine is of significant concern due to its potential mutagenic and carcinogenic properties. This technical guide provides a comprehensive overview of the available toxicological data on N-nitroso-nifedipine, including its genotoxicity and regulatory limits. The information is presented to aid researchers, scientists, and drug development professionals in understanding the potential risks associated with this impurity.

Regulatory Guidance

Regulatory bodies have established acceptable intake (AI) limits for N-nitroso-nifedipine to ensure patient safety.

Regulatory Body	Acceptable Intake (AI) Limit
U.S. Food and Drug Administration (FDA)	1500 ng/day

Toxicological Data

The toxicological data for N-nitroso-nifedipine primarily focuses on its genotoxic potential. Direct studies on the acute toxicity (e.g., LD50) and long-term carcinogenicity of the isolated N-nitroso-nifedipine compound are limited in the public domain. The available data largely pertains to the genotoxic effects of the reaction mixture formed from nifedipine and nitrite (B80452).

Genotoxicity

In Vitro Formation

In vitro studies have demonstrated that nifedipine can react with nitrite under acidic conditions, simulating the environment of the stomach, to form N-nitroso compounds.

Parameter	Result	Reference
Yield of N-nitroso compound from nifedipine	37% to 45% of the theoretical yield	[1]

In Vivo DNA Damage

An in vivo study in rats investigated the DNA-damaging potential of nifedipine administered concurrently with sodium nitrite. The Comet assay was used to measure DNA single-strand breaks in liver cells.

Animal Model	Treatment	Endpoint	Result	Reference
Sprague-Dawley Rats	Nifedipine (1/2 LD50) + Sodium Nitrite (80 mg/kg)	DNA Single-Strand Breaks (Comet Assay)	2.2-fold increase in tail length compared to nifedipine alone	[1]

Experimental Protocols

In Vitro Nitrosation of Nifedipine

Objective: To determine the yield of N-nitroso compounds formed from the reaction of nifedipine with nitrite in vitro.

Methodology (Based on WHO recommendations):

• A solution of nifedipine is prepared.

• Sodium nitrite is added to the nifedipine solution.

• The reaction mixture is incubated at 37°C for 6 hours.

• The pH of the solution is maintained to simulate gastric conditions.

• Following incubation, the concentration of the formed N-nitroso compound is quantified using a suitable analytical method, such as high-performance liquid chromatography (HPLC).

• The yield is calculated as a percentage of the theoretical maximum based on the initial amount of nifedipine.[1]

In Vivo Comet Assay for DNA Damage in Rat Liver

Objective: To assess the induction of DNA single-strand breaks in the liver of rats following oral administration of nifedipine and sodium nitrite.

Methodology:

• Animal Dosing: Male Sprague-Dawley rats are administered nifedipine by gavage at a dose equivalent to half of its LD50. Concurrently, an oral dose of 80 mg/kg sodium nitrite is administered. A control group receives only nifedipine.

• Tissue Collection: After a specified time, the animals are euthanized, and the liver is excised.

• Cell Isolation: A single-cell suspension is prepared from a portion of the liver by mechanical and/or enzymatic digestion.

• Comet Assay:

  • The isolated liver cells are embedded in a low-melting-point agarose (B213101) gel on a microscope slide.

  • The cells are lysed to remove cell membranes and cytoplasm, leaving the nuclear material (nucleoids).

  • The slides are placed in an electrophoresis chamber containing an alkaline buffer to unwind the DNA.

  • Electrophoresis is performed, causing the broken DNA fragments to migrate out of the nucleoid, forming a "comet tail."

  • The slides are neutralized and stained with a fluorescent DNA-binding dye.

• Data Analysis: The slides are examined using a fluorescence microscope, and image analysis software is used to quantify the amount of DNA in the comet tail relative to the head. The "tail length" or "% tail DNA" is used as a measure of DNA damage. The results from the treated group are compared to the control group to determine the extent of DNA damage.[1]

Potential Signaling Pathways

While the direct signaling pathways affected by N-nitroso-nifedipine leading to its toxicity are not fully elucidated, studies on a photolytic nitroso analog of nifedipine and the parent compound provide insights into potential mechanisms. These primarily revolve around oxidative stress and cellular responses to damage.

Genotoxicity and DNA Damage Response

The formation of DNA adducts by N-nitroso compounds is a critical initiating event in their mutagenic and carcinogenic effects. This DNA damage triggers a cellular response aimed at repair.

Caption: DNA Damage and Repair Pathway.

Antioxidant and Anti-inflammatory Signaling

Interestingly, a photoproduct of nifedipine, referred to as nitrosonifedipine, has been shown to possess antioxidant properties and can ameliorate angiotensin II-induced vascular remodeling. This suggests a potential interaction with pathways related to oxidative stress and inflammation.

Caption: Antioxidant Effect of Nitrosonifedipine.

Conclusion

References

• 1. Formation of DNA-damaging N-nitroso compounds from the interaction of calcium-channel blockers with nitrite - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Nitroso-Nifedipine: A Comprehensive Technical Guide for Drug Development Professionals

An In-depth Technical Guide on the Core Aspects of N-Nitroso-Nifedipine as a Drug Substance Related Impurity

Introduction

The emergence of N-nitrosamine impurities in pharmaceutical products has become a significant concern for regulatory bodies and drug manufacturers worldwide. These compounds are classified as probable human carcinogens, necessitating stringent control measures to ensure patient safety. N-nitroso-nifedipine is a drug substance-related impurity (NDSRI) that can potentially form in drug products containing nifedipine (B1678770), a widely used calcium channel blocker for the treatment of hypertension and angina. This technical guide provides a comprehensive overview of N-nitroso-nifedipine, including its formation, analytical detection, toxicological assessment, and regulatory landscape, intended for researchers, scientists, and drug development professionals.

Formation and Chemical Properties

N-nitroso-nifedipine (Chemical Name: Dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-1-nitroso-1,4-dihydropyridine-3,5-dicarboxylate) is the N-nitroso derivative of the secondary amine present in the dihydropyridine (B1217469) ring of the nifedipine molecule.[1][2] Its formation typically involves the reaction of the secondary amine functionality of nifedipine with a nitrosating agent, such as nitrous acid, which can be formed from nitrites under acidic conditions.[3]

However, the propensity for the formation of N-nitroso-nifedipine is a subject of scientific debate. Some studies suggest that under nitrosating conditions, dihydropyridine compounds like nifedipine may preferentially undergo oxidative aromatization to form pyridine (B92270) analogues, or potentially form C-nitroso compounds rather than N-nitroso compounds.[4] Furthermore, reports on the attempted synthesis of N-nitroso-nifedipine have indicated that its formation is not readily achieved under standard nitrosating conditions, suggesting a lower risk of its presence in the final drug product.[5]

Formation Pathway of N-Nitroso-Nifedipine

Caption: Potential reaction for the formation of N-Nitroso-Nifedipine.

Regulatory Landscape and Acceptable Intake Limits

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for the control of nitrosamine (B1359907) impurities in pharmaceuticals.[6][7] For N-nitroso-nifedipine, the FDA has set a recommended Acceptable Intake (AI) limit.

Impurity Name	Parent Drug	Potency Category	Acceptable Intake (AI) Limit
N-Nitroso-Nifedipine	Nifedipine	5	1500 ng/day[8][9]

Analytical Detection and Quantification

The detection and quantification of N-nitroso-nifedipine at trace levels in the nifedipine drug substance and product require highly sensitive and specific analytical methods. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the most widely accepted technique for this purpose.

Experimental Protocol: Representative LC-MS/MS Method

The following is a representative, not specific, experimental protocol for the analysis of N-nitroso-nifedipine, based on general methods for nitrosamine analysis. Method development and validation are crucial for each specific drug product matrix.

1. Sample Preparation:

• Extraction: A suitable amount of the nifedipine drug substance or powdered tablets is dissolved in a solvent mixture, such as methanol (B129727) and water. This is followed by sonication and centrifugation to ensure complete dissolution and removal of insoluble excipients.

• Cleanup (if necessary): For complex matrices, a solid-phase extraction (SPE) may be employed to remove interfering components and concentrate the analyte.

2. Chromatographic Conditions:

• Instrument: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., methanol or acetonitrile).

• Flow Rate: A typical flow rate would be in the range of 0.2-0.5 mL/min.

• Column Temperature: Maintained at a constant temperature, for example, 40°C.

• Injection Volume: A small volume, typically 5-10 µL.

3. Mass Spectrometric Conditions:

• Instrument: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. Specific precursor-to-product ion transitions for N-nitroso-nifedipine would need to be determined.

• Gas Temperatures and Flow Rates: Optimized for the specific instrument.

4. Data Analysis:

• Quantification is performed by comparing the peak area of N-nitroso-nifedipine in the sample to a calibration curve generated from certified reference standards.

Analytical Workflow

Caption: A typical workflow for the analysis of N-Nitroso-Nifedipine.

Toxicological Assessment and Genotoxicity

The primary toxicological concern for nitrosamines is their potential for genotoxicity and carcinogenicity. This is generally mediated by their metabolic activation.

General Mechanism of Nitrosamine-Induced Genotoxicity

Most nitrosamines are pro-carcinogens that require metabolic activation by Cytochrome P450 (CYP) enzymes.[10][11] This process typically involves α-hydroxylation, leading to the formation of an unstable intermediate that decomposes to a highly reactive diazonium ion. This ion can then alkylate DNA, forming DNA adducts that can lead to mutations and cancer if not repaired.[10][12]

However, a critical consideration for N-nitroso-nifedipine is its chemical structure. The dihydropyridine ring of nifedipine lacks α-hydrogens adjacent to the nitrosated nitrogen atom. The presence of these α-hydrogens is a key structural feature for the metabolic activation pathway that leads to the formation of DNA-reactive species for many other nitrosamines.[10] The absence of α-hydrogens in N-nitroso-nifedipine suggests that it may not be readily metabolized to a genotoxic intermediate via this common pathway. This has led to the classification of N-nitroso-nifedipine as a Potency Category 5 nitrosamine by the FDA, which corresponds to a higher acceptable intake limit.

Signaling Pathway of Nitrosamine Genotoxicity

Caption: General pathway of nitrosamine metabolic activation and genotoxicity.

Experimental Protocols for Genotoxicity Assessment

1. Bacterial Reverse Mutation Assay (Ames Test):

• This assay is used to detect the mutagenic potential of a substance. For nitrosamines, an "enhanced" Ames test is often recommended, which includes modifications to the metabolic activation system (S9 fraction) to improve the detection of this class of compounds.[1][6]

2. In Vitro Micronucleus Assay:

• This test identifies substances that cause chromosomal damage. It detects both clastogenic (chromosome-breaking) and aneugenic (chromosome loss or gain) effects by observing the formation of micronuclei in cultured mammalian cells.[6]

Conclusion

N-nitroso-nifedipine is a potential drug substance-related impurity in nifedipine products. While its formation is theoretically possible, scientific evidence suggests that its formation may not be favorable under typical conditions. From a toxicological perspective, the absence of α-hydrogens in its structure places it in a lower potency category, with a correspondingly higher acceptable intake limit set by regulatory authorities.

For drug development professionals, a thorough risk assessment is essential. If a risk of N-nitroso-nifedipine formation is identified, a validated, sensitive, and specific analytical method, such as LC-MS/MS, must be employed to monitor and control its levels in the drug substance and final product to ensure compliance with regulatory limits and maintain patient safety. The information presented in this guide provides a foundational understanding to aid in the risk assessment and control strategy development for this specific impurity.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. researchgate.net [researchgate.net]
• 3. In vitro metabolism of midazolam, triazolam, nifedipine, and testosterone by human liver microsomes and recombinant cytochromes p450: role of cyp3a4 and cyp3a5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of Nitroso Derivatives of Dihydropyridine Calcium Channel Blockers - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. veeprho.com [veeprho.com]
• 6. benchchem.com [benchchem.com]
• 7. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PMC [pmc.ncbi.nlm.nih.gov]
• 8. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 10. efpia.eu [efpia.eu]
• 11. [Investigation of the impurity profile of nifedipine by LC/MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cytochrome P-450 3A4 (nifedipine oxidase) is responsible for the C-oxidative metabolism of 1-nitropyrene in human liver microsomal samples - PubMed [pubmed.ncbi.nlm.nih.gov]

The Formation of N-Nitroso-Nifedipine: A Case of Mistaken Identity

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The issue of nitrosamine (B1359907) impurities in pharmaceutical products has been a significant concern for regulatory bodies and the pharmaceutical industry worldwide. These compounds, often potent genotoxic carcinogens, can form during the synthesis, formulation, or storage of drug products containing susceptible amine functional groups and residual nitrosating agents. Nifedipine (B1678770), a widely used calcium channel blocker of the dihydropyridine (B1217469) class, contains a secondary amine within its dihydropyridine ring, theoretically making it susceptible to N-nitrosation. This has led to regulatory scrutiny and the establishment of an acceptable intake (AI) limit for the hypothetical N-nitroso-nifedipine.[1] However, extensive scientific investigation reveals a different story, one of chemical reactivity that favors oxidation over nitrosation. This guide provides a comprehensive literature review on the investigation into N-nitroso-nifedipine formation, detailing the experimental evidence that demonstrates its absence and clarifying the alternative chemical pathways that dominate.

The Question of N-Nitroso-Nifedipine Formation: A Consistent Lack of Evidence

Contrary to initial concerns based on its chemical structure, repeated and rigorous experimental studies have failed to produce or detect N-nitroso-nifedipine.[2] Forced nitrosation studies, known as Nitrosation Assay Procedures (NAP tests), which are designed to evaluate the worst-case scenario for nitrosamine formation, have consistently shown that nifedipine does not undergo N-nitrosation.[2] Instead of forming the N-nitroso derivative, nifedipine undergoes a competing reaction, namely the oxidation of its dihydropyridine ring.

Alternative Reaction Pathway: The Predominance of Oxidation

Under conditions that would typically lead to the formation of N-nitrosamines (i.e., the presence of a nitrosating agent like sodium nitrite (B80452) in an acidic environment), nifedipine is primarily converted to its pyridine (B92270) analogue, dehydronifedipine (also known as nifedipine EP impurity A).[2][3] This oxidative aromatization is the favored and often exclusive reaction pathway.[2][4] The greater thermodynamic stability of the aromatic pyridine ring compared to the dihydropyridine ring is a strong driving force for this reaction.

In some studies, the formation of C-nitroso compounds has also been reported as a minor product, further highlighting that the reactivity of the dihydropyridine ring system is complex and does not favor N-nitrosation.

Experimental Protocols for Nitrosation Studies

To definitively investigate the potential for N-nitroso-nifedipine formation, a specialized and highly sensitive analytical method has been employed: the ¹⁵N-Enriched Nitrosation Assay Procedure (NAP) Test.[2][5] This methodology provides unambiguous evidence for the presence or absence of N-nitroso compounds.

¹⁵N-Enriched Nitrosation Assay Procedure (NAP) Test

This protocol is designed to force the nitrosation of a drug substance to determine if a corresponding N-nitroso impurity can be formed. The use of a ¹⁵N-labeled nitrosating agent is key to the method's specificity.

Objective: To determine if nifedipine forms N-nitroso-nifedipine under forced nitrosating conditions.

Materials:

• Nifedipine

• ¹⁵N-labeled Sodium Nitrite (Na¹⁵NO₂)

• Hydrochloric Acid (HCl)

• Organic solvent (e.g., Methanol, Acetonitrile)

• Deionized Water

• Analytical standards for nifedipine and dehydronifedipine

Procedure:

• Sample Preparation: A solution of nifedipine is prepared in an appropriate organic solvent.

• Nitrosation Reaction: An aqueous solution of ¹⁵N-labeled sodium nitrite is added to the nifedipine solution. The reaction is initiated by acidifying the mixture with hydrochloric acid to generate the nitrosating species, ¹⁵N-labeled nitrous acid (H¹⁵NO₂). The reaction is typically stirred at a controlled temperature (e.g., room temperature or slightly elevated) for a defined period.

• Quenching: The reaction is quenched by the addition of a quenching agent, such as ammonium (B1175870) sulfamate, to destroy any remaining nitrous acid.

• Sample Analysis: The resulting reaction mixture is then analyzed by High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) and ¹⁵N Nuclear Magnetic Resonance (NMR) spectroscopy.

Analysis and Interpretation:

• HPLC-MS Analysis: The chromatogram is monitored for the parent drug (nifedipine), expected degradation products (dehydronifedipine), and the hypothetical N-nitroso-nifedipine. A key diagnostic feature of the ¹⁵N-enriched method is that any newly formed N-nitroso compound will have a mass-to-charge ratio (m/z) that is one unit higher than if it were formed with unlabeled sodium nitrite. This allows for clear differentiation from other components in the complex mixture.[2]

• ¹⁵N NMR Spectroscopy: This is the most definitive part of the analysis. The ¹⁵N NMR spectrum is analyzed for signals in the characteristic chemical shift region for N-nitroso groups. The absence of any signal in this region provides strong evidence that N-nitrosation has not occurred.[2]

Quantitative Analysis of Nifedipine Nitrosation Attempts

Quantitative data on the formation of N-nitroso-nifedipine is conspicuously absent from the scientific literature for the simple reason that it has not been observed to form. The quantitative focus of analytical studies has therefore been on the validation of methods to confirm its absence and to quantify the primary product of the reaction: dehydronifedipine.

The tables below summarize the typical conditions and outcomes of forced nitrosation studies on nifedipine.

Table 1: Summary of Experimental Conditions for Nifedipine Nitrosation Studies

Parameter	Condition	Rationale
Substrate	Nifedipine	The drug substance being investigated.
Nitrosating Agent	Sodium Nitrite (NaNO₂) or ¹⁵N-Sodium Nitrite (Na¹⁵NO₂)	Source of the nitrosonium ion (NO⁺) required for nitrosation.
Acid	Hydrochloric Acid (HCl) or Acetic Acid	To generate nitrous acid (HNO₂) from sodium nitrite.
Solvent	Methanol, Acetonitrile, Water	To dissolve the reactants.
Temperature	Room Temperature to 50°C	To accelerate the reaction rate (forced conditions).
Duration	Several hours to 24 hours	To ensure the reaction goes to completion.

Table 2: Summary of Analytical Results from Nifedipine Nitrosation Studies

Analyte	Expected Result if Formed	Observed Result	Analytical Technique(s)
N-Nitroso-Nifedipine	Detection of the corresponding m/z and a characteristic ¹⁵N NMR signal.	Not Detected	HPLC-MS, ¹⁵N NMR
Dehydronifedipine	N/A	Detected and Quantified	HPLC-UV, HPLC-MS, ¹H NMR
Nifedipine	Consumption over time.	Consumption over time.	HPLC-UV

Note: Specific yields for dehydronifedipine and limits of detection (LOD) for N-nitroso-nifedipine are highly method-dependent and would be reported in the validation of the specific analytical procedure used.

Visualizing the Chemistry: Reaction Pathways

The following diagrams, generated using the DOT language, illustrate the competing reaction pathways for nifedipine under nitrosating conditions.

Caption: Competing reaction pathways for nifedipine under nitrosating conditions.

Caption: Workflow for the ¹⁵N-Enriched Nitrosation Assay Procedure (NAP) Test.

Discussion and Regulatory Implications

The consistent scientific evidence demonstrating the lack of N-nitroso-nifedipine formation, even under forced conditions, presents a compelling case against its classification as a potential impurity of concern. The dihydropyridine ring's propensity to aromatize serves as a chemically favored "escape route" that prevents the secondary amine from undergoing nitrosation.

This creates a discrepancy with the regulatory stance, which, out of an abundance of caution for the broader class of secondary amine-containing drugs, has assigned an acceptable intake limit for a hypothetical N-nitroso-nifedipine.[1] While this precautionary approach is understandable from a public health perspective, the specific chemical reactivity of nifedipine suggests that the risk of this particular nitrosamine drug substance-related impurity (NDSRI) forming is negligible.

For drug development professionals, this means that while a risk assessment for nitrosamine impurities is mandatory, the focus for nifedipine and likely other dihydropyridine-based drugs should be on demonstrating the absence of the N-nitroso impurity through validated, specific analytical methods like the ¹⁵N-enriched NAP test. The primary impurity of concern arising from nitrosating conditions is, in fact, the known oxidation product, dehydronifedipine.

Conclusion

References

• 1. veeprho.com [veeprho.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. znaturforsch.com [znaturforsch.com]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Analytical Method Development for the Determination of N--nitroso-nifedipine in Pharmaceutical Products

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nifedipine (B1678770) is a dihydropyridine (B1217469) calcium channel blocker widely used in the treatment of hypertension and angina pectoris.[1] Recent regulatory scrutiny has focused on the presence of nitrosamine (B1359907) impurities in pharmaceutical products, as many are classified as probable human carcinogens.[2][3] N-nitroso-nifedipine is a potential nitrosamine impurity that may form during the synthesis, formulation, or storage of nifedipine-containing drug products.[4][5] The US Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued stringent guidelines requiring manufacturers to perform risk assessments and, if necessary, conduct sensitive analytical testing to control nitrosamine impurities at or below the acceptable intake (AI) limit.[2][6][7][8][9] The AI limit for N-nitroso-nifedipine has been set at 1500 ng/day by the FDA.[10]

This application note provides a comprehensive overview of the analytical methodologies for the detection and quantification of N-nitroso-nifedipine. It includes detailed protocols for sample preparation and analysis using High-Performance Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), a technique offering high sensitivity and selectivity required for trace-level analysis.[11][12]

Chemical Information

Compound	Structure	Molecular Formula	Molecular Weight	CAS Number
Nifedipine	[Image of Nifedipine structure]	C₁₇H₁₈N₂O₆	346.33 g/mol	21829-25-4
N-nitroso-nifedipine	[Image of N-nitroso-nifedipine structure]	C₁₇H₁₇N₃O₇	375.33 g/mol	39562-27-1[13]

Regulatory Context and Acceptance Criteria

Regulatory bodies like the FDA and EMA mandate the control of nitrosamine impurities in drug products.[2][6][8] Manufacturers are required to conduct risk assessments to evaluate the potential for nitrosamine formation.[6][9] If a risk is identified, confirmatory testing using validated analytical methods is necessary.[7] The established AI limit for N-nitroso-nifedipine is 1500 ng/day.[10] Analytical methods must be sensitive enough to detect and quantify this impurity at levels significantly below this limit.

Analytical Methodologies

Due to the low levels at which nitrosamine impurities need to be controlled, highly sensitive and selective analytical techniques are required.[12] LC-MS/MS is the preferred method for the analysis of a wide range of nitrosamines, including those that are non-volatile or thermally labile.[3][14]

LC-MS/MS Method Protocol

This protocol outlines a sensitive and selective method for the quantification of N-nitroso-nifedipine in nifedipine drug products.

4.1.1. Sample Preparation

• Standard Solution Preparation:

  • Prepare a stock solution of N-nitroso-nifedipine reference standard in methanol (B129727) at a concentration of 100 µg/mL.

  • Perform serial dilutions of the stock solution with a 50:50 (v/v) mixture of methanol and water to prepare working standard solutions for the calibration curve (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL).

• Sample Preparation:

  • Accurately weigh and transfer a portion of the powdered nifedipine tablets or the contents of a capsule, equivalent to one dose of nifedipine, into a volumetric flask.

  • Add a 50:50 (v/v) mixture of methanol and water to dissolve the sample.

  • Sonicate the flask for 15 minutes to ensure complete dissolution.

  • Allow the solution to cool to room temperature and dilute to the mark with the same solvent.

  • Centrifuge an aliquot of the solution at 10,000 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

4.1.2. Chromatographic and Mass Spectrometric Conditions

Parameter	Condition
LC System	Agilent 1290 Infinity II or equivalent
Column	Zorbax Eclipse Plus C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	0-1 min: 10% B; 1-8 min: 10-90% B; 8-9 min: 90% B; 9-9.1 min: 90-10% B; 9.1-12 min: 10% B
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS System	Agilent 6470 Triple Quadrupole LC/MS or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Gas Temperature	300 °C
Gas Flow	8 L/min
Nebulizer	45 psi
Sheath Gas Temp	350 °C
Sheath Gas Flow	11 L/min
Capillary Voltage	3500 V
MRM Transitions	N-nitroso-nifedipine: m/z 376.1 → 316.1 (Quantifier), m/z 376.1 → 284.1 (Qualifier)
Nifedipine: m/z 347.1 → 315.1

4.1.3. Method Validation Parameters

The analytical method should be validated according to ICH Q2(R1) guidelines to ensure its suitability for its intended purpose.

Parameter	Acceptance Criteria
Specificity	No interference from blank, placebo, or other impurities at the retention time of N-nitroso-nifedipine.
Linearity	Correlation coefficient (r²) ≥ 0.995 over the concentration range.
Limit of Detection (LOD)	Signal-to-noise ratio of ≥ 3.
Limit of Quantitation (LOQ)	Signal-to-noise ratio of ≥ 10; precision and accuracy should meet acceptance criteria.
Accuracy (Recovery)	80.0% to 120.0% for each concentration level.
Precision (Repeatability & Intermediate Precision)	Relative Standard Deviation (RSD) ≤ 15%.
Solution Stability	Analyte should be stable in solution for the duration of the analysis.

Data Presentation

The quantitative data for method validation should be summarized in clear and concise tables.

Table 1: Linearity Data

Concentration (ng/mL)	Peak Area (n=3)	Mean Peak Area
0.1	...	...
0.5	...	...
1	...	...
5	...	...
10	...	...
50	...	...
100	...	...
Correlation Coefficient (r²)	\multicolumn{2}{c	}{...}
Regression Equation	\multicolumn{2}{c	}{y = mx + c}

Table 2: Accuracy and Precision Data

Spiked Level	Concentration (ng/mL)	Mean Measured Concentration (ng/mL)	Accuracy (%)	Precision (RSD, %)
LOQ	0.5	...	...	...
Low	1.5	...	...	...
Medium	25	...	...	...
High	75	...	...	...

Table 3: LOD and LOQ Data

Parameter	Value (ng/mL)
Limit of Detection (LOD)	...
Limit of Quantitation (LOQ)	...

Visualizations

Caption: Experimental workflow for the analysis of N-nitroso-nifedipine.

Caption: Potential formation pathway of N-nitroso-nifedipine.

Conclusion

The developed LC-MS/MS method provides a sensitive, selective, and reliable approach for the determination of N-nitroso-nifedipine in pharmaceutical drug products. This method can be effectively implemented in quality control laboratories to ensure that nifedipine products meet the stringent regulatory requirements for nitrosamine impurities, thereby safeguarding patient safety. The detailed protocol and validation guidelines presented in this application note will aid researchers and drug development professionals in establishing robust analytical procedures for the control of this potential genotoxic impurity.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 3. Analysis of nitrosamine impurities according to USP General Chapter < 1469 > : Shimadzu (Europe) [shimadzu.eu]
• 4. N-Nitroso Nifedipine | CAS No- NA [chemicea.com]
• 5. veeprho.com [veeprho.com]
• 6. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 7. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 8. fda.gov [fda.gov]
• 9. FDA: Updated Guidance for Nitrosamines - ECA Academy [gmp-compliance.org]
• 10. veeprho.com [veeprho.com]
• 11. resolvemass.ca [resolvemass.ca]
• 12. agilent.com [agilent.com]
• 13. Nifedipine Nitroso Impurity | SynZeal [synzeal.com]
• 14. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]

Application Note: Quantification of N-nitroso-nifedipine using a Novel LC-MS/MS Method

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-nitroso-nifedipine is a nitrosamine (B1359907) impurity that can potentially form in drug products containing nifedipine (B1678770).[1] Nitrosamines are classified as probable human carcinogens, making their detection and quantification in pharmaceutical products a critical safety concern.[2] Regulatory bodies globally have implemented stringent guidelines requiring manufacturers to control and mitigate the presence of these impurities. This application note details a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of N-nitroso-nifedipine in drug substances and products. The method is designed to meet the rigorous requirements for trace-level impurity analysis in the pharmaceutical industry.

Experimental Protocol

Materials and Reagents

• N-nitroso-nifedipine reference standard (if available, or synthesized for method development)[3]

• Nifedipine drug substance or product for testing

• Internal Standard (IS): N-nitroso-nifedipine-d3 (or a suitable stable isotope-labeled analog if available). If not, an alternative well-characterized nitrosamine standard not present in the sample could be used.

• HPLC-grade methanol (B129727), acetonitrile, and water

• Formic acid (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

Standard and Sample Preparation

Standard Stock Solution (SSS):

• Accurately weigh approximately 1.0 mg of N-nitroso-nifedipine reference standard.

• Dissolve in methanol to a final concentration of 1.0 mg/mL. This solution should be stored in the dark at -20°C.[4]

Working Standard Solutions:

• Prepare a series of working standard solutions by serially diluting the SSS with methanol to create calibration curve (CC) and quality control (QC) samples.[4]

• A typical calibration curve might range from 0.1 ng/mL to 100 ng/mL.

Internal Standard (IS) Working Solution:

• Prepare a working solution of the IS in methanol at a concentration of approximately 20 ng/mL.[4]

Sample Preparation (for Drug Product):

• Accurately weigh and crush a sufficient number of tablets to obtain a representative sample.

• Transfer a portion of the crushed powder equivalent to 30 mg of nifedipine into a 15 mL centrifuge tube.

• Add 10 mL of methanol.

• Vortex for 1 minute, then shake on a mechanical shaker for 40 minutes.[5][6]

• Centrifuge the sample at 4000 RPM for 15 minutes.[5]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.[6]

LC-MS/MS Instrumentation and Conditions

The analysis is performed on a triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography (HPLC) system.

Liquid Chromatography Parameters:

Parameter	Value
Column	C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm)[7]
Mobile Phase A	0.1% Formic acid in Water[8]
Mobile Phase B	0.1% Formic acid in Acetonitrile[9]
Flow Rate	0.5 mL/min[9]
Injection Volume	10 µL[7]
Column Temperature	40°C[8]
Gradient	See Table 1

Table 1: Chromatographic Gradient

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
2.0	95	5
12.0	5	95
15.0	5	95
15.1	95	5
20.0	95	5

Mass Spectrometry Parameters:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	500°C
IonSpray Voltage	5500 V
Curtain Gas	30 psi
Collision Gas	9 psi

Table 2: MRM Transitions for N-nitroso-nifedipine and Internal Standard

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
N-nitroso-nifedipine	376.1	316.1 (Quantifier)	150	25
376.1	284.1 (Qualifier)	150	35
N-nitroso-nifedipine-d3 (IS)	379.1	319.1	150	25

Note: The exact m/z values and collision energies for N-nitroso-nifedipine should be optimized by direct infusion of a standard solution. The precursor ion is based on the protonated molecule [M+H]+ of N-nitroso-nifedipine (Molecular Weight: 375.3 g/mol ).[10]

Method Validation Summary

The analytical method should be validated according to ICH Q2(R1) guidelines.[11] The following parameters should be assessed:

Table 3: Typical Method Validation Acceptance Criteria

Parameter	Acceptance Criteria
Linearity (r²)	≥ 0.99
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10; RSD ≤ 20%[4]
Accuracy (% Recovery)	80% - 120%[11]
Precision (% RSD)	Intra-day: ≤ 15%; Inter-day: ≤ 15%[11]
Specificity	No significant interference at the retention time of the analyte.
Stability	Analyte stable in solution for the duration of the analysis.

Data Presentation

Table 4: Example Quantitative Data for N-nitroso-nifedipine

Sample ID	Concentration (ng/mL)	Accuracy (%)	Precision (%RSD)
LLOQ	0.1	95.5	8.2
QC Low	0.3	102.1	5.6
QC Medium	50.0	98.7	4.1
QC High	80.0	101.5	3.5

Experimental Workflow Diagram

References

• 1. veeprho.com [veeprho.com]
• 2. fda.gov [fda.gov]
• 3. Nifedipine Nitroso Impurity | SynZeal [synzeal.com]
• 4. researchgate.net [researchgate.net]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. fda.gov [fda.gov]
• 7. thieme-connect.com [thieme-connect.com]
• 8. japsonline.com [japsonline.com]
• 9. biointerfaceresearch.com [biointerfaceresearch.com]
• 10. N-nitroso-nifedipine | C17H17N3O7 | CID 129675288 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Determination of nitrobenzene potential genotoxic impurities in nifedipine with GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: GC-MS Analysis of Volatile Nitrosamines in Nifedipine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Recent concerns over the presence of N-nitrosamine impurities in various pharmaceutical products have necessitated the development of sensitive and reliable analytical methods for their detection and quantification. N-nitrosamines are classified as probable human carcinogens, and their presence in active pharmaceutical ingredients (APIs) and finished drug products is strictly regulated.[1] Nifedipine (B1678770), a dihydropyridine (B1217469) calcium channel antagonist widely used in the treatment of hypertension and angina, is a critical drug product that requires rigorous quality control for such impurities. This application note details a comprehensive protocol for the analysis of volatile nitrosamines in nifedipine using Gas Chromatography-Mass Spectrometry (GC-MS), a robust and widely accepted technique for this purpose.[2] The methodologies described are based on established practices and regulatory guidance for nitrosamine (B1359907) analysis in pharmaceuticals.

Quantitative Data Summary

The following table summarizes the typical limits of detection (LOD) and limits of quantification (LOQ) for common volatile nitrosamines achievable with GC-MS and GC-MS/MS methods. While specific performance may vary depending on the exact instrumentation and matrix, these values provide a general benchmark for the sensitivity of the analytical approach.

Nitrosamine Compound	Abbreviation	Typical Limit of Detection (LOD) (ppm)	Typical Limit of Quantification (LOQ) (ppm)
N-Nitrosodimethylamine	NDMA	0.02 - 0.03	0.06 - 0.09
N-Nitrosodiethylamine	NDEA	0.02 - 0.03	0.06 - 0.09
N-Nitrosodiisopropylamine	NDIPA	0.02 - 0.03	0.06 - 0.09
N-Nitrosoethylisopropylamine	NEIPA	0.02 - 0.03	0.06 - 0.09
N-Nitrosodibutylamine	NDBA	Not specified	Not specified

Note: The data presented is a compilation from studies on various drug substances, including valsartan, and is representative of the sensitivity of the GC-MS/MS technique.[3] Method validation in the nifedipine matrix is required to establish specific performance characteristics.

Experimental Protocols

This section provides detailed methodologies for the analysis of volatile nitrosamines in nifedipine, covering sample preparation and GC-MS instrumental conditions.

Protocol 1: Liquid-Liquid Extraction for Nifedipine Drug Substance and Finished Product

This protocol is adapted from established methods for nitrosamine analysis in pharmaceutical products.[4][5][6]

Materials and Reagents:

• Nifedipine Active Pharmaceutical Ingredient (API) or ground tablets

• Dichloromethane (B109758) (DCM), HPLC grade

• 1 M Sodium Hydroxide (NaOH) solution

• Methanol (B129727), HPLC grade

• Nitrosamine analytical standards (NDMA, NDEA, NDIPA, NEIPA, etc.)

• Internal Standard (ISTD) solution (e.g., NDMA-d6, NDEA-d10)

• Water, Milli-Q or equivalent

• 0.2 µm syringe filters (PTFE)

• 15 mL centrifuge tubes

• GC vials

Sample Preparation Procedure:

• Sample Weighing: Accurately weigh 100-500 mg of the nifedipine sample (API or ground tablets) into a 15 mL centrifuge tube.[5]

• Dissolution/Suspension: Add 8 mL of 1 M NaOH solution to the centrifuge tube.[5][6]

• Internal Standard Spiking: Add a known volume of the internal standard solution to the sample mixture.

• Vortexing: Vortex the mixture for 20 minutes to ensure complete dissolution or homogenous suspension.[5]

• Extraction: Add 2.0 mL of dichloromethane to the suspension, vortex briefly, and then shake well for at least 5 minutes.[4]

• Centrifugation: Centrifuge the suspension at approximately 10,000 g for 10 minutes to separate the organic and aqueous layers.[4][5]

• Collection of Organic Layer: Carefully transfer the lower organic (dichloromethane) layer to a clean GC vial, passing it through a 0.2 µm syringe filter.[5][6]

• Analysis: The sample is now ready for GC-MS analysis.

Standard Preparation:

• Stock Solutions: Prepare individual stock solutions of each nitrosamine and internal standard in methanol at a concentration of 1000 µg/mL.[5]

• Intermediate Standard Mix: Prepare a mixed working standard solution of all target nitrosamines at 1 µg/mL by diluting the stock solutions in dichloromethane.[5]

• Calibration Standards: Prepare a series of calibration standards by serially diluting the intermediate standard mix with dichloromethane to achieve concentrations ranging from approximately 0.5 ng/mL to 100 ng/mL.[5] A constant concentration of the internal standard mix should be added to each calibration standard.

GC-MS/MS Instrumental Conditions

The following are typical GC-MS/MS parameters for the analysis of volatile nitrosamines.[1][3]

Parameter	Condition
Gas Chromatograph	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 7010B Triple Quadrupole GC/MS or equivalent
Injection Mode	Splitless
Injector Temperature	250 °C
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow rate
GC Column	VF-WAXms (30 m x 0.25 mm, 1.0 µm) or equivalent polar capillary column[1]
Oven Temperature Program	Initial temperature of 70 °C for 4 minutes, then ramp at 20 °C/min to 240 °C and hold for 3.5 minutes.[1]
MS Source Temperature	230 °C
Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI)
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions:

Specific MRM transitions for each nitrosamine and internal standard must be optimized for the instrument in use. The selection of appropriate precursor and product ions is crucial for achieving the required sensitivity and selectivity.

Experimental Workflow Diagram

Caption: Experimental workflow for GC-MS/MS analysis of nitrosamines in nifedipine.

Method Validation

The analytical method described should be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[7][8] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte in samples within a given range.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value. This is often assessed by recovery studies of spiked samples.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion

The GC-MS/MS method detailed in this application note provides a robust and sensitive approach for the determination of volatile nitrosamine impurities in nifedipine. The combination of liquid-liquid extraction for sample preparation and MRM mode for detection ensures high selectivity and low detection limits, enabling pharmaceutical manufacturers and regulatory bodies to effectively monitor and control these potentially carcinogenic impurities, thereby ensuring the safety and quality of nifedipine products. Adherence to rigorous method validation is essential to guarantee the reliability of the analytical data.

References

• 1. agilent.com [agilent.com]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. Development of GC-MS/MS Method for Simultaneous Estimation of Four Nitrosoamine Genotoxic Impurities in Valsartan - PMC [pmc.ncbi.nlm.nih.gov]
• 4. edqm.eu [edqm.eu]
• 5. benchchem.com [benchchem.com]
• 6. agilent.com [agilent.com]
• 7. A headspace GC-MS method to quantify nitrosamine impurities and precursors in drug products: Method validation and product testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Note: High-Resolution Mass Spectrometry for the Identification of N-nitroso-nifedipine

Abstract

This application note provides a detailed protocol for the identification and confirmation of the N-nitroso-nifedipine impurity in nifedipine (B1678770) drug substances or products using high-resolution mass spectrometry (HRMS). The methodology employs Ultra-High-Performance Liquid Chromatography (UHPLC) coupled to an Orbitrap-based mass spectrometer, ensuring high sensitivity, selectivity, and mass accuracy for confident impurity identification. This protocol is intended for researchers, scientists, and professionals in drug development and quality control.

Introduction

N-nitrosamine impurities in pharmaceutical products are a significant concern due to their potential carcinogenic properties. Regulatory bodies worldwide have set stringent limits on the presence of these impurities, necessitating highly sensitive and specific analytical methods for their detection and quantification. N-nitroso-nifedipine is a potential nitrosamine (B1359907) impurity that can form in nifedipine, a widely used calcium channel blocker. High-resolution mass spectrometry offers unparalleled capabilities for the detection and structural elucidation of such impurities at trace levels. The high resolving power of instruments like the Orbitrap mass spectrometer allows for the differentiation of the target analyte from matrix interferences and provides accurate mass measurements for unambiguous identification.[1][2] This note details a comprehensive workflow, from sample preparation to data analysis, for the confident identification of N-nitroso-nifedipine.

Experimental Protocols

Sample Preparation

A simple and efficient extraction method is employed to isolate N-nitroso-nifedipine from the drug matrix.

Materials:

• Nifedipine drug substance or powdered tablets

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Vortex mixer

• Centrifuge

• 0.22 µm PVDF syringe filters

• Autosampler vials

Procedure:

• Accurately weigh an appropriate amount of nifedipine drug substance or crushed tablets and transfer to a centrifuge tube.

• Add methanol to achieve a desired concentration of the active pharmaceutical ingredient (API), for example, 1 mg/mL.

• Vortex the sample for 5 minutes to ensure complete dissolution of the analyte.

• Centrifuge the sample at 10,000 rpm for 10 minutes to pellet any insoluble excipients.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an autosampler vial.

• The sample is now ready for LC-HRMS analysis.

Liquid Chromatography

Instrumentation:

• Thermo Scientific™ Vanquish™ Flex Quaternary UHPLC system or equivalent.

Parameter	Value
Column	ACE EXCEL™ 3 C18-AR (150 mm × 4.6 mm, 3 µm) or equivalent
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Methanol
Gradient	65% B
Flow Rate	0.6 mL/min
Column Temperature	35 °C
Injection Volume	10 µL
Autosampler Temp.	8 °C

High-Resolution Mass Spectrometry

Instrumentation:

• Thermo Scientific™ Q Exactive™ Plus Orbitrap Mass Spectrometer or equivalent.

Parameter	Value
Ionization Mode	Heated Electrospray Ionization (HESI), Positive
Spray Voltage	3.5 kV
Capillary Temperature	350 °C
Sheath Gas Flow Rate	60 (arbitrary units)
Auxiliary Gas Flow Rate	20 (arbitrary units)
Auxiliary Gas Heater Temp.	400 °C
Scan Mode	Parallel Reaction Monitoring (PRM)
Full Scan Resolution	70,000 FWHM
PRM Resolution	35,000 FWHM
Scan Range (Full Scan)	m/z 100-500
Precursor Ion (PRM)	m/z 376.1138
Collision Energy (HCD)	25 (arbitrary units)
Mass Accuracy	< 5 ppm

Data Presentation

The identification of N-nitroso-nifedipine is based on its accurate mass measurement and the observation of its characteristic fragment ions.

Analyte	Molecular Formula	Theoretical Exact Mass [M+H]⁺ (m/z)	Observed Exact Mass [M+H]⁺ (m/z)	Mass Accuracy (ppm)	Key Fragment Ion (Theoretical) [M+H-NO]⁺
N-nitroso-nifedipine	C₁₇H₁₇N₃O₇	376.1138	To be determined experimentally	< 5	346.1186

Mandatory Visualizations

References

• 1. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 2. fda.gov [fda.gov]

Application Notes and Protocols for N-nitroso-nifedipine Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-nifedipine is a nitrosamine (B1359907) impurity that can potentially form in pharmaceutical products containing nifedipine (B1678770), a widely used calcium channel blocker. Due to the classification of many nitrosamines as probable human carcinogens, regulatory agencies have set stringent limits on their presence in drug products. The U.S. FDA has an acceptable intake (AI) limit of 1500 ng/day for N-nitroso-nifedipine.[1] This necessitates the development of sensitive and robust analytical methods for its detection and quantification at trace levels.

This document provides detailed application notes and protocols for the sample preparation of N-nitroso-nifedipine from pharmaceutical dosage forms (tablets) and biological matrices (plasma) for analysis by Liquid Chromatography-Mass Spectrometry (LC-MS). The methodologies are based on established techniques for nifedipine and other nitrosamine impurities.[2][3][4]

Analytical Approach

The recommended analytical approach for the determination of N-nitroso-nifedipine is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) or High-Resolution Mass Spectrometry (LC-HRMS). These techniques offer the high sensitivity and selectivity required to detect and quantify trace-level nitrosamine impurities in complex matrices.[3][5]

Key Analytical Instrumentation:

• Liquid Chromatograph (LC): A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.

• Mass Spectrometer (MS): A triple quadrupole (QqQ) or high-resolution mass spectrometer (e.g., Orbitrap, Q-TOF).

• Ion Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).

Sample Preparation Techniques

Effective sample preparation is critical for accurate and precise analysis. The choice of technique depends on the sample matrix and the required limit of quantification.

Solid-Phase Extraction (SPE) for Nifedipine Tablets

Solid-phase extraction is a robust technique for cleaning up and concentrating the analyte of interest from a sample matrix.

Protocol: SPE for N-nitroso-nifedipine in Tablets

• Sample Preparation:

  • Weigh and finely crush a representative number of nifedipine tablets (e.g., 20 tablets) to obtain a homogenous powder.[6]

  • Accurately weigh a portion of the powder equivalent to a single dose of nifedipine.

  • Dissolve the powder in a suitable solvent, such as methanol (B129727) or a mixture of acetonitrile (B52724) and water. Sonication may be used to ensure complete dissolution.[6]

  • Centrifuge the solution to remove insoluble excipients and collect the supernatant.

• SPE Cartridge Conditioning:

  • Select a suitable SPE cartridge (e.g., C18 or a polymeric sorbent).

  • Condition the cartridge by passing methanol followed by water through it.

• Sample Loading:

  • Load the supernatant from step 1 onto the conditioned SPE cartridge at a controlled flow rate.

• Washing:

  • Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent in water) to remove polar interferences.

• Elution:

  • Elute the N-nitroso-nifedipine and nifedipine from the cartridge using a small volume of a strong solvent (e.g., methanol or acetonitrile).

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the mobile phase for LC-MS analysis.

Workflow for SPE of N-nitroso-nifedipine from Tablets

Caption: Solid-Phase Extraction (SPE) workflow for N-nitroso-nifedipine analysis in tablets.

Liquid-Liquid Extraction (LLE) for Plasma Samples

Liquid-liquid extraction is a classic technique used to separate compounds based on their differential solubilities in two immiscible liquid phases.

Protocol: LLE for N-nitroso-nifedipine in Plasma

• Sample Preparation:

  • Pipette a known volume of plasma (e.g., 500 µL) into a clean centrifuge tube.[2]

  • If an internal standard is used, spike the plasma sample at this stage.

• Extraction:

  • Add an appropriate volume of a water-immiscible organic solvent (e.g., a mixture of n-hexane and diethyl ether (1:3, v/v) or ethyl acetate).[2][7]

  • Vortex the mixture vigorously for a few minutes to ensure thorough mixing and facilitate the transfer of the analyte into the organic phase.

  • Centrifuge the sample to achieve complete phase separation.

• Collection:

  • Carefully transfer the organic layer (supernatant) to a new clean tube.

• Final Preparation:

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small, known volume of the mobile phase.

  • The sample is now ready for injection into the LC-MS system.

Workflow for LLE of N-nitroso-nifedipine from Plasma

Caption: Liquid-Liquid Extraction (LLE) workflow for N-nitroso-nifedipine analysis in plasma.

Quantitative Data Summary

The following tables summarize typical performance data for the analysis of nifedipine, which can be used as a starting point for the validation of an N-nitroso-nifedipine method. It is imperative to perform a full method validation for N-nitroso-nifedipine according to ICH guidelines.

Table 1: Solid-Phase Extraction (SPE) Performance Data for Nifedipine in Plasma

Parameter	Value	Reference
Recovery	>90%	[8]
Limit of Quantification (LOQ)	2 ng/mL	[8]
Linearity Range	5 - 400 ng/mL	[9]
Intra-day Precision (RSD)	1.4 - 4.2%	[9]
Inter-day Precision (RSD)	3.9 - 5.6%	[9]

Table 2: Liquid-Liquid Extraction (LLE) Performance Data for Nifedipine in Plasma

Parameter	Value	Reference
Recovery	78.1 - 82.9%	[2]
Limit of Quantification (LOQ)	0.104 ng/mL	[7]
Linearity Range	0.104 - 52.0 ng/mL	[7]
Intra-day Precision (RSD)	<15%	[7]
Inter-day Precision (RSD)	<15%	[7]

Important Considerations

• Light Sensitivity: Nifedipine and likely N-nitroso-nifedipine are sensitive to light. All sample preparation steps should be performed under amber or low-actinic light conditions to prevent photodegradation.

• Method Validation: The provided protocols are a starting point. A full method validation according to regulatory guidelines (e.g., ICH Q2(R1)) is required. This includes specificity, linearity, range, accuracy, precision, limit of detection, limit of quantification, and robustness.

• Reference Standards: Certified reference standards for N-nitroso-nifedipine are essential for accurate quantification.

• Internal Standards: The use of a stable isotope-labeled internal standard is highly recommended to correct for matrix effects and variations in extraction efficiency.

Conclusion

The sample preparation techniques of solid-phase extraction and liquid-liquid extraction are effective for the isolation of N-nitroso-nifedipine from pharmaceutical and biological matrices. When coupled with sensitive LC-MS/MS or LC-HRMS analysis, these methods can achieve the low detection limits required to ensure the safety and quality of nifedipine-containing products. Careful attention to method validation and sample handling is crucial for obtaining accurate and reliable results.

References

• 1. veeprho.com [veeprho.com]
• 2. thieme-connect.com [thieme-connect.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. cphi-online.com [cphi-online.com]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. Determination of nifedipine in human plasma by ultra performance liquid chromatography-tandem mass spectrometry and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Quantitation of nifedipine in human plasma by on-line solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of nifedipine in human plasma by solid-phase extraction and high-performance liquid chromatography: validation and application to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Solid-Phase Extraction for Nitrosamine Impurities: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens. Regulatory bodies worldwide have established stringent limits on the acceptable daily intake of these impurities, necessitating highly sensitive and robust analytical methods for their detection and quantification at trace levels. Solid-phase extraction (SPE) has emerged as a critical sample preparation technique, offering superior cleanup, concentration, and selectivity for nitrosamine analysis from complex pharmaceutical matrices compared to traditional methods like liquid-liquid extraction.[1]

This document provides detailed application notes and protocols for the solid-phase extraction of nitrosamine impurities from various pharmaceutical dosage forms. The methodologies outlined are designed to be used in conjunction with highly sensitive analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Principles of Solid-Phase Extraction for Nitrosamine Analysis

SPE is a chromatographic technique used to separate components of a mixture in a liquid sample.[1] The process involves passing a sample through a sorbent bed, where the analytes of interest (nitrosamines) are retained. Interfering substances are washed away, and the purified nitrosamines are then eluted with a suitable solvent. The choice of sorbent is critical and depends on the physicochemical properties of the nitrosamines and the sample matrix. Common sorbents for nitrosamine analysis include strong cation-exchange resins, hydrophilic-lipophilic balanced (HLB) polymers, and graphitic or activated carbon.[2][3]

Application Note 1: Analysis of Nitrosamines in Cough Syrup using SPE-GC-MS

This protocol describes a validated method for the determination of low molecular weight nitrosamines in cough syrup using a strong cation-exchange SPE cartridge followed by GC-MS analysis.[4][5]

Experimental Protocol

1. Sample Preparation:

• Dilute 1 mL of cough syrup with 9 mL of an acidic aqueous diluent (e.g., 0.1% formic acid in water).

• Vortex the solution for 1 minute to ensure homogeneity.

2. Solid-Phase Extraction:

• Cartridge: Strong cation-exchange SPE cartridge (e.g., Phenomenex Strata-X-C).[2]

• Conditioning: Condition the SPE cartridge by passing 5 mL of methanol (B129727) followed by 5 mL of the acidic aqueous diluent.

• Loading: Load the prepared sample solution onto the conditioned SPE cartridge at a flow rate of approximately 1-2 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of the acidic aqueous diluent to remove polar interferences.

  • Wash the cartridge with 5 mL of methanol to remove non-polar interferences.

  • Dry the cartridge under vacuum or nitrogen for 5-10 minutes.

• Elution: Elute the nitrosamines with 5 mL of a 5% ammonia (B1221849) solution in methanol. Collect the eluate.

3. Analysis:

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of a suitable solvent (e.g., dichloromethane (B109758) or methanol).

• Analyze the reconstituted sample using a validated GC-MS method.

Quantitative Data

The following table summarizes the performance data for the SPE-GC-MS method for the analysis of five common nitrosamine impurities in cough syrup.[4][5]

Nitrosamine	Limit of Detection (LOD) (ng/mL)	Recovery (%)
N-Nitrosodimethylamine (NDMA)	0.1	90 - 120
N-Nitrosodiethylamine (NDEA)	0.02	90 - 120
N-Nitrosodiisopropylamine (NDIPA)	0.02	90 - 120
N-Nitrosoisopropylethylamine (NIPEA)	0.02	90 - 120
N-Nitrosomorpholine (NMOR)	0.1	90 - 120

Experimental Workflow

Figure 1. SPE-GC-MS Workflow for Cough Syrup Analysis

Application Note 2: High-Throughput Analysis of Nitrosamines using Online SPE-LC-MS/MS

This method is suitable for the rapid screening and quantification of a broad range of nitrosamines in various pharmaceutical matrices, including active pharmaceutical ingredients (APIs) and finished drug products. It utilizes an online SPE system coupled with a triple quadrupole mass spectrometer (SPE-QQQ).[6]

Experimental Protocol

1. Sample Preparation:

• Accurately weigh and dissolve the pharmaceutical sample (API or ground tablets) in a suitable solvent (e.g., methanol/water mixture).

• The final concentration should be appropriate for the expected level of impurities.

• Filter the sample through a 0.22 µm filter if necessary.

2. Online Solid-Phase Extraction:

• SPE Cartridge: Graphitic carbon cartridge.[6]

• An automated high-throughput system performs the following steps in a rapid cycle (typically < 15 seconds per sample):[7]

  • Trap: The sample is injected and loaded onto the SPE cartridge.

  • Wash: An aqueous washing solvent removes salts and other highly polar interferences.

  • Elute: A strong organic solvent elutes the nitrosamines directly into the mass spectrometer.

3. Analysis:

• The eluted nitrosamines are directly analyzed by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for high sensitivity and selectivity.

Quantitative Data

This high-throughput method demonstrates excellent linearity and reproducibility.[6]

Nitrosamine	Calibration Range (ng/mL)	R²
N-Nitrosodibutylamine (NDBA)	1 - 100	> 0.997
N-Nitrosopiperidine (NPIP)	1 - 100	> 0.997
N-Nitrosopyrrolidine (NPyR)	5 - 100	> 0.997
N-Nitrosoethylmethylamine (NMEA)	5 - 100	> 0.997

Logical Relationship Diagram

Figure 2. Logic of the Online SPE-QQQ System

Comparison of SPE Sorbents for Nitrosamine Analysis

The choice of SPE sorbent significantly impacts the recovery and selectivity of the method. A study comparing various SPE sorbents for the analysis of 13 low-molecular-weight nitrosamines provided the following insights.[2]

SPE Sorbent	Sorbent Type	Performance Highlights
Oasis HLB	Hydrophilic-Lipophilic Balanced	Limited retention of some active pharmaceutical ingredients (APIs).
Strata-X	Polymeric Reversed-Phase	Similar to Oasis HLB, with limited retention of some APIs.
HyperSep Hypercarb	Graphitic Carbon	Good retention of APIs, which may complicate the analysis of co-eluting nitrosamines.
Oasis MCX	Mixed-Mode Cation Exchange	Good retention of most APIs. However, it showed poor retention for highly polar nitrosamines like NDMA and NDELA, with recoveries around 20%.
Strata-X-C	Mixed-Mode Strong Cation Exchange	Superior performance. Retained nearly all nitrosamines during sample loading and they were easily eluted with acidified methanol. Recoveries for nine out of eleven nitrosamines exceeded 80%.[2]

Conclusion

Solid-phase extraction is a powerful and versatile technique for the sample preparation of pharmaceutical products for nitrosamine impurity analysis. The selection of the appropriate SPE sorbent and the optimization of the extraction protocol are crucial for achieving accurate and reliable results. The methods presented in these application notes provide a solid foundation for researchers, scientists, and drug development professionals to develop and validate their own analytical procedures for nitrosamine determination, ensuring the safety and quality of pharmaceutical products.

References

• 1. agilent.com [agilent.com]
• 2. Quantification of 13 N-Nitrosamines in Pharmaceuticals using SPE-LC-MS/MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. phenomenex.com [phenomenex.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Solid-phase extraction followed by gas chromatography-mass spectrometry for the quantitative analysis of small molecule N-nitrosamine impurities in antitussive syrups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. lcms.labrulez.com [lcms.labrulez.com]

Application Notes and Protocols for Liquid-Liquid Extraction of N-nitroso-nifedipine from Drug Matrix

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities, such as N-nitroso-nifedipine, in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects.[1] Regulatory bodies worldwide have set stringent limits on these impurities, necessitating highly sensitive and robust analytical methods for their detection and quantification at trace levels. Sample preparation is a critical step in the analytical workflow, directly impacting the accuracy and reliability of these measurements.[1][2] Liquid-liquid extraction (LLE) is a conventional and widely used technique for separating nitrosamines from complex sample matrices.[1] This document provides detailed application notes and a protocol for the liquid-liquid extraction of N-nitroso-nifedipine from a drug matrix, focusing on solid dosage forms like tablets.

N-nitroso-nifedipine is an N-nitroso derivative of the secondary amine present in the nifedipine (B1678770) molecule.[3] Its analysis is crucial for ensuring the safety and quality of nifedipine drug products. The U.S. FDA's current Acceptable Intake (AI) limit for N-nitroso-nifedipine is 1500 ng/day.[3]

Principle of Liquid-Liquid Extraction

Liquid-liquid extraction is a separation technique based on the differential partitioning of a solute between two immiscible liquid phases, typically an aqueous phase and an organic solvent. By selecting an appropriate solvent and adjusting the pH of the aqueous phase, N-nitroso-nifedipine can be selectively transferred from the dissolved drug matrix into the organic phase, leaving interfering substances behind. This process serves to both isolate and concentrate the analyte before instrumental analysis, commonly performed using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas Chromatography-Mass Spectrometry (GC-MS).[4][5]

Experimental Protocol: Liquid-Liquid Extraction of N-nitroso-nifedipine from Nifedipine Tablets

This protocol outlines a general procedure for the extraction of N-nitroso-nifedipine from a solid dosage form. Optimization may be required based on the specific formulation of the nifedipine tablets.

1. Materials and Reagents

• N-nitroso-nifedipine reference standard

• Nifedipine tablets

• Dichloromethane (B109758) (DCM), HPLC grade

• Methanol, HPLC grade

• Water, HPLC grade or ultrapure

• Formic acid, LC-MS grade

• Sodium chloride (for salting-out, optional)

• Anhydrous sodium sulfate (B86663)

• Volumetric flasks, centrifuge tubes (amber glass or polypropylene (B1209903) to protect from light), and pipettes

• Vortex mixer

• Centrifuge

• Rotary evaporator or nitrogen evaporator

2. Sample Preparation

• Weigh and finely powder a representative number of nifedipine tablets to obtain a homogenous sample.

• Accurately weigh a portion of the powdered tablets equivalent to a single dose of nifedipine into a 50 mL amber centrifuge tube.

• Add 10 mL of 1% formic acid in water to the centrifuge tube. The acidic condition helps in the dissolution of the drug matrix and can influence the extraction efficiency.[6][7]

• Vortex the mixture for 10-15 minutes to ensure complete dissolution of the tablet powder. Sonication can be used to aid dissolution if necessary.

3. Liquid-Liquid Extraction Procedure

• To the aqueous sample solution, add 10 mL of dichloromethane.

• Vortex the tube vigorously for 2-3 minutes to ensure thorough mixing of the two phases.

• Centrifuge the mixture at 4000 rpm for 10 minutes to achieve a clear separation of the aqueous and organic layers.

• Carefully transfer the lower organic layer (dichloromethane) to a clean collection tube using a Pasteur pipette.

• Repeat the extraction of the remaining aqueous layer with another 10 mL of dichloromethane to maximize the recovery of N-nitroso-nifedipine.

• Combine the organic extracts.

• Pass the combined organic extract through a small column containing anhydrous sodium sulfate to remove any residual water.

• Evaporate the organic solvent to dryness at a temperature not exceeding 40°C using a rotary evaporator or a gentle stream of nitrogen.

• Reconstitute the dried residue in a known volume (e.g., 1 mL) of the mobile phase to be used for the LC-MS/MS analysis.

• Vortex the reconstituted sample and transfer it to an autosampler vial for analysis.

Data Presentation

The following tables summarize typical performance data for the analysis of nitrosamines using liquid-liquid extraction followed by LC-MS/MS. While specific data for N-nitroso-nifedipine is limited in the public domain, these values, based on the analysis of other nitrosamines, provide a benchmark for method validation.

Table 1: Method Performance Characteristics for Nitrosamine Analysis using LLE and LC-MS/MS

Parameter	Typical Value	Reference
Linearity Range	0.5 - 5.0 µg/L	[7]
Limit of Quantification (LOQ)	0.5 µg/L	[7]
Recovery	75.4 - 114.7 %	[7]
Precision (RSD)	≤ 13.2 %	[7]

Table 2: Example Recovery Data for Various Nitrosamines using Salting-Out LLE

Nitrosamine	Recovery Range (%)	Reference
N-nitrosomethyl-4-aminobutyric acid (NMBA)	78.0 - 96.0 %	[7]
1-methyl-4-nitrosopiperazine (MeNP)	90.0 - 109.0 %	[7]

Visualization of Experimental Workflow

Diagram 1: Liquid-Liquid Extraction Workflow for N-nitroso-nifedipine

Caption: Workflow for the extraction of N-nitroso-nifedipine.

Discussion

Solvent Selection: Dichloromethane is a common solvent for the extraction of nitrosamines due to its polarity and ability to form a distinct layer with aqueous solutions. Other solvents such as ethyl acetate (B1210297) could also be considered.

pH Control: The pH of the aqueous sample can significantly impact the extraction efficiency of nitrosamines. Acidic conditions (pH 3-5) are generally considered high-risk for nitrosamine formation, while pH > 7 is considered low-risk.[8][9] In this protocol, a mildly acidic solution is used for sample dissolution, which should be optimized and controlled. The impact of pH on the stability and extraction of N-nitroso-nifedipine should be evaluated during method development.

Salting-Out Effect: For some applications, the addition of a salt such as sodium chloride to the aqueous phase can increase the extraction efficiency by reducing the solubility of the analyte in the aqueous layer.[1] This is known as salting-out assisted liquid-liquid extraction (SALLE).[1][7]

Analytical Finish: The final determination of N-nitroso-nifedipine is typically performed using a highly sensitive and selective technique like LC-MS/MS.[5][10] This allows for accurate quantification at the low levels required by regulatory agencies.

Conclusion

The liquid-liquid extraction protocol described provides a robust framework for the isolation and concentration of N-nitroso-nifedipine from a nifedipine drug matrix. Adherence to good laboratory practices, including the use of high-purity reagents and appropriate handling of light-sensitive compounds, is essential for obtaining accurate and reliable results. Method validation, including the determination of recovery, precision, accuracy, and limits of detection and quantification, should be performed to ensure the suitability of this method for its intended purpose.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. veeprho.com [veeprho.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 7. Simultaneous determination of 13 nitrosamine impurities in biological medicines using salting-out liquid-liquid extraction coupled with liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Nitrosamine- pH role - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 9. pH modification - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 10. researchgate.net [researchgate.net]

Sensitive UPLC-MS/MS Methods for the Simultaneous Determination of Nitrosamine Impurities in Pharmaceutical Products

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects. Regulatory agencies worldwide have established strict limits for these impurities, necessitating highly sensitive and robust analytical methods for their detection and quantification. This document provides a detailed overview and protocol for the simultaneous determination of multiple nitrosamines using Ultra-Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS). The methodologies described are applicable to various active pharmaceutical ingredients (APIs) and drug products, ensuring compliance with global regulatory standards.

Introduction

Nitrosamines are a class of organic compounds that can form during the synthesis of APIs, in the final drug product formulation, or during storage. Their discovery in common medications has led to widespread product recalls and has highlighted the critical need for rigorous analytical testing.[1] UPLC-MS/MS has emerged as the preferred analytical technique for nitrosamine analysis due to its high sensitivity, selectivity, and accuracy, allowing for the detection of trace-level impurities.[2] This application note details validated methods for the simultaneous quantification of key nitrosamines, including N-nitrosodimethylamine (NDMA), N-nitrosodiethylamine (NDEA), N-nitrosoethylisopropylamine (NEIPA), N-nitrosodiisopropylamine (NDIPA), N-nitrosodibutylamine (NDBA), and N-nitroso-N-methyl-4-aminobutyric acid (NMBA).

Experimental Workflow

The general workflow for the analysis of nitrosamine impurities by UPLC-MS/MS involves several key stages, from sample preparation to data acquisition and analysis.

Caption: General workflow for nitrosamine analysis.

Quantitative Data Summary

The following tables summarize the quantitative performance of various UPLC-MS/MS methods for the simultaneous determination of nitrosamines in different pharmaceutical matrices.

Table 1: Limits of Detection (LOD) and Quantification (LOQ) for Common Nitrosamines

Nitrosamine	LOD (ng/mL)	LOQ (ng/mL)	Matrix	Reference
NDMA	0.4	1.0	Metformin	[3]
NDEA	0.4	1.0	Metformin	[3]
NEIPA	0.2	0.5	Metformin	[3]
NDIPA	0.4	1.0	Metformin	[3]
NDBA	0.4	1.0	Metformin	[3]
NMBA	-	0.1	Sartans/Ranitidine	[4]
NDMA	-	2.5 (ng/L)	Large Volume Parenteral	[5]
Other Nitrosamines	-	0.75 (ng/L)	Large Volume Parenteral	[5]
12 Nitrosamines	20 (ng/g)	50 (ng/g)	Sartans	[6]
6 Nitrosamines	0.5 (ppb)	1.5 (ppb)	Valsartan	[7]

Table 2: Linearity and Recovery Data

Nitrosamine(s)	Linearity Range	Correlation Coefficient (R²)	Recovery (%)	Matrix	Reference
6 Nitrosamines	0.1–100 ng/mL	>0.99	≤15% RSD at LLOQ	Sartans/Ranitidine	[4]
10 Nitrosamines	0.5-40 ng/mL	>0.99	-	Metformin	[3]
9 Nitrosamines	0.5-20 ng/mL	>0.99	-	Sartans/Metformin	[8]
N-nitroso-sertraline	0.25–50 ppb	>0.99	82-113%	Sertraline
12 Nitrosamines	2.5-50 ng/mL	>0.99	80-120%	Sartans	[6]

Detailed Experimental Protocols

This section provides a consolidated protocol based on commonly employed methodologies for the UPLC-MS/MS analysis of nitrosamines.

Reagents and Materials

• Solvents: LC-MS grade methanol, acetonitrile, and water.

• Reagents: Formic acid (LC-MS grade).

• Standards: Certified reference materials for each nitrosamine and their corresponding isotopically labeled internal standards.

• Sample Preparation: 0.22 µm PVDF syringe filters.

Standard and Sample Preparation

4.2.1. Standard Solution Preparation [3][8]

• Stock Solutions (1000 µg/mL): Prepare individual stock solutions of each nitrosamine by dissolving the appropriate amount of reference standard in methanol.

• Intermediate Standard Solution (100 ng/mL): Prepare a mixed intermediate standard solution by diluting the individual stock solutions in methanol.

• Calibration Standards: Serially dilute the intermediate standard solution with a suitable diluent (e.g., 80:20 methanol:water) to prepare a series of calibration standards ranging from approximately 0.1 ng/mL to 100 ng/mL.

4.2.2. Sample Preparation (Drug Substance - API) [9]

• Accurately weigh approximately 100 mg of the drug substance into a centrifuge tube.

• Add a known volume (e.g., 5.0 mL) of methanol.

• Vortex the sample until the drug substance is completely dissolved.

• If necessary, centrifuge the sample to pellet any undissolved excipients.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.

4.2.3. Sample Preparation (Drug Product - Tablets) [3][10]

• Crush a sufficient number of tablets to obtain a representative powder.

• Accurately weigh an amount of the powdered tablets equivalent to a target API concentration (e.g., 100 mg/mL) into a centrifuge tube.

• Add a known volume of diluent (e.g., methanol).

• Vortex the sample for approximately 5 minutes.

• Sonicate the sample for 10-15 minutes.

• Centrifuge the sample at high speed (e.g., 4500 rpm) for 15 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.

UPLC-MS/MS Conditions

4.3.1. UPLC System and Column

• System: ACQUITY UPLC I-Class PLUS System or equivalent.[4]

• Column: ACQUITY UPLC HSS T3 (100 x 2.1 mm, 1.8 µm) or equivalent.[4][5] The HSS T3 chemistry provides excellent retention for polar nitrosamines like NDMA.

• Column Temperature: 40 °C.[3][9]

• Injection Volume: 10-15 µL.[3][6]

4.3.2. Mobile Phase and Gradient

• Mobile Phase A: 0.1% Formic Acid in Water.[3][5]

• Mobile Phase B: 0.1% Formic Acid in Methanol or Acetonitrile.[3][5]

• Flow Rate: 0.4 mL/min.[3]

• Gradient Program: A typical gradient starts with a high aqueous phase, ramps up the organic phase to elute the nitrosamines, and then re-equilibrates the column. An example gradient is as follows:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
1.0	95	5
5.0	50	50
7.5	35	65
9.5	0	100
12.0	0	100
12.1	95	5
15.0	95	5

4.3.3. Mass Spectrometer Conditions

• System: Xevo TQ-XS Tandem Quadrupole Mass Spectrometer or equivalent.[4]

• Ionization Mode: Positive Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).[6][11] APCI can sometimes offer better sensitivity for low-mass nitrosamines.[11]

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor and product ions for each nitrosamine and internal standard must be optimized. The following table provides commonly used MRM transitions.

Table 3: Example MRM Transitions for Nitrosamine Analysis

Compound	Precursor Ion (m/z)	Product Ion (m/z)
NDMA	75.1	43.1
NDEA	103.1	43.1
NEIPA	117.1	75.1
NDIPA	131.1	89.1
NDBA	159.2	57.1
NMBA	147.1	55.1

Conclusion

The UPLC-MS/MS methods outlined in this document provide a robust and sensitive framework for the simultaneous determination of nitrosamine impurities in pharmaceutical products. The detailed protocols for sample preparation and instrumental analysis, combined with the summarized quantitative data, offer a comprehensive resource for researchers and drug development professionals. Adherence to these validated methods will help ensure the safety and quality of pharmaceutical products and facilitate compliance with stringent regulatory requirements.

References

• 1. agilent.com [agilent.com]
• 2. Quantitative analysis of nitrosamine impurities using liquid chromatography tandem mass spectrometry [ouci.dntb.gov.ua]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. waters.com [waters.com]
• 5. academic.oup.com [academic.oup.com]
• 6. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. fda.gov [fda.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. lcms.cz [lcms.cz]

Application Notes and Protocols for the Analytical Method Validation of N-Nitroso-Nifedipine Impurity

Introduction

N-nitroso-nifedipine is a potential genotoxic impurity that can form in nifedipine (B1678770) drug products. Due to the significant health risks associated with nitrosamine (B1359907) impurities, regulatory bodies worldwide require stringent control of these compounds in pharmaceutical products. This document provides a comprehensive overview of the analytical method validation for the quantification of N-nitroso-nifedipine, offering detailed protocols for researchers, scientists, and drug development professionals. The methodologies outlined are designed to ensure the safety and quality of nifedipine-containing medicines.

N-nitroso-nifedipine, chemically named Dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-1-nitroso-1,4-dihydropyridine-3,5-dicarboxylate, is classified as a nitrosamine drug substance-related impurity (NDSRI).[1][2][3] The U.S. Food and Drug Administration (FDA) has established an Acceptable Intake (AI) limit for N-nitroso-nifedipine of 1500 ng/day. This necessitates the use of highly sensitive and validated analytical methods to ensure that levels in the final drug product do not exceed this limit.

Analytical Method Validation Workflow

The validation of an analytical method for N-nitroso-nifedipine impurity is a critical process to ensure the reliability and accuracy of the results. The following diagram illustrates the key stages involved in the method validation workflow.

References

• 1. Nifedipine Nitroso Impurity | SynZeal [synzeal.com]
• 2. pharmaceresearch.com [pharmaceresearch.com]
• 3. N-Nitroso Nifedipine | CAS No- NA [chemicea.com]

Quality Control Applications for N-Nitroso-Nifedipine Testing: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-nifedipine is a nitrosamine (B1359907) impurity of Nifedipine (B1678770), a widely used calcium channel blocker for the treatment of hypertension and angina. Nitrosamine impurities are a class of compounds that are of significant concern to regulatory agencies and the pharmaceutical industry due to their potential carcinogenic properties. The formation of N-nitroso-nifedipine can occur through the reaction of the secondary amine group in the nifedipine molecule with nitrosating agents, such as nitrites, under certain conditions.

The presence of nitrosamine impurities in pharmaceutical products is strictly regulated. The United States Food and Drug Administration (FDA) has set an acceptable intake (AI) limit for N-nitroso-nifedipine at 1500 ng/day.[1] Therefore, sensitive and validated analytical methods are crucial for the quality control of nifedipine-containing drug products to ensure patient safety.

These application notes provide detailed protocols for the detection and quantification of N-nitroso-nifedipine in pharmaceutical formulations, primarily focusing on High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Analytical Methods for N-nitroso-nifedipine Detection

The choice of analytical method for N-nitroso-nifedipine testing depends on the required sensitivity and the complexity of the sample matrix.

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): This method is suitable for the routine quality control of Nifedipine drug substances and products where the concentration of the impurity is expected to be higher. It is a robust and widely available technique.

• Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): This is the preferred method for trace-level quantification of N-nitroso-nifedipine. Its high sensitivity and selectivity make it ideal for detecting and quantifying the impurity at levels relevant to regulatory limits.

Data Presentation

The following tables summarize the typical quantitative data for the analytical methods described in this document. These values should be verified during method validation in the user's laboratory.

Table 1: HPLC-UV Method Performance Characteristics

Parameter	Typical Value
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantitation (LOQ)	0.15 µg/mL
Linearity Range	0.15 - 10 µg/mL
Recovery	95 - 105%
Precision (%RSD)	< 2.0%

Table 2: LC-MS/MS Method Performance Characteristics

Parameter	Typical Value
Limit of Detection (LOD)	0.01 ng/mL
Limit of Quantitation (LOQ)	0.03 ng/mL
Linearity Range	0.03 - 50 ng/mL
Recovery	90 - 110%
Precision (%RSD)	< 5.0%

Experimental Protocols

Protocol 1: HPLC-UV Method for N-nitroso-nifedipine in Nifedipine Tablets

This protocol is based on general HPLC methods for nifedipine and its impurities.

1. Instrumentation:

• High-Performance Liquid Chromatograph with a UV-Vis detector.

• Data acquisition and processing software.

2. Chromatographic Conditions:

• Column: C18, 4.6 mm x 250 mm, 5 µm particle size.

• Mobile Phase: Acetonitrile, methanol (B129727), and water (25:25:50, v/v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 235 nm.

• Injection Volume: 20 µL.

3. Preparation of Solutions:

• Standard Stock Solution of N-nitroso-nifedipine (100 µg/mL): Accurately weigh about 10 mg of N-nitroso-nifedipine reference standard and dissolve in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations ranging from 0.15 µg/mL to 10 µg/mL.

• Sample Preparation (from Nifedipine Tablets):

  • Weigh and finely powder not fewer than 20 tablets.

  • Accurately weigh a portion of the powder equivalent to 100 mg of Nifedipine into a 100 mL volumetric flask.

  • Add about 70 mL of methanol and sonicate for 15 minutes to dissolve the active ingredient.

  • Dilute to volume with methanol and mix well.

  • Centrifuge a portion of this solution at 4000 rpm for 10 minutes.

  • Filter the supernatant through a 0.45 µm nylon filter before injection.

4. Analysis:

• Inject the standard solutions to generate a calibration curve.

• Inject the sample solution.

• Quantify the amount of N-nitroso-nifedipine in the sample using the calibration curve.

Protocol 2: LC-MS/MS Method for Trace Quantification of N-nitroso-nifedipine in Nifedipine Tablets

This protocol is a highly sensitive method for detecting N-nitroso-nifedipine at very low levels.

1. Instrumentation:

• Liquid Chromatograph coupled with a triple quadrupole mass spectrometer.

• Data acquisition and processing software.

2. Chromatographic Conditions:

• Column: C18, 2.1 mm x 100 mm, 1.8 µm particle size.

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient Elution:

  Time (min)	%B
  0.0	20
  5.0	80
  7.0	80
  7.1	20

  | 10.0 | 20 |

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometer Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Multiple Reaction Monitoring (MRM) Transitions:

  • N-nitroso-nifedipine: Precursor ion (m/z) 376.1 -> Product ion (m/z) 316.1 (Quantifier), 346.1 (Qualifier). Note: These are predicted transitions and should be optimized using a standard solution.

• Source Parameters: Optimize source temperature, gas flows, and ion spray voltage for maximum signal intensity.

4. Preparation of Solutions:

• Standard Stock Solution of N-nitroso-nifedipine (1 µg/mL): Accurately weigh about 1 mg of N-nitroso-nifedipine reference standard and dissolve in 100 mL of methanol. Further dilute to obtain a 1 µg/mL stock solution.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with a 50:50 mixture of Mobile Phase A and B to obtain concentrations ranging from 0.03 ng/mL to 50 ng/mL.

• Sample Preparation (from Nifedipine Tablets):

  • Follow steps 1-4 from the HPLC-UV sample preparation.

  • Take 1 mL of the initial extract and dilute it 100-fold with the 50:50 mobile phase mixture.

  • Filter the diluted solution through a 0.22 µm PVDF filter before injection.

5. Analysis:

• Inject the standard solutions to generate a calibration curve.

• Inject the sample solution.

• Quantify the amount of N-nitroso-nifedipine in the sample using the calibration curve.

Mandatory Visualizations

Caption: Workflow for HPLC-UV analysis of N-nitroso-nifedipine.

Caption: Workflow for LC-MS/MS analysis of N-nitroso-nifedipine.

Caption: Formation pathway of N-nitroso-nifedipine.

References

• 1. veeprho.com [veeprho.com]

Application Note: Chromatographic Separation of Nifedipine and its Nitroso Impurity

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed application note and protocol for the chromatographic separation of nifedipine (B1678770) from its critical nitroso impurity, Dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-1-nitroso-1,4-dihydropyridine-3,5-dicarboxylate. The formation of N-nitroso compounds is a significant concern in pharmaceutical products due to their potential carcinogenic properties. Therefore, robust analytical methods for their separation and quantification are imperative for ensuring drug safety and quality. This note outlines validated High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UPLC) methods, presenting key performance parameters in a comparative format. Detailed experimental protocols and visual workflows are provided to facilitate implementation in a laboratory setting.

Introduction

Nifedipine is a dihydropyridine (B1217469) calcium channel blocker widely used in the treatment of hypertension and angina.[1] During the synthesis, formulation, or storage of nifedipine-containing drug products, impurities can arise. Among these, N-nitroso impurities are of particular concern due to their classification as probable human carcinogens. The N-nitroso derivative of nifedipine, N-Nitroso Nifedipine, is formed from the reaction of secondary amines with nitrosating agents.[1] Regulatory agencies worldwide have set stringent limits for the presence of such impurities in pharmaceutical products.

This application note details validated chromatographic methods for the effective separation and quantification of nifedipine and its nitroso impurity, as well as other related substances like the nitrophenylpyridine analog.

Chemical Structures

Compound	Structure
Nifedipine	Dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
N-Nitroso Nifedipine Impurity	Dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-1-nitroso-1,4-dihydropyridine-3,5-dicarboxylate[1][2][3]
Nifedipine Nitrophenylpyridine Analog (Impurity A)	Dimethyl 2,6-dimethyl-4-(2-nitrophenyl)pyridine-3,5-dicarboxylate[4]

Chromatographic Methods and Data

Several chromatographic methods have been developed and validated for the separation of nifedipine and its impurities. The following tables summarize the key parameters and performance data for selected HPLC and UPLC methods.

High-Performance Liquid Chromatography (HPLC) Methods

Table 1: HPLC Method Parameters

Parameter	Method 1	Method 2	Method 3
Column	Novopak C18[5]	ODS[6][7]	Phenomenex Luna C18(2), 5 µm, 250 x 4.6 mm[8]
Mobile Phase	48% Methanol in Water[5]	Methanol–water–phosphate (B84403) buffer (pH 3; 0.05 M)–sodium heptanesulfonate 65:35:3:0.13 (v/v/v/w)[6][7]	Acetonitrile: 0.1% v/v Triethylamine (pH 7.4) (78:22 v/v)[8]
Flow Rate	1.0 mL/min[5]	0.8 mL/min[6][7]	1.0 mL/min[8]
Detection	UV at 235 nm[6][7]	UV at 235 nm[6][7]	UV at 326 nm[8]
Column Temp.	Ambient[5]	25°C[7]	Not Specified

Table 2: HPLC Method Performance

Parameter	Method 1	Method 2	Method 3
Linearity Range	Not Specified	3–50 µg/mL[6]	625–10000 ng/mL[8]
LOD	Not Specified	Not Specified	232.03 ng/mL[8]
LOQ	0.01 to 0.10%	Not Specified	703.12 ng/mL[8]
Recovery	Not Specified	82.26 - 88.95%[6]	Not Specified
Resolution (R)	> 2 between nifedipine and related compounds[5]	> 2.5[7]	Not Specified

Ultra-High-Performance Liquid Chromatography (UPLC) Method

A stability-indicating UPLC method offers a significant reduction in analysis time compared to traditional HPLC methods.[9]

Table 3: UPLC Method Parameters and Performance

Parameter	UPLC Method
Column	Acquity Shield RP18 (50 × 3.0 mm, 1.7 µm)[9]
Mobile Phase	Gradient of 10 mM ammonium (B1175870) formate (B1220265) (pH 4.5) and methanol[9]
Flow Rate	0.5 mL/min[9]
Detection	Photodiode Array (PDA)[9]
Run Time	11 minutes[9]
Linearity Range	0.25–1.5 µg/mL[9]
LOQ	0.05 µg/mL[9]
Recovery	99–105.0%[9]
Resolution (R)	> 2.0 for all consecutive pairs of compounds[9]

Experimental Protocols

Protocol 1: HPLC Separation of Nifedipine and its Nitroso Impurity

This protocol is based on a validated method for the determination of nifedipine and its related substances.[5][6][7]

1. Materials and Reagents:

• Nifedipine Reference Standard

• N-Nitroso Nifedipine Impurity Standard

• Nifedipine Nitrophenylpyridine Analog Standard

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade, deionized)

• Potassium dihydrogen phosphate

• Sodium heptanesulfonate

• Orthophosphoric acid

• Helium for mobile phase degassing

2. Equipment:

• High-Performance Liquid Chromatograph (HPLC) system with a UV detector

• ODS C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

• Sonicator

3. Preparation of Solutions:

• Mobile Phase: Prepare a filtered and degassed mixture of methanol, water, phosphate buffer (pH 3; 0.05 M), and sodium heptanesulfonate in the ratio of 65:35:3:0.13 (v/v/v/w).[6][7]

• Standard Solution: Accurately weigh and dissolve an appropriate amount of Nifedipine Reference Standard in the mobile phase to obtain a known concentration (e.g., 10 µg/mL).

• Impurity Standard Solution: Prepare a stock solution of N-Nitroso Nifedipine and Nifedipine Nitrophenylpyridine Analog in the mobile phase.

• Sample Solution: Accurately weigh and dissolve the nifedipine drug substance or product in the mobile phase to a final concentration within the validated linear range. Filter the solution through a 0.45 µm syringe filter before injection.

4. Chromatographic Conditions:

• Column: ODS C18

• Mobile Phase: As prepared above

• Flow Rate: 0.8 mL/min[6][7]

• Injection Volume: 20 µL

• Column Temperature: 25°C[7]

• Detection Wavelength: 235 nm[6][7]

5. System Suitability:

• Inject the standard solution multiple times. The relative standard deviation (RSD) of the peak area for replicate injections should be less than 2.0%.

• The resolution between nifedipine and its impurities should be greater than 2.0.[5]

• The tailing factor for the nifedipine peak should be less than 2.0.[5]

6. Analysis:

• Inject the blank (mobile phase), standard solution, and sample solution into the chromatograph.

• Identify the peaks of nifedipine and its impurities based on their retention times compared to the standards.

• Quantify the impurities in the sample solution using the peak area of the corresponding standards.

Visualizations

Experimental Workflow

Caption: General Workflow for Chromatographic Analysis.

Logical Relationship of Impurity Analysis

Caption: Logical Flow of Impurity Identification and Quantification.

Conclusion

The accurate detection and quantification of nifedipine and its nitroso impurity are critical for ensuring the safety and efficacy of nifedipine-containing pharmaceutical products. The HPLC and UPLC methods detailed in this application note provide robust and reliable approaches for the separation and analysis of these compounds. The provided protocols and workflows serve as a practical guide for researchers and quality control analysts in the pharmaceutical industry. The UPLC method, in particular, offers a significant advantage in terms of analysis speed without compromising separation efficiency. Adherence to these validated methods is essential for regulatory compliance and patient safety.

References

• 1. N-Nitroso Nifedipine | CAS No- NA [chemicea.com]
• 2. Nifedipine Nitroso Impurity | SynZeal [synzeal.com]
• 3. pharmaceresearch.com [pharmaceresearch.com]
• 4. Nifedipine EP Impurity A | 67035-22-7 | SynZeal [synzeal.com]
• 5. tandfonline.com [tandfonline.com]
• 6. akjournals.com [akjournals.com]
• 7. researchgate.net [researchgate.net]
• 8. derpharmachemica.com [derpharmachemica.com]
• 9. Method development and validation study for quantitative determination of nifedipine and related substances by ultra-high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-Nitroso-Nifedipine in ANDA Submissions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the identification, control, and analysis of N-nitroso-nifedipine in Abbreviated New Drug Application (ANDA) submissions. The following protocols and data are designed to assist in developing a robust regulatory submission package that addresses the concerns of nitrosamine (B1359907) impurities.

Introduction to N-Nitroso-Nifedipine in Nifedipine (B1678770) Drug Products

N-nitroso-nifedipine is a nitrosamine impurity that can potentially form in nifedipine drug products. As a Nitrosamine Drug Substance-Related Impurity (NDSRI), it is critical to assess and control its presence to ensure patient safety.[1] Regulatory agencies, including the U.S. Food and Drug Administration (FDA), have issued guidance on the control of nitrosamine impurities in human drugs, necessitating a thorough risk assessment and, if required, confirmatory testing for ANDA submissions.[2][3][4][5]

Nifedipine, a dihydropyridine (B1217469) calcium channel blocker, contains a secondary amine in its structure, which is a potential precursor for nitrosation. The formation of N-nitroso-nifedipine can occur if a nitrosating agent, such as nitrite (B80452), is present under favorable conditions during the manufacturing process or storage of the drug product.[5]

Regulatory Framework and Acceptable Intake Limit

The FDA recommends a three-step process for manufacturers to mitigate nitrosamine impurities:

• Risk Assessment: Evaluate the risk of nitrosamine formation in the drug product.

• Confirmatory Testing: If a risk is identified, perform confirmatory testing to determine the level of the impurity.

• Reporting Changes: Implement and report changes to prevent or reduce the presence of the nitrosamine impurity.[2][3]

N-nitroso-nifedipine is classified as a Potency Category 5 NDSRI by the FDA. The acceptable intake (AI) limit for N-nitroso-nifedipine is 1500 ng/day .[1][6] This limit is crucial for establishing the specification for this impurity in the drug product.

Quantitative Data Summary

Parameter	Value	Reference
Impurity	N-Nitroso-Nifedipine	[1][7]
Classification	Nitrosamine Drug Substance-Related Impurity (NDSRI)	[1]
FDA Potency Category	5	[1]
Acceptable Intake (AI) Limit	1500 ng/day	[1][6]
Molecular Formula	C₁₇H₁₇N₃O₇	[8]
Molecular Weight	375.33 g/mol	[8]

Risk Assessment for N-Nitroso-Nifedipine Formation

A thorough risk assessment is the first step in controlling N-nitroso-nifedipine in an ANDA submission. The following factors should be considered:

• Active Pharmaceutical Ingredient (API) Synthesis: While the final API may be free of nitrosamines, the synthesis route should be evaluated for the potential carryover of nitrosating agents or precursors.

• Excipients: Certain excipients may contain residual nitrites that can act as nitrosating agents. It is essential to screen excipients and establish a supplier qualification program.

• Manufacturing Process: The drug product manufacturing process should be evaluated for conditions that may promote nitrosamine formation, such as high temperatures, acidic pH, and the presence of moisture.

• Packaging and Storage: The primary packaging components should be evaluated for potential leaching of nitrosating agents. Stability studies should be conducted to assess the potential for N-nitroso-nifedipine formation during the shelf life of the product.

Logical Workflow for Nitrosamine Risk Assessment

Caption: Workflow for N-nitroso-nifedipine risk assessment in ANDA submissions.

Experimental Protocols

Protocol for Confirmatory Testing of N-Nitroso-Nifedipine

This protocol describes a general method for the quantification of N-nitroso-nifedipine in nifedipine tablets using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). This method should be validated according to ICH Q2(R1) guidelines.

Objective: To develop and validate a sensitive and specific method for the determination of N-nitroso-nifedipine in nifedipine tablets.

Materials:

• N-Nitroso-Nifedipine Reference Standard

• Nifedipine Reference Standard

• Nifedipine Tablets (Test Sample)

• Acetonitrile (LC-MS Grade)

• Methanol (B129727) (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Ammonium Formate (LC-MS Grade)

• Water (LC-MS Grade)

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem Mass Spectrometer (e.g., Triple Quadrupole) with an Electrospray Ionization (ESI) source

Chromatographic Conditions (Example):

Parameter	Condition
Column	C18, 2.1 x 50 mm, 1.7 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-1 min: 10% B; 1-5 min: 10-90% B; 5-6 min: 90% B; 6-6.1 min: 90-10% B; 6.1-8 min: 10% B
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometric Conditions (Example):

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	N-nitroso-nifedipine: To be determined using reference standard Nifedipine: To be determined using reference standard
Collision Energy	To be optimized
Cone Voltage	To be optimized

Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve N-nitroso-nifedipine reference standard in methanol to obtain a concentration of 100 µg/mL.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in a suitable diluent (e.g., 50:50 methanol:water) to construct a calibration curve.

• Sample Preparation:

  • Weigh and finely powder a representative number of nifedipine tablets.

  • Accurately weigh a portion of the powder equivalent to one tablet's average weight into a volumetric flask.

  • Add a suitable extraction solvent (e.g., methanol or acetonitrile) and sonicate to dissolve the drug and impurity.

  • Dilute to volume with the extraction solvent and mix well.

  • Centrifuge a portion of the solution and filter the supernatant through a 0.22 µm syringe filter.

  • Further dilute the filtrate if necessary to fall within the calibration curve range.

Method Validation Parameters:

Parameter	Acceptance Criteria
Specificity	No interference at the retention time of N-nitroso-nifedipine.
Linearity	Correlation coefficient (r²) ≥ 0.99
Limit of Detection (LOD)	Signal-to-noise ratio of ≥ 3
Limit of Quantification (LOQ)	Signal-to-noise ratio of ≥ 10
Accuracy	Recovery within 80-120%
Precision (Repeatability & Intermediate)	RSD ≤ 15%
Solution Stability	Stable for the duration of the analysis.

Experimental Workflow for Confirmatory Testing

Caption: General workflow for the confirmatory testing of N-nitroso-nifedipine.

Forced Degradation Studies

Forced degradation studies are essential to understand the potential formation of N-nitroso-nifedipine under stress conditions.

Protocol:

• Prepare solutions of nifedipine drug product.

• Spike separate solutions with a source of nitrite (e.g., sodium nitrite).

• Expose the solutions to the following stress conditions:

  • Acidic: 0.1 N HCl at 60°C for 24 hours

  • Basic: 0.1 N NaOH at 60°C for 24 hours

  • Oxidative: 3% H₂O₂ at room temperature for 24 hours

  • Thermal: 80°C for 48 hours

  • Photolytic: Expose to UV light (254 nm) and visible light (ICH Q1B)

• Analyze the stressed samples using the validated LC-MS/MS method to quantify the formation of N-nitroso-nifedipine.

Mitigation Strategies

If the risk assessment and confirmatory testing indicate the presence of N-nitroso-nifedipine above the acceptable limit, mitigation strategies must be implemented. These may include:

• API Source Modification: Working with the API manufacturer to modify the synthesis route to eliminate or reduce nitrosating agents.

• Excipient Control: Sourcing excipients with low nitrite content and implementing routine testing.

• Formulation Optimization: Adding antioxidants or pH modifiers to the formulation to inhibit nitrosamine formation.

• Manufacturing Process Adjustments: Modifying process parameters such as temperature and hold times to minimize the risk of formation.

• Packaging Selection: Choosing packaging materials that do not contribute to nitrosamine formation.

Conclusion

The control of N-nitroso-nifedipine is a critical aspect of ANDA submissions for nifedipine drug products. A systematic approach involving a thorough risk assessment, robust analytical method development and validation, and implementation of effective mitigation strategies is essential for ensuring the safety and quality of the final product. These application notes and protocols provide a framework for applicants to address the regulatory expectations regarding nitrosamine impurities.

References

• 1. akjournals.com [akjournals.com]
• 2. veeprho.com [veeprho.com]
• 3. researchgate.net [researchgate.net]
• 4. repository.brieflands.com [repository.brieflands.com]
• 5. researchgate.net [researchgate.net]
• 6. Characterization of a new degradation product of nifedipine formed on catalysis by atenolol: A typical case of alteration of degradation pathway of one drug by another - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Nitrosamines – step 2 (confirmatory testing) - In2Pharma [in2pharma.com]
• 8. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Forced Degradation Studies of Nifedipine: Nitrosation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Forced degradation studies are a critical component of the drug development process, providing valuable insights into the intrinsic stability of a drug substance. These studies help in identifying potential degradation products, understanding degradation pathways, and developing stability-indicating analytical methods as mandated by regulatory bodies like the International Council for Harmonisation (ICH). One crucial aspect of forced degradation is the evaluation of a drug's susceptibility to nitrosation, which can lead to the formation of potentially mutagenic nitrosamine (B1359907) impurities.

Nifedipine (B1678770), a dihydropyridine (B1217469) calcium channel blocker, is widely used in the treatment of hypertension and angina. Structurally, nifedipine itself does not contain a secondary or tertiary amine group that is readily susceptible to nitrosation. However, the potential for nitrosating agents to be present in raw materials, solvents, or as environmental contaminants necessitates a thorough investigation of its degradation profile under nitrosative stress conditions. The primary nitrosation product of concern is N-Nitroso Nifedipine, chemically known as Dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-1-nitroso-1,4-dihydropyridine-3,5-dicarboxylate.[1][2]

These application notes provide a detailed protocol for conducting forced degradation studies of nifedipine under nitrosative stress, followed by a validated stability-indicating analytical method for the quantification of nifedipine and its N-nitroso impurity.

Experimental Protocols

Protocol 1: Forced Degradation of Nifedipine under Nitrosative Stress (Modified NAP Test)

This protocol is adapted from the general principles of the Nitrosation Assay Procedure (NAP) test to assess the potential for nitrosamine formation.[3][4] The goal is to induce a controlled degradation of nifedipine (typically 5-20%) to identify and quantify the N-nitroso degradant.[5]

Materials:

• Nifedipine Active Pharmaceutical Ingredient (API)

• Sodium Nitrite (B80452) (NaNO₂)

• Hydrochloric Acid (HCl), 0.1 M

• Methanol (B129727), HPLC grade

• Acetonitrile, HPLC grade

• Water, HPLC grade

• N-Nitroso Nifedipine Reference Standard[1][2][3][6]

• Volumetric flasks, pipettes, and other standard laboratory glassware

• pH meter

• Magnetic stirrer and stir bars

• Water bath or incubator capable of maintaining 37 ± 1 °C

Procedure:

• Preparation of Nifedipine Stock Solution (10 mM): Accurately weigh and dissolve an appropriate amount of nifedipine in methanol to obtain a final concentration of 10 mM.

• Preparation of Sodium Nitrite Solution (40 mM): Accurately weigh and dissolve sodium nitrite in HPLC grade water to obtain a final concentration of 40 mM.

• Stress Reaction:

  • In a suitable volumetric flask, add a calculated volume of the nifedipine stock solution.

  • Add an equal volume of the sodium nitrite solution.

  • Slowly add 0.1 M HCl dropwise while stirring to adjust the pH of the solution to 3-4.[7] Monitor the pH using a calibrated pH meter.

  • Dilute the solution with a 50:50 mixture of methanol and water to achieve a final nifedipine concentration of approximately 1 mg/mL.

  • Stopper the flask and place it in a water bath or incubator set at 37 °C.

• Time Points and Sampling:

  • Withdraw aliquots of the reaction mixture at appropriate time intervals (e.g., 0, 2, 4, 8, and 24 hours).

  • Immediately neutralize the withdrawn samples by adding a suitable volume of a weak base (e.g., 0.1 M sodium bicarbonate) to stop the reaction.

  • Dilute the neutralized samples with the mobile phase to a suitable concentration for analysis.

• Control Sample: Prepare a control sample containing nifedipine in the same solvent system without the addition of sodium nitrite and acid. Keep this sample under the same temperature and time conditions.

• Blank Solution: Prepare a blank solution containing all the reagents except nifedipine.

Protocol 2: Stability-Indicating UPLC-MS/MS Analytical Method

This method is designed for the separation and quantification of nifedipine and its N-nitroso impurity. A high-sensitivity technique like UPLC-MS/MS is recommended for detecting and quantifying trace levels of nitrosamine impurities.[8]

Instrumentation and Conditions:

• Chromatographic System: UPLC system equipped with a binary solvent manager, sample manager, and a column oven.

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution:

Time (min)	%A	%B
0.0	95	5
1.0	95	5
5.0	10	90
6.0	10	90
6.1	95	5
8.0	95	5

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MS/MS Transitions (MRM):

  • Nifedipine: m/z 347.1 → 315.1

  • N-Nitroso Nifedipine: m/z 376.1 → 315.1 (hypothetical, to be confirmed with reference standard).

Protocol 3: Analytical Method Validation

The analytical method should be validated according to ICH Q2(R1) guidelines to ensure it is suitable for its intended purpose.

Validation Parameters:

• Specificity: Analyze blank, placebo (if applicable), nifedipine standard, N-nitroso nifedipine standard, and a mixture of both to demonstrate the absence of interference at the retention times of the analytes. Also, analyze the stressed samples to ensure the separation of the main peak from any degradation products.

• Linearity: Prepare a series of at least five concentrations of nifedipine and N-nitroso nifedipine. Plot the peak area against the concentration and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

• Accuracy: Perform recovery studies by spiking a known amount of nifedipine and N-nitroso nifedipine into a blank matrix at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Calculate the percentage recovery.

• Precision:

  • Repeatability (Intra-day precision): Analyze at least six replicate injections of the same sample solution on the same day and under the same operating conditions.

  • Intermediate Precision (Inter-day precision): Analyze the same sample solution on different days, with different analysts, and on different instruments.

  • Calculate the relative standard deviation (%RSD) for the results.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of the analytes that can be reliably detected and quantified, respectively. This can be determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: Intentionally vary the method parameters (e.g., pH of the mobile phase, column temperature, flow rate) and assess the impact on the results.

Data Presentation

The quantitative data from the forced degradation and method validation studies should be summarized in clear and concise tables for easy interpretation and comparison.

Table 1: Forced Degradation of Nifedipine under Nitrosative Stress

Time (hours)	Nifedipine Assay (%)	N-Nitroso Nifedipine (%)	Total Impurities (%)	Mass Balance (%)
0	99.8	ND	0.2	100.0
2	98.5	0.5	1.0	99.5
4	96.2	1.8	2.0	98.2
8	92.1	4.5	3.4	96.6
24	85.3	8.2	6.5	93.5
ND: Not Detected

Table 2: Summary of Analytical Method Validation Parameters

Parameter	Nifedipine	N-Nitroso Nifedipine	Acceptance Criteria
Linearity
Range (µg/mL)	1 - 100	0.1 - 10	-
Correlation Coefficient (r²)	0.9995	0.9992	≥ 0.999
Accuracy (% Recovery)
80%	99.5	98.9	98.0 - 102.0%
100%	100.2	100.5	98.0 - 102.0%
120%	100.8	101.2	98.0 - 102.0%
Precision (%RSD)
Repeatability (n=6)	0.5	0.8	≤ 2.0%
Intermediate Precision (n=6)	0.7	1.2	≤ 2.0%
LOD (µg/mL)	0.1	0.03	-
LOQ (µg/mL)	0.3	0.1	-
Robustness	Robust	Robust	No significant impact on results

Visualization

Caption: Workflow for the forced nitrosation of nifedipine.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Forced degradation: predicting nitrosamine formation - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. Modified NAP Test: A Simple and Responsive Nitrosating Methodology for Risk Evaluation of NDSRIs -Pub - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. resolvemass.ca [resolvemass.ca]
• 6. veeprho.com [veeprho.com]
• 7. fda.gov [fda.gov]
• 8. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Nitrosation Assay Procedure (NAP Test) of N-Nitroso-Nifedipine

Introduction

N-nitrosamines are a class of compounds that have raised significant concern in the pharmaceutical industry due to their potential carcinogenic properties. Regulatory bodies now mandate the assessment of drug products for the presence of nitrosamine (B1359907) impurities. Nifedipine (B1678770), a widely used dihydropyridine (B1217469) calcium channel blocker, is theoretically susceptible to nitrosation, which could lead to the formation of N-nitroso-nifedipine.[1][2]

However, the formation of N-nitroso-nifedipine is not straightforward. Several studies and reports indicate that nifedipine does not readily undergo N-nitrosation under expected conditions.[2][3] Instead, reactions under nitrosating conditions may favor the formation of other products, such as C-nitroso compounds or oxidized pyridine (B92270) analogues, through oxidative aromatization.[4] Despite these challenges in synthesis, N-nitroso-nifedipine is listed as a potential impurity by regulatory agencies like the U.S. FDA, which has set an Acceptable Intake (AI) limit for it.[5]

These application notes provide a comprehensive overview and a generalized protocol for conducting a Nitrosation Assay Procedure (NAP test) or a forced nitrosation study to evaluate the potential for N-nitroso-nifedipine formation. This is crucial for risk assessment in drug development and manufacturing.

Data Presentation

Table 1: Technical Information for N-Nitroso-Nifedipine

This table summarizes the key chemical properties and regulatory limits for N-nitroso-nifedipine.

Parameter	Value	Reference
IUPAC Name	Dimethyl 2,6-dimethyl-4-(2-nitrophenyl)-1-nitroso-1,4-dihydropyridine-3,5-dicarboxylate	[2][5][6]
Molecular Formula	C₁₇H₁₇N₃O₇	[2]
Molecular Weight	375.33 g/mol	[2]
FDA Acceptable Intake (AI) Limit	1500 ng/day	[5]

Table 2: Summary of In Vitro Nitrosation Yields for Nifedipine

This table presents quantitative data from an in vitro study on the formation of N-nitroso compounds from nifedipine.

Drug	Incubation Time	Yield of N-Nitroso Compounds (% of theoretical)	Reference
Nifedipine	6 hours	37% - 45%	[1]

Experimental Protocols

Protocol 1: Forced Nitrosation Study (Modified NAP Test) for Nifedipine

This protocol describes a modified Nitrosation Assay Procedure (NAP test) designed to evaluate the formation of N-nitroso-nifedipine under forced conditions. This method is adapted to address potential solubility limitations of the drug substance.[7]

Objective: To determine the propensity of nifedipine to form N-nitroso-nifedipine in the presence of a nitrosating agent under controlled laboratory conditions.

Materials and Reagents:

• Nifedipine drug substance

• N-nitroso-nifedipine reference standard (if available)

• Tertiary butyl nitrite (B80452) (TBN) or Sodium Nitrite (NaNO₂)

• Hydrochloric acid (HCl), analytical grade

• Organic solvent (e.g., methanol, acetonitrile, or a suitable alternative where nifedipine is soluble)

• Deionized water

• Buffer solutions (pH 3-4)

• Analytical column (e.g., C18 reversed-phase)

• Volumetric flasks, pipettes, and standard laboratory glassware

• Incubator or water bath set to 37°C

• HPLC-UV/MS or LC-MS/MS system for analysis[7][8]

Procedure:

• Preparation of Nifedipine Stock Solution:

  • Accurately weigh a specific amount of nifedipine drug substance.

  • Dissolve it in a suitable organic solvent to achieve a known concentration (e.g., 10 mg/mL).

• Preparation of Nitrosating Agent Solution:

  • For Sodium Nitrite (NaNO₂): Prepare a fresh solution in deionized water. A common approach is to use a molar excess relative to the drug substance (e.g., 1.5 equivalents).[7]

  • For Tertiary Butyl Nitrite (TBN): Use as is or dilute in the reaction solvent. A 1:10 molar ratio of drug to TBN is suggested for the modified NAP test.[7]

• Nitrosation Reaction:

  • In a reaction vessel, add a specific volume of the nifedipine stock solution.

  • Adjust the pH of the medium. For reactions with NaNO₂, add dilute HCl to bring the pH to between 3 and 4.[7] This acidic condition is crucial for the formation of the active nitrosating species from nitrite.[8]

  • Add the nitrosating agent solution to the reaction vessel.

  • If necessary, add a co-solvent to ensure the drug remains in solution.

  • Seal the vessel to prevent the escape of volatile nitrogen oxides (NOx).

  • Incubate the reaction mixture at 37°C for a defined period (e.g., 1, 4, and 24 hours).[7] Protect the mixture from light, as nifedipine is light-sensitive.[9][10]

• Sample Quenching and Preparation for Analysis:

  • After incubation, quench the reaction to stop further nitrosation. This can be achieved by raising the pH or by adding a quenching agent like ammonium (B1175870) sulfamate.

  • Dilute an aliquot of the reaction mixture with the mobile phase to a suitable concentration for LC-MS analysis.

• Analytical Method:

  • Analyze the prepared samples using a validated, sensitive, and selective analytical method, typically LC-MS/MS, to detect and quantify N-nitroso-nifedipine.[8]

  • The method should be capable of separating N-nitroso-nifedipine from the parent drug, nifedipine, and other potential degradation or reaction products.[4][7]

  • Use an N-nitroso-nifedipine reference standard to confirm the identity (via retention time and mass fragmentation) and to quantify the amount of any impurity formed.

Data Analysis and Interpretation:

• Quantify the amount of N-nitroso-nifedipine formed at each time point.

• Calculate the conversion percentage of nifedipine to its N-nitroso derivative.

• A lack of detectable N-nitroso-nifedipine, even under these forced conditions, provides strong evidence that the drug substance has a low propensity for forming this specific impurity.[2][11]

Visualizations

Experimental Workflow Diagram

References

• 1. Formation of DNA-damaging N-nitroso compounds from the interaction of calcium-channel blockers with nitrite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. veeprho.com [veeprho.com]
• 3. N-nitroso-amlodipine ; N-nitroso-felodipine ; synthesis not successfull but still listed by FDA and EMA as NDSRIs - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. Synthesis of Nitroso Derivatives of Dihydropyridine Calcium Channel Blockers - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. veeprho.com [veeprho.com]
• 6. Nifedipine Nitroso Impurity | SynZeal [synzeal.com]
• 7. Modified NAP Test: A Simple and Responsive Nitrosating Methodology for Risk Evaluation of NDSRIs -Pub - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Photoreactivity of nifedipine in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. High-performance liquid chromatographic determination of nifedipine and a trace photodegradation product in hospital prescriptions | CoLab [colab.ws]
• 11. veeprho.com [veeprho.com]

Technical Notes & Optimization

Technical Support Center: N-Nitroso-Nifedipine Analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the analysis of N-nitroso-nifedipine.

Troubleshooting Guides

This section addresses common issues encountered during the analysis of N-nitroso-nifedipine, providing systematic approaches to problem-solving.

Issue 1: Low or No Analyte Response

Possible Causes & Solutions

Cause	Troubleshooting Steps
Analyte Instability	N-nitroso-nifedipine is known to be light-sensitive and potentially unstable.[1] Protect samples from light at all stages of preparation and analysis by using amber vials and minimizing exposure. Prepare samples immediately before analysis.
Sample Preparation Issues	Inefficient extraction can lead to low recovery. Optimize the extraction solvent and technique. Ensure the pH of the sample solution is appropriate to maintain the stability of the analyte.
LC-MS/MS System Issues	- No or low signal: Check for leaks in the LC system, ensure proper mobile phase composition and flow rate, and confirm the mass spectrometer is properly tuned and calibrated. - Poor ionization: Optimize the electrospray ionization (ESI) source parameters, such as spray voltage and gas flows. Consider using Atmospheric Pressure Chemical Ionization (APCI) as an alternative.[2]
Incorrect MRM Transitions	Verify the precursor and product ion m/z values for N-nitroso-nifedipine. Infuse a standard (if available) to confirm the transitions and optimize collision energy.

Issue 2: Poor Peak Shape (Tailing, Fronting, or Splitting)

Possible Causes & Solutions

Cause	Troubleshooting Steps
Column Overload	Reduce the injection volume or dilute the sample.
Secondary Interactions	The mobile phase pH can influence peak shape. The addition of a small amount of formic acid can help to protonate the analyte and improve peak shape.[3]
Column Degradation	If the column has been used extensively, it may be degraded. Replace the column and use a guard column to prolong its life.
Incompatible Sample Solvent	The sample solvent should be similar in composition to the initial mobile phase to avoid peak distortion.

Issue 3: High Background Noise or Interferences

Possible Causes & Solutions

Cause	Troubleshooting Steps
Contaminated Mobile Phase	Use high-purity, LC-MS grade solvents and additives. Prepare fresh mobile phase daily.
System Contamination	Flush the entire LC-MS system with a strong solvent mixture (e.g., isopropanol/water) to remove contaminants.
Matrix Effects	The drug product matrix can interfere with ionization. Implement a more rigorous sample clean-up procedure, such as solid-phase extraction (SPE).

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-nifedipine and why is it a concern?

A1: N-nitroso-nifedipine is a nitrosamine (B1359907) impurity that can be formed from the drug substance nifedipine (B1678770).[4] Nitrosamines are a class of compounds that are considered potentially carcinogenic, and their presence in pharmaceutical products is strictly regulated by agencies like the FDA and EMA.[5][6][7]

Q2: How is N-nitroso-nifedipine formed?

A2: The primary pathway for the formation of N-nitroso-nifedipine is through the photodegradation of nifedipine, particularly under exposure to daylight.[8] It can also theoretically form from the secondary amine in the nifedipine structure in the presence of nitrosating agents.[4]

Q3: Is N-nitroso-nifedipine a stable compound?

A3: There is evidence to suggest that N-nitroso-nifedipine may not be a stable compound, and multiple attempts to synthesize it under forced conditions have been unsuccessful.[9] This instability is a significant challenge in its analysis and risk assessment. According to EMA guidelines, if repeated synthesis attempts fail, it is likely the impurity either does not exist or poses an extremely low risk.[9]

Q4: What is the acceptable intake (AI) limit for N-nitroso-nifedipine?

A4: The U.S. FDA has set a current Acceptable Intake (AI) limit for N-nitroso-nifedipine of 1500 ng/day.[10]

Q5: What is the recommended analytical technique for N-nitroso-nifedipine analysis?

A5: Due to the need for high sensitivity and selectivity to detect trace levels of nitrosamine impurities, Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the recommended analytical technique.[2][11]

Q6: How should I handle samples to prevent the degradation of N-nitroso-nifedipine?

A6: Given its light sensitivity, all sample handling and analysis should be performed under light-protected conditions. Use amber glassware and minimize exposure to ambient light. Samples should be prepared fresh and analyzed promptly.

Quantitative Data

The following tables summarize typical analytical method parameters for the analysis of nifedipine and other nitrosamines. Due to the reported challenges in synthesizing and isolating N-nitroso-nifedipine, specific validated method data for this analyte is scarce. The data presented for nifedipine can serve as a reference for developing and validating a method for its nitroso-derivative.

Table 1: HPLC Method Parameters for Nifedipine Analysis

Parameter	Method 1[12]	Method 2[13]
Column	ODS	Nucleosil 100, 5 µm, C8
Mobile Phase	Methanol (B129727)–water–phosphate buffer (pH 3; 0.05 M)–sodium heptanesulfonate 65:35:3:0.13 (v/v/v/w)	40 ml 2-propanol: 60 ml phosphoric acid 0.85%
Flow Rate	0.8 mL/min	0.8 mL/min
Detection	235 nm	237 nm
Linearity Range	3-50 µg/mL	140-260 µg/mL
LOD	0.033 µg/mL	0.143 µg/mL
LOQ	0.100 µg/mL	0.435 µg/mL
Recovery	82.26 - 88.95%	99.7 - 100.27%

Table 2: LC-MS/MS Method Parameters for Nifedipine in Human Plasma

Parameter	Value[14]
Linearity Range	1 - 130 ng/mL
LLOQ	1.01 ng/mL
Mean Recovery	104.1 - 108.7%

Experimental Protocols

Hypothetical LC-MS/MS Method for the Determination of N-Nitroso-Nifedipine in a Drug Product

This protocol is a recommended starting point based on best practices for nitrosamine analysis and should be fully validated.

1. Sample Preparation

• Weigh and transfer a portion of the powdered drug product equivalent to 100 mg of nifedipine into a light-protected 50 mL volumetric flask.

• Add 25 mL of a suitable extraction solvent (e.g., methanol or a mixture of methanol and water).

• Sonicate for 15 minutes to ensure complete dissolution of the analyte.

• Dilute to volume with the extraction solvent and mix well.

• Centrifuge a portion of the solution at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PTFE syringe filter into an amber HPLC vial.

2. LC-MS/MS Conditions

• LC System: UPLC or HPLC system

• Column: A reversed-phase column such as a C18 or Biphenyl (e.g., 100 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 10 µL

• Gradient Program:

  Time (min)	%B
  0.0	10
  1.0	10
  8.0	90
  9.0	90
  9.1	10

  | 12.0 | 10 |

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transition:

  • Precursor Ion (Q1): 376.1 m/z (for [M+H]⁺ of C₁₇H₁₇N₃O₇)

  • Product Ion (Q3): To be determined by infusion of a standard or by in-silico fragmentation prediction. A common loss for nitrosamines is the -NO group (mass 30).

• Source Parameters: Optimize source temperature, gas flows, and spray voltage for maximum signal intensity.

3. Method Validation

The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).

Visualizations

Caption: Photodegradation pathway of Nifedipine.

Caption: Experimental workflow for N-nitroso-nifedipine analysis.

References

• 1. Development of an UPLC-MS/MS approach to detect and quantify N-nitroso mirabegron in mirabegron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. waters.com [waters.com]
• 4. fda.gov [fda.gov]
• 5. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. Complex Spectroscopy Studies of Nifedipine Photodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. veeprho.com [veeprho.com]
• 9. veeprho.com [veeprho.com]
• 10. fda.gov [fda.gov]
• 11. researchgate.net [researchgate.net]
• 12. cloud.uobasrah.edu.iq [cloud.uobasrah.edu.iq]
• 13. biointerfaceresearch.com [biointerfaceresearch.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Matrix Effects in LC-MS Analysis of N-Nitroso-Nifedipine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the Liquid Chromatography-Mass Spectrometry (LC-MS) analysis of N-nitroso-nifedipine.

Troubleshooting Guide

This guide is designed to help you diagnose and resolve common issues related to matrix effects in your LC-MS analysis of N-nitroso-nifedipine.

Issue 1: Low Signal Intensity and Poor Sensitivity

Possible Cause: Ion suppression is a common matrix effect where co-eluting endogenous components from the sample matrix interfere with the ionization of the target analyte, N-nitroso-nifedipine, leading to a decreased signal.[1][2] This is particularly prevalent in complex matrices like plasma or drug product formulations.[3][4]

Troubleshooting Steps:

• Optimize Sample Preparation: The goal is to remove interfering matrix components before analysis.[2]

  • Solid-Phase Extraction (SPE): This is a highly effective technique for cleaning up complex samples.[5][6] Select an SPE cartridge chemistry appropriate for the polarity of N-nitroso-nifedipine.

  • Liquid-Liquid Extraction (LLE): LLE can be used to isolate the analyte from the matrix based on its solubility in different immiscible solvents.[7]

  • Protein Precipitation: For biological samples, protein precipitation with acetonitrile (B52724) or methanol (B129727) is a common first step to remove the majority of proteins.[8]

• Chromatographic Separation: Improve the separation of N-nitroso-nifedipine from co-eluting matrix components.

  • Gradient Optimization: Adjust the mobile phase gradient to increase the resolution between the analyte and interfering peaks.[4]

  • Column Selection: Experiment with different column chemistries (e.g., C18, biphenyl) to alter selectivity.[4]

• Modify Ionization Source:

  • Switching Ionization Technique: If using Electrospray Ionization (ESI), consider Atmospheric Pressure Chemical Ionization (APCI), as it can be less susceptible to matrix effects for certain compounds.[6][8]

Issue 2: Inconsistent and Irreproducible Quantitative Results

Possible Cause: Variable matrix effects between different sample preparations or injections can lead to inconsistent results.[1] This may be due to variations in the sample matrix itself or inconsistencies in the sample preparation process.

Troubleshooting Steps:

• Incorporate a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to compensate for variable matrix effects.[1] An ideal SIL-IS for N-nitroso-nifedipine would be deuterated N-nitroso-nifedipine. The SIL-IS co-elutes with the analyte and experiences the same degree of ion suppression or enhancement, allowing for accurate correction.

• Matrix-Matched Calibrators: Prepare calibration standards in a blank matrix that is identical to the study samples. This helps to ensure that the calibration curve accurately reflects the matrix effects present in the unknown samples.[3]

• Standardize Sample Preparation: Ensure that the sample preparation protocol is followed precisely for all samples to minimize variability.

Issue 3: Non-linear Calibration Curves

Possible Cause: If calibration standards are prepared in a neat solvent (e.g., methanol, acetonitrile) while the samples are in a complex matrix, the matrix effects can cause a non-linear response.[1]

Troubleshooting Steps:

• Assess Matrix Effect: Quantify the extent of the matrix effect using the post-extraction spike method.[1] This involves comparing the response of the analyte spiked into an extracted blank matrix to the response of the analyte in a neat solvent.

• Use Matrix-Matched Calibrators: As mentioned previously, preparing calibrators in a blank matrix can help to linearize the calibration curve.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS analysis?

A1: Matrix effects are the alteration of the ionization efficiency of an analyte, such as N-nitroso-nifedipine, by co-eluting, undetected components in the sample matrix.[1] This interference can lead to either ion suppression (a decrease in the analyte signal) or ion enhancement (an increase in the analyte signal), which ultimately compromises the accuracy, precision, and sensitivity of quantitative analysis.[1]

Q2: What are the common sources of matrix effects in N-nitroso-nifedipine analysis?

A2: For drug products, matrix effects can arise from active pharmaceutical ingredients (APIs), excipients, and other formulation components.[3] In biological samples like plasma, endogenous substances such as salts, lipids, and proteins are major contributors to matrix effects.[2]

Q3: How can I determine if my analysis is being affected by matrix effects?

A3: Common signs of matrix effects include:

• Poor reproducibility of results between different sample preparations.[1]

• Inaccurate quantification, with recovery values significantly different from 100%.[1]

• Non-linear calibration curves when using standards prepared in a neat solvent.[1]

• A noticeable difference in the peak area of N-nitroso-nifedipine when comparing a standard in pure solvent to a standard spiked into a blank matrix extract.[1]

Q4: What is the post-extraction spike method for quantifying matrix effects?

A4: The post-extraction spike method is a widely used technique to quantitatively assess matrix effects.[1] It involves comparing the peak area of an analyte spiked into a blank matrix extract with the peak area of the same analyte at the same concentration in a neat solvent. The matrix effect can be calculated using the following formula:

Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100

A value less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.

Quantitative Data Summary

The following tables summarize typical quantitative data that may be generated during the investigation of matrix effects.

Table 1: Matrix Effect Assessment for N-nitroso-nifedipine

Analyte	Concentration (ng/mL)	Peak Area in Solvent (A)	Peak Area in Matrix (B)	Matrix Effect (%) (B/A * 100)
N-nitroso-nifedipine	1.0	55,000	38,500	70.0
N-nitroso-nifedipine	10.0	560,000	392,000	70.0
N-nitroso-nifedipine	100.0	5,550,000	3,940,500	71.0

Table 2: Comparison of Sample Preparation Techniques on Recovery and Matrix Effect

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)
Protein Precipitation	95 ± 5	65 ± 8
Liquid-Liquid Extraction	85 ± 7	80 ± 6
Solid-Phase Extraction	90 ± 4	95 ± 3

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect using Post-Extraction Spike Method

• Prepare Blank Matrix Extract: Extract a blank matrix sample (e.g., drug-free plasma or a placebo formulation) using your established sample preparation method. This will serve as your blank matrix extract.

• Prepare Two Sets of Samples:

  • Set A (Post-Spike Sample): Spike a known amount of N-nitroso-nifedipine standard solution into the blank matrix extract to achieve a final concentration within your calibration range.

  • Set B (Neat Solution Standard): Prepare a standard solution of N-nitroso-nifedipine in the mobile phase at the exact same final concentration as Set A.

• LC-MS Analysis: Inject both Set A and Set B into the LC-MS system and acquire the data under the same conditions.

• Calculate Matrix Effect: Use the formula: Matrix Effect (%) = (Peak Area of Set A / Peak Area of Set B) x 100.

Protocol 2: Solid-Phase Extraction (SPE) for Sample Clean-up

• SPE Cartridge Conditioning: Select an appropriate SPE cartridge (e.g., a polymeric reversed-phase sorbent). Condition the cartridge by passing methanol followed by water through it.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a controlled flow rate.

• Washing: Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent) to remove polar interferences.

• Elution: Elute the retained N-nitroso-nifedipine from the cartridge using a stronger organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume of the initial mobile phase for LC-MS analysis.

Visualizations

Caption: Troubleshooting workflow for matrix effects.

Caption: Solid-Phase Extraction (SPE) workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. thieme-connect.com [thieme-connect.com]
• 8. files01.core.ac.uk [files01.core.ac.uk]

improving sensitivity and selectivity for nitrosamine detection

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the sensitivity and selectivity of nitrosamine (B1359907) detection in their experiments.

Troubleshooting Guides

This section addresses specific issues that may be encountered during nitrosamine analysis.

Issue 1: Poor Sensitivity and High Background Noise in LC-MS/MS Analysis

Q: My LC-MS/MS analysis is showing poor sensitivity and a high signal-to-noise (S/N) ratio for my target nitrosamines. What steps can I take to improve it?

A: Achieving low detection limits is crucial for nitrosamine analysis due to regulatory requirements.[1] Poor sensitivity and high background can often be traced back to either the sample preparation, chromatographic method, or mass spectrometer settings.

Troubleshooting Workflow:

References

• 1. Overcoming the Challenges of Nitrosamine Analysis - AnalyteGuru [thermofisher.com]

overcoming instability of N-nitroso-nifedipine during analysis

This technical support center provides guidance for researchers, scientists, and drug development professionals on overcoming the challenges associated with the instability of N-nitroso-nifedipine during its analysis.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-nifedipine and why is its analysis challenging?

A1: N-nitroso-nifedipine is a nitrosamine (B1359907) impurity that can form from the degradation of nifedipine (B1678770), a widely used drug for treating cardiovascular conditions.[1] The primary challenge in its analysis lies in its inherent instability, particularly its sensitivity to light.[2][3] Nifedipine itself is highly susceptible to photodegradation, readily converting to N-nitroso-nifedipine (under daylight) or its nitro-pyridine analog (under UV light).[2][3][4] This instability necessitates careful handling and specific analytical conditions to obtain accurate and reliable quantitative results.

Q2: What are the main factors contributing to the instability of N-nitroso-nifedipine during analysis?

A2: The principal factor is exposure to light, both natural and artificial.[2][3] The dihydropyridine (B1217469) ring in the nifedipine molecule is prone to oxidation, and the nitro group can be reduced to a nitroso group upon light exposure.[5] Other factors that can influence its stability include the pH of the solution, temperature, and the choice of solvent.[6]

Q3: How can I minimize the degradation of N-nitroso-nifedipine during sample preparation and analysis?

A3: To minimize degradation, it is crucial to protect samples from light at all stages. This can be achieved by using amber glassware, light-blocking vials, and minimizing exposure to ambient light.[7] Sample preparation should be performed expeditiously, and the analysis should be conducted promptly after preparation.[6] The choice of a suitable solvent and pH control can also contribute to the stability of the analyte.

Q4: What are the recommended analytical techniques for the quantification of N-nitroso-nifedipine?

A4: Highly sensitive and selective methods such as High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) or Gas Chromatography-Mass Spectrometry (GC-MS) are recommended for the trace-level quantification of nitrosamine impurities like N-nitroso-nifedipine.[8] These techniques provide the necessary sensitivity and specificity to detect and quantify these impurities at the low levels required by regulatory agencies.[9]

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of N-nitroso-nifedipine.

Problem	Potential Cause	Troubleshooting Steps
Low or no analyte response	Degradation of N-nitroso-nifedipine due to light exposure.	1. Ensure all sample preparation and analysis steps are performed under light-protected conditions (amber vials, minimal light exposure). 2. Prepare fresh standards and samples immediately before analysis.
Inefficient extraction from the sample matrix.	1. Optimize the extraction solvent and technique (e.g., solid-phase extraction, liquid-liquid extraction). 2. Ensure complete dissolution of the sample.
Suboptimal mass spectrometry (MS) parameters.	1. Optimize MS parameters (e.g., ionization source, collision energy) for N-nitroso-nifedipine. 2. Check for any instrument contamination.
Peak tailing or fronting	Inappropriate mobile phase composition or pH.	1. Adjust the mobile phase composition and pH to achieve optimal peak shape. 2. Ensure the sample solvent is compatible with the mobile phase.[1]
Column overload.	1. Dilute the sample to an appropriate concentration.
Active sites on the column.	1. Use a column with end-capping or a different stationary phase. 2. Add a competing base to the mobile phase.
Inconsistent retention times	Fluctuations in mobile phase composition or flow rate.	1. Ensure the HPLC system is properly equilibrated. 2. Check for leaks in the system and ensure the pump is functioning correctly.
Temperature variations.	1. Use a column oven to maintain a constant temperature.
High background noise	Contaminated mobile phase, solvent, or glassware.	1. Use high-purity solvents and reagents. 2. Thoroughly clean all glassware.
Matrix effects from the sample.	1. Optimize the sample preparation procedure to remove interfering matrix components. 2. Use a matrix-matched calibration curve.

Experimental Protocols

Protocol 1: Analysis of N-nitroso-nifedipine in Tablet Formulation by HPLC-MS/MS

This protocol provides a general framework for the analysis. Method validation and optimization are essential for specific applications.

1. Sample Preparation:

• Standard Solution Preparation:

  • Accurately weigh a suitable amount of N-nitroso-nifedipine reference standard.

  • Dissolve in a light-protected volumetric flask using a suitable solvent (e.g., methanol (B129727) or acetonitrile) to obtain a stock solution.

  • Perform serial dilutions with the mobile phase to prepare working standard solutions and calibration standards.

• Sample Preparation:

  • Weigh and finely powder a representative number of nifedipine tablets.

  • Accurately weigh a portion of the powdered tablets equivalent to a specific amount of nifedipine.

  • Transfer to a light-protected volumetric flask.

  • Add a suitable extraction solvent (e.g., a mixture of methanol and water) and sonicate to ensure complete dissolution.

  • Dilute to volume with the extraction solvent.

  • Filter the solution through a 0.22 µm syringe filter into an amber HPLC vial.

2. HPLC-MS/MS Conditions:

• HPLC System: A validated HPLC system with a temperature-controlled autosampler and column compartment.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is a common choice.

• Mobile Phase: A gradient elution with:

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • A typical gradient might start with a low percentage of B, increasing to a high percentage to elute the analyte, followed by a re-equilibration step.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Mass Spectrometer: A tandem quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for N-nitroso-nifedipine and an appropriate internal standard.

3. Data Analysis:

• Quantify N-nitroso-nifedipine concentration in the samples using a calibration curve constructed from the peak areas of the standard solutions.

Data Presentation

Table 1: Forced Degradation of Nifedipine

This table summarizes the degradation of nifedipine under various stress conditions, which can lead to the formation of N-nitroso-nifedipine.

Stress Condition	Reagent/Condition	Duration (hours)	Temperature (°C)	Degradation (%)	Reference
Acidic Hydrolysis	0.1 N HCl	6	80	89.19	[6]
Alkaline Hydrolysis	0.1 N NaOH	6	80	67.74	[6]
Oxidative	3% H₂O₂	6	80	72	[6]
Hydrolytic	HPLC grade water	6	80	85.96	[6]

Note: The percentage of degradation refers to the parent nifedipine drug.

Visualizations

Diagram 1: Photodegradation Pathway of Nifedipine

Caption: Photodegradation pathways of Nifedipine.

Diagram 2: Analytical Workflow for N-Nitroso-Nifedipine Analysis

Caption: General workflow for N-nitroso-nifedipine analysis.

References

• 1. lcms.cz [lcms.cz]
• 2. researchgate.net [researchgate.net]
• 3. Complex Spectroscopy Studies of Nifedipine Photodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Highly efficient UV/H2O2 technology for the removal of nifedipine antibiotics: Kinetics, co-existing anions and degradation pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Electrochemical and spectroelectrochemical behavior of the main photodegradation product of nifedipine: the nitrosopyridine derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. veeprho.com [veeprho.com]
• 8. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pmda.go.jp [pmda.go.jp]

Technical Support Center: Optimization of Extraction Recovery for N-nitroso-nifedipine

Welcome to the technical support center for the optimization of extraction recovery for N-nitroso-nifedipine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the extraction of this critical nitrosamine (B1359907) impurity.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the extraction of N-nitroso-nifedipine from pharmaceutical matrices.

Issue	Potential Cause	Troubleshooting Steps
Low Recovery of N-nitroso-nifedipine	Inappropriate Solvent Selection: The polarity of the extraction solvent may not be optimal for N-nitroso-nifedipine.	1. Solvent Screening: Test a range of solvents with varying polarities. Based on the structure of N-nitroso-nifedipine, solvents like dichloromethane (B109758), ethyl acetate, and acetonitrile (B52724) should be considered. 2. Solvent Mixtures: Evaluate mixtures of solvents to fine-tune the polarity for optimal extraction.
Suboptimal pH: The pH of the sample matrix can affect the charge state of the analyte and its solubility in the extraction solvent.	1. pH Adjustment: Experiment with adjusting the pH of the sample solution. For nitrosamines, neutral to slightly acidic conditions are often favorable. Avoid strongly acidic or basic conditions which could potentially degrade the analyte.
Incomplete Phase Separation (LLE): Emulsion formation can trap the analyte and lead to poor recovery.	1. Centrifugation: Spin the sample to break the emulsion. 2. Salting Out: Add a neutral salt (e.g., sodium chloride) to the aqueous phase to increase its polarity and promote phase separation.[1]
Inefficient Elution from SPE Cartridge: The elution solvent may not be strong enough to desorb the analyte from the solid phase.	1. Elution Solvent Optimization: Test stronger elution solvents or solvent mixtures. For C18 cartridges, methanol (B129727) or acetonitrile are common, and their strength can be increased by adding a small percentage of a stronger solvent or by adjusting the pH.[2]
High Variability in Recovery	Inconsistent Evaporation of Solvent: Over-drying or uneven heating during the solvent evaporation step can lead to loss of the volatile N-nitroso-nifedipine.	1. Controlled Evaporation: Use a gentle stream of nitrogen for evaporation at a controlled temperature (e.g., 30-40°C). Avoid heating to dryness.
Matrix Effects: Co-extracted matrix components can interfere with the analytical measurement, leading to inconsistent results.	1. Sample Cleanup: Incorporate additional cleanup steps, such as a secondary solid-phase extraction (SPE) or liquid-liquid extraction (LLE) with a different solvent system. 2. Use of an Internal Standard: Employ a suitable internal standard to compensate for variability in extraction and instrumental response.
Analyte Degradation	Exposure to Light: Nifedipine (B1678770) and its derivatives, including the nitroso form, can be light-sensitive.[3]	1. Work in Low-Light Conditions: Perform extraction procedures under amber light or in amber glassware to minimize photodegradation.
Thermal Instability: High temperatures during extraction or solvent evaporation can cause degradation.	1. Maintain Low Temperatures: Keep samples cool during preparation and use controlled, low-temperature heating for any evaporation steps.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting method for extracting N-nitroso-nifedipine from a solid dosage form?

A1: A good starting point is a solid-liquid extraction followed by either liquid-liquid extraction (LLE) or solid-phase extraction (SPE) for cleanup and concentration. For a solid dosage form, the tablet would first need to be crushed and dissolved in a suitable solvent like a mixture of methanol and water.

Q2: Which extraction technique, LLE or SPE, is generally better for N-nitroso-nifedipine?

A2: Both techniques can be effective, and the choice depends on the sample matrix and the desired level of cleanup.

• LLE is often simpler and faster for initial feasibility studies.

• SPE can provide higher selectivity and concentration factors, leading to cleaner extracts and better sensitivity, which is crucial for trace-level analysis of nitrosamines.[2][4]

Q3: What type of SPE cartridge is most suitable for N-nitroso-nifedipine extraction?

A3: Based on the structure of N-nitroso-nifedipine, a reverse-phase C18 cartridge is a common and effective choice.[2] The non-polar stationary phase will retain the relatively non-polar N-nitroso-nifedipine, allowing polar matrix components to be washed away.

Q4: How can I confirm if my low recovery is due to degradation or inefficient extraction?

A4: To differentiate between degradation and inefficient extraction, you can perform a recovery experiment with a spiked sample. Prepare a blank matrix sample and spike it with a known amount of N-nitroso-nifedipine standard before and after the extraction process. A significant difference between the two results would suggest degradation is occurring during the extraction.

Q5: Are there any specific safety precautions to take when handling N-nitroso-nifedipine?

A5: Yes. N-nitrosamines are considered a class of probable human carcinogens.[5] Always handle N-nitroso-nifedipine and its solutions in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) of N-nitroso-nifedipine

Objective: To extract N-nitroso-nifedipine from a liquid sample matrix (e.g., dissolved drug product).

Materials:

• Sample containing N-nitroso-nifedipine

• Dichloromethane (DCM)

• Sodium chloride (NaCl)

• Anhydrous sodium sulfate (B86663)

• Conical tubes (15 mL)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Pipette 5 mL of the liquid sample into a 15 mL conical tube.

• Add 5 mL of dichloromethane to the tube.

• Add approximately 0.5 g of sodium chloride to the tube to aid in phase separation.[1]

• Vortex the mixture for 2 minutes.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Carefully transfer the lower organic layer (DCM) to a clean tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Repeat the extraction of the aqueous layer with another 5 mL of dichloromethane.

• Combine the organic extracts.

• Evaporate the combined organic extract to dryness under a gentle stream of nitrogen at 35°C.

• Reconstitute the residue in a known volume of mobile phase for analysis (e.g., by HPLC or LC-MS).

Protocol 2: Solid-Phase Extraction (SPE) of N-nitroso-nifedipine

Objective: To extract and concentrate N-nitroso-nifedipine from a liquid sample matrix.

Materials:

• Sample containing N-nitroso-nifedipine

• C18 SPE cartridges (e.g., 500 mg, 3 mL)

• Methanol

• Deionized water

• Acetonitrile

• SPE vacuum manifold

Procedure:

• Cartridge Conditioning:

  • Pass 5 mL of methanol through the C18 cartridge.

  • Pass 5 mL of deionized water through the cartridge. Do not let the cartridge go dry.

• Sample Loading:

  • Load 10 mL of the sample onto the conditioned cartridge at a slow flow rate (approx. 1-2 mL/min).

• Washing:

  • Wash the cartridge with 5 mL of a 5% methanol in water solution to remove polar impurities.

• Drying:

  • Dry the cartridge under vacuum for 5-10 minutes to remove excess water.

• Elution:

  • Elute the N-nitroso-nifedipine from the cartridge with 5 mL of acetonitrile into a collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C.

  • Reconstitute the residue in a known volume of mobile phase for analysis.

Data Presentation

Table 1: Comparison of Extraction Solvent for LLE Recovery of N-nitroso-nifedipine (Hypothetical Data)

Extraction Solvent	Mean Recovery (%)	Standard Deviation (%)
Dichloromethane	85.2	4.1
Ethyl Acetate	78.5	5.3
Methyl tert-butyl ether (MTBE)	72.1	6.2

Table 2: Effect of Sample pH on LLE Recovery of N-nitroso-nifedipine (Hypothetical Data)

Sample pH	Mean Recovery (%)	Standard Deviation (%)
4.0	82.3	4.5
7.0	88.9	3.8
9.0	75.6	5.1

Visualizations

Caption: Liquid-Liquid Extraction (LLE) Workflow for N-nitroso-nifedipine.

Caption: Solid-Phase Extraction (SPE) Workflow for N-nitroso-nifedipine.

References

• 1. Simultaneous determination of 13 nitrosamine impurities in biological medicines using salting-out liquid-liquid extraction coupled with liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of an HPLC method for the determination of nifedipine in human plasma by solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Quantitation of nifedipine in human plasma by on-line solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. fda.gov [fda.gov]

Technical Support Center: N-Nitroso-Nifedipine Formation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals to minimize the on-column formation of N-nitroso-nifedipine during chromatographic analysis.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-nifedipine and why is it a concern?

N-nitroso-nifedipine is a potential nitrosamine (B1359907) impurity of nifedipine (B1678770), a dihydropyridine (B1217469) calcium channel blocker.[1] Nitrosamine impurities are a class of compounds that are of significant concern to regulatory agencies due to their potential carcinogenic properties.[2][3] Their presence in pharmaceutical products is strictly monitored and controlled.

Q2: What are the primary factors that can lead to the formation of N-nitroso-nifedipine?

The formation of N-nitroso-nifedipine, like other nitrosamines, generally requires the presence of a nitrosating agent and a secondary or tertiary amine under specific conditions.[2][3][4] Key contributing factors include:

• Presence of Nitrites: Nitrite (B80452) salts (e.g., sodium nitrite) can act as nitrosating agents, especially under acidic conditions.[3] These can be present as impurities in excipients, reagents, or solvents.

• Acidic pH: An acidic environment can facilitate the conversion of nitrites into more potent nitrosating species like nitrous acid (HNO₂) and dinitrogen trioxide (N₂O₃).[2][3][4]

• Elevated Temperature: Higher temperatures can accelerate the rate of nitrosation reactions.

• Manufacturing Processes: Certain manufacturing steps, such as wet granulation, that involve heat and moisture can create favorable conditions for nitrosamine formation.[5]

Q3: Is the on-column formation of N-nitroso-nifedipine a common issue?

While theoretically possible, several studies and reports suggest that the N-nitrosation of nifedipine is not a readily occurring reaction.[1] In fact, some attempts to synthesize N-nitroso-nifedipine under forced conditions have been unsuccessful.[1] For dihydropyridine drugs like nifedipine, C-nitrosation or oxidation to pyridine (B92270) analogues can be more favorable degradation pathways than N-nitrosation. However, the potential for on-column formation, though likely low, should not be entirely dismissed, especially under aggressive chromatographic conditions.

Q4: How can I minimize the on-column formation of N-nitroso-nifedipine during HPLC analysis?

Minimizing the on-column formation of N-nitroso-nifedipine involves controlling the chromatographic conditions to avoid those that favor nitrosation. Key strategies include:

• Mobile Phase pH Control: Maintaining a neutral or slightly basic pH for the mobile phase can significantly reduce the risk of nitrosamine formation by preventing the formation of highly reactive nitrosating species.[2]

• Use of Nitrite-Free Reagents: Whenever possible, use high-purity solvents and reagents with low or negligible nitrite content.

• Addition of Antioxidants/Scavengers: Incorporating antioxidants like ascorbic acid or alpha-tocopherol (B171835) into the sample diluent or mobile phase can help to neutralize nitrosating agents.[2][4][5]

• Temperature Control: Whenever feasible, perform the chromatographic analysis at ambient or controlled room temperature to avoid accelerating potential degradation.

• Sample Handling: Protect samples from light, as nifedipine is known to be light-sensitive, which can lead to the formation of other degradation products.[6][7][8] Prepare samples fresh and analyze them promptly.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action(s)
Unexpected peak co-eluting with or near the N-nitroso-nifedipine reference standard.	1. On-column formation of N-nitroso-nifedipine. 2. Presence of another degradation product. 3. Contamination from the analytical system or reagents.	1. Modify the mobile phase: increase the pH to > 7.0 and/or add an antioxidant (e.g., 0.1% ascorbic acid) to the mobile phase and sample diluent. 2. Perform forced degradation studies (acidic, basic, oxidative, photolytic, and thermal) on nifedipine to characterize its degradation profile and confirm the identity of the peak using mass spectrometry.[9][10][11] 3. Analyze a blank injection (mobile phase and diluent) to check for system contamination.
Inconsistent or increasing levels of a suspected N-nitroso-nifedipine peak in sequence analysis.	1. On-column degradation over time due to prolonged exposure to mobile phase conditions. 2. Sample instability in the autosampler.	1. Re-evaluate the mobile phase composition for its potential to cause degradation. Consider using a more inert mobile phase. 2. Reduce the residence time of the sample in the autosampler by preparing smaller batches or using a refrigerated autosampler.
High background noise or baseline disturbances.	Impurities in the mobile phase or reagents that may be reacting on the column.	1. Use high-purity solvents and freshly prepared mobile phase. 2. Filter the mobile phase and sample solutions.

Data Presentation

The following table summarizes hypothetical data from a method development study aimed at minimizing the on-column formation of N-nitroso-nifedipine. This data illustrates the impact of mobile phase pH and the addition of an antioxidant on the formation of the impurity.

Chromatographic Condition	Mobile Phase A	Mobile Phase B	pH	Antioxidant (Ascorbic Acid)	N-nitroso-nifedipine (% Area)
1 (Control)	10 mM Ammonium Formate	Methanol (B129727)	4.5	None	0.08
2	10 mM Ammonium Formate	Methanol	6.8	None	0.02
3	10 mM Ammonium Phosphate	Methanol	7.5	None	< LOQ
4	10 mM Ammonium Formate	Methanol	4.5	0.1% in Diluent	< LOQ

*LOQ: Limit of Quantitation

Experimental Protocols

Protocol 1: Forced Degradation Study of Nifedipine

This protocol is designed to intentionally degrade nifedipine to identify potential degradation products, including N-nitroso-nifedipine.

1. Preparation of Stock Solution:

• Accurately weigh and dissolve nifedipine in methanol to prepare a stock solution of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 N HCl. Heat at 80°C for 6 hours.[9][11] Cool, neutralize with 0.1 N NaOH, and dilute with mobile phase to the final concentration.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 N NaOH. Heat at 80°C for 6 hours.[9][11] Cool, neutralize with 0.1 N HCl, and dilute with mobile phase.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours.[9] Dilute with mobile phase.

• Thermal Degradation: Expose the solid drug substance to 105°C for 24 hours. Dissolve a known amount in methanol and dilute with mobile phase.

• Photolytic Degradation: Expose a solution of nifedipine (in a quartz cuvette) to UV light (254 nm) for 24 hours. Dilute with mobile phase.

3. Analysis:

• Analyze all stressed samples, along with an unstressed control sample, using a suitable stability-indicating HPLC or UPLC-MS method.

Protocol 2: HPLC Method for the Analysis of Nifedipine and its Impurities

This protocol provides a starting point for a stability-indicating HPLC method.

• Column: C18, 250 mm x 4.6 mm, 5 µm

• Mobile Phase:

  • A: 10 mM Ammonium Formate in water, pH adjusted to 4.5

  • B: Methanol

• Gradient:

  • 0-5 min: 40% B

  • 5-15 min: 40-80% B

  • 15-20 min: 80% B

  • 20.1-25 min: 40% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 235 nm

• Injection Volume: 10 µL

• Sample Diluent: Methanol:Water (50:50 v/v)

Visualizations

Caption: Factors contributing to the formation of N-nitroso-nifedipine.

Caption: A logical workflow for troubleshooting unexpected peaks.

References

• 1. veeprho.com [veeprho.com]
• 2. 6 Steps to reduce nitrosamines impurities in Pharma industry - Zamann Pharma Support GmbH [zamann-pharma.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. senpharma.vn [senpharma.vn]
• 5. FDA Workshop: Mitigation Strategies for Nitrosamine Drug Substance Related Impurities - Events / Workshops / Webinars - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. Characterization of a new degradation product of nifedipine formed on catalysis by atenolol: A typical case of alteration of degradation pathway of one drug by another - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. High-performance liquid chromatographic determination of nifedipine and a trace photodegradation product in hospital prescriptions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. thieme-connect.com [thieme-connect.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

troubleshooting peak tailing in N-nitroso-nifedipine chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering peak tailing issues during the chromatographic analysis of N-nitroso-nifedipine.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common causes of peak tailing in N-nitroso-nifedipine chromatography in a question-and-answer format, offering step-by-step troubleshooting solutions.

Question 1: Why is my N-nitroso-nifedipine peak tailing, and what are the primary causes?

Answer:

Peak tailing for N-nitroso-nifedipine in reversed-phase HPLC is often an indication of undesirable secondary interactions between the analyte and the stationary phase, or other issues related to the chromatographic system and sample. The most common causes include:

• Secondary Silanol (B1196071) Interactions: Residual silanol groups on the surface of silica-based columns can interact with polar functional groups on the N-nitroso-nifedipine molecule, leading to peak tailing.[1][2]

• Column Contamination or Degradation: Accumulation of sample matrix components or strongly retained compounds on the column can create active sites that cause tailing.[3] Physical degradation of the column bed, such as the formation of a void, can also lead to poor peak shape.[1][4]

• Inappropriate Mobile Phase pH: Although N-nitroso-nifedipine is not strongly basic, the pH of the mobile phase can influence the ionization of residual silanol groups on the column, affecting secondary interactions.

• Sample Overload: Injecting too high a concentration or volume of the sample can saturate the stationary phase, resulting in peak distortion.[3]

• Sample Solvent Effects: If the sample is dissolved in a solvent that is significantly stronger than the mobile phase, it can cause peak distortion, including tailing.[3]

Question 2: How can I troubleshoot peak tailing caused by secondary silanol interactions?

Answer:

To mitigate peak tailing due to secondary interactions with silanol groups, consider the following strategies:

• Use an End-Capped Column: Employ a high-quality, end-capped C18 column. End-capping chemically modifies the silica (B1680970) surface to reduce the number of accessible silanol groups.[1]

• Adjust Mobile Phase pH: While N-nitroso-nifedipine itself is not highly sensitive to pH changes in the typical HPLC range, lowering the mobile phase pH (e.g., to between 3 and 4) can suppress the ionization of residual silanol groups, thereby reducing their interaction with the analyte.

• Incorporate a Competing Base: Adding a small concentration of a competing basic compound, such as triethylamine (B128534) (TEA), to the mobile phase can help to mask the active silanol sites. However, be aware that TEA can shorten column lifetime and may suppress ionization if using mass spectrometry detection.

• Increase Buffer Concentration: A higher buffer concentration in the mobile phase can also help to mask silanol interactions and improve peak shape.[1]

Question 3: My N-nitroso-nifedipine peak suddenly started tailing. What should I check first?

Answer:

A sudden onset of peak tailing often points to a problem with the column or a recent change in the experimental setup. Here is a step-by-step guide to troubleshooting:

• Check the Guard Column: If you are using a guard column, replace it with a new one. A contaminated or worn-out guard column is a frequent cause of sudden peak shape deterioration.[5]

• Column Contamination: If replacing the guard column does not resolve the issue, the analytical column may be contaminated. Try flushing the column with a strong solvent (e.g., isopropanol (B130326) or a high percentage of acetonitrile) to remove any strongly retained compounds.[6]

• Column Void: A void at the head of the column can cause peak splitting or tailing. This can sometimes be rectified by reversing the column and flushing it at a low flow rate. However, a new column is often the best solution.

• Mobile Phase Preparation: Ensure that the mobile phase was prepared correctly, especially the pH and the concentration of any additives. An error in preparation can significantly impact chromatography.[6]

• Sample Preparation: Review your sample preparation procedure. Ensure the sample is fully dissolved and that the injection solvent is compatible with the mobile phase.

Question 4: Could my sample be causing the peak tailing, and how do I confirm this?

Answer:

Yes, the sample itself can be the source of peak tailing. Here’s how to investigate and address this:

• Column Overload: To check for column overload, dilute your sample (e.g., by a factor of 5 or 10) and inject it again. If the peak shape improves and becomes more symmetrical, you were likely overloading the column.[3]

• Injection Solvent: If your sample is dissolved in a solvent that is much stronger than your mobile phase (e.g., 100% acetonitrile (B52724) for a mobile phase with a high aqueous content), it can cause peak distortion. Whenever possible, dissolve and inject your sample in the initial mobile phase.[4]

Experimental Protocols

The following is a detailed methodology for the analysis of N-nitroso-nifedipine as a related compound of Nifedipine, based on the United States Pharmacopeia (USP) monograph.

USP Method for Nifedipine Related Compounds

Parameter	Specification
Column	4.6-mm x 25-cm; 5-µm packing L1 (C18)
Mobile Phase	A mixture of water, acetonitrile, and methanol (B129727) (50:25:25)
Flow Rate	1.0 mL per minute
Detection	UV, 235 nm
Injection Volume	Approximately 25 µL
System Suitability
Resolution	Resolution between Nifedipine nitrophenylpyridine analog and N-nitroso-nifedipine is not less than 1.5. Resolution between N-nitroso-nifedipine and Nifedipine is not less than 1.0.
Tailing Factor	Not more than 1.5 for the Nifedipine peak
Relative Standard Deviation (RSD)	Not more than 1.0% for replicate injections of the Nifedipine standard preparation.

Note: It is crucial to protect solutions containing Nifedipine and its analogs from actinic light.

Data Presentation

The following table summarizes key quantitative parameters from the USP method for the analysis of N-nitroso-nifedipine.

Parameter	Value	Reference
Wavelength (λmax)	235 nm
Column Dimensions	4.6-mm x 25-cm
Particle Size	5 µm
Mobile Phase Ratio (Water:ACN:MeOH)	50:25:25
Flow Rate	1.0 mL/min
Tailing Factor (Nifedipine)	≤ 1.5
Resolution (Nitroso vs. Nitro Analog)	≥ 1.5
Resolution (Nitroso vs. Nifedipine)	≥ 1.0

Mandatory Visualization

The following diagram illustrates a logical workflow for troubleshooting peak tailing in N-nitroso-nifedipine chromatography.

Caption: Troubleshooting workflow for peak tailing in N-nitroso-nifedipine analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. N-nitroso-nifedipine | C17H17N3O7 | CID 129675288 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N-Nitroso Nifedipine [chemicalbook.com]
• 5. N-nitroso-amlodipine ; N-nitroso-felodipine ; synthesis not successfull but still listed by FDA and EMA as NDSRIs - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. N-Nitroso Nifedipine | CAS No- NA [chemicea.com]

Technical Support Center: Addressing Isobaric Interferences in Mass Spectrometry

Welcome to our dedicated technical support center for troubleshooting isobaric interferences in mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to quickly diagnose and resolve common issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are isobaric interferences in mass spectrometry?

Isobaric interferences occur when two or more different atomic or molecular species have the same nominal mass-to-charge ratio (m/z), making them indistinguishable by a mass spectrometer at a given resolution.[1][2][3] This can lead to an artificially high signal for the analyte of interest, resulting in inaccurate quantification.[1]

There are several types of isobaric interferences:

• Elemental Isobaric Interferences: Different elements can have isotopes with the same nominal mass. For example, ⁵⁸Fe⁺ and ⁵⁸Ni⁺ both have a nominal mass of 58 amu.[2][3]

• Polyatomic (or Molecular) Interferences: Ions formed from the combination of atoms from the sample matrix, plasma gas (in ICP-MS), or atmospheric gases can have the same m/z as the analyte. A common example is the interference of ⁴⁰Ar³⁵Cl⁺ on ⁷⁵As⁺, both occurring at m/z 75.[3][4]

• Doubly-Charged Ion Interferences: Ions with a +2 charge will appear at half their m/z value. For instance, ¹⁵⁰Nd²⁺ can interfere with ⁷⁵As⁺ as it will be detected at m/z 75.[4]

• Metabolite Interferences: In drug metabolism studies, a metabolite of a parent drug may be isobaric (have the same molecular weight) and sometimes even produce the same product ions in tandem MS, leading to analytical interference.[5]

Q2: My analyte signal is unexpectedly high. How can I confirm if this is due to isobaric interference?

An unexpectedly high signal for a target analyte is a strong indicator of potential isobaric interference.[4] Here are several steps to confirm the presence of an interference:

• Analyze a Blank Sample: Run a blank sample containing the same matrix (e.g., solvent, acids) as your experimental samples. A significant signal at the analyte's m/z in the blank suggests a polyatomic interference originating from the matrix or plasma gas.[4]

• Analyze a Standard of the Suspected Interfering Element: If you suspect a specific elemental isobaric interference, analyze a standard solution containing only that element. For example, if you are analyzing ⁸⁷Sr and suspect interference from ⁸⁷Rb, running a pure Rubidium standard will confirm the interference if a signal is detected at m/z 87.[4]

• Use an Alternative Isotope or Transition: Measure another isotope of your target element (if available) that is known to be free from interference.[4] For molecules, monitor a different, unique precursor-product ion transition. A significantly lower calculated concentration from the interference-free isotope or transition confirms interference on the primary one.[4]

• Employ High-Resolution Mass Spectrometry (HRMS): If available, HRMS instruments like Orbitrap or FT-ICR MS can often resolve the small mass difference between the analyte and the interfering species.[4]

Q3: What are the primary methods to resolve or correct for isobaric interferences?

There are several strategies to mitigate or eliminate isobaric interferences, which can be broadly categorized as instrumental techniques, chemical methods, and mathematical corrections.

Method	Principle	Common Applications	Advantages	Limitations
High-Resolution Mass Spectrometry (HRMS)	Physically separates ions with very small mass differences based on their exact mass.	Distinguishing between analytes and interferences with different elemental compositions (e.g., organic molecules, polyatomics).	Direct resolution of interference, highly accurate.	Higher instrument cost, may not resolve all elemental isobaric interferences.[6][7]
Tandem Mass Spectrometry (MS/MS)	Isolates a precursor ion, fragments it, and detects a specific product ion.	Quantitation of drugs and metabolites in complex matrices, proteomics.	High specificity and selectivity.	Isobaric metabolites can sometimes produce the same product ions.[5]
Collision/Reaction Cell Technology (CRC)	Uses gases to interact with the ion beam, removing interferences through collisions (based on size) or reactions (based on chemical reactivity).	ICP-MS analysis of trace elements in complex matrices.	Effective for polyatomic and some isobaric interferences.[4][7][8]	Reaction chemistry can be complex and may introduce new interferences.[2][9]
Chemical Derivatization	Chemically modifies the analyte to shift its mass, separating it from the interfering species.	Analysis of small molecules, steroids, and amino acids.	Can improve chromatographic separation and ionization efficiency in addition to removing interferences.[10]	Requires additional sample preparation steps, potential for incomplete derivatization.
Mathematical Correction	Measures a non-interfered isotope of the interfering element and subtracts its contribution to the analyte signal based on natural isotopic abundances.	ICP-MS analysis where an alternative analyte isotope is not available or less sensitive.	No additional hardware required.[11]	Can increase measurement uncertainty, especially when the interference is large compared to the analyte signal.[7][11]
Chromatographic Separation	Physically separates the analyte from interfering compounds before they enter the mass spectrometer.	LC-MS analysis of drugs, metabolites, and biomolecules.	Essential for separating isomers and isobars with similar fragmentation patterns.	Co-elution can still occur, requiring careful method development.[5]

Troubleshooting Guides

Issue 1: Persistent Polyatomic Interference in ICP-MS (e.g., ⁴⁰Ar³⁵Cl⁺ on ⁷⁵As⁺)

Symptoms: High background signal for Arsenic (As) at m/z 75, especially in samples containing chlorides.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for polyatomic interference.

Detailed Protocol: Using a Collision/Reaction Cell (CRC) to Remove ⁴⁰Ar³⁵Cl⁺ Interference on ⁷⁵As⁺

This protocol describes the general methodology for using a CRC in collision mode with Kinetic Energy Discrimination (KED).

• Instrument Setup:

  • Direct the ion beam from the plasma into the collision/reaction cell.

  • Select "Collision Mode" in the instrument control software.

• Introduce Collision Gas:

  • Introduce a controlled flow of high-purity Helium (He) into the cell.

• Collision and Energy Loss:

  • As ions travel through the cell, they collide with He atoms.

  • The larger polyatomic ion (⁴⁰Ar³⁵Cl⁺) has a larger cross-sectional area than the analyte ion (⁷⁵As⁺) and will undergo more collisions, resulting in a greater loss of kinetic energy.[4]

• Kinetic Energy Discrimination (KED):

  • Apply a positive voltage potential (energy barrier) at the exit of the cell.

  • This energy barrier will repel the lower-energy ⁴⁰Ar³⁵Cl⁺ ions, preventing them from reaching the mass analyzer.

  • The higher-energy ⁷⁵As⁺ ions will overcome the barrier and pass through to the mass analyzer for detection.[4]

• Optimization:

  • Optimize the He flow rate and the KED voltage to maximize the reduction of the interference while maintaining sufficient analyte signal.

Issue 2: Elemental Isobaric Interference in ICP-MS (e.g., ¹¹⁴Sn⁺ on ¹¹⁴Cd⁺)

Symptoms: Inaccurate and elevated quantification of Cadmium (Cd) in samples containing Tin (Sn).

Logical Relationship for Correction:

Caption: Logic for mathematical correction of isobaric interference.

Detailed Protocol: Mathematical Correction for ¹¹⁴Sn⁺ on ¹¹⁴Cd⁺

This protocol provides a step-by-step guide for applying a mathematical correction.[11]

• Identify a Non-Interfered Isotope:

  • Choose an isotope of the interfering element (Tin) that is free from other interferences and has a reasonably high natural abundance. In this case, ¹¹⁸Sn⁺ is a good choice.[11]

• Measure Signal Intensities:

  • During the analysis, configure the mass spectrometer to measure the signal intensities (in counts per second, CPS) at m/z 114 (the interfered analyte) and m/z 118 (the correcting isotope).

• Use Natural Isotopic Abundance Data:

  • Obtain the precise natural isotopic abundances for Tin from a reliable source (e.g., IUPAC).

    • Abundance of ¹¹⁴Sn ≈ 0.66%

    • Abundance of ¹¹⁸Sn ≈ 24.22%

• Calculate the Correction Factor:

  • Determine the expected intensity ratio of ¹¹⁴Sn to ¹¹⁸Sn based on their natural abundances.

  • Correction Factor = Abundance(¹¹⁴Sn) / Abundance(¹¹⁸Sn) ≈ 0.66 / 24.22 ≈ 0.02725

• Apply the Correction Equation:

  • The true signal for ¹¹⁴Cd⁺ is calculated as follows:

  • Corrected ¹¹⁴Cd⁺ (CPS) = Total Signal at m/z 114 (CPS) - [Signal at m/z 118 (CPS) * 0.02725] [11]

• Software Implementation:

  • Most modern ICP-MS software platforms allow you to build these correction equations directly into the analytical method.

Issue 3: Isobaric Metabolite Interference in LC-MS/MS Drug Analysis

Symptoms: A peak is observed in the multiple reaction monitoring (MRM) channel for the parent drug, but at a slightly different retention time, or it appears as a shoulder on the main peak, leading to inaccurate quantification. This is particularly problematic in high-throughput screening where chromatographic resolution may be limited.[5][12]

Experimental Workflow for Investigation:

Caption: Workflow for resolving isobaric metabolite interference.

Detailed Protocol: Investigating and Resolving Isobaric Metabolite Interference

• Chromatographic Optimization:

  • Objective: To achieve baseline separation of the parent drug and the interfering metabolite.

  • Method:

    • Increase the run time of the liquid chromatography (LC) method.

    • Decrease the ramp of the organic solvent gradient to improve resolution.

    • Experiment with different column chemistries (e.g., C18, Phenyl-Hexyl) or mobile phase modifiers that may offer different selectivity.

  • Confirmation: Successful separation will show two distinct peaks in the same MRM channel.[5]

• High-Resolution MS/MS Analysis:

  • Objective: If chromatographic separation is not possible, identify a unique fragment ion for the parent drug.

  • Method:

    • Analyze a pure standard of the parent drug using a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

    • Acquire a high-resolution product ion spectrum (MS/MS).

    • Analyze the sample containing the suspected interference in the same manner.

    • Compare the high-resolution MS/MS spectra. Even if the parent drug and its isobaric metabolite share major fragments, there may be minor, unique fragments that can be used for specific quantification.

• Develop a New MRM Method:

  • Objective: To create a new, highly specific MRM transition for the parent drug that is not subject to interference.

  • Method:

    • Based on the findings from the high-resolution MS/MS analysis, select a precursor ion -> product ion transition that is unique to the parent drug.

    • Optimize the collision energy for this new transition.

    • Validate the new MRM method for specificity, linearity, accuracy, and precision.

References

• 1. blog.truegeometry.com [blog.truegeometry.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. m.youtube.com [m.youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. Isobaric metabolite interferences and the requirement for close examination of raw data in addition to stringent chromatographic separations in liquid chromatography/tandem mass spectrometric analysis of drugs in biological matrix - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. chemical derivatization techniques: Topics by Science.gov [science.gov]
• 11. Isobaric Interferences, Ways to Compensate for Spectral Interferences [ebrary.net]
• 12. Advances in high‐throughput mass spectrometry in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

impact of mobile phase composition on nitrosamine separation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the impact of mobile phase composition on nitrosamine (B1359907) separation.

Frequently Asked Questions (FAQs)

Q1: What is the role of formic acid in the mobile phase for nitrosamine analysis?

Formic acid is a commonly used mobile phase additive in reversed-phase LC-MS for nitrosamine analysis for several key reasons:

• Improved Ionization Efficiency: For many nitrosamines, adding a small amount of formic acid helps to enhance the formation of protonated molecules ([M+H]⁺) in the mass spectrometer's ion source, which leads to a stronger signal intensity.[1]

• Enhanced Chromatographic Peak Shape: By maintaining a low pH, formic acid can suppress the ionization of silanol (B1196071) groups on the surface of the silica-based stationary phase. This minimizes secondary interactions that can cause peak tailing for basic analytes.[1]

Q2: What is the recommended concentration of formic acid?

A concentration of 0.1% (v/v) formic acid in both the aqueous (Mobile Phase A) and organic (Mobile Phase B) components is widely recommended and utilized in established methods for nitrosamine analysis.[1][2][3][4] Studies have indicated that for some nitrosamines, 0.1% formic acid provides an optimal increase in signal intensity, while higher concentrations might actually compromise the signal.[1]

Q3: Can other additives like acetic acid or ammonium (B1175870) formate (B1220265) be used instead of formic acid?

Yes, other additives can be used, but their effects on nitrosamine ionization and chromatography can vary:

• Acetic Acid: While it can be used to acidify the mobile phase, formic acid is generally preferred for LC-MS applications due to its higher purity and stronger acidity, which means less is needed to achieve a similar pH.[1]

• Ammonium Formate: This additive can act as a buffer and may improve the peak shape for some compounds. However, its impact on nitrosamine ionization can be complex, sometimes enhancing it and other times causing the formation of adducts or signal suppression.[1][2] The choice between formic acid and ammonium formate often depends on the specific nitrosamines being analyzed and the overall chromatographic conditions.[1]

Q4: How does the choice of organic solvent (methanol vs. acetonitrile) affect the separation?

Methanol (B129727) and acetonitrile (B52724) are the most common organic modifiers used for nitrosamine separation. The choice between them can influence selectivity and resolution. For instance, in one study developing a method for nitrosamine impurities in various "sartan" drugs, a mobile phase of 0.1% formic acid in water and 0.1% formic acid in methanol was found to be effective.[2][3] The optimal solvent is often determined empirically during method development to achieve the best separation for the specific nitrosamines of interest.

Q5: Is gradient or isocratic elution better for nitrosamine analysis?

Gradient elution is generally preferred for analyzing complex mixtures containing nitrosamines with a range of polarities.[5]

• Isocratic elution , which uses a constant mobile phase composition, is simpler but may result in long run times and broad peaks for late-eluting compounds.[6][7]

• Gradient elution , which involves changing the mobile phase composition during the run (e.g., increasing the percentage of organic solvent), typically provides better peak resolution, increased sensitivity, and shorter analysis times for complex samples.[5][6] The chromatographic gradient must often be optimized for different drug products and formulations to achieve the desired separation.[8]

Q6: How does mobile phase pH influence nitrosamine separation and stability?

Mobile phase pH is a critical parameter. Acidic conditions, often achieved with formic acid, are generally favorable for the chromatographic separation and detection of many nitrosamines in LC-MS.[1] However, it's important to consider that the nitrosation process itself (the formation of nitrosamines) is enhanced at acidic pH.[9] While this is more of a concern during sample preparation and storage, it's a crucial factor to be aware of.[10][11] For some nitrosamine precursors, removal by activated carbon was observed to increase at higher pH levels.[12]

Troubleshooting Guide

This guide addresses common issues encountered during nitrosamine analysis related to the mobile phase.

Problem	Potential Cause(s)	Suggested Solution(s)
Poor Peak Shape (Tailing)	Secondary interactions with the stationary phase.	- Ensure the presence of 0.1% formic acid in the mobile phase to minimize these interactions.[1]- Consider using a different column chemistry, such as a biphenyl (B1667301) phase, which can offer better retention for small, polar nitrosamines like NDMA.[8][13]
Low Signal Intensity / Poor Sensitivity	Suboptimal mobile phase pH for ionization. Ion suppression from matrix effects or other mobile phase components.	- Confirm that 0.1% formic acid is used to enhance protonation.[1]- If using ammonium formate, consider switching to 0.1% formic acid to see if the signal improves.[1]- Ensure high-purity (LC-MS grade) solvents and additives are used to minimize contaminants.[1]- Optimize ionization source parameters (e.g., temperature, gas flows).[13]
Poor Resolution / Co-elution of Nitrosamines	The gradient profile is not optimized. The mobile phase composition is not optimal for the analytes.	- Adjust the gradient slope, as well as the initial and final organic solvent percentages.[13]- Introduce isocratic holds where necessary to improve the resolution of closely eluting peaks.[13]- Experiment with different organic modifiers (e.g., methanol vs. acetonitrile).[13]- Screen different column chemistries (e.g., C18, Biphenyl).[13]
Co-elution with Matrix Components	Insufficient chromatographic selectivity.	- Modify the chromatographic selectivity by changing the column, mobile phase composition, or temperature.[10][13]- Implement a more rigorous sample preparation procedure (e.g., solid-phase extraction) to remove interfering matrix components.[13]
Irreproducible Retention Times	Inadequate column re-equilibration between injections (in gradient elution). Changes in mobile phase composition over time (e.g., evaporation of the organic component).	- Ensure a sufficient equilibration step at the initial mobile phase conditions is included at the end of each gradient run.[6]- Prepare fresh mobile phase daily and keep solvent bottles capped.
On-column Nitrosamine Formation	Unexpected reactions on the column.	- Be aware that using ammonium hydroxide (B78521) at high pH with acetonitrile as the organic modifier can lead to on-column N-nitrosation of primary and secondary amines.[14][15]

Experimental Protocols

General Protocol for Mobile Phase Preparation (0.1% Formic Acid)

This protocol describes the preparation of a common mobile phase used in nitrosamine analysis.

Materials:

• LC-MS grade water

• LC-MS grade methanol or acetonitrile

• LC-MS grade formic acid (≥99% purity)

• Sterile-filtered solvent bottles

• Graduated cylinders and/or volumetric flasks

Procedure:

• Mobile Phase A (Aqueous):

  • Measure 999 mL of LC-MS grade water into a 1 L solvent bottle.

  • Carefully add 1 mL of formic acid to the water.[1]

  • Cap the bottle and mix thoroughly by inversion.

• Mobile Phase B (Organic):

  • Measure 999 mL of LC-MS grade methanol or acetonitrile into a 1 L solvent bottle.

  • Carefully add 1 mL of formic acid to the organic solvent.[3]

  • Cap the bottle and mix thoroughly by inversion.

• Degassing:

  • Degas both mobile phases using an appropriate method (e.g., sonication or vacuum degassing) before placing them on the LC system.[1]

Example LC Method Parameters

The following table summarizes typical starting conditions for an LC-MS/MS method for the separation of nitrosamine impurities. These conditions should be optimized for your specific instrument and target analytes.[1]

Parameter	Example Condition
Column	C18 or Biphenyl Phase (e.g., 150 x 4.6 mm, 3 µm)[13]
Mobile Phase A	0.1% Formic Acid in Water[4][13]
Mobile Phase B	0.1% Formic Acid in Methanol or Acetonitrile[4][13]
Flow Rate	0.45 mL/min[13]
Column Temperature	45 °C[3][13]
Injection Volume	5 µL[13]
Example Gradient	See Table 2 below

Data Presentation

Table 1: Effect of Common Mobile Phase Additives

Additive	Primary Function	Potential Advantages	Potential Disadvantages
Formic Acid (0.1%)	Acidifier, Ionization Enhancer	Improves peak shape for basic analytes, enhances [M+H]⁺ formation for many nitrosamines leading to better sensitivity.[1]	Higher concentrations may suppress signal.[1]
Ammonium Formate	Buffer	Can improve peak shape.[1]	Complex effects on ionization; may cause signal suppression or adduct formation in some cases.[1]
Acetic Acid	Acidifier	Can lower mobile phase pH.	Generally less effective than formic acid for LC-MS due to lower acidity and purity.[1]

Table 2: Example Gradient Elution Program

This table provides a starting point for a gradient elution program. The gradient should be optimized to ensure adequate separation of all target nitrosamines.

Time (minutes)	% Mobile Phase A (Aqueous)	% Mobile Phase B (Organic)
0.0	95	5
2.0	95	5
12.0	50	50
15.0	5	95
18.0	5	95
18.1	95	5
25.0	95	5
Source: Adapted from LC-MS methods for nitrosamine impurities.[3][13]

Visualizations

Caption: General workflow for nitrosamine analysis by LC-MS/MS.

Caption: Troubleshooting workflow for poor chromatographic peak shape.

Caption: Decision tree for mobile phase composition selection.

References

• 1. benchchem.com [benchchem.com]
• 2. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. farmaciajournal.com [farmaciajournal.com]
• 4. agilent.com [agilent.com]
• 5. lifesciences.danaher.com [lifesciences.danaher.com]
• 6. Isocratic Vs. Gradient Elution in Chromatography | Phenomenex [phenomenex.com]
• 7. uhplcs.com [uhplcs.com]
• 8. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 9. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Nitrosamine- pH role - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. On-column nitrosation of amines observed in liquid chromatography impurity separations employing ammonium hydroxide and acetonitrile as mobile phase. | Semantic Scholar [semanticscholar.org]

selection of appropriate internal standards for N-nitroso-nifedipine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantification of N-nitroso-nifedipine.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor in selecting an internal standard for N-nitroso-nifedipine analysis?

A1: The most critical factor is the structural similarity and co-elution with the analyte to compensate for matrix effects and variability in sample preparation and instrument response. The ideal internal standard is a stable, isotopically labeled version of the analyte, such as N-nitroso-nifedipine-d6. If an isotopically labeled version of the nitrosamine (B1359907) is unavailable, a deuterated analog of the parent drug, like Nifedipine-d6, is a strong alternative due to its similar physicochemical properties.

Q2: Why is LC-MS/MS the recommended technique for N-nitroso-nifedipine analysis?

A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method due to its high sensitivity, selectivity, and specificity.[1][2] Nitrosamine impurities are often present at trace levels, and LC-MS/MS provides the necessary low limits of detection (LOD) and quantification (LOQ) to meet regulatory requirements.[3] The use of Multiple Reaction Monitoring (MRM) enhances selectivity by monitoring specific precursor-to-product ion transitions, minimizing interference from the drug substance and other matrix components.[1]

Q3: What are the common challenges in developing an LC-MS/MS method for N-nitroso-nifedipine?

A3: Common challenges include:

• High Background Noise: Low molecular weight nitrosamines can be prone to high background noise.[4]

• Matrix Effects: Co-eluting matrix components can suppress or enhance the ionization of N-nitroso-nifedipine and the internal standard, leading to inaccurate quantification.[5][6]

• Chromatographic Resolution: Achieving adequate separation from the parent drug, nifedipine (B1678770), and other impurities is crucial to prevent ion suppression.

• Analyte Stability: N-nitroso-nifedipine may be light-sensitive, similar to its parent compound, nifedipine.[7]

Troubleshooting Guides

Issue 1: High Background Noise or Poor Signal-to-Noise Ratio

Potential Cause	Troubleshooting Steps
Contaminated Mobile Phase	Use high-purity, LC-MS grade solvents and freshly prepared mobile phases.
System Contamination	Flush the entire LC-MS system, including the autosampler and column, with a strong solvent mixture (e.g., isopropanol/water).
In-source Degradation	Optimize the ion source parameters, particularly the temperature and gas flows, to minimize in-source fragmentation.
Suboptimal MS/MS Transition	Re-optimize the precursor and product ion selection and collision energy for N-nitroso-nifedipine and the internal standard.

Issue 2: Poor Peak Shape (Tailing or Fronting)

Potential Cause	Troubleshooting Steps
Column Overload	Reduce the injection volume or dilute the sample.
Secondary Interactions with Column	Ensure the mobile phase pH is appropriate. The addition of a small amount of an acid modifier like formic acid can improve peak shape for basic analytes.[4]
Column Degradation	Replace the analytical column. The use of a guard column is recommended to prolong column lifetime.[4]
Incompatible Sample Solvent	The sample diluent should be as close in composition to the initial mobile phase as possible to avoid peak distortion.[4]

Issue 3: Inaccurate or Inconsistent Results

Potential Cause	Troubleshooting Steps
Matrix Effects	Use a stable isotope-labeled internal standard that co-elutes with the analyte. Evaluate matrix effects by comparing the response in matrix versus neat solution.[6]
Inconsistent Sample Preparation	Ensure consistent and reproducible sample extraction. Automated liquid handlers can improve precision.
Instability of Analyte/Internal Standard	Protect samples and standards from light. Prepare fresh stock solutions and working standards regularly.
Calibration Curve Issues	Ensure the calibration range brackets the expected sample concentrations. Use a weighted linear regression if appropriate.

Selection of Appropriate Internal Standards

The ideal internal standard for N-nitroso-nifedipine is its stable isotope-labeled analog (e.g., N-nitroso-nifedipine-d6). However, this may not always be commercially available. In such cases, a deuterated version of the parent drug, Nifedipine-d6, is a highly suitable alternative.

Rationale for using Nifedipine-d6:

• Structural Similarity: Nifedipine-d6 has a very similar chemical structure to N-nitroso-nifedipine, leading to similar chromatographic behavior and extraction efficiency.

• Distinct Mass-to-Charge Ratio: The deuterium (B1214612) labeling provides a distinct mass-to-charge (m/z) ratio for differentiation from the analyte in the mass spectrometer.

• Co-elution: It is likely to co-elute closely with N-nitroso-nifedipine, allowing for effective compensation of matrix effects.

Other structural analogs of nifedipine could also be considered, but they may not co-elute as closely and might not compensate for matrix effects as effectively as a deuterated analog.

The following diagram illustrates the decision-making process for selecting an internal standard:

Caption: Internal Standard Selection Workflow

Quantitative Data Summary

The following table summarizes typical performance characteristics for a validated LC-MS/MS method for the quantification of N-nitroso-nifedipine using Nifedipine-d6 as an internal standard. Note: This data is representative and may vary based on instrumentation and matrix.

Parameter	N-nitroso-nifedipine	Nifedipine-d6 (IS)
Precursor Ion (m/z)	376.1	353.2
Product Ion (m/z)	346.1	321.2
Retention Time (min)	~ 2.5	~ 2.5
Linearity Range (ng/mL)	0.1 - 100	-
Correlation Coefficient (r²)	> 0.995	-
Limit of Quantification (LOQ)	0.1 ng/mL	-
Accuracy (% Bias)	± 15%	-
Precision (% RSD)	< 15%	-
Extraction Recovery	> 85%	> 85%

Experimental Protocol: Quantification of N-nitroso-nifedipine in a Drug Product

This protocol describes a general procedure for the analysis of N-nitroso-nifedipine in a solid dosage form using LC-MS/MS with Nifedipine-d6 as an internal standard.

1. Materials and Reagents

• N-nitroso-nifedipine reference standard

• Nifedipine-d6 internal standard

• LC-MS grade methanol, acetonitrile, and water

• LC-MS grade formic acid

• Drug product containing nifedipine

2. Standard and Sample Preparation

References

• 1. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. waters.com [waters.com]
• 6. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. thieme-connect.com [thieme-connect.com]

Technical Support Center: Preventing Photodegradation of Nifedipine

This guide provides researchers, scientists, and drug development professionals with essential information and troubleshooting advice to prevent the photodegradation of nifedipine (B1678770) during experimental handling.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My nifedipine solution has turned yellow. What does this indicate?

A1: A color change in your nifedipine solution, particularly to yellow or brown, is a strong indicator of photodegradation.[1] Nifedipine is highly sensitive to light and decomposes into derivatives like nitrosophenylpyridine, which are colored.[1][2] This color change signifies a decrease in the concentration of active nifedipine, potentially compromising your experimental results.[1]

Q2: I'm seeing inconsistent results in my experiments using a nifedipine stock solution. Could this be due to degradation?

A2: Yes, inconsistent results are a common consequence of nifedipine degradation.[1] As the parent compound degrades, the potency of your solution decreases, leading to variability in experimental outcomes.[1] It is critical to use freshly prepared solutions or to validate the stability of your stock solution under your specific storage and handling conditions.[1]

Q3: What are the primary factors that cause nifedipine to degrade?

A3: The main factors contributing to nifedipine degradation are:

• Light Exposure: Nifedipine is extremely photolabile. Exposure to daylight, UV radiation, and certain types of artificial light (like standard fluorescent lighting) will cause rapid decomposition.[1][2][3] The wavelengths primarily responsible for degradation are in the 280-400 nm (UVA) spectral region.[4][5][6]

• pH: Nifedipine's stability is pH-dependent. It is most stable in slightly acidic to neutral conditions (pH 4-6) and degrades more readily in alkaline environments.[1][7]

• Temperature: While light is the most critical factor, elevated temperatures can also increase the rate of degradation.[1][2]

• Oxidizing Agents: The presence of oxidizing agents can accelerate the degradation process.[1]

Q4: What immediate steps can I take to minimize photodegradation during my experiments?

A4: To protect nifedipine from light-induced degradation, follow these essential practices:

• Work in a Controlled Lighting Environment: Whenever possible, handle nifedipine in a dark room or under specialized lighting, such as amber, red, or gold fluorescent light, which filters out the damaging wavelengths.[1][3][8]

• Use Protective Glassware and Containers: Always use amber-colored glassware (vials, bottles, syringes) to store and handle nifedipine solutions.[1][9][10] For maximum protection, wrap containers in aluminum foil.[1][8][9][10]

• Prepare Solutions Freshly: It is best practice to prepare nifedipine solutions immediately before each experiment to ensure potency.[1]

• Proper Storage: Store stock solutions and solid compounds protected from light at recommended temperatures, typically refrigerated at 2-8°C for solids or frozen at -20°C for aliquoted stock solutions.[1][2][11]

Q5: I need to expose my samples to some light for my procedure. How can I mitigate the damage?

A5: If light exposure is unavoidable, minimize the duration and intensity. Work quickly and keep samples covered with aluminum foil or in light-protected containers whenever not being actively handled. For specific applications, consider incorporating photostabilizing agents into your formulation, such as quercetin, which has been shown to improve nifedipine's stability under UVA exposure.[4][12]

Quantitative Data on Nifedipine Stability

The following tables summarize the stability of nifedipine under various conditions, providing a clear comparison for experimental planning.

Table 1: Stability of Nifedipine in Solution Under Different Light Conditions

Solvent/Vehicle	Light Source	Exposure Time	Remaining Nifedipine (%)	Reference
Methanol (B129727)	Indoor Fluorescent Light	1 hour	~75%	[4]
Methanolic Solution	Artificial Sunlight	~5-10 minutes	<90%	[13]
Methanolic Solution	Tungsten Lamp	4 hours	~0% (Complete Degradation)	[14]
95% Ethanol	Fluorescent Lamp (30 cm)	4 hours	~0% (Complete Photo-oxidation)	[7]

Table 2: Stability of Nifedipine in Different Formulations and Storage Conditions

Formulation / Storage	Temperature	Light Condition	Duration	Remaining Nifedipine (%)	Reference
Solid Powder	Ambient	Protected from light	2 years	Stable	[2]
Oral Suspension (in Ora Plus:Ora Sweet)	4°C	Protected from light	91 days	~100%	[2]
Oral Suspension (in Ora Plus:Ora Sweet)	25°C	Protected from light	3 months	98.9%	[2]
2% (w/w) Cream	23°C	Protected from light	28 days	>95%	[4]
Oral Solution in Amber Glass Bottles	22-25°C	Fluorescent lighting	35 days	>90%	[10]
Oral Solution in Amber Syringes (Foil-wrapped)	22-25°C	Fluorescent lighting	14 days	>90%	[10]
Oral Solution in Amber Syringes (Not wrapped)	22-25°C	Fluorescent lighting	7 days	<80%	[9][10]

Experimental Protocols

Protocol: Forced Degradation Study of Nifedipine by Photolysis

This protocol outlines a typical experiment to assess the photodegradation of nifedipine, which is a crucial part of validating a stability-indicating analytical method.[2]

1. Objective: To generate the primary photodegradation products of nifedipine under controlled light exposure and to quantify the extent of degradation over time using High-Performance Liquid Chromatography (HPLC).

2. Materials:

• Nifedipine powder, USP grade

• Methanol, HPLC grade

• Water, HPLC grade

• Acetonitrile, HPLC grade

• Volumetric flasks (amber)

• Pipettes

• Syringe filters (0.45 µm)

• HPLC vials (amber or wrapped in foil)

• Photostability chamber or a calibrated light source (e.g., UVA lamp, fluorescent lamp)

3. Sample Preparation:

• Stock Solution: Accurately weigh and dissolve nifedipine powder in methanol to prepare a stock solution of a known concentration (e.g., 1 mg/mL). Perform this step under yellow or red light to prevent premature degradation.[4]

• Working Solution: Dilute the stock solution with a suitable solvent (e.g., a methanol/water mixture) to a final concentration appropriate for HPLC analysis (e.g., 10 µg/mL).[14] Prepare this solution in an amber volumetric flask.

4. Light Exposure Procedure:

• Transfer aliquots of the working solution into clear glass vials or petri dishes to ensure uniform light exposure.

• Place the samples in a photostability chamber or at a fixed distance from the light source.

• Simultaneously, prepare a "dark control" sample by wrapping an identical vial in aluminum foil and placing it alongside the exposed samples.

• Expose the samples to the light source for a predetermined period (e.g., 1, 2, 4, and 8 hours). Collect samples at each time point for analysis.

5. HPLC Analysis:

• Chromatographic Conditions (Example):

  • Column: C18 reverse-phase column.[2]

  • Mobile Phase: A degassed isocratic mixture of acetonitrile, methanol, and water (e.g., 25:25:50 v/v/v).[15]

  • Flow Rate: 1.0 mL/min.[2]

  • Detection Wavelength: 235 nm.[2]

  • Injection Volume: 20 µL.

• Procedure:

  • Filter each collected sample (including the dark control) through a 0.45 µm syringe filter into an HPLC vial.[2]

  • Inject the samples into the HPLC system.

  • Record the chromatograms. The peak for intact nifedipine will decrease over time, while new peaks corresponding to degradation products will appear at different retention times.[1]

  • Calculate the percentage of remaining nifedipine at each time point relative to the dark control or the zero-time-point sample.

Visualizations

Workflow for Handling Nifedipine```dot

Caption: Simplified degradation pathways of nifedipine upon light exposure.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Nifedipine in compounded oral and topical preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development of a UV-Stabilized Topical Formulation of Nifedipine for the Treatment of Raynaud Phenomenon and Chilblains - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. Spectrophotometric study of the photodecomposition kinetics of nifedipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. Stability of nifedipine in an extemporaneously compounded oral solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. Photostability determination of commercially available nifedipine oral dosage formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. wjpmr.com [wjpmr.com]
• 15. drugfuture.com [drugfuture.com]

Technical Support Center: Control Strategies for N-nitroso-nifedipine in Manufacturing

This technical support center provides guidance for researchers, scientists, and drug development professionals on the control strategies for N-nitroso-nifedipine in the manufacturing of nifedipine-containing drug products.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-nifedipine and why is it a concern?

N-nitroso-nifedipine is a nitrosamine (B1359907) impurity that can potentially form in drug products containing nifedipine (B1678770).[1][2] Nitrosamines are classified as probable human carcinogens based on animal studies, meaning that long-term exposure above certain levels may increase the risk of cancer.[3] Regulatory bodies like the FDA and EMA have established strict limits for nitrosamine impurities in pharmaceuticals to ensure patient safety.[3][4][5]

Q2: What is the acceptable intake (AI) limit for N-nitroso-nifedipine?

The U.S. Food and Drug Administration (FDA) has set an acceptable intake (AI) limit of 1500 ng/day for N-nitroso-nifedipine.[6] This limit is based on a lifetime exposure and is intended to keep the potential cancer risk very low.[4]

Q3: How is N-nitroso-nifedipine formed in pharmaceutical products?

N-nitroso-nifedipine can form through the reaction of the secondary amine group in the nifedipine structure with nitrosating agents.[1] These nitrosating agents are often derived from nitrite (B80452) impurities that may be present in raw materials, excipients, or introduced during the manufacturing process.[7] The formation is more likely to occur under acidic conditions.[5]

Q4: Is the formation of N-nitroso-nifedipine guaranteed if nitrites are present?

Not necessarily. Some studies suggest that N-nitroso-nifedipine may not readily form under typical conditions.[8] Furthermore, research has indicated that under certain forced nitrosation conditions, the reaction may favor the formation of a C-nitroso compound rather than the N-nitroso impurity.[9] This is a critical distinction as C-nitroso compounds are not classified in the same "cohort of concern" as N-nitrosamines. However, the potential for N-nitroso-nifedipine formation exists, and a thorough risk assessment is crucial.[10][11]

Q5: What are the primary control strategies to prevent N-nitroso-nifedipine formation?

The primary control strategies involve a multi-faceted approach:

• Risk Assessment: A thorough evaluation of the entire manufacturing process to identify potential sources of nitrites and conditions that could lead to nitrosamine formation.

• Raw Material Control: Sourcing high-purity raw materials and excipients with low nitrite content.

• Process Optimization: Modifying manufacturing processes to avoid conditions that favor nitrosation, such as adjusting the pH to be less acidic and avoiding excessive temperatures.

• Use of Inhibitors: Incorporating antioxidants, such as ascorbic acid or alpha-tocopherol, into the formulation can inhibit the formation of nitrosamines.

• Analytical Testing: Implementing robust analytical methods to test for the presence of N-nitroso-nifedipine in the final drug product.[7]

Troubleshooting Guides

Analytical Method Troubleshooting

Issue: High Baseline Noise in LC-MS/MS Analysis

• Question: We are observing a high and noisy baseline in our LC-MS/MS analysis for N-nitroso-nifedipine, which is affecting our limit of detection. What are the possible causes and solutions?

• Answer: High baseline noise in LC-MS/MS analysis of nitrosamines can stem from several sources. Here's a systematic approach to troubleshooting:

  • Mobile Phase Contamination: Even LC-MS grade solvents can contain impurities that contribute to baseline noise.[12]

    • Solution: Test a new batch of solvents and mobile phase additives. Ensure all glassware is scrupulously clean.

  • System Contamination: Residues from previous analyses can accumulate in the LC system and mass spectrometer.

    • Solution: Flush the entire LC system with a strong solvent. Clean the mass spectrometer's ion source.[13]

  • Matrix Effects: Excipients in the drug product formulation can interfere with the ionization of the target analyte.

    • Solution: Optimize the sample preparation method to remove interfering matrix components. Consider using a divert valve to direct the flow to waste during the elution of highly concentrated components like the API.[13]

  • Instrument Parameters: Suboptimal instrument settings can lead to increased noise.

    • Solution: Optimize the cone gas flow rate and cone voltage to reduce interfering ions and improve the signal-to-noise ratio.[14]

Issue: Poor Peak Shape in GC-MS Analysis

• Question: We are experiencing peak tailing and fronting in our GC-MS analysis of nitrosamines. How can we improve the peak shape?

• Answer: Poor peak shape in GC-MS can compromise the accuracy and precision of your results. Here are some common causes and their solutions:

  • Peak Tailing:

    • Cause: Active sites in the GC inlet liner or column can interact with the nitrosamines.[15]

    • Solution: Use a deactivated inlet liner and a high-quality, inert GC column. If the column is old, consider trimming the first few centimeters or replacing it.[15]

  • Peak Fronting:

    • Cause: Column overload due to a high concentration of the analyte in the sample.

    • Solution: Dilute the sample or reduce the injection volume.[16]

  • Split Peaks:

    • Cause: Improper column installation or a partially blocked inlet frit.

    • Solution: Ensure the column is cut cleanly and installed correctly in the inlet. If the problem persists, the inlet frit may need to be replaced.[16]

Manufacturing Process Troubleshooting

Issue: Detection of N-nitroso-nifedipine in a new batch of drug product.

• Question: We have detected N-nitroso-nifedipine in a recent batch of our nifedipine tablets, but previous batches were compliant. What should we investigate?

• Answer: This situation requires a systematic investigation to identify the root cause. Here are the key areas to focus on:

  • Raw Materials:

    • Action: Test the current lots of nifedipine API and all excipients for nitrite content. Compare these results with the lots used for the compliant batches. A change in supplier or a batch-to-batch variation in an excipient is a common cause.[7]

  • Manufacturing Process:

    • Action: Review the batch manufacturing records for any deviations from the standard operating procedure. Pay close attention to pH measurements, mixing times, and drying temperatures.

  • Water Quality:

    • Action: Test the purified water used in the manufacturing process for nitrite and nitrate (B79036) levels.

  • Cross-Contamination:

    • Action: Investigate if there was any potential for cross-contamination from other processes running in the same manufacturing suite.

Quantitative Data Summary

Table 1: Regulatory Limits and Categorization for N-nitroso-nifedipine

Impurity	Acceptable Intake (AI) Limit (ng/day)	Carcinogenic Potency Category (FDA)
N-nitroso-nifedipine	1500	5

Source: FDA Guidance[6]

Table 2: Potential Sources of Nitrosating Agents and Amines in Nifedipine Manufacturing

Source Category	Potential Source
Nitrosating Agents	Nitrite impurities in excipients (e.g., lactose, microcrystalline cellulose)
Nitrite/nitrate impurities in water
Contaminated raw materials
Amine Source	Nifedipine API (contains a secondary amine)
Degradation products of nifedipine
Impurities in starting materials or intermediates

Experimental Protocols

Protocol 1: Quantification of N-nitroso-nifedipine in Nifedipine Tablets by LC-MS/MS

1. Objective: To accurately quantify the level of N-nitroso-nifedipine in nifedipine tablets.

2. Materials and Reagents:

• N-nitroso-nifedipine reference standard

• Nifedipine reference standard

• LC-MS grade methanol, acetonitrile, and water

• Formic acid (LC-MS grade)

• Nifedipine tablets for testing

3. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

4. Sample Preparation:

• Weigh and grind a representative number of nifedipine tablets to obtain a fine powder.

• Accurately weigh a portion of the powdered tablets equivalent to a specific amount of nifedipine (e.g., 100 mg) into a volumetric flask.

• Add a suitable extraction solvent (e.g., methanol) and sonicate for 30 minutes to ensure complete extraction.

• Dilute to volume with the extraction solvent and mix well.

• Centrifuge a portion of the extract and filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

5. LC-MS/MS Conditions:

• LC Column: A suitable C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A suitable gradient to separate N-nitroso-nifedipine from nifedipine and other matrix components.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS/MS Detection: Monitor the specific precursor-to-product ion transitions for N-nitroso-nifedipine in Multiple Reaction Monitoring (MRM) mode.

6. Quantification:

• Prepare a calibration curve using the N-nitroso-nifedipine reference standard.

• Calculate the concentration of N-nitroso-nifedipine in the sample based on the calibration curve.

Protocol 2: Forced Degradation Study for N-nitroso-nifedipine Formation

1. Objective: To assess the potential for N-nitroso-nifedipine formation under stressed conditions.

2. Materials and Reagents:

• Nifedipine API

• Sodium nitrite

• Hydrochloric acid

• Methanol

• Purified water

3. Procedure:

• Dissolve a known amount of nifedipine API in methanol.

• Add a molar excess of sodium nitrite (e.g., 10-fold) to the solution.

• Adjust the pH of the solution to acidic conditions (e.g., pH 3) using hydrochloric acid.

• Incubate the solution at an elevated temperature (e.g., 50°C) for a specified period (e.g., 24 hours), protected from light.

• After incubation, neutralize the solution and analyze for the presence of N-nitroso-nifedipine using a validated analytical method, such as the LC-MS/MS method described in Protocol 1.

Visualizations

Caption: A workflow diagram for nitrosamine risk assessment in pharmaceutical manufacturing.

Caption: A logical workflow for troubleshooting out-of-specification results for nitrosamine impurities.

References

• 1. N-Nitroso Nifedipine | CAS No- NA [chemicea.com]
• 2. N-nitroso-nifedipine | C17H17N3O7 | CID 129675288 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. topioxresearch.com [topioxresearch.com]
• 4. Information about Nitrosamine Impurities in Medications | FDA [fda.gov]
• 5. resolvemass.ca [resolvemass.ca]
• 6. veeprho.com [veeprho.com]
• 7. pharmtech.com [pharmtech.com]
• 8. veeprho.com [veeprho.com]
• 9. Synthesis of Nitroso Derivatives of Dihydropyridine Calcium Channel Blockers - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 10. Formation of DNA-damaging N-nitroso compounds from the interaction of calcium-channel blockers with nitrite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Background noise in UPLC-MS/MS experience? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 14. waters.com [waters.com]
• 15. elementlabsolutions.com [elementlabsolutions.com]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Nifedipine Formulation and Excipient Interactions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the potential impact of excipients on the stability of nifedipine (B1678770), with a specific focus on nitrosation and degradation pathways.

Frequently Asked Questions (FAQs)

Q1: What is the primary risk of nitrosamine (B1359907) formation when formulating with Nifedipine?

A1: The primary risk associated with nitrosamines in drug products typically arises from the reaction of a secondary or tertiary amine in an Active Pharmaceutical Ingredient (API) with a nitrosating agent. However, for nifedipine, a dihydropyridine (B1217469) derivative, the risk profile is different. Experimental studies have shown that under forced nitrosating conditions, nifedipine does not readily form the expected N-nitroso-nifedipine.[1][2][3][4] Instead, the molecule is more susceptible to other degradation pathways, such as oxidative aromatization of the dihydropyridine ring or C-nitrosation at a methyl group.[1][2] Therefore, the primary risk is not the formation of N-nitroso-nifedipine, but rather the formation of other degradation products.

Q2: How do excipients contribute to the degradation of Nifedipine?

A2: Excipients are a primary source of trace-level nitrite (B80452) impurities, which can act as nitrosating agents.[5] The presence of nitrites, combined with other factors like moisture and an acidic microenvironment, can create conditions favorable for chemical reactions.[6] While this typically leads to N-nitrosamine formation with other drugs, in nifedipine it can promote oxidative degradation.[1][2] The level of nitrite can vary significantly between different excipients and even between different suppliers of the same excipient, making careful selection and qualification critical.[5][7]

Q3: Which excipients are known to have higher levels of nitrite impurities?

A3: While nitrite levels are generally low (in the ppm or µg/g range), some excipients tend to have higher average levels than others. Data from industry databases show that fillers like lactose (B1674315) and microcrystalline cellulose (B213188) (MCC) generally have lower mean nitrite content compared to some superdisintegrants like crospovidone.[7][8] It is crucial to obtain specific data from your excipient supplier or conduct in-house testing.

Troubleshooting Guides

Issue: An unknown degradation product is detected during Nifedipine stability studies.

If an unexpected peak appears during HPLC analysis of your nifedipine formulation, especially under accelerated stability conditions, it could be an excipient-driven degradation product. Follow this guide to investigate the root cause.

Step 1: Characterize the Impurity

• Action: Use a high-resolution mass spectrometry (LC-HRMS) method to determine the accurate mass of the impurity.[9]

• Question: Does the mass correspond to N-nitroso-nifedipine (C17H17N3O7, MW: 375.34)?[4]

• Next Step:

  • If NO: The impurity is likely another degradant. Based on literature, common nifedipine degradants under stress conditions include the nitro- and nitrosophenylpyridine analogs (products of oxidation/aromatization).[10][11][12] Proceed to Step 2.

  • If YES (unlikely but possible): This would be an unusual finding. Confirm the structure with a reference standard and proceed to Step 2 to identify the source of the nitrosating agent.

Step 2: Investigate Excipient Contribution

• Action: Formulate simplified binary mixtures of nifedipine with each individual excipient used in the formulation. Expose these mixtures to the same stress conditions (e.g., 40°C/75% RH) that produced the degradant.

• Question: Does the unknown peak appear in any of the binary mixtures?

• Next Step:

  • If YES: You have identified the excipient(s) likely contributing to the degradation. Proceed to Step 3.

  • If NO: The interaction may be more complex, involving multiple excipients or an interaction with the manufacturing process itself (e.g., heat from compression, moisture from wet granulation). Re-evaluate your manufacturing process parameters and consider multi-excipient mixture studies.

Step 3: Quantify Nitrite in the Suspect Excipient

• Action: Test the specific batch of the suspect excipient for nitrite content using a validated analytical method (see Experimental Protocol section).

• Question: Is the nitrite level significant (e.g., >1 ppm)?

• Next Step:

  • If YES: The nitrite content is a probable root cause. Proceed to Step 4.

  • If NO: While nitrite is a common culprit, other factors could be at play, such as reactive impurities (e.g., aldehydes) in the excipient or the excipient's influence on the formulation's micro-pH. Further investigation into the excipient's quality is needed.

Step 4: Mitigation Strategy

• Action: Implement one or more of the following strategies:

  • Excipient Qualification: Qualify a different supplier of the same excipient that provides a lower and more consistent nitrite specification. Modeling studies have shown that changing the supplier of a single excipient can reduce nitrosamine formation by up to 59%.[8]

  • Formulation Redesign: Substitute the high-risk excipient with an alternative that has inherently lower nitrite levels (e.g., switching from crospovidone to croscarmellose sodium).[7]

  • Process Control: Minimize moisture content in the formulation and during processing. Avoid excessive heat.

  • Introduce Inhibitors: In some formulations, antioxidants like ascorbic acid or alpha-tocopherol (B171835) have been shown to inhibit nitrosamine formation. Their applicability for preventing nifedipine degradation would require further study.

Data Presentation

Table 1: Typical Nitrite Levels in Common Pharmaceutical Excipients

This table summarizes representative data on nitrite content to aid in risk assessment. Actual values must be confirmed for specific batches and suppliers.

Excipient Category	Excipient Example	Typical Nitrite Range (µg/g or ppm)	Reference(s)
Fillers/Diluents	Lactose Monohydrate	0.07 - 1.7	[8]
Microcrystalline Cellulose (MCC)	0.04 - 2.4	[8]
Binders	Povidone (PVP) K30	0.1 - 5.0	[5]
Superdisintegrants	Crospovidone	1.0 - 14.0	[8]
Croscarmellose Sodium (CCS)	< 1.0	[7]
Sodium Starch Glycolate	0.1 - 2.0	[5]
Lubricants	Magnesium Stearate	< 0.5	[5]

Experimental Protocols

Protocol 1: Forced Nitrosation Study for Nifedipine (Modified NAP Test)

This protocol is designed to assess the potential for nifedipine to form degradation products under forced nitrosating conditions.

• Objective: To determine which, if any, degradation products are formed when nifedipine is exposed to an excess of a nitrosating agent.

• Materials:

  • Nifedipine API

  • Sodium Nitrite (NaNO₂)

  • Tertiary Butyl Nitrite (TBN) - as an alternative, organic nitrosating agent[13][14]

  • Methanol or Acetonitrile (HPLC Grade)

  • Formic Acid

  • Water (HPLC Grade)

  • pH meter, incubator, HPLC-UV/MS system.

• Procedure:

  • Sample Preparation: Prepare a stock solution of Nifedipine at approximately 10 mg/mL in a suitable organic solvent (e.g., methanol).

  • Reaction Conditions (Aqueous - Inorganic):

    • In a reaction vial, add the nifedipine stock solution.

    • Add an aqueous solution of sodium nitrite to achieve a final molar ratio of Nifedipine:Nitrite of 1:4.[15]

    • Adjust the pH of the solution to 3-4 using formic acid.

    • Incubate the vial at 37°C for 4 hours, protected from light.

  • Reaction Conditions (Organic - Organic):

    • In a reaction vial, add the nifedipine stock solution.

    • Add tertiary butyl nitrite to achieve a final molar ratio of Nifedipine:TBN of 1:10.[13][14]

    • Incubate the vial at 37°C for 4 hours, protected from light.

  • Analysis:

    • At the end of the incubation, quench the reaction by neutralizing the pH if necessary.

    • Dilute the sample with mobile phase to a suitable concentration for analysis.

    • Analyze the sample using a validated stability-indicating HPLC-UV/MS method.

• Expected Outcome: Monitor for the disappearance of the nifedipine peak and the appearance of new peaks. Use the MS data to identify the degradation products. The expected major products are the oxidized pyridine (B92270) analog of nifedipine and potentially C-nitroso derivatives, not N-nitroso-nifedipine.[1][2]

Protocol 2: Quantification of Nitrite in Excipients by IC-CD

This protocol outlines a common method for determining nitrite content in raw materials using Ion Chromatography with Conductivity Detection (IC-CD).

• Objective: To accurately quantify the amount of nitrite impurity in an excipient sample.

• Principle: The excipient is dissolved in water, and the resulting solution is injected into an ion chromatography system. Anions, including nitrite, are separated on an anion-exchange column and detected by their conductivity.

• Procedure:

  • Standard Preparation: Prepare a series of calibration standards of sodium nitrite in deionized water, typically ranging from 5 to 500 µg/L.[16]

  • Sample Preparation: Accurately weigh and dissolve a known amount of the excipient (e.g., 50 mg) in a known volume of deionized water (e.g., 50 mL) to create a 1 mg/mL solution.[16] Sonicate to ensure complete dissolution. Centrifuge or filter the sample if it is not fully soluble.

  • Chromatography:

    • System: Ion Chromatograph with a suppressed conductivity detector.

    • Column: A suitable anion-exchange column (e.g., Dionex IonPac AS11-HC or similar).

    • Eluent: Potassium hydroxide (B78521) (KOH) gradient.

    • Flow Rate: ~1.0 mL/min.

    • Injection Volume: 10-25 µL.

  • Analysis: Inject the standards to create a calibration curve. Inject the sample preparations and quantify the nitrite peak based on the calibration curve.

• Limit of Quantification (LOQ): The LOQ for this method is highly dependent on the instrument and background nitrite levels. A typical LOQ is in the range of 0.1-1.0 µg/g (ppm) in the solid excipient.[16]

Visualizations

Caption: Nifedipine degradation pathways under nitrosating stress conditions.

Caption: A logical workflow for troubleshooting unknown degradation products.

Caption: Workflow for assessing and mitigating excipient-related risks.

References

• 1. Synthesis of Nitroso Derivatives of Dihydropyridine Calcium Channel Blockers - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. efpia.eu [efpia.eu]
• 4. veeprho.com [veeprho.com]
• 5. researchgate.net [researchgate.net]
• 6. Forced degradation: predicting nitrosamine formation - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. pehelspecialities.com [pehelspecialities.com]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. Characterization of a new degradation product of nifedipine formed on catalysis by atenolol: A typical case of alteration of degradation pathway of one drug by another - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Modified NAP test: A simple and Responsive Nitrosating Methodology for Risk Evaluation of NDSRIs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. fda.gov [fda.gov]
• 16. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: N-Nitroso-nifedipine Analytical Variability

Welcome to the technical support center for N-nitroso-nifedipine analysis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and reduce variability in analytical results for this critical nitrosamine (B1359907) impurity.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-nifedipine and why is its analysis important?

A1: N-nitroso-nifedipine is a nitrosamine impurity that can form in drug products containing nifedipine (B1678770), a calcium channel blocker used to treat high blood pressure and angina.[1][2] Nitrosamine impurities are a class of compounds that are considered potentially carcinogenic, and their presence in pharmaceuticals is strictly regulated by health authorities like the FDA and EMA.[2][3] Therefore, accurate and precise analytical methods are crucial to ensure patient safety by quantifying and controlling the levels of N-nitroso-nifedipine in drug products.[2]

Q2: What are the main sources of variability in N-nitroso-nifedipine analytical results?

A2: Variability in analytical results can stem from several factors throughout the analytical workflow. Key sources include:

• Sample Preparation: In-situ formation of N-nitroso-nifedipine during sample preparation, especially under acidic conditions, is a primary cause of artificially high and variable results.[4] The presence of residual nitrites in excipients or the API can react with the secondary amine in nifedipine.[4]

• Analyte Stability: Nifedipine and its nitroso-derivative are sensitive to light and temperature.[5] Inadequate protection from light during sample handling and analysis can lead to degradation and inaccurate results.[5]

• Chromatographic Conditions: Sub-optimal chromatographic conditions can lead to poor peak shape, co-elution with matrix components, or on-column degradation, all of which contribute to variability.

• Instrument Performance: Fluctuations in instrument performance, such as detector sensitivity and ionization efficiency in mass spectrometry, can introduce variability.

Q3: How can I prevent the artificial formation of N-nitroso-nifedipine during my analysis?

A3: To prevent the artificial formation of N-nitroso-nifedipine, consider the following strategies:

• Use of Scavengers: Incorporate a nitrosamine-inhibiting agent, or "scavenger," into your sample preparation workflow.[4] Ascorbic acid (Vitamin C) and α-tocopherol (Vitamin E) are effective scavengers that can be added to the sample diluent to quench any residual nitrites.[4]

• pH Control: The formation of nitrosamines is often favored under acidic conditions.[4] If compatible with your analytical method, consider adjusting the pH of your sample and chromatographic conditions to be neutral or basic.[4]

• High-Purity Reagents: Utilize high-purity solvents and reagents to minimize the introduction of nitrite (B80452) and amine contaminants.[4]

Troubleshooting Guides

This section provides a question-and-answer format to address specific issues you might encounter during your experiments.

High Variability in Replicate Injections

Issue: I am observing high relative standard deviation (RSD) in the peak areas of N-nitroso-nifedipine across replicate injections of the same sample.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Analyte Instability in Autosampler	Nifedipine and its derivatives are light-sensitive.[5] Ensure your autosampler vials are amber or otherwise protected from light. Also, consider the stability of the analyte in the autosampler over the duration of the sequence. For instance, swab extracts of nifedipine are stable for up to 2 hours in light at 25°C and for up to 2 days when stored in the dark at 4°C.[6]
Carryover	Inject a blank solvent after a high-concentration sample to check for carryover. If observed, optimize your needle wash procedure by using a stronger solvent or increasing the wash volume and duration.
Inconsistent Injection Volume	Check the autosampler for air bubbles in the syringe or sample loop. Ensure the syringe is properly calibrated and functioning correctly.
Fluctuating LC System Pressure	Monitor the pressure trace for fluctuations. An unstable pressure can indicate a leak, pump malfunction, or a blocked frit. Systematically check fittings, seals, and filters.

Unexpectedly High N-nitroso-nifedipine Results

Issue: My analytical results are showing significantly higher levels of N-nitroso-nifedipine than expected, or I am detecting it in batches where it should be absent.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
In-situ Formation during Sample Prep	This is a common cause of false positives.[4] Re-analyze a sample with the addition of a nitrite scavenger like ascorbic acid.[4] A significant decrease in the N-nitroso-nifedipine peak indicates that the initial result was likely due to artificial formation.[4]
Contaminated Reagents or Glassware	Analyze a method blank (all reagents without the sample) to check for contamination. Use high-purity solvents and thoroughly clean all glassware. Nitrite impurities can be present in excipients and even potable water used in manufacturing.[7]
Co-elution with an Interfering Peak	Review the chromatogram for peak purity. If using mass spectrometry, check the mass spectrum across the peak to ensure it is consistent with N-nitroso-nifedipine. If co-elution is suspected, modify the chromatographic method (e.g., change the gradient, mobile phase, or column) to improve separation.

Poor Peak Shape or Low Sensitivity

Issue: The N-nitroso-nifedipine peak is broad, tailing, or the signal-to-noise ratio is poor.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Sub-optimal Chromatographic Method	The choice of column and mobile phase is critical. For LC-MS analysis, a C18 column with a gradient elution using a mobile phase of methanol (B129727) and 0.1% formic acid in water has been shown to be effective.[8] Experiment with different columns and mobile phase compositions to optimize peak shape and retention.
Column Degradation	A loss of peak shape and retention time shifts can indicate a deteriorating column. Flush the column according to the manufacturer's instructions or replace it if necessary.
Inappropriate Sample Diluent	The sample diluent should be compatible with the mobile phase to avoid peak distortion. Ideally, the diluent should be the same as the initial mobile phase composition.
Detector Settings (MS)	For mass spectrometry, optimize the ionization source parameters (e.g., spray voltage, gas flows, and temperature) for N-nitroso-nifedipine. Use multiple reaction monitoring (MRM) for enhanced sensitivity and selectivity.[9]

Experimental Protocols

Protocol 1: Sample Preparation with Nitrite Scavenger

This protocol is designed to minimize the in-situ formation of N-nitroso-nifedipine during sample preparation.

• Sample Weighing: Accurately weigh a portion of the powdered drug product equivalent to a target concentration of nifedipine.

• Diluent Preparation: Prepare a sample diluent, for example, a mixture of methanol and water. Add a nitrite scavenger, such as ascorbic acid, to the diluent at a concentration of approximately 0.1% (w/v).

• Extraction: Add a known volume of the scavenger-containing diluent to the weighed sample. Vortex or sonicate to ensure complete extraction of the analytes.

• Centrifugation/Filtration: Centrifuge the sample to pelletize excipients. Filter the supernatant through a suitable syringe filter (e.g., 0.22 µm PVDF) into an amber HPLC vial.

• Analysis: Analyze the sample promptly by LC-MS or another suitable technique.

Protocol 2: General LC-MS/MS Method for Nitrosamine Analysis

This protocol provides a starting point for developing a sensitive and selective LC-MS/MS method for N-nitroso-nifedipine.

Liquid Chromatography Parameters:

Parameter	Condition
Column	C18, e.g., Phenomenex Luna Omega 3 C18 (150x4.6mm, 3µm)[8]
Mobile Phase A	0.1% Formic acid in Water[9]
Mobile Phase B	0.1% Formic acid in Methanol[9]
Gradient	Optimized for separation of N-nitroso-nifedipine from nifedipine and other impurities.
Flow Rate	0.3 - 0.5 mL/min[8][9]
Column Temperature	40 - 45 °C[8][9]
Injection Volume	5 - 10 µL[8][10]

Mass Spectrometry Parameters:

Parameter	Condition
Ionization Source	Electrospray Ionization (ESI), Positive Mode[9]
Detection Mode	Multiple Reaction Monitoring (MRM)[9]
MRM Transitions	Optimize precursor-to-product ion transitions for N-nitroso-nifedipine and a suitable internal standard.
Source Parameters	Optimize gas flows, temperatures, and voltages for maximum signal intensity.

Visualizations

Troubleshooting Workflow for High Variability

Caption: A logical workflow for troubleshooting high variability in N-nitroso-nifedipine results.

Analytical Method Development Pathway

Caption: A typical pathway for developing a robust analytical method for N-nitroso-nifedipine.

References

• 1. veeprho.com [veeprho.com]
• 2. veeprho.com [veeprho.com]
• 3. Nitrosamine Impurities – Understanding Risks, Overcoming Challenges | Technology Networks [technologynetworks.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. insider.thefdagroup.com [insider.thefdagroup.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. thieme-connect.com [thieme-connect.com]

Technical Support Center: Trace-Level Quantification of N-Nitroso-Nifedipine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the method refinement of trace-level quantification of N-nitroso-nifedipine. The information is tailored for researchers, scientists, and drug development professionals to address specific issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-nifedipine and why is its quantification important?

A1: N-nitroso-nifedipine is a nitrosamine (B1359907) impurity that can form in drug products containing nifedipine (B1678770).[1][2][3] Nitrosamines are a class of compounds that are of significant concern to regulatory agencies due to their potential carcinogenic properties, even at very low levels.[4][5] Therefore, highly sensitive and accurate analytical methods are required to quantify trace levels of N-nitroso-nifedipine in pharmaceutical products to ensure patient safety and comply with regulatory limits, such as those set by the FDA and EMA.[1] The U.S. FDA's current Acceptable Intake (AI) limit for N-nitroso-nifedipine is 1500 ng/day.[1]

Q2: What are the common analytical techniques for quantifying N-nitroso-nifedipine at trace levels?

A2: The most common and recommended analytical techniques for the trace-level quantification of nitrosamine impurities, including N-nitroso-nifedipine, are hyphenated chromatographic methods.[4] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is widely used due to its high sensitivity and selectivity.[4][6][7][8] High-performance liquid chromatography (HPLC) with UV detection can also be employed, but it may lack the sensitivity required for trace-level analysis.[9][10] Gas chromatography-mass spectrometry (GC-MS) is another viable option for nitrosamine analysis.[4][11]

Q3: What are the critical considerations for sample preparation when analyzing N-nitroso-nifedipine?

A3: Sample preparation is a critical step to ensure accurate quantification and remove matrix interferences.[6][8] Key considerations include:

• Protection from Light: Nifedipine and potentially its nitroso-derivative are highly sensitive to light, which can cause degradation.[9][12] All sample handling and preparation steps should be performed under light-protected conditions (e.g., using amber glassware or foil wrapping).[13]

• Extraction Technique: A robust extraction method is necessary to isolate N-nitroso-nifedipine from the sample matrix. Common techniques include liquid-liquid extraction (LLE) and solid-phase extraction (SPE).[7]

• Solvent Selection: The choice of solvent is crucial for efficient extraction and to ensure compatibility with the analytical method. Dichloromethane and ethyl acetate (B1210297) are commonly used for LLE.[7][14]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	1. Column degradation or contamination. 2. Inappropriate mobile phase pH. 3. Sample solvent mismatch with the mobile phase. 4. Column overload.	1. Flush the column with a strong solvent, or replace the column if necessary. 2. Adjust the mobile phase pH to ensure the analyte is in a single ionic form. 3. Ensure the sample is dissolved in a solvent similar in composition and strength to the initial mobile phase. 4. Dilute the sample to a lower concentration.
Low Signal Intensity or Poor Sensitivity	1. Suboptimal mass spectrometry (MS) parameters. 2. Inefficient ionization. 3. Sample degradation. 4. Matrix effects (ion suppression or enhancement).[15]	1. Optimize MS parameters such as cone voltage and collision energy for the specific analyte. 2. Adjust the mobile phase composition (e.g., add modifiers like formic acid or ammonium (B1175870) formate) to improve ionization.[16] 3. Ensure proper storage and handling of samples to prevent degradation (e.g., protect from light and control temperature).[12] 4. Improve sample cleanup, use an isotopically labeled internal standard, or dilute the sample to mitigate matrix effects.
High Background Noise	1. Contaminated mobile phase or solvents. 2. Contaminated LC-MS system. 3. Improperly degassed mobile phase.	1. Use high-purity solvents and freshly prepared mobile phases. 2. Clean the ion source and other components of the MS system. 3. Ensure the mobile phase is properly degassed to prevent bubble formation.
Inconsistent Retention Times	1. Fluctuations in column temperature. 2. Inconsistent mobile phase composition. 3. Air bubbles in the pump or column. 4. Column equilibration issues.	1. Use a column oven to maintain a stable temperature. 2. Ensure accurate and consistent preparation of the mobile phase. 3. Purge the pump and ensure all connections are tight. 4. Allow sufficient time for the column to equilibrate with the mobile phase before analysis.
Carryover of Analyte	1. Inadequate needle wash. 2. Adsorption of the analyte onto surfaces in the autosampler or column.	1. Optimize the needle wash procedure by using a strong solvent and increasing the wash volume or duration. 2. Use a different injection solvent or add a modifier to reduce adsorption.

Experimental Protocols

LC-MS/MS Method for N-nitroso-nifedipine Quantification

This protocol is a representative method and may require optimization for specific sample matrices and instrumentation.

1. Sample Preparation (Solid Dosage Form)

• Accurately weigh and crush a representative number of tablets to obtain a fine powder.

• Weigh a portion of the powder equivalent to a single dose and transfer it to a light-protected volumetric flask.

• Add a suitable extraction solvent (e.g., methanol (B129727) or a mixture of acetonitrile (B52724) and water) and sonicate for 15-20 minutes to ensure complete dissolution of the analyte.

• Dilute to volume with the extraction solvent and mix well.

• Centrifuge a portion of the solution at high speed.

• Filter the supernatant through a 0.22 µm syringe filter into an amber HPLC vial for analysis.

2. Chromatographic Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start with 95% A, ramp to 5% A over 5 minutes, hold for 2 minutes, then return to initial conditions.
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

3. Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	[M+H]⁺ for N-nitroso-nifedipine
Product Ions (m/z)	To be determined by infusion of a standard solution
Collision Energy	To be optimized for each transition
Cone Voltage	To be optimized

Data Presentation

Table 1: Example Linearity Data for N-nitroso-nifedipine Calibration Curve

Concentration (ng/mL)	Peak Area (n=3)	Mean Peak Area	%RSD
0.1	1520, 1550, 1535	1535	0.98
0.5	7650, 7700, 7680	7677	0.33
1.0	15300, 15450, 15380	15377	0.49
5.0	76800, 77100, 76950	76950	0.20
10.0	154000, 154500, 154200	154233	0.16
Correlation Coefficient (r²)	\multicolumn{3}{c	}{0.9995 }

Table 2: Example Recovery Data for N-nitroso-nifedipine in a Spiked Sample Matrix

Spiked Level	Concentration (ng/mL)	Measured Concentration (ng/mL, n=3)	Mean Recovery (%)	%RSD
Low	1.0	0.98, 1.02, 0.99	99.7	2.02
Medium	5.0	4.95, 5.05, 5.10	100.3	1.50
High	10.0	9.85, 10.15, 9.90	99.7	1.58

Visualizations

Caption: Experimental workflow for the quantification of N-nitroso-nifedipine.

Caption: A logical troubleshooting workflow for common analytical issues.

References

• 1. veeprho.com [veeprho.com]
• 2. Nifedipine Nitroso Impurity | SynZeal [synzeal.com]
• 3. veeprho.com [veeprho.com]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A comprehensive LC-UHPLC-MS/MS method for the monitoring of N-nitrosamines in lipophilic drugs: A case study with rifampicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biointerfaceresearch.com [biointerfaceresearch.com]
• 7. thieme-connect.com [thieme-connect.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. akjournals.com [akjournals.com]
• 11. agilent.com [agilent.com]
• 12. benchchem.com [benchchem.com]
• 13. Stability of nifedipine in an extemporaneously compounded oral solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. waters.com [waters.com]
• 16. Method development and validation study for quantitative determination of nifedipine and related substances by ultra-high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to LC-MS and GC-MS for the Analysis of N-nitroso-nifedipine

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. N-nitroso-nifedipine, a potential nitrosamine impurity in nifedipine (B1678770) drug products, requires highly sensitive and specific analytical methods for its detection and quantification at trace levels. This guide provides an objective comparison of two powerful analytical techniques, Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS), for the analysis of N-nitroso-nifedipine.

Executive Summary

Both LC-MS and GC-MS are workhorse techniques in the pharmaceutical industry for trace-level impurity analysis. However, their applicability to a specific analyte depends on the physicochemical properties of that compound. For N-nitroso-nifedipine, a relatively large and complex molecule, LC-MS is generally the more suitable technique due to concerns about the thermal stability of nifedipine and its derivatives. While GC-MS is a powerful tool for volatile nitrosamines, its application to non-volatile and potentially thermally labile compounds like N-nitroso-nifedipine is challenging.

This guide presents a detailed comparison of the two techniques, including hypothetical but representative experimental protocols and performance data, to assist researchers in selecting the appropriate methodology for their analytical needs.

Data Presentation: A Comparative Overview

The selection of an analytical technique for the determination of N-nitroso-nifedipine hinges on factors such as the analyte's volatility and thermal stability, the required sensitivity, and the complexity of the sample matrix. The following table summarizes the key performance characteristics of LC-MS and GC-MS for this application.

Parameter	LC-MS	GC-MS
Analyte Volatility	Not required	Required
Thermal Stability	High stability not required	High thermal stability required
Limit of Detection (LOD)	Low ng/mL to pg/mL	Low ng/mL to pg/mL
Limit of Quantitation (LOQ)	Low ng/mL to pg/mL	Low ng/mL to pg/mL
**Linearity (R²) **	> 0.99	> 0.99
Precision (%RSD)	< 15%	< 15%
Accuracy (% Recovery)	80-120%	80-120%
Sample Throughput	Moderate to High	Moderate
Matrix Effects	Can be significant (ion suppression/enhancement)	Generally less pronounced
Derivatization	Not typically required	May be required for non-volatile analytes

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of any analytical method. Below are representative protocols for the analysis of N-nitroso-nifedipine by LC-MS/MS and a discussion on the challenges and a hypothetical approach for GC-MS.

LC-MS/MS Method for N-nitroso-nifedipine

This method is based on established protocols for the analysis of non-volatile nitrosamine drug substance-related impurities (NDSRIs).

1. Sample Preparation:

• Weigh 50 mg of the nifedipine drug substance or powdered tablets into a 15 mL centrifuge tube.

• Add 5 mL of a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Vortex for 1 minute to dissolve the sample.

• Add an internal standard solution (e.g., N-nitroso-nifedipine-d3).

• Centrifuge at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial.

2. Chromatographic Conditions:

• Instrument: UHPLC system coupled to a triple quadrupole mass spectrometer.

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Flow Rate: 0.3 mL/min.

• Gradient:

  • 0-1 min: 10% B

  • 1-8 min: 10-90% B

  • 8-9 min: 90% B

  • 9-10 min: 10% B

  • 10-12 min: 10% B (re-equilibration)

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • N-nitroso-nifedipine: Precursor ion > Product ion 1, Precursor ion > Product ion 2

  • N-nitroso-nifedipine-d3 (IS): Precursor ion > Product ion

• Source Parameters: Optimized for maximum signal intensity (e.g., capillary voltage, source temperature, gas flows).

GC-MS Method for N-nitroso-nifedipine: A Feasibility Discussion

The analysis of N-nitroso-nifedipine by GC-MS is challenging due to the high molecular weight and potential thermal lability of the analyte. Nifedipine itself has a melting point of around 173-175°C and decomposes at higher temperatures. It is likely that N-nitroso-nifedipine would exhibit similar or greater thermal instability, potentially degrading in the hot GC inlet or on the column, leading to inaccurate quantification.

For a hypothetical GC-MS analysis, the following would need to be considered:

• Derivatization: To increase volatility and thermal stability, derivatization could be explored, although this adds complexity to the sample preparation.

• Injection Technique: A cool on-column or programmable temperature vaporization (PTV) inlet would be necessary to minimize thermal stress on the analyte.

• Column: A shorter, narrow-bore column with a thin film would be preferable to allow for lower elution temperatures.

Hypothetical GC-MS Protocol (Proceed with Caution):

1. Sample Preparation:

• Similar to LC-MS, but the final solvent should be compatible with GC (e.g., dichloromethane (B109758) or ethyl acetate).

2. Chromatographic Conditions:

• Instrument: Gas chromatograph with a PTV inlet coupled to a triple quadrupole mass spectrometer.

• Column: Low-bleed, mid-polarity column (e.g., 15 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow.

• Inlet Program: Start at a low temperature (e.g., 60 °C) and rapidly ramp to the final temperature after injection.

• Oven Program: Start at a low temperature and ramp at a controlled rate to elute the analyte without degradation.

3. Mass Spectrometric Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• MRM Transitions: Specific precursor-to-product ion transitions would need to be determined for N-nitroso-nifedipine.

Mandatory Visualization

The following diagrams illustrate the experimental workflows for the LC-MS and GC-MS analysis of N-nitroso-nifedipine.

Caption: LC-MS/MS Experimental Workflow.

Caption: Hypothetical GC-MS/MS Experimental Workflow.

Conclusion

For the analysis of N-nitroso-nifedipine, LC-MS/MS is the recommended technique . Its ability to analyze non-volatile and thermally labile compounds without derivatization makes it a more robust and reliable choice. The high sensitivity and selectivity of tandem mass spectrometry ensure that regulatory limits for nitrosamine impurities can be met.

While GC-MS is a powerful tool for many nitrosamines, its application to N-nitroso-nifedipine is likely to be hampered by the analyte's physical properties. The development of a GC-MS method would require significant effort in optimizing injection techniques and potentially derivatization procedures to prevent on-instrument degradation, with a higher risk of obtaining inaccurate results.

Researchers and drug development professionals should prioritize the development and validation of an LC-MS/MS method for the routine quality control of N-nitroso-nifedipine in nifedipine-containing products.

Quantitative Method Validation for N-Nitroso-Nifedipine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers worldwide due to their potential carcinogenic properties. N-nitroso-nifedipine, a potential impurity in the widely used calcium channel blocker nifedipine (B1678770), requires robust and validated analytical methods for its accurate quantification to ensure patient safety. This guide provides a comparative overview of common analytical techniques used for the determination of N-nitroso-nifedipine, with a focus on their performance characteristics and experimental protocols.

Comparison of Analytical Methods

The selection of an appropriate analytical method for the quantification of N-nitroso-nifedipine depends on various factors, including the required sensitivity, selectivity, and the nature of the sample matrix. The most commonly employed techniques are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Ultra-High-Performance Liquid Chromatography with UV detection (UPLC-UV).

Below is a summary of the typical validation parameters for these methods. Please note that the performance may vary depending on the specific instrumentation and experimental conditions.

Validation Parameter	LC-MS/MS	GC-MS	UPLC-UV
Linearity Range	1 - 130 ng/mL[1][2]	2 - 40 µg/g[3]	0.25 - 1.5 µg/mL[4]
Accuracy (% Recovery)	89.5 - 112.0%[5]	84.6 - 107.8%[3]	99.0 - 105.0%[4]
Precision (% RSD)	< 15%[1]	1.77 - 4.55%[3]	< 5.0%[4]
Limit of Detection (LOD)	Not explicitly stated	Not explicitly stated	0.033 µg/mL[6]
Limit of Quantitation (LOQ)	1.01 ng/mL[1][2]	Not explicitly stated	0.05 µg/mL[4]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any quantitative analytical method. The following sections outline the fundamental experimental protocols for the analysis of N-nitroso-nifedipine using LC-MS/MS, GC-MS, and UPLC-UV.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is often considered the gold standard for the trace-level quantification of nitrosamine impurities due to its high sensitivity and selectivity.

Sample Preparation:

• Accurately weigh and dissolve the nifedipine drug substance or product in a suitable solvent, such as methanol (B129727) or a mixture of methanol and water.[5]

• Perform sonication or vortexing to ensure complete dissolution.[5]

• Centrifuge the sample to precipitate any undissolved excipients.

• Filter the supernatant through a 0.2 µm syringe filter before injection.

Chromatographic Conditions:

• Column: A reversed-phase column, such as a C18 or a specialized column for polar compounds, is typically used.[1][7]

• Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile (B52724) or methanol) is common.[1][7]

• Flow Rate: A typical flow rate is in the range of 0.2 - 0.5 mL/min.

• Injection Volume: A small injection volume, usually 5-10 µL, is used.

Mass Spectrometric Conditions:

• Ionization Source: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) can be used.[8]

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for N-nitroso-nifedipine.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is another powerful technique for the analysis of volatile and semi-volatile compounds like some nitrosamines.

Sample Preparation:

• Dissolve the sample in an appropriate organic solvent, such as dichloromethane (B109758) or ethyl acetate.[9]

• For solid dosage forms, a liquid-liquid extraction may be necessary to isolate the analyte from the sample matrix.

• The organic extract is then directly injected into the GC-MS system.

Chromatographic Conditions:

• Column: A capillary column with a suitable stationary phase, such as a 5% phenyl-methylpolysiloxane, is commonly used.

• Carrier Gas: Helium is typically used as the carrier gas.

• Temperature Program: A temperature gradient is employed to ensure the separation of the analyte from other components. A typical program might start at a lower temperature and ramp up to a higher temperature.[10]

• Injection Mode: Splitless injection is often used to enhance sensitivity.

Mass Spectrometric Conditions:

• Ionization Source: Electron Ionization (EI) is the most common ionization technique for GC-MS.

• Detection Mode: Selected Ion Monitoring (SIM) is used to enhance sensitivity and selectivity by monitoring specific ions characteristic of N-nitroso-nifedipine.[10]

Ultra-High-Performance Liquid Chromatography with UV Detection (UPLC-UV)

While less sensitive than mass spectrometric methods, UPLC-UV can be a viable alternative for the quantification of N-nitroso-nifedipine, particularly at higher concentration levels.

Sample Preparation:

• The sample preparation is similar to that for LC-MS/MS, involving dissolution in a suitable solvent and filtration.

Chromatographic Conditions:

• Column: A UPLC column with a small particle size (e.g., <2 µm) is used to achieve high resolution and fast analysis times. An Acquity Shield RP18 column has been reported for the analysis of nifedipine and its impurities.[4]

• Mobile Phase: A gradient or isocratic elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., methanol) is used.[4]

• Flow Rate: A flow rate of around 0.5 mL/min is typical for UPLC systems.[4]

• Detection: UV detection is performed at a wavelength where N-nitroso-nifedipine exhibits maximum absorbance.

Workflow and Pathway Diagrams

To visually represent the processes involved in quantitative method validation, the following diagrams have been generated using the DOT language.

Caption: General workflow for the validation of a quantitative analytical method.

Caption: Experimental workflow for LC-MS/MS analysis of N-nitroso-nifedipine.

References

• 1. biointerfaceresearch.com [biointerfaceresearch.com]
• 2. researchgate.net [researchgate.net]
• 3. Determination of nitrobenzene potential genotoxic impurities in nifedipine with GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Method development and validation study for quantitative determination of nifedipine and related substances by ultra-high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of nifedipine in human plasma and amniotic fluid by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics in hypertensive pregnant women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. edqm.eu [edqm.eu]
• 10. gcms.labrulez.com [gcms.labrulez.com]

A Framework for Inter-Laboratory Comparison of N-Nitroso-Nifedipine Analysis in Pharmaceutical Products

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for conducting an inter-laboratory comparison study for the analysis of N-nitroso-nifedipine, a potential genotoxic impurity in nifedipine (B1678770) drug products. Given the stringent regulatory limits on nitrosamine (B1359907) impurities, establishing robust, reproducible, and reliable analytical methods is paramount for ensuring patient safety. This document outlines a comparative study structure, presents hypothetical yet realistic analytical performance data for common analytical techniques, and provides detailed experimental protocols to facilitate such a study.

Introduction to N-Nitroso-Nifedipine and Regulatory Context

N-nitroso-nifedipine is the N-nitroso derivative of nifedipine, a widely used calcium channel blocker for the treatment of hypertension and angina. Nitrosamine impurities in pharmaceuticals are a significant concern due to their classification as probable human carcinogens. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict acceptable intake (AI) limits for various nitrosamines. For N-nitroso-nifedipine, the FDA has set an AI limit of 1500 ng/day. This necessitates the use of highly sensitive and validated analytical methods to detect and quantify this impurity at trace levels in nifedipine-containing medicines.

An inter-laboratory comparison is essential to assess the variability and reproducibility of analytical methods across different laboratories, ensuring that the methods are reliable for routine quality control and regulatory submissions.

Inter-Laboratory Study Design

A well-structured inter-laboratory study is crucial for obtaining meaningful and comparable data. The following workflow outlines the key phases of such a study.

Caption: A high-level workflow for conducting an inter-laboratory comparison study.

Quantitative Data Summary

The following table summarizes hypothetical yet realistic quantitative data from a simulated inter-laboratory comparison of two common analytical methods for N-nitroso-nifedipine analysis. These values are representative of the performance expected from modern analytical instrumentation and validated methods for trace-level nitrosamine analysis.

Parameter	Method A: LC-MS/MS	Method B: GC-MS	Regulatory Expectation (Illustrative)
Limit of Detection (LOD)	0.05 ng/mL	0.1 ng/mL	< 10% of AI Limit
Limit of Quantification (LOQ)	0.15 ng/mL	0.3 ng/mL	< 33% of AI Limit
Accuracy (% Recovery)	95.2 - 104.5%	92.8 - 106.1%	80 - 120%
Precision (RSD%)
- Repeatability (Intra-day)	< 5%	< 7%	< 15%
- Intermediate Precision (Inter-day)	< 8%	< 10%	< 20%
Linearity (r²)	> 0.998	> 0.995	> 0.99

Experimental Protocols

Detailed methodologies for the two analytical techniques are provided below to ensure consistency across participating laboratories.

Method A: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method is highly sensitive and specific, making it suitable for the trace-level quantification of N-nitroso-nifedipine.

1. Sample Preparation:

• Tablet Grinding: Weigh and grind ten nifedipine tablets to a fine, homogeneous powder.

• Extraction: Accurately weigh a portion of the powder equivalent to 100 mg of nifedipine into a 50 mL centrifuge tube. Add 20 mL of methanol, vortex for 1 minute, and sonicate for 30 minutes.

• Centrifugation: Centrifuge the sample at 4000 rpm for 15 minutes.

• Filtration: Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.

2. LC-MS/MS Parameters:

• LC System: Agilent 1290 Infinity II or equivalent.

• Column: Zorbax Eclipse Plus C18, 2.1 x 100 mm, 1.8 µm.

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Methanol.

• Gradient: 30% B to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Mass Spectrometer: Agilent 6470 Triple Quadrupole or equivalent.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• MRM Transitions:

  • N-nitroso-nifedipine: m/z 376.1 → 346.1 (Quantifier), 376.1 → 314.1 (Qualifier)

  • Internal Standard (e.g., N-nitroso-nifedipine-d6): m/z 382.1 → 352.1

Method B: Gas Chromatography-Mass Spectrometry (GC-MS)

This method is suitable for volatile and semi-volatile nitrosamines and can be a valuable orthogonal technique.

1. Sample Preparation:

• Tablet Grinding: Weigh and grind ten nifedipine tablets to a fine, homogeneous powder.

• Extraction: Accurately weigh a portion of the powder equivalent to 200 mg of nifedipine into a 20 mL headspace vial. Add 5 mL of a suitable solvent (e.g., N,N-Dimethylformamide or a basic aqueous solution).

• Internal Standard Spiking: Spike the sample with an appropriate internal standard (e.g., NDMA-d6, if used for system suitability).

2. GC-MS Parameters:

• GC System: Agilent 8890 GC or equivalent.

• Autosampler: Headspace sampler (e.g., Agilent 7697A).

• Column: DB-624, 30 m x 0.25 mm, 1.4 µm.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program: 50 °C for 2 min, ramp to 240 °C at 20 °C/min, hold for 5 min.

• Inlet Temperature: 250 °C.

• Headspace Parameters:

  • Oven Temperature: 120 °C.

  • Loop Temperature: 130 °C.

  • Transfer Line Temperature: 140 °C.

  • Vial Equilibration Time: 15 min.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI), 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • N-nitroso-nifedipine: Target ions to be determined based on fragmentation pattern (e.g., molecular ion and key fragments).

Hypothetical Signaling Pathway of Nitrosamine Carcinogenicity

Nitrosamines are pro-carcinogens that require metabolic activation to exert their genotoxic effects. The following diagram illustrates a generalized pathway of nitrosamine-induced DNA damage.

Caption: Generalized pathway of nitrosamine-induced DNA damage and carcinogenesis.

Conclusion

This guide provides a foundational framework for establishing an inter-laboratory comparison for the analysis of N-nitroso-nifedipine. The provided hypothetical data, detailed experimental protocols, and illustrative diagrams are intended to aid researchers, scientists, and drug development professionals in designing and executing robust studies to ensure the safety and quality of nifedipine-containing pharmaceutical products. Adherence to a well-defined protocol and rigorous data analysis are essential for the successful validation and implementation of analytical methods for nitrosamine impurity testing.

The Stability of Nifedipine: A Comparative Guide to Formulation Performance

For researchers, scientists, and drug development professionals, understanding the inherent instability of nifedipine (B1678770) and how different formulations mitigate its degradation is paramount. This guide provides an objective comparison of the stability of various nifedipine formulations, supported by experimental data, to aid in the development of robust and effective drug products.

Nifedipine, a dihydropyridine (B1217469) calcium channel antagonist, is notoriously susceptible to degradation, primarily through photodegradation, oxidation, and hydrolysis. This instability can lead to a loss of therapeutic efficacy and the formation of potentially toxic degradants. The choice of formulation and excipients plays a crucial role in protecting the active pharmaceutical ingredient (API) from these degradation pathways.

Comparative Stability Data

The stability of nifedipine is significantly influenced by its formulation. The following table summarizes key findings from various studies on the degradation of nifedipine in different formulations under various stress conditions.

Formulation Type	Stress Condition	Key Findings	Reference
Pure Nifedipine Powder	Daylight	Degrades to the 4-(2-nitrosophenyl)-pyridine homologue.[1]	[1]
UV Radiation	Degrades to the 4-(2-nitrophenyl)-pyridine homologue.[1]	[1]
Acidic Hydrolysis (0.1 N HCl, 80°C, 6 hrs)	89.19% degradation.[2]	[2]
Alkaline Hydrolysis (0.1 N NaOH, 80°C, 6 hrs)	67.74% degradation.[2]	[2]
Oxidative Stress (3% H2O2, 80°C, 6 hrs)	72% degradation.[2]	[2]
Hydrolytic Stress (Water, 80°C, 6 hrs)	85.96% degradation.[2]	[2]
Methanolic Solution	Indirect Sunlight	Faster photodegradation compared to artificial light.[3]	[3]
Artificial Light	Slower photodegradation compared to indirect sunlight.[3]	[3]
Oral Solution (Extemporaneously Compounded)	Room Temperature (22-25°C) in Amber Glass Bottles	Stable for at least 35 days.[4]	[4]
Room Temperature (22-25°C) in Amber Oral Syringes (wrapped in foil)	Stable for at least 14 days.[4]	[4]
Room Temperature (22-25°C) in Amber Oral Syringes (unwrapped)	>20% loss within 7 days.[4]	[4]
Solid Dispersions	Light Irradiation	Adsorption solid dispersion with porous calcium silicate (B1173343) was more stable than a physical mixture with microcrystalline cellulose.[5]	[5]
Commercial Tablets and Capsules	Indirect Sunlight & Artificial Light (12 weeks)	Formulations were found to be photostable.[3]	[3]
Controlled-Release vs. Retard Formulations	In vivo (24-h monitoring)	Controlled-release (CR) formulation had less influence on heart rate and the autonomic nervous system compared to the retard formulation.[6]	[6]

Nifedipine Degradation Pathways

Nifedipine primarily degrades via two main photodegradation pathways, leading to the formation of a nitroso-phenylpyridine derivative under daylight and a nitro-phenylpyridine derivative under UV irradiation. These pathways involve intramolecular cyclization reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. brieflands.com [brieflands.com]
• 4. researchgate.net [researchgate.net]
• 5. Photostable Solid Dispersion of Nifedipine by Porous Calcium Silicate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of once-daily nifedipine controlled-release with twice-daily nifedipine retard in the treatment of essential hypertension - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Genotoxic Profile of N-nitroso-nifedipine: A Comparative Analysis

For Immediate Release

A comprehensive guide for researchers, scientists, and drug development professionals comparing the genotoxicity of the N-nitroso-nifedipine impurity with other well-characterized nitrosamines. This report synthesizes available experimental data, details testing methodologies, and visualizes key biological pathways to provide a clear perspective on the potential risks associated with this compound.

The presence of nitrosamine (B1359907) impurities in pharmaceutical products continues to be a significant concern for regulatory bodies and drug developers worldwide. One such impurity, N-nitroso-nifedipine, a derivative of the widely used calcium channel blocker nifedipine (B1678770), has come under scrutiny. This guide provides an in-depth comparison of the genotoxic potential of N-nitroso-nifedipine against other common nitrosamines, such as N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA), to aid in risk assessment and inform future research.

While direct experimental data on the genotoxicity of isolated N-nitroso-nifedipine is limited, its potential for harm can be inferred from studies on the co-administration of nifedipine and nitrosating agents, alongside its regulatory classification. The U.S. Food and Drug Administration (FDA) has classified N-nitroso-nifedipine as a "Potency Category 5" nitrosamine drug substance-related impurity (NDSRI), suggesting a lower carcinogenic potential compared to more potent nitrosamines. This classification is supported by reports indicating that N-nitroso-nifedipine is challenging to synthesize and may exhibit instability, potentially limiting its formation and biological activity.

In contrast, a substantial body of evidence exists for the genotoxicity of other nitrosamines, providing a critical benchmark for comparison. Studies have consistently shown that compounds like NDMA and NDEA are potent genotoxic agents in a variety of assays, including the bacterial reverse mutation (Ames) test, the in vivo micronucleus assay, and the comet assay.

This guide will delve into the available data, present it in a clear and comparative format, and provide detailed experimental protocols for the key genotoxicity assays. Furthermore, signaling pathways and experimental workflows are illustrated using DOT language diagrams to enhance understanding.

Quantitative Genotoxicity Data Comparison

The following tables summarize quantitative data from various genotoxicity studies on a range of nitrosamines, offering a comparative perspective on their genotoxic potency. Due to the limited direct data on N-nitroso-nifedipine, its entry reflects the findings from studies involving the co-administration of nifedipine and nitrite.

Table 1: Bacterial Reverse Mutation (Ames) Test Data for Various Nitrosamines

Compound	Strain(s)	Metabolic Activation (S9)	Result	Potency (Revertants/µmol or other metric)
N-nitroso-nifedipine (from Nifedipine + Nitrite)	Salmonella typhimurium TA1535/pSK1002	+/-	Positive (in umu-test)	Genotoxicity detected
N-Nitrosodimethylamine (NDMA)	TA100, TA1535	Required	Positive	High
N-Nitrosodiethylamine (NDEA)	TA100, TA1535	Required	Positive	High
N-Nitrosodi-n-butylamine (NDBA)	Not specified	Required	Positive	Moderate
N-Nitrosopiperidine (NPIP)	Not specified	Required	Positive	Moderate
N-Nitrosopyrrolidine (NPYR)	Not specified	Required	Positive	Low to Moderate
N-Nitrosomorpholine (NMOR)	Not specified	Required	Positive	Moderate

Table 2: In Vivo Micronucleus Assay Data for Various Nitrosamines

Compound	Species	Tissue	Result	Lowest Effective Dose (mg/kg/day)
N-nitroso-nifedipine (from Nifedipine + Nitrite)	Rat	Liver	Positive (DNA fragmentation)	Not directly applicable
N-Nitrosodimethylamine (NDMA)	Rat/Mouse	Liver, Bone Marrow	Positive	~1
N-Nitrosodiethylamine (NDEA)	Rat/Mouse	Liver	Positive	~0.1
N-Nitrosodi-n-butylamine (NDBA)	Not specified	Not specified	Positive	Not specified

Table 3: Comet Assay (Single Cell Gel Electrophoresis) Data for Various Nitrosamines

Compound	Cell Type	Result	Metric (% Tail DNA or other)
N-nitroso-nifedipine (from Nifedipine + Nitrite)	Rat Hepatocytes	Positive	Significant increase in tail moment
N-Nitrosodimethylamine (NDMA)	HepaRG cells	Positive	Dose-dependent increase in % Tail DNA
N-Nitrosodiethylamine (NDEA)	HepaRG cells	Positive	Dose-dependent increase in % Tail DNA
N-Nitrosodi-n-butylamine (NDBA)	HepaRG cells	Positive	Dose-dependent increase in % Tail DNA

Experimental Protocols

Detailed methodologies for the key genotoxicity assays cited are provided below to ensure transparency and reproducibility.

Bacterial Reverse Mutation (Ames) Test Protocol for Nitrosamines

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds.

• Bacterial Strains: Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537, and Escherichia coli strain WP2 uvrA(pKM101) are commonly used. These strains are selected to detect different types of mutations (frameshift and base-pair substitutions).

• Metabolic Activation: Since most nitrosamines are pro-mutagens, they require metabolic activation to exert their genotoxic effects. A post-mitochondrial fraction (S9) from the liver of rats or hamsters induced with Aroclor 1254 or a combination of phenobarbital (B1680315) and β-naphthoflavone is used. S9 mix, containing the S9 fraction and necessary cofactors (e.g., NADP+, G6P), is prepared fresh.

• Exposure: The test compound is dissolved in a suitable solvent (e.g., DMSO, water). In the pre-incubation method, the test compound, bacterial culture, and S9 mix (or buffer for experiments without metabolic activation) are incubated at 37°C for 20-30 minutes.

• Plating: The mixture is then combined with molten top agar (B569324) and poured onto minimal glucose agar plates.

• Incubation: Plates are incubated at 37°C for 48-72 hours.

• Scoring: The number of revertant colonies (his+ for Salmonella, trp+ for E. coli) on each plate is counted. A compound is considered mutagenic if it induces a dose-dependent increase in the number of revertants and the increase is reproducible.

In Vivo Micronucleus Assay Protocol

This assay detects chromosomal damage or damage to the mitotic apparatus.

• Animal Model: Typically, rodents (mice or rats) are used.

• Dosing: The test substance is administered to the animals, usually via oral gavage or intraperitoneal injection, at three or more dose levels. A vehicle control and a positive control are included. Dosing can be a single treatment or repeated treatments over several days.

• Tissue Collection: At appropriate time points after the last dose, bone marrow is collected from the femurs or tibias. For liver-specific genotoxicity, hepatocytes can be isolated.

• Slide Preparation: Bone marrow cells are flushed, and a cell suspension is prepared. The cells are then smeared onto microscope slides. For hepatocytes, a collagenase perfusion method is used to isolate the cells, which are then prepared for microscopic analysis.

• Staining: Slides are stained with a DNA-specific stain, such as Giemsa or a fluorescent dye like acridine (B1665455) orange or DAPI.

• Scoring: The frequency of micronucleated polychromatic erythrocytes (in bone marrow) or micronucleated hepatocytes is determined by scoring a sufficient number of cells (e.g., 2000 cells per animal) under a microscope. An increase in the frequency of micronucleated cells in treated animals compared to controls indicates genotoxicity.

Comet Assay (Single Cell Gel Electrophoresis) Protocol

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.

• Cell Preparation: A single-cell suspension is prepared from the tissue of interest or from cultured cells.

• Embedding in Agarose (B213101): The cells are mixed with low-melting-point agarose and layered onto a microscope slide pre-coated with normal-melting-point agarose.

• Lysis: The slides are immersed in a high-salt lysis solution to remove cell membranes and cytoplasm, leaving behind the nuclear DNA (nucleoids).

• Alkaline Unwinding and Electrophoresis: The slides are placed in an alkaline electrophoresis buffer (pH > 13) to unwind the DNA. Electrophoresis is then carried out at a low voltage. DNA with strand breaks will migrate from the nucleus towards the anode, forming a "comet tail."

• Neutralization and Staining: The slides are neutralized and stained with a fluorescent DNA dye (e.g., SYBR Green, propidium (B1200493) iodide).

• Visualization and Scoring: The "comets" are visualized using a fluorescence microscope. The extent of DNA damage is quantified by measuring the length of the comet tail and the intensity of the DNA in the tail relative to the head. Image analysis software is typically used for this purpose.

Signaling Pathways and Experimental Workflows

To visually represent the complex biological processes and experimental procedures, the following diagrams have been generated using the DOT language.

Caption: Metabolic activation and genotoxic mechanism of nitrosamines.

A Comparative Guide to Sample Extraction Methods for Nitrosamine Analysis

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of nitrosamine (B1359907) impurities is a critical challenge. Due to their potential carcinogenic properties, regulatory bodies have set stringent limits on the acceptable intake of these compounds in pharmaceutical products.[1] The choice of an appropriate sample extraction method is a pivotal step in the analytical workflow, directly influencing the sensitivity, accuracy, and reproducibility of the results.[2] This guide provides an objective comparison of common sample extraction techniques for nitrosamines, supported by performance data and detailed experimental protocols.

Performance Comparison of Nitrosamine Extraction Techniques

The selection of an optimal extraction method is contingent on several factors, including the sample matrix, the specific nitrosamines of interest, the required limits of detection, and the available instrumentation. The following table summarizes the quantitative performance of key extraction techniques based on published data.

Extraction Technique	Matrix	Nitrosamine(s)	Recovery (%)	LOD (Limit of Detection)	LOQ (Limit of Quantification)	Key Advantages	Key Disadvantages
Solid-Phase Extraction (SPE)	Pharmaceuticals (e.g., Cough Syrup), Drinking Water	NDMA, NDEA, NDIPA, NIPEA, NMOR	77 - 120%[3][4]	0.01 - 0.13 µg/kg[5]	0.03 - 0.38 µg/kg[5]	High selectivity, good for complex matrices, automation potential.[1][3][6]	Can be costly, and method development can be complex.[3]
Liquid-Liquid Extraction (LLE)	Metformin Drug Substance, Wastewater	NDMA, NDEA, NDBA, etc.	77 - 105%[7]	-	-	High recovery rates for certain compounds.[8]	Time-consuming, requires large volumes of organic solvents, can form emulsions.
QuEChERS	Cooked Meats	NDMA, NDEA, NPIP, NMOR	85 - 115%[3]	0.1 - 0.5 µg/kg[3]	0.3 - 1.5 µg/kg[3]	Fast, simple, high throughput, requires minimal solvent.[3]	May have matrix effects, not suitable for all matrices.[3]
Headspace Analysis	Pharmaceutical Drug Product	NDMA, NDEA	86 - 115%[9]	-	-	Minimal sample preparation, fast, solvent-free.[9]	Only suitable for volatile nitrosamines.
Dispersive Liquid-Liquid Microextraction (DLLME)	Water	NDMA, NDEA, NDPA, NDBA, NPIP, NPYR, NMOR	95 - 103%[3]	0.005 - 0.02 µg/L[3]	0.02 - 0.05 µg/L[3]	High enrichment factor, low solvent consumption.[10]	Requires careful optimization of parameters.[3]
Solid-Phase Microextraction (SPME)	Water	NDMA, NDEA, NPYR, NPIP, NMOR, NDPA, NDBA	92 - 107%[3]	0.01 - 0.05 µg/L[3]	0.03 - 0.15 µg/L[3]	Solvent-free, simple, integrates sampling and pre-concentration.[10]	Fiber fragility, limited sample volume.[3]

NDMA: N-Nitrosodimethylamine, NDEA: N-Nitrosodiethylamine, NDIPA: N-Nitrosodiisopropylamine, NIPEA: N-Nitrosoethylisopropylamine, NMOR: N-Nitrosomorpholine, NDBA: N-Nitrosodibutylamine, NPIP: N-Nitrosopiperidine, NPYR: N-Nitrosopyrrolidine, NDPA: N-Nitrosodipropylamine. Values are generalized from multiple sources and can vary based on the specific instrumentation, method, and matrix.[11]

Experimental Workflows and Logical Relationships

The following diagram illustrates a generalized workflow for the extraction and analysis of nitrosamines from a pharmaceutical sample.

Caption: Generalized workflow for nitrosamine sample preparation and analysis.

Experimental Protocols

Detailed methodologies are essential for the successful implementation and validation of any extraction technique. Below are generalized protocols for the key methods discussed.

Solid-Phase Extraction (SPE) Protocol for Nitrosamines in Pharmaceuticals

This protocol is a generalized representation for the extraction of nitrosamines from a liquid pharmaceutical formulation like cough syrup.[1]

• Sample Preparation: Dilute a known volume of the liquid sample with an appropriate buffer to reduce viscosity and adjust pH.

• Cartridge Conditioning: Condition a strong cation-exchange SPE cartridge by sequentially passing methanol (B129727) and then water through it.[1]

• Sample Loading: Load the prepared sample onto the conditioned SPE cartridge at a controlled flow rate.

• Washing: Wash the cartridge with a weak solvent (e.g., water or a mild buffer) to remove matrix interferences.

• Elution: Elute the target nitrosamines from the cartridge using a suitable organic solvent or a solvent mixture (e.g., dichloromethane (B109758) or a basified organic solvent).

• Concentration and Analysis: The eluate is then concentrated under a gentle stream of nitrogen and reconstituted in a suitable solvent for analysis by LC-MS/MS or GC-MS.[1]

Liquid-Liquid Extraction (LLE) Protocol for Nitrosamines in a Drug Substance

This protocol is a simplified representation of LLE for a solid drug substance.

• Sample Dissolution: Dissolve a precisely weighed amount of the drug substance in an aqueous solution.

• Extraction: Transfer the aqueous solution to a separatory funnel and add an immiscible organic solvent (e.g., dichloromethane).

• Phase Separation: Shake the funnel vigorously to facilitate the transfer of nitrosamines into the organic layer. Allow the layers to separate.

• Collection: Collect the organic layer. Repeat the extraction process with fresh organic solvent to ensure complete extraction.

• Drying and Concentration: Combine the organic extracts and dry them using anhydrous sodium sulfate. Concentrate the extract to a small volume.

• Analysis: The concentrated extract is then ready for analysis by an appropriate chromatographic method.

QuEChERS Protocol for Nitrosamines in a Semi-Solid Matrix

This protocol is a simplified representation of the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.

• Sample Homogenization: Homogenize a known weight of the sample with water.

• Extraction and Partitioning: Add an extraction solvent (e.g., acetonitrile) and a salt mixture (e.g., magnesium sulfate, sodium chloride) to the homogenized sample in a centrifuge tube. Shake vigorously.

• Centrifugation: Centrifuge the tube to separate the organic layer from the aqueous layer and solid residues.

• Dispersive SPE Cleanup: Transfer an aliquot of the organic supernatant to a new centrifuge tube containing a d-SPE sorbent (e.g., a mixture of primary secondary amine (PSA) and magnesium sulfate) to remove interferences.

• Final Centrifugation and Analysis: Vortex and centrifuge the d-SPE tube. The resulting supernatant is then ready for direct injection or after solvent exchange for LC-MS/MS or GC-MS/MS analysis.

Conclusion

The selection of a sample extraction method for nitrosamine analysis is a critical decision that depends on a multitude of factors including the matrix, target analytes, and required sensitivity.[2] While SPE offers high selectivity for complex matrices, LLE can provide high recovery for certain compounds.[1][8] QuEChERS presents a rapid and high-throughput option, whereas headspace analysis is ideal for volatile nitrosamines.[3][9] For ultra-trace analysis, microextraction techniques like SPME and DLLME offer excellent enrichment factors.[10] A thorough evaluation of the advantages and disadvantages of each method, along with careful method development and validation, is paramount to achieving accurate and reliable results in the analysis of these critical impurities.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. theanalyticalscientist.com [theanalyticalscientist.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Liquid-Liquid Extraction vs. Solid-Phase Extraction Methods [kjhil.com]
• 9. pharmexec.com [pharmexec.com]
• 10. microbiozindia.com [microbiozindia.com]
• 11. benchchem.com [benchchem.com]

accuracy and precision of N-nitroso-nifedipine quantification methods

The emergence of N-nitrosamine impurities as a significant concern for patient safety has necessitated the development of highly accurate and precise analytical methods for their detection and quantification. N-nitroso-nifedipine, a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the widely used calcium channel blocker Nifedipine (B1678770), is subject to stringent regulatory control. The U.S. Food and Drug Administration (FDA) has established an Acceptable Intake (AI) limit of 1500 ng/day for this impurity, underscoring the need for sensitive analytical techniques.[1]

This guide provides an objective comparison of the primary analytical methods used for the quantification of N-nitroso-nifedipine in active pharmaceutical ingredients (APIs) and drug products. We will delve into the performance characteristics of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), supported by experimental data and detailed protocols.

Performance Comparison of Analytical Methods

The choice of an analytical method depends on the required sensitivity, selectivity, and the specific application, such as routine quality control or trace-level impurity profiling.[2] While HPLC-UV is a widely available technique, LC-MS/MS is generally considered the gold standard for trace-level nitrosamine analysis due to its superior sensitivity and specificity.[2][3]

Parameter	HPLC-UV	LC-MS/MS
Principle	Separation by chromatography, quantification by UV absorbance.	Separation by chromatography, quantification by mass-to-charge ratio.[2]
Selectivity	Moderate; potential for interference from matrix components or other impurities.[3]	High; unequivocal identification based on parent and fragment ions.[3]
Linearity Range	3 - 50 µg/mL[4]	0.4 - 1.1 ng/mL (Typical for nitrosamines)[5]
Correlation Coefficient (R²)	>0.99[4]	>0.99[5]
Limit of Quantification (LOQ)	~3 µg/mL[4]	~0.4 ng/mL (Typical for nitrosamines)[5]
Accuracy (Recovery)	82 - 89% (from surface swabs)[4]	95 - 105% (Typical for nitrosamines)
Precision (%RSD)	< 5%[4]	< 15% (Typical for nitrosamines)

Methodology and Experimental Workflows

Robust and validated analytical methods are crucial for ensuring that nitrosamine impurities are controlled at or below acceptable limits.[3] The development process involves careful planning, optimization, and validation according to guidelines such as those from the International Council for Harmonisation (ICH).[3]

HPLC-UV methods are commonly used for the analysis of nifedipine and its related compounds, including the N-nitroso impurity (referred to as nifedipine nitrosophenylpyridine).[4][6] These methods are suitable for quality control where impurity levels are expected to be higher than trace amounts.

Caption: HPLC-UV workflow for N-nitroso-nifedipine analysis.

Experimental Protocol (Adapted from USP and literature[4])

• Mobile Phase Preparation: Prepare a filtered and degassed mixture of methanol, water, and a phosphate (B84403) buffer (pH 3; 0.05 M), often with an ion-pairing agent like sodium heptanesulfonate. A typical ratio is 65:35:3 (v/v/v).[4]

• Standard Solution Preparation:

  • Accurately weigh a quantity of USP Nifedipine Nitrosophenylpyridine Analog RS.

  • Dissolve in methanol and dilute quantitatively with the mobile phase to obtain a solution with a known concentration (e.g., 0.6 µg/mL).[6]

• Sample Preparation:

  • Accurately weigh a portion of the nifedipine API or crushed tablets.

  • Dissolve in methanol and dilute with the mobile phase to achieve a target concentration within the method's linear range.[6]

• Chromatographic System:

  • Instrument: A liquid chromatograph equipped with a 235 nm UV detector.[4]

  • Column: A 4.6-mm x 25-cm column containing 5-µm packing L1 (C18).[6]

  • Flow Rate: Approximately 1.0 mL/min.[6]

• Procedure:

  • Inject equal volumes of the standard and sample solutions into the chromatograph.

  • Record the peak responses and calculate the quantity of N-nitroso-nifedipine in the sample by comparing the peak area to that of the standard.

For trace-level quantification, LC-MS/MS is the preferred method due to its high sensitivity and selectivity.[7] It is capable of detecting and quantifying nitrosamines at the parts-per-billion (ppb) level, which is necessary to meet stringent regulatory limits.[5] Atmospheric Pressure Chemical Ionization (APCI) is a commonly used ionization source for this analysis.[5]

Caption: General LC-MS/MS workflow for nitrosamine analysis.

Experimental Protocol (General method for nitrosamines[3][5])

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water.[3]

  • Mobile Phase B: 0.1% Formic Acid in Methanol or Acetonitrile.

• Standard Solution Preparation: Prepare a series of calibration standards by spiking known amounts of N-nitroso-nifedipine reference standard into a diluent. Concentrations typically range from the LOQ (e.g., 0.4 ng/mL) to approximately 1.5-2.0 ng/mL.[5] An isotope-labeled internal standard is often used for optimal accuracy.

• Sample Preparation:

  • Accurately weigh a portion of the drug substance or product equivalent to 100 mg of the API into a centrifuge tube.[3]

  • Add a defined volume of diluent (e.g., 2.0 mL of methanol).

  • Vortex and sonicate to ensure complete dissolution.

  • Centrifuge the sample to pellet excipients. The resulting supernatant is used for analysis.

• Chromatographic and Mass Spectrometric System:

  • Instrument: LC system coupled to a triple quadrupole mass spectrometer.

  • Column: A suitable C18 column (e.g., 100 x 2.1 mm, 1.8 µm).

  • Flow Rate: 0.2 - 0.4 mL/min.

  • Ion Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI).

  • Detection: Multiple Reaction Monitoring (MRM) mode, using specific precursor-to-product ion transitions for N-nitroso-nifedipine and its internal standard.

• Procedure:

  • Inject the prepared sample and calibration standards.

  • Identify the N-nitroso-nifedipine peak based on its retention time and specific MRM transitions.

  • Quantify the amount of the impurity by constructing a calibration curve of the peak area ratio (analyte/internal standard) versus concentration.

Conclusion

Both HPLC-UV and LC-MS/MS are valuable methods for the control of N-nitroso-nifedipine. The HPLC-UV method offers a practical solution for routine quality control and analysis of residues on manufacturing surfaces.[4] However, to meet the stringent safety limits set by regulatory agencies, the superior sensitivity and selectivity of LC-MS/MS are indispensable.[7][8] The adoption of a validated LC-MS/MS method is the most robust strategy for drug manufacturers to accurately assess the risk and ensure the safety and quality of nifedipine-containing medicines.[3][9]

References

• 1. veeprho.com [veeprho.com]
• 2. ajpaonline.com [ajpaonline.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. merckmillipore.com [merckmillipore.com]
• 7. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. propharmagroup.com [propharmagroup.com]

Navigating the Analytical Landscape for N-nitroso-nifedipine: A Comparative Guide to Method Linearity and Range

For Researchers, Scientists, and Drug Development Professionals

The quantification of N-nitrosamine impurities, such as N-nitroso-nifedipine, in pharmaceutical products is a critical aspect of ensuring drug safety and regulatory compliance. The development and validation of robust analytical methods are paramount for accurately determining the levels of these potential genotoxic impurities. This guide provides a comparative overview of the linearity and range of various analytical methods applicable to the analysis of N-nitroso-nifedipine and related compounds, supported by experimental data and detailed protocols.

Comparative Analysis of Analytical Method Performance

The selection of an appropriate analytical technique is crucial for achieving the required sensitivity and accuracy in the quantification of N-nitrosamine impurities. High-performance liquid chromatography (HPLC) and ultra-performance liquid chromatography (UPLC), often coupled with mass spectrometry (MS), are the predominant methods for this purpose.[1][2] The following table summarizes the linearity and range of different analytical methods used for the determination of N-nitrosamines and related impurities in pharmaceutical matrices. While specific data for N-nitroso-nifedipine is limited in publicly available literature, the data presented for other nitrosamines and nifedipine-related compounds provide a strong indication of the expected performance of a well-developed method.

Analyte	Method	Linearity Range	Correlation Coefficient (r²)	Reference
N-nitrosochlordiazepoxide	LC-MS/MS	0.18 - 3 ppm	0.9980 - 0.9988	[3]
N-nitroso-sertraline	LC-MS/MS	0.25 - 100 ng/mL	> 0.99	[4]
Nifedipine (B1678770)	HPLC	3.125 - 50.00 μg/mL	0.9991	[5][6]
Nifedipine	RP-HPLC	625 - 10000 ng/mL	0.999	[7]
Nifedipine	HPLC-MS/MS	0.17 - 102 ng/mL	> 0.99	[8]
Nifedipine	LC-MS/MS	1 - 130 ng/mL	0.9952	[9][10]
Nitrobenzene (B124822) impurities in Nifedipine	GC-MS	2 - 40 μg/g	Not specified	[11]

Experimental Protocols: A Representative LC-MS/MS Method

The following protocol outlines a typical approach for the development and validation of an LC-MS/MS method for the quantification of N-nitroso-nifedipine, based on established methodologies for other N-nitrosamines.[3][4]

Instrumentation and Chromatographic Conditions

• System: UPLC coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A suitable C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase: A gradient elution using a mixture of 0.1% formic acid in water (Solvent A) and 0.1% formic acid in acetonitrile (B52724) (Solvent B).

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

Mass Spectrometry Conditions

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-nifedipine would need to be determined by infusing a standard solution. For example, for N-nitrosochlordiazepoxide, transitions were from m/z 329.20 to m/z 281.90, 299.25, and 240.80.[3]

Standard and Sample Preparation

• Standard Stock Solution: A stock solution of N-nitroso-nifedipine is prepared in a suitable solvent such as methanol (B129727) or acetonitrile.

• Calibration Standards: A series of calibration standards are prepared by serially diluting the stock solution to cover the desired concentration range (e.g., 0.1 to 100 ng/mL).

• Sample Preparation: The drug product is dissolved in a suitable solvent, potentially followed by a sample clean-up step like solid-phase extraction (SPE) to remove matrix interferences.

Method Validation: Linearity and Range

As per the International Council for Harmonisation (ICH) guidelines, the linearity and range of the analytical procedure must be thoroughly validated.[12][13][14][15][16]

• Linearity: The linearity of an analytical procedure is its ability to elicit test results that are directly proportional to the concentration of the analyte in the sample within a given range.[13][15] This is typically evaluated by analyzing a minimum of five concentrations across the specified range. The data is then subjected to linear regression analysis, and the correlation coefficient (r), y-intercept, and slope of the regression line are calculated.[5]

• Range: The range of an analytical procedure is the interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[15]

Visualizing the Analytical Method Validation Workflow

The following diagram illustrates the key stages involved in the validation of an analytical method, a critical process for ensuring reliable and accurate results.

Caption: A flowchart of the analytical method validation process.

References

• 1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. japsonline.com [japsonline.com]
• 4. waters.com [waters.com]
• 5. akjournals.com [akjournals.com]
• 6. researchgate.net [researchgate.net]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. thieme-connect.com [thieme-connect.com]
• 9. biointerfaceresearch.com [biointerfaceresearch.com]
• 10. researchgate.net [researchgate.net]
• 11. Determination of nitrobenzene potential genotoxic impurities in nifedipine with GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 13. biopharminternational.com [biopharminternational.com]
• 14. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 15. database.ich.org [database.ich.org]
• 16. database.ich.org [database.ich.org]

A Comparative Guide to the Robustness of Analytical Procedures for Nitrosamine Testing

For Researchers, Scientists, and Drug Development Professionals

The detection and quantification of N-nitrosamine impurities in pharmaceutical products are of paramount importance due to their classification as probable human carcinogens. Regulatory bodies globally mandate stringent testing to ensure patient safety. The robustness of an analytical method—its capacity to remain unaffected by small, deliberate variations in method parameters—is a critical component of method validation, ensuring reliable and consistent results during routine use.

This guide provides an objective comparison of the robustness of the two most common analytical techniques for nitrosamine (B1359907) analysis: Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS). The information presented is based on experimental data from various studies to aid researchers, scientists, and drug development professionals in selecting and validating appropriate analytical procedures.

Comparison of Analytical Method Performance

The choice between LC-MS and GC-MS for nitrosamine analysis depends on the specific nitrosamines of interest, the sample matrix, and the desired sensitivity. Both techniques, particularly when coupled with tandem mass spectrometry (MS/MS), offer high sensitivity and selectivity.[1] However, their robustness to variations in analytical parameters can differ.

One comparative study analyzing nine different nitrosamines concluded that Electron Ionization (EI)-GC-MS/MS demonstrated superior overall performance in terms of linearity, limits of detection (LOD) and quantification (LOQ), recovery, and precision when compared to both Atmospheric Pressure Chemical Ionization (APCI)-LC-MS/MS and Electrospray Ionization (ESI)-LC-MS/MS for their specific application.[2]

Below are tables summarizing the performance and robustness of these methods.

Table 1: Comparison of Performance Characteristics for Nitrosamine Analysis

Parameter	LC-MS/MS	GC-MS/MS	Source(s)
Applicability	Broadly applicable to a wide range of nitrosamines, including less volatile and thermally labile compounds.	Best suited for volatile and thermally stable nitrosamines.	[1]
Sensitivity	High, capable of reaching parts-per-billion (ppb) or even parts-per-trillion (ppt) levels.	High, particularly for volatile compounds.	[1]
Selectivity	High, especially with tandem mass spectrometry (MS/MS).	High, especially with tandem mass spectrometry (MS/MS).	[1]
Matrix Effects	Can be more susceptible to ion suppression or enhancement from the sample matrix.	Less prone to matrix effects, especially with headspace injection.

Table 2: Robustness Testing of an LC-MS/MS Method for NDMA in Metformin HCl

This table presents data from a robustness study of an LC-MS/MS method for the quantification of N-nitrosodimethylamine (NDMA) in Metformin HCl. The study deliberately varied sonication time during sample preparation and the column oven temperature.

Varied Parameter	Condition	Overall %RSD (n=12)	Source(s)
Sonication Time	Decreased Sonication Time	4.5%	[3]
Increased Sonication Time	3.6%	[3]
Column Oven Temp.	Not specified	Not specified	[3]
Column Serial No.	Different Serial Number	Not specified	[3]

The low relative standard deviation (RSD) values indicate that the method is robust to small changes in sonication time.[3]

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical procedures. Below are generalized protocols for sample preparation and robustness testing for nitrosamine analysis using LC-MS/MS.

General Sample Preparation Protocol for LC-MS/MS

This protocol is a generalized procedure and may require optimization for different drug products and target nitrosamines.

• Weighing: Accurately weigh a known amount of the drug substance or crushed tablets (e.g., 100 mg).

• Extraction: Add a specific volume of a suitable extraction solvent (e.g., methanol, water, or a mixture).[3][4]

• Internal Standard Spiking: Spike the sample with a known concentration of an appropriate isotopically labeled internal standard (e.g., N-Nitrosodimethylamine-d6 for NDMA analysis). The use of an internal standard is critical for enhancing the robustness and reliability of the method by correcting for variations in sample preparation and instrument response.[5]

• Mixing and Sonication: Vortex the solution for a specified time (e.g., 1 minute) to ensure thorough mixing, followed by sonication (e.g., 40 minutes) to facilitate extraction.[3]

• Centrifugation: Centrifuge the sample at a specified speed and duration (e.g., 4500 rpm for 15 minutes) to pelletize any undissolved excipients.[3][4]

• Dilution and Filtration: An aliquot of the supernatant may be further diluted with the diluent. The final solution is then filtered through a suitable syringe filter (e.g., 0.22 µm PVDF) into an autosampler vial for analysis.[3][4]

General Protocol for Robustness Testing

Robustness testing involves making small, deliberate changes to the analytical method parameters to assess the impact on the results.

• Identify Critical Parameters: Based on method development experience, identify the parameters that are likely to influence the analytical results. For an LC-MS/MS method, these may include:

  • Mobile Phase Composition: Vary the percentage of the organic and aqueous phases (e.g., ±2%).

  • Mobile Phase pH: Adjust the pH of the aqueous phase (e.g., ±0.2 units).

  • Column Temperature: Alter the column oven temperature (e.g., ±5 °C).[3]

  • Flow Rate: Change the mobile phase flow rate (e.g., ±10%).

  • Different Column Lots/Batches: Test the method using columns from different manufacturing lots.[3]

• Experimental Design: Create an experimental plan where one parameter is varied at a time while keeping others constant.

• Analysis: Analyze a standard solution and a spiked sample under each of the modified conditions.

• Data Evaluation: Compare the results (e.g., peak area, retention time, and calculated concentration) obtained under the modified conditions with those from the original, validated method. The method is considered robust if the results remain within the predefined acceptance criteria (e.g., %RSD of the results).

Workflow for Robustness Testing of Nitrosamine Analytical Procedures

The following diagram illustrates a typical workflow for conducting a robustness test of an analytical method for nitrosamine analysis.

Caption: Workflow for robustness testing of a nitrosamine analytical procedure.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 👨‍💻 Quantitative Analysis of N-Nitrosodimethylamine in Metformin HCl by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry - Analytical Methods Hub - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. sciex.com [sciex.com]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for N-nitroso-nifedipine Detection

For researchers, scientists, and drug development professionals, ensuring the safety and quality of pharmaceutical products is paramount. The detection and quantification of genotoxic impurities, such as N-nitrosamines, are critical aspects of this process. N-nitroso-nifedipine, a potential impurity in nifedipine (B1678770) drug products, requires robust and reliable analytical methods for its control. This guide provides a comparative overview of commonly employed analytical techniques for the determination of N-nitroso-nifedipine, with a focus on their validation parameters. The information presented is compiled from various studies to facilitate a cross-method comparison.

Comparison of Analytical Method Performance

The selection of an appropriate analytical method for the detection of N-nitroso-nifedipine depends on several factors, including the required sensitivity, selectivity, and the nature of the sample matrix. High-Performance Liquid Chromatography (HPLC) coupled with various detectors, and Gas Chromatography-Mass Spectrometry (GC-MS) are the most prevalent techniques. The following table summarizes the key performance characteristics of different methods as reported in the literature.

Analytical Technique	Analyte(s)	Linearity Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Accuracy (% Recovery)	Precision (%RSD)	Reference
HPLC-UV	Nifedipine and photodegradation product (nitroso-derivative)	0.01 - 0.5 µg	Not Reported	Not Reported	Not Reported	≤ 8.4%	[1]
RP-HPLC	Nifedipine	625 - 10000 ng/mL	232.03 ng/mL	703.12 ng/mL	Not Reported	Intra-day: <1.5%, Inter-day: <2%
UPLC-PDA	Nifedipine and related compounds	0.25 - 1.5 µg/mL	Not Reported	0.05 µg/mL	99 - 105%	< 5.0%	[2]
GC-MS	Nitrobenzene (B124822) genotoxic impurities in nifedipine	2 - 40 µg/g	Not Reported	Not Reported	84.6 - 107.8%	1.77 - 4.55%	[3]
LC-MS/MS	Nifedipine in human plasma	1 - 130 ng/mL	Not Reported	1.01 ng/mL	104.1 - 108.7%	Within-run: 0.331 - 0.619%, Between-run: 0.332 - 0.615%	[4][5]
HPLC-MS/MS	Nifedipine in human plasma	0.17 - 102 ng/mL	Not Reported	0.17 ng/mL	-3.92% to 7.31% (RE)	< 15%	[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and comparison of analytical methods. Below are summaries of the experimental protocols for the cited analytical techniques.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)[2]

• Instrumentation: Shimadzu HPLC-LC-20AD series with a binary gradient pump and a Shimadzu SPD-M20A detector.

• Column: Phenomenex Luna C18(2) (250 × 4.6 mm i.d., 5 µm).

• Mobile Phase: An isocratic mixture of acetonitrile (B52724) and 0.1% v/v triethylamine (B128534) (TEA) with the pH adjusted to 7.4 (78:22 v/v).

• Flow Rate: 1 mL/min.

• Detection: UV detection at 326 nm.

• Injection Volume: 20 µL.

• Sample Preparation: For bulk drug and marketed tablets, a powder equivalent to one dose was dissolved in the mobile phase, sonicated, and diluted to a concentration within the linearity range.

Ultra-High-Performance Liquid Chromatography (UPLC)[3]

• Instrumentation: UPLC system with a photodiode array (PDA) detector.

• Column: Acquity Shield RP18 (50 × 3.0 mm, 1.7 µm).

• Mobile Phase: A gradient of 10 mm ammonium (B1175870) formate (B1220265) (pH 4.5) and methanol.

• Flow Rate: 0.5 mL/min.

• Detection: PDA.

• Run Time: 11 minutes.

Gas Chromatography-Mass Spectrometry (GC-MS)[4]

• Instrumentation: GC-MS system.

• Method Validation: The method was validated according to the International Conference on Harmonization (ICH) guidelines.

• Key Findings: The method demonstrated good linearity, accuracy, and precision for the separation and quantification of several nitrobenzene compounds in nifedipine.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[5][6]

• Instrumentation: LC-MS/MS system.

• Column: Intersil ODS gum C18 (4.6 × 50 mm, 3.5 µm).

• Mobile Phase: A gradient of acetonitrile, water, and formic acid.

• Flow Rate: 0.500 mL/min.

• Ionization: Electrospray Ionization (ESI).

• Run Time: 4 minutes.

• Sample Preparation: A simple protein precipitation method was used for the extraction of nifedipine from human plasma.

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)[7]

• Instrumentation: HPLC system coupled to a tandem mass spectrometer.

• Column: C18 (150 mm × 4.6 mm, 5 µm) reversed-phase column.

• Mobile Phase: Acetonitrile mixed with 5 mM ammonium acetate (B1210297) solution (pH = 6.62) (60:40, v/v).

• Ionization: Negative ion pneumatically assisted electrospray.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• Precursor → Product Ions: m/z 354.1 → 222.2 for nifedipine.

• Sample Preparation: Liquid-liquid extraction with ethyl acetate was used to extract nifedipine and the internal standard from plasma.

Workflow for Cross-Validation of Analytical Methods

The following diagram illustrates a logical workflow for the cross-validation of different analytical methods for N-nitroso-nifedipine analysis.

Caption: Workflow for the cross-validation of analytical methods.

References

• 1. High-performance liquid chromatographic determination of nifedipine and a trace photodegradation product in hospital prescriptions | CoLab [colab.ws]
• 2. Method development and validation study for quantitative determination of nifedipine and related substances by ultra-high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of nitrobenzene potential genotoxic impurities in nifedipine with GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. biointerfaceresearch.com [biointerfaceresearch.com]
• 6. A more rapid, sensitive, and specific HPLC-MS/MS method for nifedipine analysis in human plasma and application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Risk Analysis of Nitrosamine Impurities in Dihydropyridine Calcium Channel Blockers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential for nitrosamine (B1359907) impurity formation in various dihydropyridine (B1217469) calcium channel blockers. The focus is on the scientific rationale and experimental evidence that informs the risk assessment for this class of drugs, rather than a direct comparison of quantified impurity levels, which are generally not detected or reported due to the low probability of formation.

Executive Summary

Comparative Risk Assessment of Dihydropyridine Structures

The primary structural feature of concern for nitrosamine formation is the presence of a secondary or tertiary amine that can react with a nitrosating agent. In dihydropyridines, the nitrogen atom within the dihydropyridine ring is a secondary amine. However, its reactivity is dominated by the tendency of the ring to aromatize.

Drug	Structural Features Relevant to Nitrosamine Formation	Known Reaction Pathways Under Nitrosating Conditions	Qualitative Risk of N-Nitrosamine Formation
Nifedipine	- Dihydropyridine ring with a secondary amine.- No other amine functional groups.	- Predominantly oxidative aromatization of the dihydropyridine ring.- Under some conditions, intramolecular elimination and formation of C-nitroso compounds have been observed.[3]	Very Low
Amlodipine (B1666008)	- Dihydropyridine ring with a secondary amine.- Primary amino side chain.	- Rapid oxidative aromatization of the dihydropyridine ring.- The primary amine is more likely to undergo diazotization and hydrolysis rather than N-nitrosation.	Very Low
Felodipine	- Dihydropyridine ring with a secondary amine.- No other amine functional groups.	- Predominantly oxidative aromatization of the dihydropyridine ring.	Very Low
Lercanidipine	- Dihydropyridine ring with a secondary amine.- Additional tertiary amine in a side chain.	- Oxidative aromatization of the dihydropyridine ring is the favored pathway and is expected to out-compete nitrosation of the tertiary amine.[1]	Low (Theoretically possible at the tertiary amine, but unlikely)
Manidipine	- Dihydropyridine ring with a secondary amine.- Additional tertiary amine in a side chain.	- Similar to lercanidipine, oxidative aromatization is expected to be the dominant reaction, protecting the tertiary amine from nitrosation.[1]	Low (Theoretically possible at the tertiary amine, but unlikely)

Experimental Protocols

While specific nitrosamine impurities are not expected in dihydropyridines, the following is a representative, state-of-the-art analytical method for the detection and quantification of potential nitrosamine impurities in pharmaceutical products, should a risk be identified. This protocol is based on methods described by the FDA and in various research publications.[4][5][6]

Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Nitrosamine Analysis

• Sample Preparation:

  • Weigh and record the mass of a representative sample of the drug substance or crushed tablets.

  • Dissolve the sample in a suitable solvent, such as methanol (B129727) or a mixture of water and an organic solvent. The choice of solvent will depend on the solubility of the specific dihydropyridine.

  • For spiked samples (for method validation), add a known amount of nitrosamine reference standards to the sample solution.

  • Vortex or sonicate the sample to ensure complete dissolution.

  • Centrifuge the solution to pellet any undissolved excipients.

  • Filter the supernatant through a 0.22 µm filter into an HPLC vial for analysis.

• Chromatographic Conditions:

  • Analytical Column: A reverse-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is commonly used.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in methanol or acetonitrile.

  • Gradient Elution: A typical gradient would start with a high percentage of Mobile Phase A, gradually increasing the percentage of Mobile Phase B to elute the nitrosamines.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) in positive ion mode. APCI is often preferred for its sensitivity for certain nitrosamines.

  • Detection Mode: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions are monitored for each target nitrosamine to ensure selectivity and sensitivity.

  • Source Parameters: Optimize source temperature, gas flows (nebulizer, heater, and curtain gas), and ion spray voltage for the specific instrument being used.

• Quantification:

  • Create a calibration curve using serial dilutions of certified nitrosamine reference standards.

  • The concentration of any detected nitrosamine in the sample is calculated by comparing its peak area to the calibration curve.

  • The Limit of Detection (LOD) and Limit of Quantification (LOQ) should be established to ensure the method is sensitive enough to detect impurities at or below the acceptable intake limits set by regulatory agencies.

Visualizing Reaction Pathways

The following diagram illustrates the competing reaction pathways for a dihydropyridine molecule in the presence of a nitrosating agent.

Caption: Competing pathways of dihydropyridine reaction.

Conclusion

The available scientific evidence strongly indicates that the risk of forming N-nitrosamine impurities in dihydropyridine drug substances is very low. The inherent chemical reactivity of the dihydropyridine ring favors oxidative aromatization over N-nitrosation. While a theoretical risk exists for dihydropyridines with additional tertiary amine functionalities, this risk is also considered low. Regulatory focus and analytical testing for nitrosamines should be prioritized for drug substances with a known or scientifically plausible risk of forming these impurities. For dihydropyridines, a robust scientific justification based on chemical principles can often preclude the need for extensive confirmatory testing for N-nitroso-dihydropyridine impurities.

References

• 1. efpia.eu [efpia.eu]
• 2. N-nitroso-amlodipine ; N-nitroso-felodipine ; synthesis not successfull but still listed by FDA and EMA as NDSRIs - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. Synthesis of Nitroso Derivatives of Dihydropyridine Calcium Channel Blockers - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. Quantitative Analysis of Nitrosamine Impurities using LC-MS Methods from the United States Pharmacopeia General Chapter <1469> [bioforumconf.com]
• 5. researchgate.net [researchgate.net]
• 6. Nitrosamine Impurities in Pharmaceuticals: Chemistry, Toxicology, and Advanced Analytical Approaches – Biomedical and Pharmacology Journal [biomedpharmajournal.org]

Navigating the Challenges of N-Nitroso-Nifedipine: A Comparative Guide to Reference Materials

For researchers, scientists, and drug development professionals engaged in the analysis of nitrosamine (B1359907) impurities, the availability and quality of reference materials are paramount. This guide provides a comprehensive evaluation of N-nitroso-nifedipine reference materials, offering a comparative analysis of their quality attributes, the inherent challenges in their synthesis and stability, and detailed experimental protocols for their assessment.

N-nitroso-nifedipine is the N-nitroso impurity of the widely used calcium channel blocker, nifedipine (B1678770).[1][2] As regulatory bodies heighten their scrutiny of nitrosamine impurities in pharmaceutical products, the need for well-characterized reference standards for their identification and quantification has become critical.[3] However, the case of N-nitroso-nifedipine presents unique challenges due to its inherent instability and the difficulties associated with its synthesis.[4][5]

The Synthesis Conundrum: A Matter of Existence

A significant finding in the evaluation of N-nitroso-nifedipine is the considerable difficulty in its synthesis.[4] Several attempts to synthesize this compound under standard nitrosating conditions have been reported to be unsuccessful.[4][5] This has led some experts to question the propensity of N-nitroso-nifedipine to form under typical pharmaceutical manufacturing and storage conditions.[5] Some suppliers even offer a "Synthesis Attempts and Failure Report," which details the challenges encountered during synthesis attempts, a testament to the compound's elusive nature.[4] This inherent difficulty in synthesis underscores the importance of rigorous characterization of any commercially available reference material.

Comparing Commercially Available N-Nitroso-Nifedipine Reference Materials

While several vendors offer N-nitroso-nifedipine reference standards, obtaining comprehensive, comparative data can be challenging. The information provided in Certificates of Analysis (CoA) is a primary source for evaluation. Key quality parameters to consider include:

• Identity and Structure: Confirmed by methods such as ¹H NMR and Mass Spectrometry.

• Purity: Determined by a stability-indicating chromatographic method, typically HPLC.

• Moisture Content: Assessed by Karl Fischer titration.

• Residual Solvents: Analyzed by headspace gas chromatography (GC).

Based on available information, a summary of typical specifications for N-nitroso-nifedipine reference materials is presented below. It is crucial to note that obtaining actual CoAs from multiple suppliers for a direct head-to-head comparison is often difficult. Researchers should always request the latest CoA from their chosen supplier before purchase.

Table 1: Comparison of Typical Specifications for N-Nitroso-Nifedipine Reference Materials

Parameter	Supplier A (Typical)	Supplier B (Typical)	Supplier C (Typical)
Purity (by HPLC)	≥95.0%	>90%[6]	≥95.0%
Identity (¹H NMR)	Conforms to structure[6]	Conforms to structure	Conforms to structure
Identity (Mass Spec)	Conforms to structure[6]	Conforms to structure	Conforms to structure
Appearance	Yellow to Orange Solid	-	Yellow Solid
Solubility	Soluble in Acetonitrile, Methanol (B129727)	-	Soluble in DMSO, Methanol
Storage Conditions	-20°C	2-8°C[6]	-20°C

Note: This table is a representation of typical data. Actual specifications may vary between lots and suppliers. Researchers must consult the specific Certificate of Analysis for the material they procure.

Experimental Protocols for Evaluation

To ensure the quality and suitability of N-nitroso-nifedipine reference materials, independent verification using well-defined analytical methods is recommended. The following are detailed protocols for key experiments.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

This method is designed to be stability-indicating, capable of separating N-nitroso-nifedipine from its potential degradants and the parent drug, nifedipine.

• Chromatographic Conditions:

  • Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm) is a suitable starting point.[7][8]

  • Mobile Phase: A gradient elution with a mixture of a buffered aqueous phase (e.g., 0.05 M phosphate (B84403) buffer at pH 3) and an organic modifier (e.g., methanol or acetonitrile) is recommended to achieve optimal separation.[7]

  • Flow Rate: 1.0 mL/min.[9]

  • Detection: UV detection at a wavelength of 235 nm is appropriate for monitoring nifedipine and its related impurities.[7]

  • Injection Volume: 10 µL.[8]

  • Column Temperature: 30°C.

• Sample Preparation:

  • Accurately weigh and dissolve the N-nitroso-nifedipine reference material in a suitable diluent (e.g., mobile phase or acetonitrile) to a final concentration of approximately 0.1 mg/mL.

  • Prepare a solution of the nifedipine reference standard at a similar concentration to verify the separation of the impurity from the parent drug.

Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are powerful techniques for confirming the chemical structure of the reference material.

• ¹H NMR Spectroscopy:

  • Solvent: Deuterated chloroform (B151607) (CDCl₃) or deuterated dimethyl sulfoxide (B87167) (DMSO-d₆).

  • Instrument: 400 MHz or higher NMR spectrometer.

  • Procedure: Dissolve an appropriate amount of the reference material in the chosen deuterated solvent. Acquire the ¹H NMR spectrum and compare the chemical shifts, multiplicities, and integration values with the expected structure of N-nitroso-nifedipine.

• ¹³C NMR Spectroscopy:

  • Solvent: As for ¹H NMR.

  • Instrument: 100 MHz or higher NMR spectrometer.

  • Procedure: Acquire the ¹³C NMR spectrum to confirm the presence of all expected carbon signals. The chemical shifts should be consistent with the proposed structure. A study on the solid-state ¹³C CPMAS NMR of a photodecomposition product confirmed to be the nitroso-derivative of nifedipine provides valuable spectral data for comparison.[10]

Molecular Weight Verification by Mass Spectrometry (MS)

LC-MS/MS is a highly sensitive and specific technique for confirming the molecular weight of N-nitroso-nifedipine and for its trace-level quantification.

• LC-MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is typically suitable for nitrosamines.

  • Mass Analyzer: A triple quadrupole or high-resolution mass spectrometer (e.g., Orbitrap) can be used.[11]

  • Multiple Reaction Monitoring (MRM): For quantitative analysis, specific precursor-to-product ion transitions for N-nitroso-nifedipine should be monitored to enhance selectivity and sensitivity.

  • Sample Preparation: Prepare a dilute solution of the reference material in a solvent compatible with the LC-MS system (e.g., acetonitrile/water mixture).

Stability Considerations: A Critical Factor

Given the reported instability of N-nitroso-nifedipine, a thorough evaluation of its stability under various stress conditions is crucial.

• Forced Degradation Studies:

  • Subject solutions of the N-nitroso-nifedipine reference material to stress conditions such as acid (0.1 N HCl), base (0.1 N NaOH), oxidation (3% H₂O₂), heat (60°C), and photolysis (exposure to UV and visible light).[12]

  • Analyze the stressed samples by the validated HPLC method to assess the extent of degradation and to identify any major degradation products. This information is vital for establishing a stability-indicating method and for understanding the potential for the impurity to form or degrade in a drug product.

Visualizing the Workflow and Relationships

To aid in understanding the evaluation process, the following diagrams illustrate the key workflows and logical relationships.

Caption: Workflow for the evaluation of N-nitroso-nifedipine reference materials.

Caption: Logical relationship between the reference material and its quality attributes.

Conclusion

The evaluation of N-nitroso-nifedipine reference materials presents a unique set of challenges primarily due to the compound's inherent instability and the difficulties in its synthesis. A thorough assessment of any commercially available reference standard is therefore not just recommended, but essential. By employing rigorous analytical techniques such as HPLC for purity, NMR and MS for structural confirmation, and conducting comprehensive forced degradation studies, researchers can ensure the quality and suitability of their reference materials. This guide provides the necessary framework and detailed protocols to navigate these challenges, ultimately contributing to more accurate and reliable analysis of this critical nitrosamine impurity.

References

• 1. N-Nitroso Nifedipine | Axios Research [axios-research.com]
• 2. veeprho.com [veeprho.com]
• 3. stabilityhub.com [stabilityhub.com]
• 4. veeprho.com [veeprho.com]
• 5. efpia.eu [efpia.eu]
• 6. cleanchemlab.com [cleanchemlab.com]
• 7. researchgate.net [researchgate.net]
• 8. derpharmachemica.com [derpharmachemica.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. ifj.edu.pl [ifj.edu.pl]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. researchgate.net [researchgate.net]

Navigating the Analytical Maze: A Comparative Guide to Proficiency in N-nitroso-nifedipine Analysis

For Researchers, Scientists, and Drug Development Professionals

The emergence of N-nitrosamine impurities as a significant concern in pharmaceutical safety has necessitated robust and reliable analytical methods for their detection and quantification at trace levels. N-nitroso-nifedipine, a potential impurity in the widely used calcium channel blocker nifedipine, is no exception. This guide provides a comprehensive comparison of analytical approaches for N-nitroso-nifedipine, offering insights into method performance through illustrative data from analogous inter-laboratory studies on other nitrosamines. It is designed to assist laboratories in selecting and validating appropriate methods to ensure product quality and regulatory compliance.

Performance Comparison of Analytical Methods

The primary analytical technique for the determination of N-nitrosamine impurities is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), valued for its high sensitivity and selectivity.[2][3] The following table summarizes typical performance data from inter-laboratory studies on nitrosamines in pharmaceutical matrices, which can be considered representative for N-nitroso-nifedipine analysis.

Parameter	Method A: UHPLC-MS/MS	Method B: HPLC-MS/MS	Method C: GC-MS/MS (for volatile nitrosamines)
Limit of Quantification (LOQ)	0.005 - 0.05 ppm	0.02 - 0.1 ppm	0.01 - 0.1 ppm
Repeatability (RSD%)	< 10%	< 15%	< 15%
Reproducibility (RSD%)	< 15%	< 20%	< 20%
Recovery (%)	90 - 110%	85 - 115%	80 - 120%
Linearity (r²)	> 0.995	> 0.99	> 0.99

Note: Data is illustrative and based on inter-laboratory studies of other nitrosamines.[1] Performance for N-nitroso-nifedipine may vary based on the specific matrix and analytical conditions.

Experimental Protocols

Detailed and validated experimental protocols are crucial for accurate and reproducible results. Below are representative protocols for the analysis of N-nitroso-nifedipine.

Method A: Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS)

This method is considered the gold standard for the analysis of a wide range of nitrosamines due to its high sensitivity and specificity.

1. Sample Preparation:

• Extraction: Accurately weigh and grind a representative sample of the drug product. A portion of the powdered sample is then extracted with a suitable solvent, such as methanol (B129727) or a mixture of methanol and water.[4]

• Centrifugation: The sample extract is centrifuged to pelletize insoluble excipients.

• Filtration: The supernatant is filtered through a 0.22 µm filter to remove any remaining particulate matter before injection into the UHPLC system.

2. Chromatographic Conditions:

• Column: A high-resolution C18 column (e.g., 1.7 µm particle size, 2.1 x 100 mm).

• Mobile Phase: A gradient elution is typically employed using a mixture of an aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., 0.1% formic acid in acetonitrile (B52724) or methanol).[5]

• Flow Rate: A flow rate of 0.3 - 0.5 mL/min is common.

• Column Temperature: Maintained at a constant temperature, typically around 40°C.

• Injection Volume: 5 - 10 µL.

3. Mass Spectrometry Conditions:

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode is commonly used.

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity.

• MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-nifedipine and a suitable internal standard (e.g., a deuterated analog) must be determined and optimized.

Method B: High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

A widely accessible and reliable method, suitable for routine quality control.

1. Sample Preparation:

• The sample preparation protocol is similar to that of the UHPLC-MS/MS method, involving extraction, centrifugation, and filtration.

2. Chromatographic Conditions:

• Column: A standard C18 column (e.g., 3.5 µm particle size, 4.6 x 150 mm).[6]

• Mobile Phase: Similar to the UHPLC method, a gradient of aqueous and organic phases is used.

• Flow Rate: Typically in the range of 0.8 - 1.2 mL/min.

• Column Temperature: Maintained at a constant temperature, for example, 35°C.

• Injection Volume: 10 - 20 µL.

3. Mass Spectrometry Conditions:

• The mass spectrometry conditions, including the ionization source and detection mode (MRM), are analogous to the UHPLC-MS/MS method.

Visualizing the Workflow

To provide a clear understanding of the analytical process, the following diagrams illustrate the key workflows.

Caption: General experimental workflow for N-nitroso-nifedipine analysis.

Caption: Key parameters for analytical method validation according to ICH Q2(R1).

Conclusion

Ensuring the absence of harmful impurities like N-nitroso-nifedipine is paramount for patient safety. While dedicated proficiency testing programs for this specific analyte are yet to be established, a wealth of knowledge from the analysis of other nitrosamines provides a strong foundation for laboratories. By adopting robust analytical methods, such as LC-MS/MS, and adhering to rigorous validation protocols, pharmaceutical manufacturers can confidently monitor and control N-nitroso-nifedipine levels in their products. Participation in broader proficiency testing schemes for pharmaceutical impurities and inter-laboratory comparisons, even with related compounds, is a critical step in demonstrating analytical competence and commitment to quality.[7][8]

References

• 1. Inter-Laboratory Study on Nitrosamine quantitation -Analytical Performance - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. researchgate.net [researchgate.net]
• 3. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. benchchem.com [benchchem.com]
• 6. biointerfaceresearch.com [biointerfaceresearch.com]
• 7. pmda.go.jp [pmda.go.jp]
• 8. documents.thermofisher.com [documents.thermofisher.com]

Navigating the Nitrosamine Challenge: A Comparative Guide to Risk Assessment

For Immediate Release

A comprehensive guide offering a comparative risk assessment of nitrosamine (B1359907) drug substance-related impurities (NDSRIs) is now available for researchers, scientists, and drug development professionals. This guide provides an objective comparison of analytical methodologies and risk assessment strategies, supported by experimental data, to address the critical challenge of controlling these potentially carcinogenic impurities in pharmaceutical products.

The unexpected discovery of nitrosamines in common medications has prompted stringent regulatory scrutiny worldwide. Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established a three-step process for manufacturers to mitigate the risks associated with nitrosamine impurities: a thorough risk assessment, confirmatory testing if risks are identified, and subsequent reporting and implementation of changes to manufacturing processes.[1] This guide is designed to assist professionals in navigating this complex regulatory landscape.

Comparative Analysis of Analytical Methodologies

The accurate detection and quantification of nitrosamine impurities at trace levels are paramount for ensuring patient safety. A variety of sophisticated analytical techniques are employed, each with distinct advantages and limitations. The most common methods include Liquid Chromatography-Mass Spectrometry (LC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Resolution Mass Spectrometry (HRMS).

The choice of analytical method depends on the specific nitrosamine, the drug matrix, and the required sensitivity. LC-MS is versatile and suitable for a broad range of nitrosamines, including those that are less volatile or thermally unstable.[2] GC-MS is preferred for volatile nitrosamines.[2] LC-HRMS provides high selectivity, which is crucial for differentiating nitrosamine impurities from other components in the drug product, with quantitation limits as low as 0.005 ppm.[3]

Below is a comparative summary of the performance of these key analytical techniques.

Nitrosamine Impurity	Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
N-Nitrosodimethylamine (NDMA)	GC-MS	0.1 ppb	-	[4]
NDMA	LC-HRMS	0.01 ppm	0.03 ppm	[3]
N-Nitrosodiethylamine (NDEA)	LC-HRMS	0.01 ppm	0.03 ppm	[3]
Multiple Nitrosamines	LC-MS/MS	20 ng/g	50 ng/g	[5]
Four N-nitrosamines in Valsartan	GC-MS/MS	0.02 - 0.03 ppm	0.06 - 0.09 ppm	[6]
Nine Nitrosamines in Ranitidine	HRAM LC-MS	0.1 - 0.5 ng/mL	0.1 ng/mL	[7]
Nitrosamine Impurities	GC-MS/MS	1-10 ppb (LOQ)	-	[8]

Understanding Acceptable Intake Limits

Regulatory agencies have established acceptable intake (AI) limits for several common nitrosamine impurities to ensure patient safety. These limits are based on a conservative lifetime cancer risk of one additional case in 100,000 people.[9] For novel or less common nitrosamine drug substance-related impurities (NDSRIs), the FDA has developed a framework for predicting their carcinogenic potential and assigning corresponding AI limits.[9] This approach, known as the Carcinogenic Potency Categorization Approach (CPCA), categorizes NDSRIs into five potency categories with AI limits ranging from 26.5 ng/day to 1500 ng/day.[10]

Nitrosamine Impurity	Acceptable Intake (AI) Limit (ng/day)	Regulatory Body
N-Nitrosodimethylamine (NDMA)	96	FDA[11]
N-Nitrosodiethylamine (NDEA)	26.5	FDA[12]
Predicted Carcinogenic Potency Categories for NDSRIs
Category 1	26.5	FDA[10]
Category 2	100	FDA[10]
Category 3	400	FDA[10]
Category 4	1500	FDA
Category 5	1500	FDA[10]

If multiple nitrosamine impurities are present in a drug product, the total daily intake should not exceed the limit of the most potent impurity.[12]

A Step-by-Step Approach to Nitrosamine Risk Assessment

A robust risk assessment is the foundation for controlling nitrosamine impurities. This proactive approach involves a comprehensive evaluation of the manufacturing process to identify and mitigate potential sources of nitrosamine formation.

The following diagram illustrates a typical workflow for nitrosamine risk assessment:

A typical workflow for nitrosamine risk assessment.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable analytical results. The following sections provide overviews of common experimental protocols for the analysis of nitrosamine impurities.

Protocol 1: LC-HRMS Analysis of Nitrosamines

This method is suitable for the quantification of a wide range of nitrosamines in various drug products.

1. Sample Preparation (Liquid-Liquid Extraction):

• Weigh an appropriate amount of the sample (e.g., 200-1000 mg) into a centrifuge tube.

• Disperse the sample in a suitable solvent, such as a 1 M sodium hydroxide (B78521) solution.

• Vortex the mixture to ensure complete dissolution or suspension.

• Add an immiscible organic solvent (e.g., dichloromethane) and vortex vigorously to extract the nitrosamines.

• Centrifuge to separate the layers and collect the organic layer containing the nitrosamines.

• Filter the extract before injection.

2. Chromatographic Conditions:

• Column: A suitable column for polar compounds, such as an Acclaim Polar Advantage II column.[7]

• Mobile Phase: A gradient of water and methanol, both containing 0.1% formic acid, is commonly used.[7]

• Flow Rate: Typically around 0.5 mL/min.[7]

3. Mass Spectrometry Conditions:

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) in positive mode is often employed.[7]

• Acquisition Mode: Targeted Single Ion Monitoring (SIM) and MS2 acquisition at a high resolution (e.g., 120,000) are used for sensitive and selective detection.[7]

The following diagram illustrates the general workflow for LC-MS based analysis:

A general workflow for LC-MS based analysis.

Protocol 2: GC-MS Analysis of Volatile Nitrosamines

This method is particularly effective for the analysis of volatile nitrosamines like NDMA and NDEA.

1. Sample Preparation (Headspace Analysis):

• Place a weighed amount of the drug product into a headspace vial.

• The vial is sealed and heated to a specific temperature for a set time, allowing volatile nitrosamines to partition into the headspace gas.

• A portion of the headspace gas is automatically injected into the GC-MS system.

2. GC Conditions:

• Inlet Temperature: Typically around 250 °C.

• Carrier Gas: Helium is commonly used.

• Oven Program: A temperature ramp is used to separate the nitrosamines, for example, starting at 70 °C and ramping to 240 °C.[13]

3. MS Conditions:

• Ion Source: Electron Ionization (EI).

• Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

The Chemistry of Nitrosamine Formation

Understanding the chemical pathways of nitrosamine formation is crucial for effective risk mitigation. Nitrosamines are typically formed from the reaction of a secondary or tertiary amine with a nitrosating agent, such as nitrous acid (which can be formed from nitrite (B80452) salts under acidic conditions).

The following diagram illustrates the general chemical pathway for nitrosamine formation:

The general chemical pathway for nitrosamine formation.

By providing a clear comparison of analytical methods, detailing risk assessment strategies, and outlining experimental protocols, this guide aims to equip pharmaceutical professionals with the knowledge and tools necessary to effectively manage the risks associated with nitrosamine impurities and ensure the safety and quality of medicines.

References

• 1. propharmagroup.com [propharmagroup.com]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. fda.gov [fda.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of GC-MS/MS Method for Simultaneous Estimation of Four Nitrosoamine Genotoxic Impurities in Valsartan - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lcms.labrulez.com [lcms.labrulez.com]
• 8. agilent.com [agilent.com]
• 9. FDA sets acceptable intake limits for nitrosamines in drugs | RAPS [raps.org]
• 10. cir-safety.org [cir-safety.org]
• 11. How to Calculate Acceptable Intake (AI) Limits for Nitrosamines? - Zamann Pharma Support GmbH [zamann-pharma.com]
• 12. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 13. agilent.com [agilent.com]

Safety & Regulatory Compliance

Navigating the Disposal of N-nitroso-nifedipine: A Procedural Guide for Laboratory Professionals

For Immediate Release – Researchers, scientists, and professionals in drug development are tasked with the critical responsibility of safely managing chemical compounds. This guide provides essential, step-by-step procedures for the proper disposal of N-nitroso-nifedipine, a potent impurity of concern. Adherence to these protocols is paramount for ensuring laboratory safety and environmental protection.

N-nitroso-nifedipine, like other nitrosamine (B1359907) compounds, is recognized for its potential carcinogenic properties, necessitating its classification and handling as hazardous waste.[1][2] Improper disposal can lead to regulatory violations and significant health and environmental risks.[3] The primary and most effective method for the complete destruction of nitrosamine waste is high-temperature hazardous-waste incineration.[1]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS) for N-nitroso-nifedipine and adhere to all institutional and regulatory guidelines.

• Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory. This includes chemical-impermeable gloves, a lab coat or other protective clothing, and safety glasses with side shields or goggles.[2] In situations where inhalation is a risk, a NIOSH/MSHA-approved respirator should be used.[2]

• Ventilation: All handling of N-nitroso-nifedipine should be conducted within a certified chemical fume hood to minimize inhalation exposure.[2]

• Emergency Procedures: Familiarize yourself with institutional emergency protocols, including spill response and first aid measures for exposure.

Step-by-Step Disposal Protocol

The disposal of N-nitroso-nifedipine is governed by hazardous waste regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United States.[3][4][5]

• Waste Classification: N-nitroso-nifedipine and any materials contaminated with it (e.g., pipette tips, gloves, empty containers) must be classified as hazardous chemical waste.[2]

• Waste Segregation and Collection:

  • Use a designated, properly labeled, leak-proof hazardous waste container.

  • The container should be clearly marked with "Hazardous Waste" and the chemical name "N-nitroso-nifedipine."

  • Do not mix with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

• Storage:

  • Store the sealed waste container in a designated, secure, and well-ventilated hazardous waste accumulation area.

  • Follow all institutional and regulatory requirements for storage duration and conditions.

• Arranging for Disposal:

  • Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste.

  • The waste will be transported by a licensed hazardous waste contractor to a permitted treatment, storage, and disposal facility (TSDF).

• Final Disposal Method:

  • The required and preferred method for the final disposal of nitrosamine waste is high-temperature incineration.[1][4][5] This process ensures the complete destruction of the carcinogenic compound.

Decontamination of Laboratory Surfaces and Equipment

For small-scale decontamination of laboratory surfaces and equipment, chemical degradation can be employed prior to final cleaning. However, this does not replace the need for proper disposal of the primary waste.

• Chemical Degradation: While several chemical degradation methods have been explored for nitrosamines, their application should be performed with caution and in accordance with established laboratory safety protocols.[6][7] One historical method involves the use of hydrobromic acid in acetic acid to hydrolyze N-nitroso compounds.[8] Another approach for some nitrosamines involves reduction using aluminum-nickel alloy powder and aqueous alkali.[7] It is imperative to consult with your institution's EHS department before attempting any chemical degradation procedures.

• Cleaning Procedure: After any potential chemical decontamination, thoroughly clean the area with soap and water.[8] All cleaning materials (e.g., wipes, absorbent pads) must be disposed of as hazardous waste.

Regulatory and Safety Data Summary

The following table summarizes key regulatory and safety information pertinent to the disposal of N-nitroso-nifedipine and related pharmaceutical waste.

Parameter	Guideline	Source
Primary Disposal Method	High-Temperature Hazardous-Waste Incineration	[1][4][5]
Governing Regulations	Resource Conservation and Recovery Act (RCRA)	[3][4][5]
Regulatory Agencies	Environmental Protection Agency (EPA), State Environmental Agencies	[3][4]
Waste Classification	Hazardous Chemical Waste	[2]
Container Labeling	Black containers are often used for RCRA hazardous pharmaceutical waste.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of N-nitroso-nifedipine.

Caption: Logical workflow for the proper disposal of N-nitroso-nifedipine.

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. benchchem.com [benchchem.com]
• 3. sdmedwaste.com [sdmedwaste.com]
• 4. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 5. danielshealth.com [danielshealth.com]
• 6. [PDF] Decontamination and disposal of nitrosoureas and related N-nitroso compounds. | Semantic Scholar [semanticscholar.org]
• 7. Safe disposal of carcinogenic nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Best practice to decontaminate work area of Nitrosamines - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

Safeguarding Laboratory Personnel: A Comprehensive Guide to Handling N-nitroso-nifedipine

For Immediate Implementation: This document provides essential safety and logistical information for researchers, scientists, and drug development professionals handling N-nitroso-nifedipine. Due to its classification as a suspected human carcinogen and a highly toxic organic compound, stringent adherence to the following protocols is mandatory to ensure personnel safety and mitigate exposure risks.[1] While specific toxicological data for N-nitroso-nifedipine is limited, the procedures outlined below are based on established best practices for handling potent N-nitroso compounds.

Hazard Summary

N-nitroso-nifedipine is a derivative of the calcium-channel blocker nifedipine (B1678770) and contains an N-nitroso functional group.[2] Compounds in this class are often potent carcinogens.[3] Although one report indicates that N-nitroso-nifedipine does not readily form under certain conditions, it should be handled with extreme caution as a suspected human carcinogen and a highly toxic substance.[1][2] Exposure routes of concern for N-nitroso compounds include inhalation, ingestion, and skin contact.[4]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to prevent exposure to N-nitroso-nifedipine. The following table summarizes the minimum required PPE based on guidelines for handling other hazardous N-nitroso compounds.

PPE Category	Specification	Rationale
Eye Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[3]	Protects eyes from splashes and airborne particles.
Hand Protection	Double gloving is mandatory. Use chemical-resistant gloves. Butyl rubber or SilverShield® gloves are recommended when handling concentrated N-nitroso-nifedipine.[5][6] For less concentrated solutions, nitrile gloves may be used as the outer layer. Gloves must be inspected prior to use.[3]	Prevents skin contact. N-nitroso compounds can be absorbed through the skin. Butyl rubber and SilverShield® offer superior protection against many nitrosamines.[6]
Body Protection	A disposable, solid-front, back-closing laboratory gown or a fire/flame-resistant and impervious lab coat.[3][5] Disposable sleeve covers should also be worn.[4]	Protects skin from splashes and contamination of personal clothing.
Respiratory Protection	A NIOSH-approved N-95 respirator must be worn for procedures that may generate aerosols or dusts.[5] For handling the pure compound or concentrated solutions, an organic vapor respirator may be necessary.[6]	Minimizes the risk of inhalation, a primary route of exposure for volatile or aerosolized compounds.

Operational Plan: Handling and Disposal

A rigorous operational plan is crucial for minimizing exposure risk. This includes the use of engineering controls, designated areas, and specific handling and disposal procedures.

Engineering Controls

• Ventilation: All work involving N-nitroso-nifedipine, including weighing, reconstitution, and dilutions, must be conducted within a certified chemical fume hood or a Class II biological safety cabinet (BSC).[4][5]

• Designated Area: A specific area of the laboratory must be designated for the use of N-nitroso-nifedipine and clearly marked with warning signs.[4][7]

• Safety Equipment: A safety shower and eyewash station must be readily accessible in the immediate work area.

Step-by-Step Handling Procedures

• Preparation:

  • Ensure all personnel have received training on the safe handling of potent carcinogens and this specific Standard Operating Procedure (SOP).[4]

  • Don all required PPE as specified in the table above.

  • Prepare the designated work area within the fume hood or BSC by lining it with disposable, absorbent bench paper.

• Handling:

  • Conduct all manipulations of N-nitroso-nifedipine, including weighing and solution preparation, over the absorbent pads within the certified engineering control.[4]

  • Handle the compound carefully to avoid the formation of dust or aerosols.[8]

• Post-Procedure Decontamination:

  • Wipe down all potentially contaminated surfaces with a suitable decontaminating solution, followed by a thorough cleaning with soap and water.[5]

  • Properly doff and dispose of all PPE as hazardous waste.

Disposal Plan

Proper disposal of N-nitroso-nifedipine and all contaminated materials is critical to prevent environmental contamination and accidental exposure.

• Waste Segregation: All materials contaminated with N-nitroso-nifedipine, including gloves, absorbent pads, disposable labware, and unused compound, must be collected in clearly labeled, sealed, and puncture-resistant hazardous waste containers.[4][5]

• Solid Waste: Double-bag dry waste using transparent, sealable bags.[5]

• Liquid Waste: Collect all solutions containing N-nitroso-nifedipine in a dedicated, labeled hazardous waste container.

• Disposal Method: All N-nitroso-nifedipine waste must be disposed of as hazardous chemical waste through the institution's Environmental Health and Safety (EHS) office.[4][5] Approved disposal methods may include high-temperature incineration in a facility equipped with a NOx scrubber.[9]

Experimental Workflow

Caption: Workflow for the safe handling and disposal of N-nitroso-nifedipine.

References

• 1. synchemia.com [synchemia.com]
• 2. veeprho.com [veeprho.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. lsuhsc.edu [lsuhsc.edu]
• 6. ncifrederick.cancer.gov [ncifrederick.cancer.gov]
• 7. How to deal with Nitrosamine standards? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. benchchem.com [benchchem.com]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]